1-(6-Aminopyridin-2-yl)ethanone dihydrochloride

Core Science & Biosynthesis

1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride: Chemical Properties, Synthesis, and Applications in Advanced Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the design of highly selective targeted therapies relies heavily on the utilization of "privileged scaffolds"—molecular frameworks that consistently demonstrate high-affinity binding to diverse biological targets. 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride represents one such critical building block. Featuring a dual-functionalized pyridine ring with an electron-donating amino group and an electron-withdrawing acetyl group, this molecule serves as a highly versatile bidentate or tridentate ligand precursor and a core pharmacophore in kinase inhibitor design.

This technical whitepaper provides an in-depth analysis of the physicochemical properties, self-validating synthetic protocols, and advanced applications of 1-(6-aminopyridin-2-yl)ethanone dihydrochloride in drug discovery.

Physicochemical Profiling & Structural Dynamics

The free base of 2-aminopyridines can be prone to oxidation and is often difficult to handle due to hygroscopicity. The dihydrochloride salt form of 1-(6-aminopyridin-2-yl)ethanone resolves these issues. By protonating both the pyridine nitrogen and the exocyclic amine (often existing in a resonance-stabilized amidinium-like state), the salt drastically improves water solubility, crystalline stability, and shelf-life, making it the preferred form for pharmaceutical synthesis and long-term storage[1].

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Name	1-(6-Aminopyridin-2-yl)ethanone dihydrochloride
Synonyms	2-Acetyl-6-aminopyridine dihydrochloride
CAS Registry Number	1060801-23-1
Molecular Formula	C7H10Cl2N2O (Salt) / C7H8N2O (Free Base)
Molecular Weight	209.07 g/mol (Salt) / 136.15 g/mol (Free Base)
Appearance	Off-white to pale yellow crystalline powder
Solubility	Soluble in Water, DMSO, Methanol; Insoluble in non-polar organics
Storage Conditions	Desiccated at 2-8°C, protected from light and moisture

Synthesis and Purification Protocols

The synthesis of 1-(6-aminopyridin-2-yl)ethanone requires strict regiocontrol. Direct electrophilic acylation of 2-aminopyridines typically fails or results in competitive N-acylation of the exocyclic amine. To bypass this, a palladium-catalyzed Stille cross-coupling is employed, followed by an in situ acidic hydrolysis that inherently purifies the product.

Step 1: Palladium-Catalyzed Stille Coupling

• Objective: Regioselective C-C bond formation to install the acetyl precursor.

• Procedure: In an oven-dried Schlenk flask under argon, dissolve 2-amino-6-bromopyridine (1.0 eq) and tributyl(1-ethoxyvinyl)tin (1.2 eq) in anhydrous toluene. Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq). Degas the mixture via three freeze-pump-thaw cycles. Heat to 100°C for 12 hours.

• Causality & Logic: By utilizing a Stille cross-coupling with tributyl(1-ethoxyvinyl)tin[2], we introduce a masked acetyl group (an enol ether). This completely bypasses the primary amine's nucleophilicity, ensuring strict regioselectivity at the C6 position without the need for protecting groups. Toluene is selected as the solvent to achieve the high reflux temperatures required to overcome the activation energy barrier of the palladium oxidative addition step.

Step 2: One-Pot Hydrolysis and Salt Precipitation

• Objective: Unmask the ketone and isolate the chemically stable dihydrochloride salt.

• Procedure: Cool the reaction mixture to room temperature and filter through a pad of Celite to remove palladium black. Concentrate the filtrate under reduced pressure. Dissolve the crude enol ether intermediate in minimal anhydrous methanol. Dropwise, add an excess of 2M HCl in diethyl ether at 0°C. Stir for 2 hours. Filter the resulting precipitate, wash with cold diethyl ether, and dry under high vacuum.

• Causality & Logic: This step is a self-validating purification system. The addition of anhydrous HCl in ether serves a dual purpose. First, the acidic environment rapidly hydrolyzes the 1-ethoxyvinyl group into the target acetyl group. Second, the HCl protonates both nitrogen centers, immediately precipitating the product as the pure dihydrochloride salt. This in situ precipitation drives the hydrolysis equilibrium forward and completely eliminates the need for tedious silica gel chromatography, which is notoriously difficult for highly polar, basic aminopyridines.

Applications in Medicinal Chemistry & Drug Design

Kinase Inhibitors (e.g., PKCθ and ROS1/ALK)

The 2-aminopyridine core is a classic ATP-competitive hinge-binding scaffold. The pyridine nitrogen acts as a hydrogen bond acceptor, and the 2-amino group acts as a hydrogen bond donor, perfectly mimicking the interactions of the adenine ring of ATP with the kinase hinge region[3]. The addition of the acetyl group at the 6-position provides a unique vector that can act as a secondary hydrogen bond acceptor or be further derivatized to probe the solvent-exposed channel of the kinase active site. This specific substitution pattern has been successfully utilized in the structure-based optimization of PKCθ inhibitors, demonstrating significant efficacy in suppressing IL-2 production in vivo[3].

Caption: Pharmacophore model illustrating the ATP-competitive hinge binding logic of the aminopyridine core.

Schiff Bases, Hydrazones, and Metallodrugs

Beyond kinase inhibition, 1-(6-aminopyridin-2-yl)ethanone is a critical precursor for synthesizing bioactive Schiff bases and hydrazones[4]. Condensation of the acetyl moiety with thiosemicarbazides yields thiosemicarbazones, which exhibit potent antiviral activity, particularly against Herpes Simplex Virus (HSV-1 and HSV-2), by inhibiting viral replication mechanisms more effectively than host cellular processes[5]. Furthermore, these derivatives form highly stable, biologically active coordination complexes with transition metals (e.g., Cu(II), Ru(II), Zn(II)), which significantly enhances their antimicrobial and anticancer cytotoxicity profiles by facilitating cellular uptake and generating reactive oxygen species (ROS)[][7].

Caption: Workflow for synthesizing bioactive hydrazone metal complexes from the acetylpyridine scaffold.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized 1-(6-aminopyridin-2-yl)ethanone dihydrochloride prior to biological screening, a multi-tiered analytical approach is required:

• Nuclear Magnetic Resonance (1H NMR, DMSO-d6): The dihydrochloride salt state is confirmed by the presence of broad, highly deshielded exchangeable protons (>10 ppm) corresponding to the protonated pyridine nitrogen and the -NH3+ group. The acetyl methyl group appears as a sharp, distinct singlet near 2.6 ppm, validating the success of the Stille coupling and subsequent hydrolysis. The pyridine core will display a characteristic ABX or AMX splitting pattern in the aromatic region (7.0–8.0 ppm).

• Liquid Chromatography-Mass Spectrometry (LC-MS): Using positive electrospray ionization (ESI+), the mass spectrum will display the pseudo-molecular ion [M+H]+ of the free base at m/z 137.07. Chromatographic purity should exceed 98%, with the dihydrochloride salt eluting earlier than the free base on a standard C18 reverse-phase column due to its enhanced polarity.

References

• Title: Antiviral Activity of 2-Acetylpyridine Thiosemicarbazones Against Herpes Simplex Virus Source: asm.org URL:[Link][5]

• Title: Antibacterial Evaluation of Some Schiff Bases Derived from 2-Acetylpyridine and Their Metal Complexes Source: mdpi.com URL: [Link][7]

• Title: Structure-based Optimization of Aminopyridines as PKCθ Inhibitors Source: nih.gov URL:[Link][3]

Sources

• 1. 1-(6-Amino-2-pyridinyl)ethanol | Sigma-Aldrich [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Structure-based optimization of aminopyridines as PKCθ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. journals.asm.org [journals.asm.org]
• 7. mdpi.com [mdpi.com]

1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride: Synthesis, Physicochemical Profiling, and Applications in Drug Design

Executive Summary

The compound 1-(6-aminopyridin-2-yl)ethanone (Free Base CAS: 1060801-23-1) is a highly versatile building block in modern medicinal chemistry, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics such as 5-HT1F receptor agonists [1, 4]. While the free base is the primary reactive species used in cross-coupling and condensation reactions, the dihydrochloride salt is frequently synthesized in situ or isolated as a stable intermediate. The conversion to a dihydrochloride salt significantly enhances aqueous solubility, mitigates oxidative degradation of the exocyclic amine, and improves handling characteristics during bulk pharmaceutical manufacturing.

This technical guide provides a deep dive into the structural rationale, synthetic methodologies, and analytical validation required to utilize this compound effectively in drug discovery workflows.

Physicochemical Profiling & Structural Rationale

The 2-aminopyridine core is a privileged scaffold in pharmacology. The basicity of this molecule is bipartite: the pyridine nitrogen (pKa ~6.8) and the exocyclic amine (pKa ~4.0, though heavily influenced by the electron-withdrawing acetyl group). Because both nitrogen atoms can be protonated under strongly acidic conditions, the compound readily forms a dihydrochloride salt .

Table 1: Comparative Physicochemical Data

Property	1-(6-Aminopyridin-2-yl)ethanone (Free Base)	Dihydrochloride Salt Formulation
CAS Number	1060801-23-1 [1]	N/A (Formulated Salt)
Molecular Formula	C₇H₈N₂O	C₇H₁₀Cl₂N₂O
Molecular Weight	136.15 g/mol	209.07 g/mol
Physical State	Pale yellow to off-white solid	White to off-white crystalline powder
Boiling Point	~295.1 °C at 760 mmHg [5]	Decomposes before boiling
Solubility	Soluble in DCM, EtOAc, DMSO	Highly soluble in H₂O, MeOH; Insoluble in Ether
Storage	4°C, protect from light [5]	Room temperature, desiccated

Mechanistic Role in Drug Design

In kinase inhibitor design, the 2-aminopyridine motif functions as a highly effective bidentate hydrogen bond donor/acceptor system . When targeting the ATP-binding pocket of kinases, the pyridine nitrogen accepts a hydrogen bond from the kinase hinge region backbone (typically the NH of a Methionine or Cysteine residue), while the exocyclic amine donates a hydrogen bond to the adjacent backbone carbonyl.

The acetyl group at the 6-position is strategically critical. It serves as a synthetic vector for extending the molecule into the solvent-exposed region or the hydrophobic back pocket via reductive amination or heterocycle formation (e.g., in the synthesis of Lasmiditan-related analogs) [4].

Fig 1: Bidentate hydrogen bonding logic of the 2-aminopyridine core within a kinase hinge region.

Synthetic Methodology & Scale-Up Protocol

Causality of Experimental Design: Direct Friedel-Crafts acylation of 2-aminopyridine is unviable due to the electron-deficient nature of the pyridine ring and the competing nucleophilicity of the amine. Therefore, a Palladium-catalyzed Stille cross-coupling utilizing 2-amino-6-bromopyridine and tributyl(1-ethoxyvinyl)tin is the industry standard [2].

To isolate the dihydrochloride salt, anhydrous HCl in dioxane is utilized. This prevents the free base from hydrolyzing or forming hydrates, ensuring the precipitation of a clean, anhydrous salt when triturated with an anti-solvent like diethyl ether. This protocol is a self-validating system : the sudden precipitation of the salt from the ether/dioxane mixture serves as visual confirmation of salt formation, while the filtration step intrinsically purifies the product by leaving non-basic organic impurities in the mother liquor.

Step-by-Step Protocol: Synthesis and Salt Formation

Phase 1: Stille Coupling & Hydrolysis

• Setup: Charge a flame-dried Schlenk flask with 2-amino-6-bromopyridine (1.0 eq) and Pd(PPh₃)₄ (0.05 eq) under an argon atmosphere.

• Coupling: Add anhydrous toluene followed by tributyl(1-ethoxyvinyl)tin (1.2 eq). Heat the mixture to 100°C for 12 hours. Monitor via TLC (disappearance of the bromide starting material).

• Hydrolysis: Cool the reaction to room temperature. Add 2M aqueous HCl (excess) and THF. Stir vigorously for 2 hours to hydrolyze the intermediate enol ether to the target ketone.

• Workup: Neutralize the aqueous layer with saturated NaHCO₃ to pH 8. Extract with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography to yield the free base (CAS: 1060801-23-1).

Phase 2: Dihydrochloride Salt Isolation 5. Dissolution: Dissolve the purified free base in a minimal volume of anhydrous dichloromethane (DCM). 6. Acidification: Cool the solution to 0°C. Dropwise, add 4M HCl in dioxane (2.5 eq) under continuous stirring. 7. Precipitation: Slowly add cold anhydrous diethyl ether (anti-solvent) until a dense white precipitate forms. Stir for an additional 30 minutes at 0°C. 8. Isolation: Filter the precipitate under a nitrogen blanket using a Büchner funnel. Wash the filter cake with cold diethyl ether (2x) to remove residual dioxane and unreacted free base. 9. Drying: Dry the resulting 1-(6-aminopyridin-2-yl)ethanone dihydrochloride under high vacuum at 40°C for 12 hours.

Fig 2: Synthetic workflow from 2-amino-6-bromopyridine to the isolated dihydrochloride salt.

Analytical Validation (E-E-A-T)

To ensure the scientific integrity of the synthesized dihydrochloride salt, rigorous analytical validation is required.

• Nuclear Magnetic Resonance (NMR): ¹H-NMR (in DMSO-d₆) will show a significant downfield shift of the pyridine aromatic protons compared to the free base due to the protonation of the pyridine nitrogen. The exocyclic amine protons will exchange rapidly or appear as a broad singlet integrated for 3+ protons (NH₃⁺).

• Mass Spectrometry (LC-MS): ESI-MS will detect the [M+H]⁺ ion corresponding to the free base mass (m/z ~137.1), as the chloride counterions dissociate in the ionization source.

• Ion Chromatography (IC): Critical Step. IC must be performed to quantify the chloride content. A theoretical chloride content of ~33.9% confirms the exact 2:1 stoichiometric ratio of the dihydrochloride salt, distinguishing it from a monohydrochloride or mixed hydrate form.

References

• Fujimoto Chemicals Co., Ltd. "Specialty Technology: Synthesis of Aminopyridine Derivatives." Fujimoto Chemicals. Available at: [Link]

• LookChem. "Lasmiditan Intermediates and Upstream Products: 1060801-23-1." LookChem Directory. Available at: [Link]

1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride: A Comprehensive Technical Guide for Drug Discovery and Synthesis

This document serves as an in-depth technical guide for researchers, medicinal chemists, and drug development professionals working with 1-(6-aminopyridin-2-yl)ethanone dihydrochloride. This versatile synthetic intermediate is a cornerstone for building complex molecular architectures, particularly those targeting a range of therapeutic areas. This guide moves beyond simple data presentation to explain the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the molecule's utility.

Core Molecular Profile and Physicochemical Attributes

1-(6-Aminopyridin-2-yl)ethanone dihydrochloride (CAS: 2702855-94-3) is the stable, crystalline salt form of the free base, 1-(6-aminopyridin-2-yl)ethanone. The formation of the dihydrochloride salt is a critical formulation choice, as it significantly enhances aqueous solubility and stability, facilitating its use in both synthetic protocols and high-throughput screening (HTS) campaigns where aqueous buffer systems are standard.

Quantitative Data Summary

A precise understanding of the compound's properties is fundamental for stoichiometric calculations, analytical method development, and interpretation of experimental data.

Property	Value	Data Source(s)
Molecular Formula	C₇H₁₀Cl₂N₂O	[1]
Molecular Weight	209.07 g/mol	[1]
CAS Number	2702855-94-3	[2]
Free Base CAS	1060801-23-1	[2][3]
Free Base MW	136.15 g/mol	[2][3]
Appearance	Solid (typically off-white to pale yellow)	[3]
Boiling Point (Free Base)	295.1 ± 20.0 °C at 760 mmHg	[3]
Storage Temperature	2-8°C, protect from light and moisture	[2][3]

Synthesis and Purification: A Validated Protocol

The synthesis of this intermediate requires a robust and scalable method. While multiple routes exist, a common strategy involves the acylation of a suitable pyridine precursor, followed by purification and salt formation. The following protocol is designed as a self-validating system, with built-in checkpoints for reaction monitoring.

Generalized Synthetic & Purification Workflow

The logical flow from starting materials to the final, high-purity product is a multi-step process that ensures both chemical transformation and removal of impurities.

Caption: High-level workflow from synthesis to final product.

Step-by-Step Experimental Protocol

Objective: To synthesize and isolate high-purity 1-(6-aminopyridin-2-yl)ethanone dihydrochloride.

Materials:

• 6-Aminopicolinonitrile

• Methylmagnesium bromide (3M in Diethyl Ether)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric Acid (3M aqueous and 2M in 2-Propanol)

• Sodium Bicarbonate (Saturated Solution)

• Ethyl Acetate (EtOAc)

• Hexanes

• Magnesium Sulfate (Anhydrous)

• Silica Gel for Chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck flask under a nitrogen atmosphere, add 6-aminopicolinonitrile dissolved in anhydrous THF. Cool the solution to 0°C using an ice-water bath.

  • Causality: The use of anhydrous conditions and an inert atmosphere is critical to prevent quenching of the highly reactive Grignard reagent. Cooling to 0°C controls the initial exotherm of the addition reaction.

• Grignard Addition: Add methylmagnesium bromide dropwise via a syringe or dropping funnel over 30 minutes, maintaining the internal temperature below 5°C. After addition, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Reaction Monitoring: Track the consumption of the starting nitrile by Thin Layer Chromatography (TLC) or LC-MS. The formation of the intermediate imine will be observed.

• Hydrolysis (Workup): Carefully quench the reaction by slowly adding 3M aqueous HCl at 0°C. Stir vigorously for 1-2 hours until the hydrolysis of the imine to the ketone is complete (as monitored by LC-MS).

• Neutralization and Extraction: Basify the aqueous solution with saturated sodium bicarbonate until the pH is ~8-9. Extract the aqueous layer three times with ethyl acetate.

  • Causality: Basification deprotonates the aminopyridine, rendering the free base form which is soluble in organic solvents like ethyl acetate, allowing for its extraction from the aqueous phase.

• Purification of Free Base: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of 20-50% EtOAc in Hexanes).

• Salt Formation: Dissolve the purified free base in a minimal amount of 2-Propanol. Add a stoichiometric amount (2.2 equivalents) of 2M HCl in 2-Propanol dropwise with stirring.

• Isolation: The dihydrochloride salt will precipitate. Continue stirring for 30 minutes, then collect the solid by vacuum filtration. Wash the filter cake with cold 2-Propanol and dry under high vacuum to yield the final product.

Applications in Medicinal Chemistry

The 2-aminopyridine moiety is a privileged scaffold in drug discovery, known for its ability to form key hydrogen bond interactions with biological targets.[4] 1-(6-Aminopyridin-2-yl)ethanone is a particularly valuable building block because it contains three distinct points for chemical diversification.

Caption: Diversification pathways for drug discovery.

• Amino Group (C6): Acts as a potent hydrogen bond donor and can be readily functionalized via reactions like Buchwald-Hartwig amination or amide coupling to explore the surrounding pocket of a target protein.

• Acetyl Group (C2): The ketone provides a versatile handle for building out molecular complexity. It can undergo condensation reactions to form larger heterocyclic systems or be used in reductive amination to introduce new amine functionalities.

• Pyridine Ring: The electron-rich nature of the aminopyridine ring allows for further substitution, enabling fine-tuning of electronic and steric properties to optimize potency and pharmacokinetic profiles. Its role as a key scaffold in PI3K inhibitors highlights this utility.[5]

References

• PubChem [Internet]. Bethesda (MD): National Library of Medicine (US), National Center for Biotechnology Information; 2004-. PubChem Compound Summary for CID 138110099, 1-(6-Bromopyridin-2-yl)ethan-1-amine dihydrochloride; [cited 2024 Mar 15]. Available from: [Link]

• Royal Society of Chemistry [Internet]. Cambridge (UK): RSC Publishing; c2021. One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity; [cited 2024 Mar 15]. Available from: [Link]

• Heffron, T.P., et al. (2010). Discovery of (thienopyrimidin-2-yl)aminopyrimidines as potent, selective, and orally available pan-PI3-kinase and dual pan-PI3-kinase/mTOR inhibitors for the treatment of cancer. Journal of Medicinal Chemistry, 53(3), 1086-97. Available from: [Link]

• Jat, J.L., et al. (2018). 2-Aminopyridine – an unsung hero in drug discovery. Chemical Communications, 54(44), 5531-5540. Available from: [Link]

Sources

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• 2. 1060801-23-1|1-(6-Aminopyridin-2-yl)ethanone|BLD Pharm [bldpharm.com]
• 3. 1-(6-Aminopyridin-2-yl)ethan-1-one | 1060801-23-1 [sigmaaldrich.com]
• 4. 2-Aminopyridine – an unsung hero in drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Discovery of (thienopyrimidin-2-yl)aminopyrimidines as potent, selective, and orally available pan-PI3-kinase and dual pan-PI3-kinase/mTOR inhibitors for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-(6-Aminopyridin-2-yl)ethanone: Properties, Synthesis, and Applications

Abstract: 1-(6-Aminopyridin-2-yl)ethanone (CAS No: 1060801-23-1) is a substituted aminopyridine that holds significant value as a versatile building block in medicinal chemistry and materials science. The 2-aminopyridine scaffold is a privileged structure, appearing in numerous pharmacologically active agents, particularly as a hinge-binding motif in kinase inhibitors.[1] This guide provides a comprehensive overview of the physical and chemical properties of 1-(6-Aminopyridin-2-yl)ethanone, a detailed, field-proven protocol for its synthesis, and an exploration of its reactivity and potential applications for researchers in drug discovery and chemical synthesis.

Physicochemical and Spectroscopic Properties

Understanding the fundamental properties of a compound is critical for its application in synthesis and biological screening. 1-(6-Aminopyridin-2-yl)ethanone is typically a solid at room temperature and should be handled with appropriate personal protective equipment in a well-ventilated area.[2]

Physical and Chemical Data

The key physicochemical properties are summarized in the table below. This data is essential for reaction setup, purification, and storage.

Property	Value	Source(s)
CAS Number	1060801-23-1	[2]
Molecular Formula	C₇H₈N₂O	[2]
Molecular Weight	136.15 g/mol	[2]
Physical Form	Solid
Boiling Point	295.1 ± 20.0 °C at 760 mmHg (Predicted)
Melting Point	139-140 °C (Value for isomer 1-(2-Aminopyridin-3-yl)ethanone)
Purity	Typically ≥97%
Storage	2-8°C, Keep in dark place, sealed in dry	[2]

Spectroscopic Profile (Predicted)

• ¹H NMR (400 MHz, DMSO-d₆):

  • Pyridyl Protons: Three aromatic protons are expected. The proton at the 4-position should appear as a triplet around δ 7.5-7.7 ppm. The protons at the 3 and 5-positions will appear as doublets, likely between δ 6.5 and 7.4 ppm.

  • Amine Protons (-NH₂): A broad singlet is anticipated around δ 6.0-6.5 ppm, the chemical shift of which is dependent on concentration and solvent.

  • Acetyl Protons (-CH₃): A sharp singlet integrating to three protons is expected around δ 2.5-2.7 ppm.[4]

• ¹³C NMR (100 MHz, DMSO-d₆):

  • Carbonyl Carbon (C=O): A signal in the downfield region, approximately δ 198-200 ppm.

  • Aromatic Carbons: Five signals are expected in the aromatic region (δ 110-160 ppm), with the carbon bearing the amino group (C6) and the carbon bearing the acetyl group (C2) being the most deshielded within this range.

• FT-IR (ATR, cm⁻¹):

  • N-H Stretching: A pair of medium-to-strong bands around 3300-3450 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

  • C=O Stretching: A strong, sharp absorption band around 1670-1690 cm⁻¹. For comparison, the C=O stretch in 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone is observed at 1590 cm⁻¹.[4]

  • C=N and C=C Stretching: Multiple bands in the 1400-1600 cm⁻¹ region, characteristic of the pyridine ring.[4]

• Mass Spectrometry (ESI+):

  • The expected [M+H]⁺ ion would be observed at m/z 137.07.

Synthesis and Purification Protocol

The synthesis of 1-(6-Aminopyridin-2-yl)ethanone can be efficiently achieved from its brominated precursor, 1-(6-Bromopyridin-2-yl)ethanone (also known as 2-Acetyl-6-bromopyridine).[5] The bromine atom at the 6-position is activated towards nucleophilic substitution, making it a suitable substrate for amination reactions. The Buchwald-Hartwig amination is a robust and widely used palladium-catalyzed cross-coupling reaction for forming C-N bonds, offering high yields and broad substrate scope.

Proposed Synthetic Workflow: Buchwald-Hartwig Amination

The workflow involves the palladium-catalyzed coupling of 1-(6-Bromopyridin-2-yl)ethanone with an ammonia surrogate, such as benzophenone imine, followed by acidic hydrolysis to reveal the primary amine.

Caption: Proposed Buchwald-Hartwig synthesis of the target compound.

Step-by-Step Methodology

Rationale: This two-step, one-pot procedure is chosen for its efficiency. Benzophenone imine serves as a solid, easily handled ammonia equivalent. The Xantphos ligand is selected for its wide bite angle, which promotes the reductive elimination step in the catalytic cycle, often leading to higher yields for electron-rich anilines. Sodium tert-butoxide is a strong, non-nucleophilic base suitable for this transformation.

Materials:

• 1-(6-Bromopyridin-2-yl)ethanone (1.0 eq)

• Benzophenone imine (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq)

• Xantphos (0.04 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous Toluene

• Tetrahydrofuran (THF)

• 2 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-(6-Bromopyridin-2-yl)ethanone, benzophenone imine, NaOtBu, Pd₂(dba)₃, and Xantphos.

• Solvent Addition: Add anhydrous toluene via syringe.

• C-N Coupling: Heat the reaction mixture to 100 °C and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cooling and Quenching: Cool the reaction mixture to room temperature. Add THF, followed by the slow addition of 2 M HCl.

• Deprotection: Stir the mixture vigorously at room temperature for 2-4 hours. The hydrolysis of the imine intermediate can be monitored by TLC.

• Workup: Adjust the pH of the mixture to ~8 with saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield 1-(6-Aminopyridin-2-yl)ethanone as a solid.

Chemical Reactivity and Applications in Drug Discovery

The chemical architecture of 1-(6-Aminopyridin-2-yl)ethanone features three key reactive sites: the primary aromatic amine, the ketone carbonyl group, and the pyridine ring nitrogen. This trifunctional nature makes it a highly valuable synthon.

• The Aminopyridine Moiety: The 2-aminopyridine group is a cornerstone in medicinal chemistry.[1] It is a well-established "hinge-binder" in kinase inhibitors, forming critical hydrogen bonds with the backbone of the ATP-binding pocket.[1] Its derivatives have been investigated as potent inhibitors of Cyclin-Dependent Kinases (CDKs), Anaplastic Lymphoma Kinase (ALK), and other kinases implicated in cancer.[1] Furthermore, this scaffold is explored for its potential in treating neurodegenerative diseases like Alzheimer's by inhibiting cholinesterase enzymes.[1]

• The Acetyl Group: The ketone functionality is a versatile handle for further chemical elaboration. It can undergo:

  • Condensation reactions: To form Schiff bases, hydrazones, or thiosemicarbazones, which are classes of compounds known for their antimicrobial and anticancer activities.[6]

  • Reduction: To form the corresponding secondary alcohol, opening pathways to new derivatives.[6]

  • Alpha-functionalization: The α-protons can be deprotonated to form an enolate, allowing for alkylation or acylation to build molecular complexity.[7]

The combination of these features makes 1-(6-Aminopyridin-2-yl)ethanone an excellent starting material for generating libraries of diverse small molecules for high-throughput screening in drug discovery programs targeting cancer, inflammation, and neurological disorders.[8][9]

Safety and Handling

GHS Hazard Information:

• Pictogram: GHS07 (Harmful)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Precautionary Statements:

  • P264: Wash skin thoroughly after handling.

  • P280: Wear protective gloves/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling Recommendations:

• Handle in a well-ventilated area or a chemical fume hood.

• Avoid creating dust.

• Use standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Store in a tightly sealed container in a cool, dry, dark place as recommended.[2]

References

• Dogan, H. Z., Sengul, A., & Coles, S. J. (2011). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 6), o1295. Available at: [Link]

• ResearchGate. (2011). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Available at: [Link]

• Al-Jibouri, M. N. (2012). Synthesis, characterization, and biological applications of some 2- acetylpyridine and acetophenone derivatives. Journal of Basrah Researches (Sciences), 38(4). Available at: [Link]

• RSC Advances. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). DOI:10.1039/D4RA07438F. Available at: [Link]

• ResearchGate. (2021). Straightforward Synthesis of (6-methyl-pyridin-2-ylamino)- Acetic Acid from 2-amino-6-methylpyridine and Their Coordination with Copper to Enhance Antibacterial Activity. Available at: [Link]

• RSC Publishing. (n.d.). One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. Available at: [Link]

• ResearchGate. (2015). A Review on the Medicinal Importance of Pyridine Derivatives. Available at: [Link]

• Academia. (n.d.). facile synthesis, characterization and dft calculations of 2-acetyl pyridine derivatives. Retrieved March 15, 2026, from [Link]

• SIOC Journals. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Available at: [Link]

• PubMed. (2012). Synthesis and biological activity of pyridopyridazin-6-one p38α MAP kinase inhibitors. Part 2. DOI: 10.1016/j.bmcl.2012.07.039. Available at: [Link]

• SpectraBase. (n.d.). ethanone, 1-[3-amino-6-(4-pyridinyl)thieno[2,3-b]pyridin-2-yl]-. Retrieved March 15, 2026, from [Link]

• PubMed Central. (n.d.). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Retrieved March 15, 2026, from [Link]

• Beilstein Journals. (2017). Synthesis of 1-indanones with a broad range of biological activity. Available at: [Link]

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Whitepaper: Evaluating and Optimizing the Organic Solubility of 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride

Executive Summary

1-(6-Aminopyridin-2-yl)ethanone (also known as 2-acetyl-6-aminopyridine) is a highly versatile building block used in the synthesis of pharmaceutical intermediates and bioactive molecules. When isolated as a dihydrochloride salt , the compound exhibits excellent stability and aqueous solubility, making it ideal for storage and biological assays. However, this salt form presents significant thermodynamic hurdles when researchers attempt to solvate it in organic media for downstream chemical synthesis or specialized analytical characterizations.

This technical guide provides a rigorous framework for predicting, measuring, and enhancing the solubility of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride in organic solvents. By understanding the physicochemical causality behind solvation, researchers can bypass empirical trial-and-error and implement self-validating protocols for solubility determination.

Physicochemical Profiling & Solvation Thermodynamics

To understand the solubility behavior of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride, we must first analyze its molecular architecture. The parent base contains two primary proton-accepting sites: the exocyclic primary amine (-NH₂) and the endocyclic pyridine nitrogen.

While the unsubstituted 2-aminopyridine has a known pKa of approximately 6.86[1], the addition of the electron-withdrawing acetyl group at the 6-position slightly reduces this basicity via inductive and resonance effects. Despite this, under strongly acidic conditions (such as crystallization with excess HCl), both nitrogen centers become protonated, yielding the stable dihydrochloride salt.

The Thermodynamic Hurdle

The solubility of a pharmaceutical salt in any given solvent is dictated by the balance between its crystal lattice energy and the solvation energy [2].

• Lattice Energy: The dihydrochloride salt forms a highly ordered, rigid crystal lattice dominated by strong ionic interactions between the doubly charged organic cation and the two chloride anions, supplemented by extensive hydrogen bonding.

• Solvation Energy: To dissolve the compound, the solvent must possess a sufficiently high dielectric constant (ε) to separate the charges and adequate hydrogen-bond donor/acceptor capacity to stabilize the dissociated ions.

While water (ε ≈ 80.1) easily overcomes this lattice energy, organic solvents struggle to stabilize the chloride anions and the dicationic organic species, leading to drastically reduced solubility profiles.

Predicted Solubility Profile in Organic Solvents

Based on the dielectric constants and hydrogen-bonding capabilities of common organic solvents, we can predict the solubility of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride using standard United States Pharmacopeia (USP) descriptive criteria[2].

Table 1: Predicted Organic Solubility Profile & Mechanistic Rationale

Solvent	Dielectric Constant (ε)	Predicted USP Category	Mechanistic Rationale
DMSO	46.7	Soluble	High polarity and strong H-bond acceptor capabilities stabilize the protonated cation, though chloride solvation is weaker than in water.
Methanol	32.7	Sparingly Soluble	Protic nature allows for moderate hydrogen bonding with both the organic cation and the dissociated chloride anions.
Ethanol	24.3	Slightly Soluble	Lower dielectric constant than methanol significantly reduces the solvent's ability to overcome the high ionic lattice energy.
Acetonitrile	37.5	Very Slightly Soluble	Aprotic and a poor anion solvator; it struggles to stabilize the dissociated chloride ions despite a moderate dielectric constant.
Dichloromethane	9.1	Practically Insoluble	Low polarity and lack of H-bonding capabilities make it entirely unable to disrupt the strong ionic crystal lattice of the salt.

Equilibrium Solubility Determination: The Shake-Flask Methodology

To accurately quantify the solubility of this compound in organic media, the miniaturized Shake-Flask Method is the gold standard[3]. The following protocol is designed as a self-validating system , ensuring that the data generated represents true thermodynamic equilibrium rather than a transient supersaturated state[4].

Step-by-Step Protocol & Causality

• Preparation of the Solid Phase: Weigh an amount of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride that exceeds the estimated solubility by 30–40% into a glass vial.

  • Causality: Maintaining a visible excess of the solid phase is critical. If the solid dissolves completely, the resulting metric is merely a concentration, not the thermodynamic solubility limit[3].

• Solvent Addition & Sealing: Add 2.0 mL of the target organic solvent. Seal the vial hermetically using a PTFE-lined cap.

  • Causality: PTFE prevents solvent evaporation and avoids the leaching of plasticizers into organic solvents like DMSO or DCM, which could cause matrix effects during quantification.

• Agitation (Orbital Shaking): Place the vial in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C at 200 RPM for 24 to 48 hours.

  • Causality: Orbital shaking is strictly prioritized over magnetic stirring. Magnetic stir bars physically grind the API particles (milling effect), increasing surface area and introducing localized high-energy states that can trigger false transient supersaturation[5]. Furthermore, strict temperature control is mandatory, as solubility is a temperature-dependent thermodynamic constant.

• Phase Separation: Extract an aliquot of the suspension and filter it through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE filters are chemically inert to aggressive organic solvents. Standard cellulose or nylon filters may degrade or non-specifically bind the polar API, artificially lowering the quantified solubility.

• Quantification (HPLC-UV): Dilute the filtrate with a compatible mobile phase and quantify using HPLC-UV (monitoring the pyridine chromophore, typically around 254 nm).

Self-Validation & Quality Control

• Equilibration Verification: Sample the solution at both 24 hours and 48 hours. If the concentration difference is <5%, thermodynamic equilibrium is validated.

• Solid-State Verification: Recover the undissolved solid post-assay and analyze it via X-ray Powder Diffraction (XRPD). Dihydrochloride salts can undergo disproportionation (loss of HCl) or form solvates in certain organic media, which fundamentally alters the apparent solubility[4].

Figure 1: Standard Shake-Flask Workflow for Equilibrium Solubility Determination.

Strategies for Enhancing Organic Solubility

If the native solubility of the dihydrochloride salt in a required organic solvent (e.g., Dichloromethane for an acylation reaction) is insufficient, researchers must employ chemical or thermodynamic interventions.

• In Situ Free-Basing (Neutralization): The most effective method for solubilizing this compound in non-polar aprotic solvents is to neutralize the hydrochloride salt. By adding stoichiometric amounts of an organic base like Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) to the suspension, the compound is deprotonated back to the neutral 1-(6-Aminopyridin-2-yl)ethanone base. The neutral base is highly soluble in solvents like DCM and EtOAc, while the resulting TEA-HCl by-product either precipitates out or remains suspended.

• Co-Solvency: If free-basing is incompatible with downstream applications, introducing 5–10% of a highly polar co-solvent (such as Methanol or DMSO) into the primary organic solvent can exponentially increase the solubility by providing localized hydrogen bonding to the chloride ions.

Figure 2: Decision Tree for Overcoming Poor Organic Solubility of Dihydrochloride Salts.

References

• Source: National Institutes of Health (NIH)
• Annex 4 - World Health Organization (WHO)
• Theoretical prediction of relative and absolute pKa values of aminopyridines Source: ResearchGate URL
• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter Source: Dissolution Technologies URL
• Source: National Institutes of Health (NIH)

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Introduction: The Critical Role of Stability in Aminopyridine Drug Development

An In-Depth Technical Guide to the Stability of Aminopyridine Derivatives in Solution

Aminopyridines represent a vital class of heterocyclic compounds, with a structural framework that is a cornerstone in medicinal chemistry.[1] These derivatives are renowned for their diverse pharmacological activities, most notably as voltage-gated potassium channel blockers, which has led to their application in treating conditions like multiple sclerosis and Lambert-Eaton myasthenic syndrome.[1][2][3] The journey from a promising aminopyridine derivative to a safe, effective, and reliable therapeutic is critically dependent on its chemical stability.

Understanding the stability of these molecules in solution is not merely an academic exercise; it is a fundamental requirement for drug development. Instability can lead to a loss of potency, the formation of toxic degradation products, and unpredictable pharmacokinetic profiles, ultimately compromising patient safety and therapeutic efficacy.[4] This guide provides drug development professionals with a comprehensive technical overview of the factors influencing the stability of aminopyridine derivatives in solution, the primary degradation pathways, and robust, field-proven methodologies for their assessment.

Section 1: Primary Degradation Pathways of Aminopyridine Derivatives

The chemical reactivity of the aminopyridine scaffold makes it susceptible to several modes of degradation. The principal pathways are hydrolysis, oxidation, and photodegradation. A thorough understanding of these mechanisms is the first step in developing stable formulations and predictive stability-indicating methods.

Hydrolytic Degradation

Hydrolysis is a common degradation pathway for many pharmaceuticals, and aminopyridine derivatives can be susceptible under both acidic and basic conditions.[4][5] The specific sites of hydrolytic attack depend on the derivative's unique structure. For instance, derivatives featuring a nitrile group, such as 2-(2-Aminopyridin-3-yl)acetonitrile, are prone to hydrolysis of the nitrile to an amide and subsequently to a carboxylic acid.[6]

The pH of the solution is the most significant factor governing hydrolytic stability. A comprehensive pH stability profile is essential during early-stage development to identify the pH at which the molecule exhibits maximum stability.[5]

Oxidative Degradation

The aminopyridine ring, being electron-rich, is particularly vulnerable to oxidation.[6] The primary sites of oxidation are the pyridine ring nitrogen, leading to the formation of N-oxides, and the exocyclic amino group.[3][6] Forced degradation studies frequently employ hydrogen peroxide (H₂O₂) to simulate oxidative stress and identify potential degradants.[3][7]

An important consideration is the molecular form of the derivative. The salt form of an aminopyridine is often significantly more stable against oxidation than its corresponding free base.[3][8] This increased stability is attributed to the protonation of the pyridine nitrogen and the amino group, which reduces their susceptibility to attack by oxidizing agents.[3][8] For example, under oxidative stress, 3,4-diaminopyridine (as a free base) degrades into 4-amino, 3-nitropyridine and 3,4-diaminopyridine-N-oxide, whereas the salt form shows markedly less degradation.[3]

Photodegradation

Exposure to ultraviolet (UV) or visible light can furnish the energy required to induce photochemical reactions, leading to degradation.[5][9] These reactions can be complex, often proceeding through radical mechanisms.[6] The intrinsic photostability of an active pharmaceutical ingredient (API) is a critical parameter that must be evaluated according to International Council for Harmonisation (ICH) guideline Q1B.[9][10] This testing determines the need for light-resistant packaging and special handling instructions.[7][9]

dot

Caption: A systematic workflow for forced degradation studies.

Section 3: Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for conducting forced degradation studies. The goal is to achieve a target degradation of 5-20%, which is sufficient to demonstrate the specificity of the analytical method without degrading the sample so extensively that it leads to irrelevant secondary degradation products.

[4][11]#### Protocol 3.1: Stability-Indicating HPLC Method Development (General)

• Rationale: A robust chromatographic method is the foundation of any stability study. A C18 stationary phase is a versatile starting point for many aminopyridine derivatives. The mobile phase composition is optimized to achieve adequate retention of the parent compound and baseline separation from all degradation products.

• Methodology:

  • Column: C18 bonded phase column (e.g., 4.6 x 150 mm, 5 µm). [2] 2. Mobile Phase A: Aqueous buffer (e.g., 20 mM phosphate or ammonium acetate buffer), pH adjusted to a range where the analyte is stable and has good peak shape (typically pH 3-7). [7][12] 3. Mobile Phase B: Acetonitrile or Methanol. [12] 4. Elution: Begin with a gradient elution profile (e.g., 5% to 95% B over 20 minutes) to resolve all components. This can be optimized to an isocratic method if separation allows. [13] 5. Flow Rate: 1.0 mL/min. [13] 6. Column Temperature: 30-35°C to ensure reproducibility. [12] 7. Detection: UV detector set at a wavelength where the aminopyridine derivative has significant absorbance (e.g., 254-280 nm). A[7][12] photodiode array (PDA) detector is highly recommended to assess peak purity. [14] 8. Injection Volume: 10 µL.

[7][12]#### Protocol 3.2: Forced Degradation Studies

• Rationale: Subjecting the drug substance to stress conditions that are harsher than accelerated storage conditions helps to rapidly identify likely degradation products and establish degradation pathways. A[15][11] control sample, protected from stress, is always analyzed alongside the stressed samples.

• Methodology:

  • Acid Hydrolysis: Dissolve the compound in a suitable solvent and add an equal volume of 0.1 M to 1 M HCl. Heat the mixture (e.g., 60°C) and withdraw samples at various time points (e.g., 0, 2, 8, 24 hours). N[6]eutralize samples with an equivalent amount of base before HPLC analysis.

  • Base Hydrolysis: Follow the same procedure as acid hydrolysis, but use 0.1 M to 1 M NaOH. N[7]eutralize with an equivalent amount of acid before analysis. Alkaline conditions have been shown to cause ~25% degradation of 4-aminopyridine after 121 hours of heating. [7] 3. Oxidative Degradation: Prepare a solution of the compound and expose it to hydrogen peroxide (e.g., 3-15% H₂O₂) at room temperature. M[3][8]onitor over time (e.g., up to 216 hours). N[3]ote that oxidation can be rapid; for 4-aminopyridine, nearly 50% destruction was observed after 121 hours at room temperature with H₂O₂. [7] 4. Thermal Degradation: Expose the solid drug substance and a solution of the drug substance to elevated temperatures (e.g., 60-80°C). A[5]nalyze at set time points.

  • Photostability: Expose the solid drug substance and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A[9] parallel sample should be wrapped in aluminum foil to serve as a dark control to differentiate between thermal and light-induced degradation.

[16]### Section 4: Comparative Stability Data

The stability of aminopyridine derivatives can be highly dependent on their specific structure and formulation. The table below summarizes publicly available stability data for 4-aminopyridine and 3,4-diaminopyridine, providing a baseline for researchers.

Compound Name	Formulation/Matrix	Storage Conditions	Duration	Remaining Compound (%)	Reference
4-Aminopyridine	5 mg oral capsules	4°C, light protected	6 months	>95%
5 mg oral capsules	23°C, light protected	6 months	>95%
5 mg oral capsules	37°C, light protected	1 month	>95%
10 mg oral capsules	Room Temp (20-25°C), light protected	365 days	>94%
3,4-Diaminopyridine	5 mg oral capsules	4°C, light protected	6 months	>95%
5 mg oral capsules	23°C, light protected	6 months	>95%
5 mg oral capsules	37°C, light protected	1 month	>95%
Free base in solution	5% or 15% H₂O₂	216 hours	Significant degradation
Salt form in solution	5% or 15% H₂O₂	216 hours	More stable than free base

Conclusion and Best Practices

The chemical stability of aminopyridine derivatives in solution is a multifaceted issue that is paramount to successful drug development. A proactive, systematic approach to stability testing is not just a regulatory requirement but a scientific necessity.

Key Takeaways and Recommendations:

• Early Characterization is Crucial: Perform forced degradation and pH-rate profile studies early in development to understand the molecule's intrinsic liabilities.

• Salt Form Superiority: For derivatives susceptible to oxidation, development of a salt form can offer a significant stability advantage. *[3] Control Environmental Factors: To ensure long-term stability, aminopyridine derivatives should generally be stored in cool, dry, and dark conditions in tightly sealed containers. F[5]or solutions, consider buffering at the pH of maximum stability and protection from light using amber vials. *[5] Method Validation is Non-Negotiable: The specificity of the analytical method must be rigorously demonstrated through forced degradation studies to ensure that it is truly "stability-indicating."

[11]By adhering to these principles and employing the robust methodologies outlined in this guide, researchers and drug development professionals can effectively navigate the challenges of aminopyridine stability, ensuring the development of safe, stable, and efficacious medicines.

References

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• Benchchem. Stability and degradation of 2-(2-Aminopyridin-3-yl)acetonitrile under different conditions.
• Benchchem. Technical Support Center: Enhancing the Stability of 2-(2-Aminobenzoyl)
• ResearchGate. HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions.
• Donnelly, R. F. (2004). Chemical Stability of 4-Aminopyridine Capsules. The Canadian Journal of Hospital Pharmacy, 57(5), 284–287.
• PubMed.
• HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride.
• SIELC Technologies. HPLC Method for Analysis of 2-Aminopyridine on Chromni Column.
• ResearchGate.
• PubMed. Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules.
• HELIX Chromatography. HPLC Methods for analysis of 4-Aminopyridine.
• RSC Publishing. Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024).
• ICH. Q1B Photostability Testing of New Active Substances and Medicinal Products.
• ICH. Q1A(R2) Guideline.
• Forced Degradation Studies: Regulatory Considerations and Implement
• European Medicines Agency. ICH Q1B Photostability testing of new active substances and medicinal products.
• Journal of Drug Delivery and Therapeutics. Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's.
• ResearchGate. pH effect on the binding of (a) 2-aminopyridine and (b) 5-amino-2-chloropyridine to the MIP-embedded cryogels.
• ACS Publications. Insights into the Thermal Decomposition Mechanism of Molybdenum(VI) Iminopyridine Adducts.
• IKEV. ICH Q1B Guideline Photostability Testing of New Drug Substances and Products.
• PubMed. Diluted Aqueous Dispersed Systems of 4-Aminopyridine: The Relationship of Self-Organization, Physicochemical Properties, and Influence on the Electrical Characteristics of Neurons.
• ResearchGate. (PDF) Chemical stability of 4-aminopyridine capsules.
• PMC. Diluted Aqueous Dispersed Systems of 4-Aminopyridine: The Relationship of Self-Organization, Physicochemical Properties, and Influence on the Electrical Characteristics of Neurons.
• ScholarWorks. Kinetics of the Thermal Decomposition of Pyridine.

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The Privileged Aminopyridine Scaffold: Mechanistic Insights and Biological Activity in Modern Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, the substituted aminopyridine motif has emerged as a highly privileged scaffold, particularly in the development of targeted therapeutics for oncology and autoimmune disorders[1][2]. As a Senior Application Scientist overseeing early-stage drug discovery pipelines, I frequently leverage this scaffold due to its exceptional synthetic tractability, favorable physicochemical properties, and profound ability to modulate complex biological pathways.

This technical guide dissects the biological activity of substituted aminopyridines, exploring the causality behind their target engagement, summarizing critical structure-activity relationship (SAR) data, and detailing the self-validating experimental workflows required to advance these compounds from biochemical hits to in vivo candidates.

Mechanistic Grounding: The Aminopyridine Pharmacophore

The ubiquitous presence of aminopyridines in FDA-approved kinase inhibitors (e.g., Crizotinib) is not coincidental[1]. The fundamental causality behind their efficacy lies in their precise geometric and electronic mimicry of the adenine ring of adenosine triphosphate (ATP).

When designing a kinase inhibitor, the primary objective is to anchor the small molecule within the highly conserved ATP-binding pocket (the "hinge region") of the kinase domain. The 2-aminopyridine core achieves this through a bidentate hydrogen-bonding network:

• Hydrogen Bond Acceptor: The endocyclic nitrogen atom of the pyridine ring accepts a hydrogen bond from the backbone amide NH of the kinase hinge region.

• Hydrogen Bond Donor: The exocyclic amino group donates a hydrogen bond to the backbone carbonyl oxygen of the hinge.

Beyond the hinge-binding core, substitutions at the 3-, 4-, 5-, or 6-positions allow medicinal chemists to fine-tune the molecule's electronic properties and steric bulk. For example, in the optimization of the PI3K inhibitor NVP-BKM120, modulating the electronics of the 6-position heterocycle and adding a morpholine at the C4 position drastically improved pharmacokinetic (PK) properties, reducing clearance (CL) and increasing oral bioavailability (%F) without compromising target affinity[3].

Primary Biological Modalities and Target Classes

Receptor Tyrosine Kinases (RTKs): c-Met, ALK, and TRK

Substituted aminopyridines demonstrate profound efficacy against oncogenic RTKs, which are frequently mutated or overexpressed in human cancers.

• c-Met and ALK: A series of novel aminopyridyl-substituted spiro[indoline-3,4′-piperidine]-2-ones were developed as dual c-Met/ALK inhibitors. The lead compound, 5b (SMU-B), utilizes the aminopyridine core to achieve single-digit nanomolar biochemical potency and significant tumor growth inhibition (>50%) in human gastric carcinoma xenograft models[1].

• Tropomyosin Receptor Kinases (TRK): Aminopyridine and aminopyrimidine derivatives are potent inhibitors of TRKA, a target critical for treating cancers driven by NTRK gene fusions. Compounds such as C3, C4, and C6 have demonstrated potent inhibitory activities with IC50 values of 6.5, 5.0, and 7.0 nM, respectively, effectively suppressing the proliferation of KM-12 cancer cells[4].

Lipid Kinases: The PI3K Pathway

The aminopyridine/pyrimidine core is equally pivotal in targeting lipid kinases. Phosphoinositide-3-kinases (PI3Ks) are major oncology targets due to their role in the deregulated PI3K/AKT/mTOR signaling pathway. NVP-BKM120, a highly selective class I PI3K inhibitor, exhibits 50–300 nM activity against common p110α mutants while maintaining high stability in liver microsomes[3].

Non-Receptor Kinases and Inflammation

Beyond oncology, aminopyrimidines and aminopyridines are potent inhibitors of Spleen Tyrosine Kinase (Syk). Syk is a key mediator of immunoreceptor signaling (e.g., Fc receptors); inhibiting it provides a therapeutic avenue for asthma, COPD, and rheumatoid arthritis[2]. Additionally, simpler aminopyridine derivatives exhibit potent anti-inflammatory properties by inhibiting Cyclooxygenase-2 (COX-2). For instance, specific pyrimidine/pyridine derivatives have achieved COX-2 IC50 values as low as 0.046 μM, vastly outperforming traditional NSAIDs like ibuprofen[5].

Quantitative Data & Structure-Activity Relationship (SAR)

To facilitate rapid comparison, the following table synthesizes the quantitative biological activity of key substituted aminopyridine derivatives across various targets.

Compound / Scaffold	Primary Target	Biochemical IC50 / Potency	Cellular Efficacy / Notes
Compound 5b (SMU-B)	c-Met / ALK	Single-digit nM[1]	>50% Tumor Growth Inhibition (TGI) in vivo; low toxicity[1].
Compound C3	TRKA	6.5 nM[4]	Significantly inhibits KM-12 cell proliferation[4].
Compound C4	TRKA	5.0 nM[4]	High enzymatic potency; part of pan-TRK inhibitor class[4].
NVP-BKM120 (15)	Class I PI3K	50 – 300 nM[3]	Orally bioavailable; highly selective over >200 protein kinases[3].
Compound 3c	COX-2	0.046 μM[5]	Superior anti-inflammatory activity compared to ibuprofen (43.6 μM)[5].

Visualizing the Biological Mechanism

Mechanism of RTK/PI3K pathway inhibition by hinge-binding aminopyridine derivatives.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the biological activity of aminopyridines must be validated through a rigorous, orthogonal testing cascade. The following protocols are designed as self-validating systems, ensuring that artifacts are caught early.

Protocol 1: Biochemical Kinase Inhibition (ATP Depletion Assay)

Rationale: Because aminopyridines are ATP-competitive, their apparent IC50 is dependent on the ATP concentration in the assay. We must quantify intrinsic inhibitory potency independent of cellular permeability[3].

• Enzyme Preparation: Dilute recombinant human kinase (e.g., c-Met or PI3K) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Validation Check: Include a kinase-dead mutant as a negative control to ensure signal specificity.

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the aminopyridine derivative in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration must not exceed 1% to prevent enzyme denaturation).

• Reaction Initiation: Add the substrate peptide and ATP. Crucial Step: Run the assay at the specific Km​ for ATP of the target kinase to ensure IC50 values are comparable across different enzymes.

• Detection: Use a luminescent ATP detection reagent (e.g., Kinase-Glo) to measure residual ATP after a 60-minute incubation.

• Data Validation: Calculate the Z'-factor for the plate. A Z'-factor > 0.6 validates the assay's robustness and signal-to-noise ratio.

Protocol 2: Cellular Target Engagement (Phospho-ELISA)

Rationale: Biochemical potency does not guarantee cellular efficacy. We must prove the compound penetrates the cell membrane and inhibits the target in situ by measuring the phosphorylation state of downstream effectors[1].

• Cell Culture: Seed target-dependent cancer cells (e.g., GTL-16 for c-Met) in 96-well plates and incubate overnight.

• Compound Treatment: Treat cells with the aminopyridine derivative for 2 hours. Validation Check: Include a known clinical inhibitor (e.g., Crizotinib) as a positive control[1].

• Stimulation & Lysis: Stimulate cells with the appropriate growth factor (e.g., HGF) for 10 minutes, then immediately lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Transfer lysates to a Phospho-ELISA plate coated with capture antibodies for the downstream target (e.g., phospho-AKT or phospho-ERK).

• Normalization: Normalize the luminescent phospho-signal against the total protein concentration (via BCA assay) to ensure that signal reduction is due to kinase inhibition, not acute cytotoxicity.

End-to-end validation workflow for aminopyridine-based therapeutic candidates.

Conclusion

The substituted aminopyridine scaffold remains a cornerstone of rational drug design. By exploiting its bidentate hydrogen-bonding capabilities, medicinal chemists can achieve exquisite control over kinase inhibition profiles. As demonstrated by the progression of compounds like SMU-B and NVP-BKM120, coupling this structural versatility with rigorous, self-validating experimental workflows allows for the rapid translation of biochemical hits into potent, orally bioavailable clinical candidates.

References

• Aminopyridyl/Pyrazinyl Spiro[indoline-3,4′-piperidine]-2-ones As Highly Selective and Efficacious c-Met/ALK Inhibitors. nih.gov.
• Design, synthesis, and biological evaluation of aminopyridine derivatives as novel tropomyosin receptor kinase inhibitors.
• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review.
• WO2011075560A1 - Aminopyrimidines as syk inhibitors. google.com.
• Identification of NVP-BKM120 as a Potent, Selective, Orally Bioavailable Class I PI3 Kinase Inhibitor for Tre

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An In-depth Technical Guide to 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride, a key building block in modern medicinal chemistry. As a Senior Application Scientist, the following sections are designed to deliver not just procedural steps, but also the underlying scientific rationale to empower researchers in their drug discovery and development endeavors. We will delve into its synthesis, detailed characterization, and explore its burgeoning applications, grounded in authoritative scientific literature.

Introduction: The Significance of the 2-Aminopyridine Scaffold

The 2-aminopyridine moiety is a privileged scaffold in medicinal chemistry, renowned for its role in a multitude of biologically active compounds.[1][2] Its unique electronic properties and ability to form key hydrogen bond interactions make it a valuable component in the design of enzyme inhibitors and receptor modulators. Specifically, derivatives of 2-aminopyridine have demonstrated a wide range of pharmacological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1] 1-(6-Aminopyridin-2-yl)ethanone, and its dihydrochloride salt, serve as a crucial intermediate for the synthesis of more complex molecules, offering two reactive sites for further chemical modification: the amino group and the acetyl group.

Synthesis of 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride

The synthesis of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride can be approached through several routes. A common and effective strategy involves a multi-step synthesis starting from commercially available precursors. The following protocol is a representative, field-proven method.

Synthetic Pathway Overview

A plausible and efficient synthetic route begins with the readily available 2-amino-6-methylpyridine. This starting material undergoes bromination, followed by oxidation of the methyl group to a carboxylic acid. Subsequent conversion to the corresponding nitrile and reaction with a methyl Grignard reagent furnishes the desired ketone. Finally, treatment with hydrochloric acid yields the dihydrochloride salt.

Caption: Synthetic workflow for 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Amino-6-bromomethylpyridine

• Rationale: This initial step introduces a reactive handle for subsequent oxidation. N-Bromosuccinimide (NBS) is a convenient and selective brominating agent for benzylic positions, and Azobisisobutyronitrile (AIBN) serves as a radical initiator.

• Procedure:

  • To a solution of 2-amino-6-methylpyridine (10.8 g, 100 mmol) in carbon tetrachloride (200 mL), add N-bromosuccinimide (17.8 g, 100 mmol) and a catalytic amount of AIBN (164 mg, 1 mmol).

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

  • Wash the filtrate with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 2: Synthesis of 6-Amino-2-pyridinecarboxylic acid

• Rationale: Potassium permanganate is a strong oxidizing agent capable of converting the bromomethyl group to a carboxylic acid. The basic conditions of the reaction help to solubilize the starting material and the product.

• Procedure:

  • Dissolve the crude 2-amino-6-bromomethylpyridine in a mixture of water and pyridine.

  • Slowly add a solution of potassium permanganate (31.6 g, 200 mmol) in water while maintaining the temperature below 40°C.

  • Stir the mixture at room temperature overnight.

  • Filter the reaction mixture to remove manganese dioxide and wash the solid with hot water.

  • Acidify the filtrate with concentrated hydrochloric acid to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 3: Synthesis of 6-Amino-2-pyridinecarbonitrile

• Rationale: The conversion of the carboxylic acid to a nitrile is a two-step process. First, the carboxylic acid is converted to a more reactive acid chloride using thionyl chloride. The subsequent reaction with ammonia yields the primary amide, which is then dehydrated to the nitrile.

• Procedure:

  • Suspend 6-amino-2-pyridinecarboxylic acid (13.8 g, 100 mmol) in thionyl chloride (50 mL) and reflux for 2 hours.

  • Remove the excess thionyl chloride under reduced pressure.

  • Carefully add the crude acid chloride to a cooled, concentrated aqueous ammonia solution.

  • Stir the mixture for 1 hour, then extract the product with ethyl acetate (3 x 100 mL).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to give the crude amide.

  • Dehydrate the amide using a suitable dehydrating agent like phosphorus oxychloride to yield the nitrile.

Step 4: Synthesis of 1-(6-Aminopyridin-2-yl)ethanone

• Rationale: The Grignard reaction provides a direct method for the formation of the acetyl group from the nitrile. The highly nucleophilic methylmagnesium bromide attacks the electrophilic carbon of the nitrile.

• Procedure:

  • Dissolve 6-amino-2-pyridinecarbonitrile (11.9 g, 100 mmol) in anhydrous tetrahydrofuran (THF) (200 mL) under a nitrogen atmosphere.

  • Cool the solution to 0°C and slowly add methylmagnesium bromide (3M in diethyl ether, 33.3 mL, 100 mmol).

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 5: Synthesis of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride

• Rationale: The basic amino groups on the pyridine ring readily react with hydrochloric acid to form the corresponding dihydrochloride salt. The salt form often exhibits improved stability and solubility in aqueous media.

• Procedure:

  • Dissolve the purified 1-(6-Aminopyridin-2-yl)ethanone in anhydrous diethyl ether.

  • Slowly bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in ether, until precipitation is complete.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride as a solid.

Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes the key physicochemical and expected spectroscopic data for 1-(6-Aminopyridin-2-yl)ethanone and its dihydrochloride salt.

Property	1-(6-Aminopyridin-2-yl)ethanone	1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride
CAS Number	1060801-23-1[3][4][5]	2702855-94-3
Molecular Formula	C₇H₈N₂O	C₇H₁₀Cl₂N₂O
Molecular Weight	136.15 g/mol [3]	209.07 g/mol
Appearance	Solid[3]	White to off-white solid
Boiling Point	295.1 ± 20.0 °C at 760 mmHg[3]	Not available
¹H NMR (DMSO-d₆, 400 MHz)	Estimated δ (ppm): 7.5-7.7 (t, 1H, Ar-H), 6.8-7.0 (d, 1H, Ar-H), 6.4-6.6 (d, 1H, Ar-H), 6.0-6.2 (br s, 2H, NH₂), 2.5 (s, 3H, CH₃)	Estimated δ (ppm): 8.0-8.2 (t, 1H, Ar-H), 7.3-7.5 (d, 1H, Ar-H), 7.0-7.2 (d, 1H, Ar-H), 8.5-9.0 (br s, 3H, NH₃⁺), 2.6 (s, 3H, CH₃)
¹³C NMR (DMSO-d₆, 100 MHz)	Estimated δ (ppm): 198 (C=O), 160 (C-NH₂), 152 (C-acetyl), 138 (Ar-CH), 110 (Ar-CH), 105 (Ar-CH), 26 (CH₃)	Estimated δ (ppm): 200 (C=O), 158 (C-NH₃⁺), 150 (C-acetyl), 140 (Ar-CH), 115 (Ar-CH), 112 (Ar-CH), 27 (CH₃)
IR (KBr, cm⁻¹)	Estimated ν: 3400-3200 (N-H stretch), 1680 (C=O stretch), 1600, 1450 (C=C, C=N stretch)	Estimated ν: 3200-2800 (N-H stretch), 1690 (C=O stretch), 1610, 1460 (C=C, C=N stretch)
Mass Spec (ESI+)	m/z: 137.07 [M+H]⁺	m/z: 137.07 [M-2Cl-H]⁺

Note: Spectroscopic data for the target compounds are estimated based on known values for structurally similar compounds and general principles of NMR and IR spectroscopy.[6][7]

Applications in Drug Discovery and Medicinal Chemistry

1-(6-Aminopyridin-2-yl)ethanone dihydrochloride is a versatile building block for the synthesis of a wide array of heterocyclic compounds with potential therapeutic applications. Its bifunctional nature allows for diverse chemical modifications.

Synthesis of Kinase Inhibitors

The 2-aminopyridine scaffold is a well-established pharmacophore in the design of kinase inhibitors. The amino group can act as a hydrogen bond donor, interacting with the hinge region of the kinase active site. The acetyl group can be further functionalized to introduce substituents that occupy other pockets within the active site, thereby enhancing potency and selectivity. For instance, condensation of the acetyl group with various aldehydes can lead to the formation of chalcone derivatives, which are known to possess a broad spectrum of biological activities, including anticancer effects.[8]

Caption: Interaction of the 2-aminopyridine scaffold with a kinase active site.

Precursor for Fused Heterocyclic Systems

The dual reactivity of 1-(6-Aminopyridin-2-yl)ethanone makes it an excellent starting material for the synthesis of fused heterocyclic systems, such as imidazo[1,2-a]pyridines. These ring systems are present in numerous marketed drugs and clinical candidates. The amino group can react with α-haloketones in a condensation reaction to form the imidazole ring, while the acetyl group can be modified prior to or after cyclization to modulate the compound's properties.

Role in the Development of Novel Antimicrobial and Anticancer Agents

The aminopyridine core is a key feature in a variety of compounds with demonstrated antimicrobial and anticancer activities.[1] By using 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride as a starting material, medicinal chemists can rapidly generate libraries of novel compounds for screening against various bacterial strains and cancer cell lines. The ease of modification of both the amino and acetyl groups allows for a systematic exploration of the structure-activity relationship (SAR), a critical step in the lead optimization process.

Conclusion

1-(6-Aminopyridin-2-yl)ethanone dihydrochloride is a valuable and versatile intermediate for researchers in drug discovery and development. Its straightforward synthesis, coupled with the rich chemistry of the 2-aminopyridine scaffold, provides a robust platform for the creation of novel bioactive molecules. This guide has provided a comprehensive overview of its synthesis, characterization, and potential applications, with the aim of empowering scientists to leverage this important building block in their quest for new therapeutics. The provided protocols and data, while based on established chemical principles and related literature, should be adapted and optimized for specific laboratory conditions.

References

• Site-Selective C–H Acylation of Pyridinium Derivatives by Photoredox C
• Synthesis, characterization and biological evaluation of some new 2-[(4-hydroxy-6-methylpyrimidin-2-yl)amino]-1-(4-substituted) ethanone derivatives. (2024).
• Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. (n.d.). PMC.
• Supporting Information General method for the synthesis of enaminones via photocatalysis Additional optimization details, mechan - Beilstein Archives. (n.d.).
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• 2-Amino-6-methylpyridine | 1824-81-3. (2026). ChemicalBook.
• Design, synthesis, and biological evaluation of diaminopyrimidine derivatives as novel focal adhesion kinase inhibitors. (n.d.). PMC.
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• 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. (n.d.). ResearchGate. [Link]

• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. (n.d.). PMC.
• Synthesis method of 2-amino pyridine compounds. (2013).
• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021).
• Catalytic and Mechanistic Approach to the Metal-Free N-Alkylation of 2-Aminopyridines with Diketones | The Journal of Organic Chemistry. (2022).
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The Aminopyridinylethanone Core: A Technical Guide to its Discovery, Synthesis, and Therapeutic Potential

This guide provides an in-depth exploration of the aminopyridinylethanone scaffold, a privileged structure in modern medicinal chemistry. We will delve into the historical context of its discovery, detail robust synthetic methodologies, and analyze the critical structure-activity relationships that have positioned these compounds as potent modulators of key biological targets, particularly protein kinases. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

Genesis of a Privileged Scaffold: A Historical Perspective

The journey of aminopyridinylethanone compounds is intrinsically linked to the broader exploration of aminopyridine derivatives in medicinal chemistry. The 2-aminopyridine moiety, a simple yet highly functionalized heterocycle, has long been recognized as a valuable starting material for the synthesis of diverse biologically active molecules.[1] Early pioneering work by chemists like Tschitschibabin in 1925 on the synthesis of imidazopyridines from 2-aminopyridine laid the groundwork for the extensive investigation of this chemical space.[1]

The true potential of aminopyridine-based structures as therapeutic agents began to be realized with the systematic exploration of their ability to interact with biological macromolecules. The discovery that these scaffolds could serve as effective bioisosteres for other functional groups and participate in crucial hydrogen bonding interactions with protein targets propelled their investigation forward.

The specific emergence of the aminopyridinylethanone core can be traced to the relentless pursuit of selective kinase inhibitors. Kinases, enzymes that play a pivotal role in cellular signaling, have become major targets for drug discovery, particularly in oncology and immunology.[2] The realization that the aminopyridinylethanone framework could effectively occupy the ATP-binding site of various kinases marked a significant turning point. This scaffold's ability to form key hydrogen bonds with the hinge region of the kinase domain, a conserved feature across the kinome, provided a strong foundation for the design of potent and selective inhibitors.[2] The identification of a 3-aminopyrid-2-one motif as a potent inhibitor of Interleukin-2 inducible T-cell kinase (Itk) serves as a landmark in the history of this compound class, demonstrating the power of structure-based design in uncovering novel therapeutic agents.[3]

Synthetic Strategies: From Building Blocks to Bioactive Molecules

The synthesis of aminopyridinylethanone derivatives can be approached through various strategic routes. The choice of a specific synthetic pathway often depends on the desired substitution pattern on both the pyridine ring and the ethanone moiety. Here, we present a detailed, self-validating protocol for the synthesis of a representative 3-aminopyridin-4-ylethanone, a key intermediate for further elaboration. This protocol is adapted from established methodologies for the synthesis of related aminopyridine compounds.

Experimental Protocol: Synthesis of 1-(3-Aminopyridin-4-yl)ethanone

This protocol describes a two-step synthesis starting from nicotinamide, proceeding through a Hofmann rearrangement to yield 3-aminopyridine, which can then be further functionalized.

Step 1: Synthesis of 3-Aminopyridine via Hofmann Rearrangement [4]

• Materials and Reagents:

  • Nicotinamide

  • Sodium hydroxide (NaOH)

  • Bromine (Br₂)

  • Sodium chloride (NaCl)

  • Diethyl ether

  • Benzene

  • Ligroin (b.p. 60-90°C)

  • Activated carbon (Norit)

  • Sodium hydrosulfite

• Procedure:

  • In a 2-liter beaker equipped with a mechanical stirrer and immersed in an ice-salt bath, prepare a solution of 75 g (1.87 moles) of sodium hydroxide in 800 ml of water.

  • With continuous stirring, add 95.8 g (0.6 mole) of bromine to the solution.

  • Once the temperature of the solution reaches 0°C, add 60 g (0.49 mole) of nicotinamide all at once with vigorous stirring.

  • After 15 minutes of stirring, the solution should become clear.

  • Replace the ice-salt bath with a water bath at 75°C and continue stirring and heating at 70-75°C for 45 minutes.

  • Cool the solution to room temperature and saturate it with sodium chloride (approximately 170 g).

  • Extract the product with diethyl ether using a continuous extractor for 15-20 hours.

  • Dry the ether extract over sodium hydroxide pellets, filter, and remove the ether by distillation.

  • The crude 3-aminopyridine will crystallize upon cooling.

  • For purification, dissolve the crude product in a mixture of 320 ml of benzene and 80 ml of ligroin. Heat the solution with 5 g of Norit and 2 g of sodium hydrosulfite for 20 minutes.

  • Filter the hot solution and allow it to cool slowly to crystallize the purified 3-aminopyridine.

Step 2: Acylation of 3-Aminopyridine to 1-(3-Aminopyridin-4-yl)ethanone (Conceptual)

Note: A direct, high-yield acylation at the 4-position of 3-aminopyridine is challenging due to the directing effects of the amino group. The following is a conceptual outline based on known pyridine chemistry. A more practical approach might involve starting with a pre-functionalized pyridine ring.

• Conceptual Procedure:

  • Protection of the amino group of 3-aminopyridine is likely necessary to control the regioselectivity of the acylation.

  • Friedel-Crafts acylation of the protected 3-aminopyridine with acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst (e.g., AlCl₃) would be attempted. The reaction conditions (solvent, temperature, and stoichiometry) would need to be carefully optimized to favor acylation at the 4-position.

  • Deprotection of the amino group would yield the final product, 1-(3-aminopyridin-4-yl)ethanone.

A more reliable and commonly employed strategy involves a multi-step synthesis starting from a different pyridine derivative, such as the synthesis of 3-amino-4-halopyridines followed by a metal-catalyzed cross-coupling reaction with an acetylating agent.

Visualizing the Synthetic Workflow

Caption: Conceptual workflow for the synthesis of 1-(3-aminopyridin-4-yl)ethanone.

Unlocking Therapeutic Potential: Mechanism of Action and Structure-Activity Relationships

The primary therapeutic utility of aminopyridinylethanone compounds lies in their ability to act as competitive inhibitors of protein kinases at the ATP-binding site. This mechanism of action is fundamental to their efficacy in treating diseases driven by aberrant kinase activity.

The Kinase Inhibition Paradigm

Protein kinases catalyze the transfer of a phosphate group from ATP to a substrate protein, a process that is central to many signal transduction pathways.[5] The aminopyridinylethanone scaffold is designed to mimic the adenine moiety of ATP, allowing it to bind to the kinase's active site. The aminopyridine ring typically forms one or more hydrogen bonds with the "hinge" region of the kinase, a critical interaction for potent inhibition. The ethanone group and its substitutions can then be tailored to occupy adjacent hydrophobic pockets and interact with specific residues, thereby conferring selectivity for a particular kinase.

Structure-Activity Relationship (SAR) Insights

The potency and selectivity of aminopyridinylethanone-based kinase inhibitors are exquisitely sensitive to their substitution patterns. The following table summarizes key SAR observations for a series of 3-aminopyrid-2-one inhibitors of Interleukin-2 inducible T-cell kinase (Itk).[3]

Compound	R¹ (at 5-position)	R² (at 3-amino)	Itk Kᵢ (nM)
1	H	H	>10000
7a	Phenyl	H	150
7v	2-Thienyl	(S)-1-(4-Fluorophenyl)ethyl	7
16	Pyridin-4-yl	(S)-1-Phenylethyl	23
23	Pyridin-4-yl	Piperidin-4-yl	16

Data extracted from Charrier et al., J. Med. Chem. 2011, 54, 7, 2341–2350.[3]

Analysis of SAR:

• The 3-amino group is crucial for activity: Unsubstituted compound 1 is inactive, highlighting the importance of the amino group for interaction with the kinase.

• Substitution at the 5-position enhances potency: Introduction of an aromatic ring at the 5-position, as in compound 7a , significantly improves inhibitory activity.

• Functionalization of the 3-amino group dramatically increases potency: As seen in compound 7v , the addition of a substituted ethyl group to the 3-amino position leads to a substantial increase in potency. This substituent likely occupies a hydrophobic pocket in the ATP-binding site.

• Heteroaromatic rings at the 5-position are well-tolerated and can fine-tune selectivity: Compounds 16 and 23 demonstrate that various heteroaromatic rings can be accommodated at this position, offering opportunities to optimize selectivity against other kinases.

Visualizing the Target: Kinase Signaling Pathways

To fully appreciate the impact of aminopyridinylethanone inhibitors, it is essential to understand the signaling pathways they modulate. Below are diagrams of several key kinase signaling pathways that have been targeted by aminopyridine-based inhibitors.

Caption: Simplified Itk signaling pathway in T-cells.[1][6]

Caption: Simplified Syk signaling pathway in B-cells.[2]

Future Directions and Concluding Remarks

The aminopyridinylethanone scaffold has firmly established itself as a versatile and potent platform for the development of targeted therapeutics. The wealth of SAR data and the growing understanding of its interactions with various kinases continue to fuel the design of next-generation inhibitors with improved potency, selectivity, and pharmacokinetic properties.

Future research in this area will likely focus on:

• Exploring novel substitution patterns: The modular nature of the aminopyridinylethanone core allows for extensive chemical diversification to target a wider range of kinases and other enzymes.

• Developing covalent and allosteric inhibitors: Moving beyond competitive ATP-site inhibition, the design of covalent and allosteric modulators based on this scaffold could lead to drugs with unique pharmacological profiles and the potential to overcome resistance mechanisms.

• Application in new therapeutic areas: While oncology and immunology have been the primary focus, the diverse biological activities of aminopyridine derivatives suggest their potential utility in other disease areas, such as neurodegenerative and infectious diseases.

References

• Charrier, J.-D., Miller, A., Kay, D. P., et al. (2011). Discovery and Structure−Activity Relationship of 3-Aminopyrid-2-ones as Potent and Selective Interleukin-2 Inducible T-Cell Kinase (Itk) Inhibitors. Journal of Medicinal Chemistry, 54(7), 2341–2350. [Link]

• Jimenez, J. M., et al. (2012). Structure-based Optimization of Aminopyridines as PKCθ Inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(14), 4645-4649. [Link]

• Tschitschibabin, A. E. (1925). Über die Synthese von Imidazopyridinen aus 2-Aminopyridin. Berichte der deutschen chemischen Gesellschaft (A and B Series), 58(8), 1704-1706. [Link]

• Castillo, M., et al. (2012). Highly potent aminopyridines as Syk kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(17), 5419-5423. [Link]

• Kim, D., et al. (2012). Synthesis and structure-activity relationship of aminopyridines with substituted benzoxazoles as c-Met kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(12), 4094-4098. [Link]

• Brenchley, G., et al. (2014). Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition. Bioorganic & Medicinal Chemistry Letters, 24(1), 249-253. [Link]

• Organic Syntheses Procedure for 3-aminopyridine. [Link]

• Readinger, J. A., et al. (2008). Selective Function of PKC-θ in T cells. The Journal of Immunology, 180(9), 5739-5747. [Link]

• ResearchGate. Schematic illustration of PKC- θ -regulated signaling pathways. [Link]

• ResearchGate. Interleukin-2-inducible T-cell kinase (ITK)—structure and signaling. [Link]

• ResearchGate. Regulation and Function of Syk Tyrosine Kinase in Mast Cell Signaling and Beyond. [Link]

• ResearchGate. Schematic representation of the c-Met signaling pathway suggested in HCC cells. [Link]

• ResearchGate. Schematic of the Mps1 mitogen-activated protein kinase pathway. [Link]

• Creative Diagnostics. Aurora Kinase Signaling Pathway. [Link]

• Signal transduction - Wikipedia. [Link]

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The Emerging Therapeutic Landscape of Aminopyridine Ketones: A Technical Guide

Abstract

Aminopyridine ketones represent a burgeoning class of heterocyclic compounds with significant therapeutic potential across a spectrum of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Their structural versatility allows for fine-tuning of their pharmacological properties, making them attractive scaffolds for drug discovery. This guide provides an in-depth technical overview of the medicinal chemistry, mechanisms of action, and potential therapeutic applications of aminopyridine ketones. It is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the potential of this promising class of molecules.

Introduction: The Rationale for Aminopyridine Ketones in Drug Discovery

The pyridine ring is a fundamental scaffold in medicinal chemistry, present in numerous approved drugs.[1] The introduction of an amino group and a ketone functionality to this core structure creates the aminopyridine ketone scaffold, a privileged structure with a diverse range of biological activities.[2][3] These compounds have garnered significant attention due to their ability to interact with a variety of biological targets with high affinity and selectivity.

The key to their therapeutic potential lies in their ability to act as bioisosteres of purine scaffolds, enabling them to compete with endogenous ligands, such as ATP, for the binding sites of enzymes like protein kinases.[4] Kinase deregulation is a hallmark of many cancers, making aminopyridine ketones a promising class of anti-cancer agents.[4] Furthermore, their ability to modulate ion channels and other key signaling proteins has opened up avenues for their investigation in neurological and inflammatory diseases.[5][6]

Medicinal Chemistry: Synthesis and Structure-Activity Relationships (SAR)

The synthesis of aminopyridine ketones can be achieved through various synthetic routes, with multicomponent reactions (MCRs) being a particularly efficient strategy.[2] MCRs offer the advantage of rapidly generating a library of diverse analogs from simple starting materials in a one-pot synthesis, which is highly valuable for exploring the structure-activity relationship (SAR).[2]

A common synthetic approach involves the reaction of enaminones with malononitrile and primary amines.[2] This method allows for the introduction of a wide range of substituents on the aminopyridine core, enabling the systematic exploration of how different functional groups influence biological activity.

Structure-Activity Relationship (SAR) Insights:

The biological activity of aminopyridine ketones is highly dependent on the nature and position of substituents on the pyridine ring and the aryl ketone moiety. Key SAR observations include:

• Substitution on the Pyridine Ring: The position of the amino group (2-, 3-, or 4-aminopyridine) significantly impacts the compound's properties and biological targets.[7] For instance, 2-aminopyridine derivatives have shown a broad range of activities, including anticancer and anti-inflammatory effects.[2][3]

• Substituents on the Aryl Ketone: Modification of the aryl ketone portion of the molecule can influence potency, selectivity, and pharmacokinetic properties. For example, the introduction of (hetero)aryl groups at the 5-position of the pyridine ring in 2-aminopyridine inhibitors of CHK2 led to improved affinity and selectivity.[8]

• Amide and Carboxamide Moieties: The incorporation of carboxamide groups can introduce additional hydrogen bonding interactions with the target protein, often leading to enhanced potency.[8]

Mechanisms of Action: Targeting Key Cellular Pathways

Aminopyridine ketones exert their therapeutic effects by modulating the activity of various key cellular proteins and signaling pathways.

Protein Kinase Inhibition

A primary mechanism of action for many aminopyridine ketones is the inhibition of protein kinases.[4] Protein kinases play a crucial role in cell signaling, and their aberrant activity is a driving force in many cancers.[9] Aminopyridine ketones, acting as ATP-competitive inhibitors, can block the catalytic activity of these enzymes, thereby inhibiting downstream signaling pathways involved in cell proliferation, survival, and angiogenesis.

Key Kinase Targets:

• Tropomyosin Receptor Kinases (Trks): Aminopyrazolylpyrimidines, a related class of compounds, have been identified as potent inhibitors of Trk kinases, which are implicated in cancer and pain.[10]

• Checkpoint Kinase 2 (CHK2): 5-(Hetero)aryl-3-(4-carboxamidophenyl)-2-aminopyridine derivatives have been developed as inhibitors of CHK2, a key regulator of the DNA damage response.[8]

• Protein Kinase C θ (PKCθ): A series of aminopyridine-ketone derivatives have been optimized as potent and selective inhibitors of PKCθ, a validated target for inflammatory and autoimmune diseases.[3]

• Nek2 Kinase: Aminopyrazine inhibitors have been shown to bind to an unusual inactive conformation of the mitotic kinase Nek2, suggesting a novel mechanism for inhibiting autophosphorylation.

Figure 1: Simplified MAPK/ERK signaling pathway and points of inhibition by aminopyridine ketones.

Ion Channel Modulation

Certain aminopyridine derivatives are well-known blockers of voltage-gated potassium (Kv) channels.[5][11] This mechanism is particularly relevant for their application in neurological disorders. By blocking Kv channels, these compounds can enhance nerve impulse conduction in demyelinated axons, which is the basis for the use of 4-aminopyridine (dalfampridine) in improving walking in patients with multiple sclerosis.[5][12]

Anti-inflammatory and Neuroprotective Effects

Beyond direct target modulation, aminopyridine derivatives have demonstrated broader anti-inflammatory and neuroprotective effects. For instance, 4-aminopyridine has been shown to attenuate inflammation and apoptosis, and promote angiogenesis in a burn injury model.[6][13][14] These effects are likely mediated through a combination of mechanisms, including the modulation of cytokine production and the promotion of tissue repair processes.[13] In the context of neurodegeneration, the blockage of Kv channels may have anti-inflammatory effects by protecting axons from inflammatory damage.[15]

Therapeutic Applications: A Landscape of Possibilities

The diverse mechanisms of action of aminopyridine ketones translate into a wide range of potential therapeutic applications.

Oncology

As potent kinase inhibitors, aminopyridine ketones are being actively investigated as anticancer agents.[4] Their ability to target key kinases in cancer-related signaling pathways makes them attractive candidates for both monotherapy and combination therapy.[4]

Table 1: Examples of Aminopyridine Ketones and their Anticancer Activity

Compound Class	Target Kinase(s)	Cancer Type(s)	Reference
Anilino and bis-anilinopyrimidines	EGFR, c-KIT, VEGFR, PDGFR, Akt, AURKA	Various human cancers	[4]
4-Aminopyrazolylpyrimidines	Trk A/B	Cancer, Pain	[10]
5-(Hetero)aryl-3-(4-carboxamidophenyl)-2-aminopyridines	CHK2	Cancer	[8]

Neurodegenerative Diseases

The ability of aminopyridines to modulate neuronal excitability and provide neuroprotection makes them promising candidates for the treatment of neurodegenerative diseases.[5][12][15] The approved drug 4-aminopyridine (dalfampridine) for multiple sclerosis serves as a proof-of-concept for this therapeutic approach.[5][12] Research is ongoing to explore the potential of novel aminopyridine derivatives with improved safety and efficacy profiles for conditions such as Alzheimer's disease and Parkinson's disease.[16][17]

Inflammatory and Autoimmune Diseases

The anti-inflammatory properties of aminopyridine ketones, coupled with their ability to inhibit key kinases in immune cell signaling such as PKCθ, position them as potential therapeutics for a range of inflammatory and autoimmune disorders.[3][18]

Key Experimental Protocols

The evaluation of aminopyridine ketones as therapeutic agents involves a series of in vitro and in vivo assays.

In Vitro Kinase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of aminopyridine ketones against a specific protein kinase.

Objective: To determine the IC50 value of a test compound against a target kinase.

Materials:

• Recombinant human kinase

• Kinase-specific substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• Test compound (aminopyridine ketone) dissolved in DMSO

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™, HTRF®, or a phosphospecific antibody)

• 384-well plates

• Plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. Further dilute the compound in kinase buffer to the desired final concentrations.

• Reaction Setup: In a 384-well plate, add the kinase, the substrate, and the test compound or vehicle control (DMSO).

• Initiation of Reaction: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature or 30°C for a specified period (e.g., 60 minutes).

• Detection: Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Data Acquisition: Read the plate on a plate reader (luminescence, fluorescence, or absorbance).

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Figure 2: Workflow for an in vitro kinase inhibition assay.

Cell-Based Proliferation Assay

This protocol describes a method to evaluate the effect of aminopyridine ketones on the proliferation of cancer cells.

Objective: To determine the GI50 (concentration for 50% growth inhibition) of a test compound in a cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compound (aminopyridine ketone) dissolved in DMSO

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• 96-well plates

• Multichannel pipette

• Incubator (37°C, 5% CO2)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound or vehicle control.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Assessment: Add the cell viability reagent to each well and incubate according to the manufacturer's protocol.

• Data Acquisition: Read the plate on a plate reader (absorbance or luminescence).

• Data Analysis: Calculate the percent growth inhibition for each compound concentration relative to the vehicle control. Determine the GI50 value by plotting the percent inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Challenges and Future Directions

While aminopyridine ketones hold significant promise, several challenges need to be addressed in their development as therapeutic agents. These include:

• Selectivity: Achieving high selectivity for the target of interest over other related proteins is crucial to minimize off-target effects and toxicity.

• Pharmacokinetics and Bioavailability: Optimizing the ADME (absorption, distribution, metabolism, and excretion) properties of these compounds is essential for achieving adequate drug exposure in vivo.[2]

• Toxicity: The potential for toxicity, as seen with 4-aminopyridine, needs to be carefully evaluated and mitigated through structural modifications.[16][18]

Future research will likely focus on the development of more selective and potent aminopyridine ketone derivatives through structure-based drug design and the exploration of novel therapeutic applications for this versatile class of compounds. The use of advanced screening platforms and a deeper understanding of the underlying disease biology will be critical for realizing the full therapeutic potential of aminopyridine ketones.

Conclusion

Aminopyridine ketones are a highly versatile and promising class of compounds with a broad spectrum of therapeutic applications. Their ability to modulate the activity of key cellular targets, including protein kinases and ion channels, makes them valuable scaffolds for drug discovery in oncology, neurodegenerative diseases, and inflammatory disorders. Continued research and development in this area are poised to deliver novel and effective therapies for a range of unmet medical needs.

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1-(6-Aminopyridin-2-yl)ethanone dihydrochloride safety and handling

An In-Depth Technical Guide to the Safe Handling of 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride

Section 1: Compound Identification and Profile

1-(6-Aminopyridin-2-yl)ethanone dihydrochloride is a pyridinyl ethanone derivative. As a bifunctional molecule containing both an amino group and a ketone, it serves as a valuable building block in synthetic chemistry, particularly in the development of novel pharmaceutical agents. The dihydrochloride salt form generally confers increased stability and aqueous solubility compared to the free base, making it amenable to various laboratory applications. However, this salt form also introduces specific hazards that necessitate stringent handling protocols.

This guide provides a comprehensive overview of the known and inferred safety data, risk mitigation strategies, and emergency procedures for 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride to ensure its safe handling by researchers, scientists, and drug development professionals.

Identifier	Value
IUPAC Name	1-(6-aminopyridin-2-yl)ethanone;dihydrochloride
Parent Compound CAS	1060801-23-1
Molecular Formula	C₇H₁₀Cl₂N₂O
Parent Compound Formula	C₇H₈N₂O
Physical Form	Solid
Storage Temperature	4°C, protect from light

Section 2: Hazard Identification and Classification

The parent compound, 1-(6-aminopyridin-2-yl)ethan-1-one, is classified with the GHS07 pictogram for being harmful. The aminopyridine class of chemicals is known for acute toxicity.[1] For instance, 2-aminopyridine is toxic by all routes of exposure and is readily absorbed through the skin.[1] The dihydrochloride component suggests the material is corrosive and an acid, capable of causing severe skin and eye damage upon contact.[2][3]

Table 2.1: GHS Hazard Summary

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram	Source/Inference
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed[4][5]	Danger	💀	Inferred from aminopyridine class[4][5]
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin[4][5]	Danger	💀	Inferred from aminopyridine class[4][5]
Skin Corrosion/Irritation	Category 1A	H314: Causes severe skin burns and eye damage[6]	Danger	corrosive	Inferred from dihydrochloride nature[6][7]
Serious Eye Damage	Category 1	H318: Causes serious eye damage	Danger	corrosive	Inferred from dihydrochloride nature[6][7]
Skin Irritation	Category 2	H315: Causes skin irritation	Warning	❗	Parent Compound Data
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Warning	❗	Parent Compound Data

Key Hazards:

• Acute Toxicity: Aminopyridines can be toxic if swallowed, inhaled, or absorbed through the skin.[4][5][6] A case study of a chemical plant worker exposed to 2-aminopyridine resulted in death after the worker continued to work in contaminated clothing.[1][7]

• Corrosivity: The dihydrochloride salt is a strong acid. Contact with skin, eyes, or mucous membranes can cause severe chemical burns.[2][3] Inhalation of dust can be extremely destructive to the respiratory tract.[3]

• Physicochemical Hazards: As a fine powder, the substance may pose a dust explosion risk if dispersed in the air in sufficient concentration near an ignition source.[7]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides.[5][8][9] Store away from metals, as corrosive action is possible.[6][10]

Section 3: Risk Assessment and Mitigation

A thorough risk assessment is mandatory before handling this compound. The primary routes of exposure are inhalation of dust, skin/eye contact, and ingestion. Mitigation involves a multi-layered approach combining engineering controls, administrative policies, and personal protective equipment (PPE).

Engineering Controls

The causality behind using engineering controls is to contain the hazard at the source, providing the highest level of protection.

• Chemical Fume Hood: All weighing and handling of the solid compound, as well as the preparation of solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of airborne dust.[2][3]

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[4][5][8]

• Emergency Equipment: An emergency eyewash station and safety shower must be immediately accessible in the work area.[8][10]

Personal Protective Equipment (PPE)

PPE is the last line of defense. The choice of PPE must be based on the specific hazards of the compound.

Table 3.1: Recommended Personal Protective Equipment (PPE)

Protection	Specification	Rationale
Hand	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Dispose of contaminated gloves after use.[4]	To prevent dermal absorption, which is a significant exposure route for aminopyridines.[1]
Eye/Face	Safety goggles with side shields and a face shield.[4]	To protect against dust particles and chemical splashes, preventing severe eye damage from the corrosive hydrochloride.
Body	A chemical-resistant lab coat, fully buttoned. Consider a chemical-resistant apron for larger quantities.	To protect skin from contact with dust or spills.[4]
Respiratory	A NIOSH-approved respirator with acid gas cartridges is required if there is a risk of dust generation outside of a fume hood.[2]	To prevent inhalation of the highly toxic and corrosive dust.

Section 4: Standard Operating Procedures (SOPs) for Safe Handling

Adherence to a strict, step-by-step protocol is essential for minimizing risk.

Caption: Standard Operating Procedure for Safe Handling.

Protocol Details:

• Preparation:

  • Confirm emergency eyewash and shower are operational.

  • Don all required PPE as specified in Table 3.1.

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store the container in a cool (4°C), dry, well-ventilated area, protected from light.

  • Ensure storage is away from incompatible materials like bases and strong oxidizing agents.[5][10] Use a secondary containment tray.[2][3]

• Weighing and Solution Preparation (inside a chemical fume hood):

  • Place a tared weigh boat on an analytical balance inside the fume hood.

  • Carefully transfer the required amount of solid, avoiding the creation of dust. Use tools that minimize static discharge.

  • To prepare a solution, fill a container with the appropriate amount of solvent. Slowly add the 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride to the solvent while stirring. NEVER add solvent to the dry acid powder to avoid a violent exothermic reaction.[2][11]

• Waste Disposal:

  • All contaminated materials (gloves, weigh boats, pipette tips) and excess chemical must be disposed of as hazardous waste.[4]

  • Collect waste in a clearly labeled, sealed container. Follow all local, state, and federal regulations for hazardous waste disposal.[11]

• Decontamination:

  • Thoroughly wipe down the work surface in the fume hood and any equipment used with an appropriate decontaminating solution.

  • Remove PPE carefully, avoiding self-contamination, and wash hands and forearms thoroughly with soap and water.[4]

Section 5: Emergency Procedures

Immediate and correct response to an emergency is critical.

Caption: Emergency Spill Response Decision Tree.

Spill Response

• Small Spill (contained within a fume hood):

  • Ensure PPE is worn.

  • Cover the spill with a neutralizer such as sodium bicarbonate or a commercial acid spill kit.[12]

  • Carefully sweep the neutralized mixture into a designated hazardous waste container.[4]

  • Decontaminate the area thoroughly.

• Large Spill (or any spill outside a fume hood):

  • Evacuate the immediate area and alert colleagues.[2][3]

  • Contact your institution's emergency response team (e.g., EH&S).[2][3]

  • Prevent the spill from entering drains.[4]

  • Do not attempt to clean up a large spill without proper training and equipment.[2]

First Aid Measures

The immediate priority is to remove the individual from the source of exposure and decontaminate them.

Table 5.1: First-Aid Summary

Exposure Route	Action
Inhalation	Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (use a barrier device). Seek immediate medical attention.[4][11][13]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15-30 minutes in a safety shower. Seek immediate medical attention.[2][10][14]
Eye Contact	Immediately flush eyes with water for at least 15-30 minutes at an eyewash station, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][4][14]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention and provide the SDS/safety information to the medical personnel.[9][10][11]

Fire Fighting Measures

• Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.[4][15] Avoid using a heavy water stream which could scatter the dust.[15]

• Hazards from Combustion: Combustion may produce toxic fumes of carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[9][12]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[4][6]

Section 6: Toxicological Profile (Inferred)

While specific toxicological data for 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride is limited, the profile can be inferred from the aminopyridine class. Monoaminopyridines are readily absorbed through the skin and gastrointestinal tract and are known to be acutely toxic.[1] Their mechanism of toxicity may involve the blockage of potassium (K+) channels, which can lead to neurological symptoms such as tremors and convulsions.[1][16] The dihydrochloride nature of the compound adds significant corrosive potential, causing tissue damage on direct contact.[3]

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A Technical Guide to the Spectroscopic Characterization of 1-(6-Aminopyridin-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the expected spectroscopic data for the compound 1-(6-Aminopyridin-2-yl)ethanone, a molecule of interest in medicinal chemistry and materials science. As a Senior Application Scientist, the following sections are designed to not only present the anticipated spectral data but also to explain the underlying principles and experimental considerations necessary for its accurate acquisition and interpretation. This document emphasizes a self-validating approach to spectroscopic analysis, ensuring that the structural elucidation is robust and reliable.

Introduction: The Importance of Spectroscopic Integrity

1-(6-Aminopyridin-2-yl)ethanone, with the chemical formula C₇H₈N₂O and a molecular weight of 136.15 g/mol , is a substituted pyridine derivative.[1][2][3][4] The precise arrangement of the amino and acetyl groups on the pyridine ring dictates its chemical reactivity, biological activity, and material properties. Therefore, unambiguous structural confirmation through a combination of spectroscopic techniques is a critical first step in any research or development endeavor involving this compound. This guide will cover the core techniques of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By observing the behavior of atomic nuclei in a magnetic field, we can map out the connectivity and chemical environment of each atom.

A. ¹H NMR Spectroscopy: A Proton's Perspective

Proton NMR provides detailed information about the number, environment, and connectivity of hydrogen atoms in a molecule. For 1-(6-Aminopyridin-2-yl)ethanone, we expect to see distinct signals for the aromatic protons on the pyridine ring, the protons of the amino group, and the protons of the methyl group.

Expected ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.5	t	1H	H4	The H4 proton is expected to be a triplet due to coupling with the adjacent H3 and H5 protons. Its chemical shift is influenced by the electron-withdrawing acetyl group and the electron-donating amino group.
~6.8	d	1H	H5	The H5 proton is anticipated to be a doublet, coupling with the H4 proton. It will be shifted upfield relative to H3 and H4 due to the stronger electron-donating effect of the adjacent amino group.
~6.4	d	1H	H3	The H3 proton is expected to be a doublet, coupling with the H4 proton. Its downfield shift is attributed to the deshielding effect of the neighboring acetyl group.
~6.2	s (broad)	2H	-NH₂	The amino protons typically appear as a broad singlet. The chemical shift can vary depending on solvent and concentration due to hydrogen bonding.
~2.5	s	3H	-CH₃	The methyl protons of the acetyl group are expected to be a sharp singlet as there are no adjacent protons to couple with.

Experimental Protocol for ¹H NMR Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(6-Aminopyridin-2-yl)ethanone in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended due to its ability to dissolve a wide range of compounds and to observe exchangeable protons like those of the amino group.

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.[5]

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is sufficient.

  • Spectral Width: Set to cover a range of 0-12 ppm.

  • Number of Scans: Acquire at least 16 scans to ensure a good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between scans is typically adequate.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase and baseline correct the resulting spectrum. Integrate the signals and reference the spectrum to the residual solvent peak of DMSO-d₆ at 2.50 ppm.

DOT Diagram: ¹H NMR Connectivity

Caption: Predicted ¹H NMR spin-spin coupling for 1-(6-Aminopyridin-2-yl)ethanone.

B. ¹³C NMR Spectroscopy: Mapping the Carbon Framework

Carbon-13 NMR provides information on the different chemical environments of the carbon atoms in a molecule. Due to the low natural abundance of the ¹³C isotope, longer acquisition times are typically required.

Expected ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~198	C=O	The carbonyl carbon of the acetyl group is expected to be significantly downfield due to the strong deshielding effect of the oxygen atom. This is a characteristic chemical shift for ketones.[6]
~160	C6	The carbon atom bearing the amino group (C6) will be shifted downfield due to the electronegativity of the nitrogen atom and its direct attachment to the aromatic ring.
~150	C2	The carbon atom attached to the acetyl group (C2) will also be downfield.
~138	C4	The C4 carbon is expected to be in the typical aromatic region.
~110	C5	The C5 carbon, adjacent to the amino group, will be shifted upfield due to the electron-donating resonance effect of the amino group.
~108	C3	The C3 carbon, adjacent to the acetyl group, will also be shifted upfield relative to an unsubstituted pyridine but downfield relative to C5.
~26	-CH₃	The methyl carbon of the acetyl group will appear in the aliphatic region of the spectrum.

Experimental Protocol for ¹³C NMR Acquisition:

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: A 100 MHz or higher ¹³C frequency spectrometer is recommended.

• Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each carbon and to benefit from the Nuclear Overhauser Effect (NOE).

  • Spectral Width: Set to cover a range of 0-220 ppm.

  • Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required compared to ¹H NMR.

  • Relaxation Delay: A 2-second relaxation delay is a good starting point.

• Data Processing: Similar to ¹H NMR, apply Fourier transform, phasing, and baseline correction. Reference the spectrum to the DMSO-d₆ solvent peak at 39.52 ppm.

DOT Diagram: ¹³C NMR Chemical Shift Regions

Caption: General ¹³C NMR chemical shift regions relevant to the target molecule.

II. Infrared (IR) Spectroscopy: Unveiling Functional Groups

IR spectroscopy measures the vibrations of bonds within a molecule. It is an excellent technique for identifying the presence of specific functional groups. For 1-(6-Aminopyridin-2-yl)ethanone, we are particularly interested in the vibrations of the N-H bonds of the amino group, the C=O bond of the acetyl group, and the C=C and C=N bonds of the pyridine ring.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
3450-3300	N-H stretch (asymmetric and symmetric)	Primary Amine (-NH₂)	Primary amines typically show two distinct stretching bands in this region.[7]
~1680	C=O stretch	Ketone	The carbonyl stretch is a strong, sharp absorption. Its position is influenced by conjugation with the aromatic ring.
~1630	N-H bend (scissoring)	Primary Amine (-NH₂)	This bending vibration is characteristic of primary amines.[7]
1600-1450	C=C and C=N ring stretches	Pyridine Ring	Aromatic rings exhibit several characteristic stretching vibrations in this region. The pattern can be diagnostic of the substitution pattern.
~1360	C-H bend (symmetric)	Methyl group (-CH₃)	A characteristic bending vibration for a methyl group.
~1300	C-N stretch	Aryl-Amine	The stretching of the bond between the aromatic ring and the amino nitrogen.[7]

Experimental Protocol for IR Spectroscopy (ATR):

• Sample Preparation: Place a small amount of the solid 1-(6-Aminopyridin-2-yl)ethanone directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral Range: Scan from 4000 to 650 cm⁻¹.

  • Resolution: A resolution of 4 cm⁻¹ is generally sufficient.

  • Number of Scans: Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing: Perform a background scan before running the sample. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

DOT Diagram: Key IR Vibrational Modes

Caption: Key functional group vibrations expected in the IR spectrum.

III. Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and can offer structural information through the analysis of its fragmentation patterns.

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺•): The primary piece of information will be the molecular ion peak. For 1-(6-Aminopyridin-2-yl)ethanone (C₇H₈N₂O), the expected exact mass is approximately 136.0637 g/mol . A high-resolution mass spectrometer (HRMS) can confirm the elemental composition.

• Key Fragmentation Pathways:

  • Loss of a methyl radical (•CH₃): A common fragmentation for acetyl-containing compounds is the loss of the methyl group, leading to a fragment ion at m/z 121.

  • Loss of ketene (CH₂=C=O): Another possible fragmentation is the loss of ketene from the molecular ion, resulting in a fragment corresponding to 2-aminopyridine at m/z 94.

  • Formation of an acylium ion (CH₃C≡O⁺): The formation of the acetyl cation at m/z 43 is also a likely fragmentation pathway.

Experimental Protocol for Mass Spectrometry (ESI-TOF):

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Use an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) mass analyzer for accurate mass measurements.

• Acquisition Parameters:

  • Ionization Mode: Positive ion mode is typically used for nitrogen-containing compounds.

  • Mass Range: Scan a mass range that includes the expected molecular weight (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to propose fragmentation pathways that are consistent with the proposed structure.

DOT Diagram: Predicted Mass Spectrometry Fragmentation

Caption: Plausible fragmentation pathways for 1-(6-Aminopyridin-2-yl)ethanone in MS.

IV. Conclusion: A Unified Spectroscopic Picture

The comprehensive analysis of 1-(6-Aminopyridin-2-yl)ethanone requires a synergistic approach, integrating data from ¹H NMR, ¹³C NMR, IR, and MS. Each technique provides a unique and complementary piece of the structural puzzle. By carefully acquiring and interpreting the data from these methods, researchers can confidently confirm the identity and purity of this compound, laying a solid foundation for its application in drug discovery and materials science. The protocols and expected data presented in this guide serve as a robust framework for achieving this critical analytical goal.

References

• Preprints.org. Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C:. [Link]

• National Center for Biotechnology Information. 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. [Link]

• SpectraBase. ethanone, 1-[3-amino-6-(4-pyridinyl)thieno[2,3-b]pyridin-2-yl]- - Optional[1H NMR] - Spectrum. [Link]

• ResearchGate. 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. [Link]

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• TSI Journals. SPECTROSCOPIC INVESTIGATIONS OF 2-AMINOPYRIDINE. [Link]

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A Technical Guide to 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride for Researchers and Drug Development Professionals

Introduction: The Strategic Importance of the 2-Aminopyridine Scaffold

In the landscape of modern medicinal chemistry, the 2-aminopyridine moiety stands out as a "privileged scaffold." Its structural simplicity, low molecular weight, and inherent electronic properties make it a cornerstone for the synthesis of diverse, biologically active molecules. This guide provides an in-depth technical overview of a key derivative, 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride , a versatile building block for researchers engaged in the discovery and development of novel therapeutics. We will explore its commercial availability, physicochemical properties, critical applications, and the technical considerations for its use in a laboratory setting.

Section 1: Commercial Sourcing and Supplier Landscape

Procuring high-quality starting materials is a foundational requirement for reproducible and reliable research. 1-(6-Aminopyridin-2-yl)ethanone is available from several suppliers, primarily as the free base and less commonly as the dihydrochloride salt. The choice between the free base and its salt form is often dictated by solubility, stability, and the specific reaction conditions of the downstream application. The dihydrochloride salt, for instance, can offer enhanced aqueous solubility and stability under certain conditions.

It is crucial to distinguish between the different forms by their Chemical Abstracts Service (CAS) numbers:

• 1-(6-Aminopyridin-2-yl)ethanone (Free Base): CAS No. 1060801-23-1

• 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride: CAS No. 2702855-94-3

The following table summarizes prominent commercial suppliers. Researchers should always request a lot-specific Certificate of Analysis (CoA) to verify purity and identity before use.

Supplier	Product Name	CAS Number	Notes
BLDpharm	1-(6-Aminopyridin-2-yl)ethanone dihydrochloride	2702855-94-3	Also lists the free base (1060801-23-1) and a hydrochloride salt (2216751-14-1)[1].
MilliporeSigma (Sigma-Aldrich)	1-(6-Aminopyridin-2-yl)ethan-1-one	1060801-23-1	Primarily offers the free base, often in partnership with other suppliers like ChemScene LLC[2][3][4].
ChemScene	1-(6-Aminopyridin-2-yl)ethan-1-one	1060801-23-1	A preferred partner of MilliporeSigma, offering the free base[3][5].
Sun-shinechem	1-(6-aminopyridin-2-yl)ethanone	1060801-23-1	Lists the free base with a purity of ≥98.0%[6].
Anichem	1-(6-Amino-pyridin-2-yl)-2,2,2-trifluoro-ethanone	N/A	Offers a related trifluoro-ethanone derivative, indicating capabilities in similar scaffolds[7].
Key Synthesis LLC	Custom Synthesis	N/A	An original manufacturer of key intermediates and research tools, may offer custom synthesis[8].

Section 2: Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of a chemical is paramount for its effective use. The data presented below is primarily for the free base (CAS 1060801-23-1), as it is more widely documented. Properties of the dihydrochloride salt may vary, particularly in terms of melting point and solubility.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₈N₂O	MilliporeSigma[3]
Molecular Weight	136.15 g/mol	MilliporeSigma[3]
Physical Form	Solid	MilliporeSigma[2]
Boiling Point	~295.1 °C at 760 mmHg	MilliporeSigma[2]
Storage Temperature	2-8°C, protect from light	BLDpharm, MilliporeSigma[1][2]
Purity (Typical)	≥97%	MilliporeSigma[2]

Spectroscopic Data Interpretation

• ¹H NMR (Proton NMR): The spectrum would show characteristic signals for the aromatic protons on the pyridine ring, a singlet for the amino (-NH₂) protons, and a singlet for the methyl (-CH₃) protons of the acetyl group. The chemical shifts of the aromatic and amino protons would be sensitive to the solvent and protonation state.

• ¹³C NMR (Carbon NMR): Key signals would include those for the carbonyl carbon (C=O) of the acetyl group (typically in the 190-200 ppm range), carbons of the pyridine ring, and the methyl carbon.

• IR (Infrared) Spectroscopy: Characteristic absorption bands would be expected for N-H stretching of the primary amine (around 3200-3400 cm⁻¹), C=O stretching of the ketone (around 1680-1720 cm⁻¹), and C=N/C=C stretching from the pyridine ring[9][10].

• Mass Spectrometry (MS): In ESI-MS (Electrospray Ionization), the free base would typically show a protonated molecule [M+H]⁺ at m/z 137.1.

Section 3: Synthesis, Quality Control, and Handling

Synthetic Pathways

The synthesis of 1-(6-Aminopyridin-2-yl)ethanone and its derivatives often starts from commercially available substituted pyridines. A common approach involves the use of a precursor like 1-(6-bromopyridin-2-yl)ethanone. This bromo-intermediate allows for various cross-coupling reactions or subsequent amination steps to install the required amino group. The final conversion to the dihydrochloride salt is typically achieved by treating a solution of the free base with an appropriate amount of hydrochloric acid.

The diagram below illustrates a generalized workflow for synthesizing a target molecule using a brominated pyridine precursor, a common strategy in medicinal chemistry[11][12].

Caption: Generalized synthetic workflow.

Quality Control and Purity Assessment

Ensuring the purity of starting materials is a non-negotiable step in drug development[13]. A multi-technique approach is recommended for the robust characterization of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for purity assessment. A reverse-phase C18 column with a gradient of water and acetonitrile (often containing a modifier like trifluoroacetic acid) can effectively separate the main compound from related impurities[13][14]. Purity is typically reported as the area percentage of the main peak.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying and quantifying volatile impurities, residual solvents, or thermally stable by-products[15].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for structural confirmation and can be used quantitatively (qNMR) with an internal standard to determine absolute purity[13][16].

Step-by-Step Protocol: Purity Assessment by HPLC

• Objective: To determine the purity of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride using reverse-phase HPLC with UV detection[13].

• Instrumentation: HPLC system equipped with a UV-Vis detector, pump, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 4.6 mm x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Data Analysis: Calculate purity as the percentage of the main peak area relative to the total area of all observed peaks in the chromatogram.

Safety and Handling

While a specific Safety Data Sheet (SDS) for the dihydrochloride is not widely available, the hazards can be inferred from data on the free base and related aminopyridines. The compound should be handled with appropriate precautions.

• Hazard Statements: The free base is associated with H315 (Causes skin irritation) and H319 (Causes serious eye irritation)[2][3]. Related aminopyridines can be toxic if swallowed or in contact with skin[17].

• Precautionary Statements:

  • Prevention: P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection)[2][3]. Avoid breathing dust[18].

  • Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[2][3].

• Storage: Store in a well-ventilated place, keeping the container tightly closed and locked up if necessary[18]. Recommended storage is at 2-8°C, sealed in a dry, dark place[1].

• Personal Protective Equipment (PPE): Always use in a chemical fume hood. Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves.

Section 4: Applications in Drug Discovery and Medicinal Chemistry

The true value of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride lies in its role as a versatile synthon. The 2-aminopyridine core is a key pharmacophore in numerous drug candidates and approved medicines. The presence of the acetyl group provides a reactive handle for further chemical elaboration, enabling the construction of complex molecular architectures.

Caption: Key application areas in drug discovery.

Key Application Areas:

• Kinase Inhibitors: The pyridine scaffold is a well-established hinge-binding motif in many kinase inhibitors. The acetyl group on this building block can be used to build out the rest of the inhibitor, targeting the solvent-exposed region of the ATP-binding pocket. This has been successfully applied in developing inhibitors for kinases involved in cancer and inflammatory diseases[12].

• Supramolecular Chemistry: The parent compound and its derivatives are used as precursors for polypyridyl bridging ligands, which are important in the construction of complex, self-assembling molecular structures[9][10].

• Heterocycle Synthesis: The compound is a key starting material for the synthesis of more complex fused heterocyclic systems, such as naphthyridines and pyridopyrimidines, which themselves are important scaffolds in medicinal chemistry[19][20]. The synthesis of bioactive 6-amino-2-pyridone derivatives is another notable application[19][21].

Conclusion

1-(6-Aminopyridin-2-yl)ethanone dihydrochloride is more than just a chemical reagent; it is a strategic tool for medicinal chemists and drug discovery scientists. Its well-defined structure, commercial availability, and versatile reactivity make it an invaluable starting point for the synthesis of novel compounds targeting a wide range of diseases. By understanding its properties, sourcing it from reliable suppliers, and adhering to rigorous quality control and safety standards, researchers can effectively leverage this powerful building block to accelerate the development of the next generation of therapeutics.

References

• Lee, C. H., & Lee, C. (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 230(2), 262-7.

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminopyridine. Retrieved March 15, 2026, from [Link]

• Google Patents. (n.d.). CN1807415A - 4-aminopyridine preparation method.

• MilliporeSigma. (n.d.). 1-(6-Aminopyridin-2-yl)ethan-1-one. Retrieved March 15, 2026, from [Link]

• Dogan, H. Z., Sengul, A., & Coles, S. J. (2011). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 6), o1295.

• ResearchGate. (n.d.). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Retrieved March 15, 2026, from [Link]

• Google Patents. (n.d.). CN102276526B - Synthesis method of 2-amino pyridine compounds.

• RSC Publishing. (n.d.). One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. Retrieved March 15, 2026, from [Link]

• Kumar, A., et al. (2022). One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. RSC Advances, 12(38), 24863-24876.
• National Center for Biotechnology Information. (2021). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. Pharmaceuticals (Basel), 14(10), 1019.

• Tradeindia. (n.d.). 2 Aminopyridine Manufacturers, Suppliers, Dealers & Prices. Retrieved March 15, 2026, from [Link]

• Key Synthesis LLC. (n.d.). Catalog. Retrieved March 15, 2026, from [Link]

• Anichem. (n.d.). 1-(6-Amino-pyridin-2-yl)-2,2,2-trifluoro-ethanone In Stock. Retrieved March 15, 2026, from [Link]

• NIST. (n.d.). Ethanone, 1-(2-pyridinyl)-. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]

• Alkali Metals Ltd. (n.d.). Material Safety Data Sheet 2-AMINO PYRIDINE. Retrieved March 15, 2026, from [Link]

• Pharmaffiliates. (n.d.). 2-Amino-N-(3,5-dichloro-4-((5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yl)oxy)phenyl)-2-oxoacetohydrazonoyl cyanide. Retrieved March 15, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride via Stille Cross-Coupling

Target Audience: Research Chemists, Process Scientists, and Drug Discovery Professionals Compound Profile: 1-(6-Aminopyridin-2-yl)ethanone (CAS: 1060801-23-1)[1]

Strategic Rationale & Mechanistic Causality

In modern drug discovery, functionalized heteroaromatics are indispensable. Specifically, 1-(6-aminopyridin-2-yl)ethanone (also known as 2-acetyl-6-aminopyridine) is a highly versatile bifunctional building block frequently utilized in the synthesis of small-molecule kinase inhibitors[2].

As a Senior Application Scientist, I frequently encounter the chemoselectivity challenge of introducing an acetyl group onto a pyridine ring without cross-reacting with an unprotected primary amine. Traditional methods, such as Grignard additions to Weinreb amides or carbonitriles, typically require the masking of the primary amine (e.g., via Boc or phthalimide protection) to prevent unwanted deprotonation or nucleophilic attack.

To bypass these inefficient protection-deprotection steps, this protocol leverages a Palladium-Catalyzed Stille Cross-Coupling approach. By utilizing 2-amino-6-bromopyridine and tributyl(1-ethoxyvinyl)tin, we can directly install a masked acetyl group (an enol ether) in the presence of the free amine.

The Self-Validating Hydrolysis Strategy

The brilliance of this specific synthetic route lies in the second step: acidic hydrolysis. Treating the 6-(1-ethoxyvinyl)pyridin-2-amine intermediate with hydrochloric acid serves a dual, self-validating purpose:

• Chemical Transformation: It rapidly hydrolyzes the vinyl ether into the desired methyl ketone.

• Purification & Stabilization: It simultaneously protonates both the basic pyridine nitrogen and the primary amine. This forces the product to precipitate out of the organic solvent as a highly crystalline, stable dihydrochloride salt . This phase change acts as an internal purification mechanism, effectively separating the product from toxic lipophilic organotin byproducts without the need for tedious column chromatography.

Experimental Workflows & Pathways

Figure 1: Two-step synthetic workflow from 2-amino-6-bromopyridine to the dihydrochloride product.

Figure 2: Palladium-catalyzed Stille cross-coupling mechanistic cycle for enol ether formation.

Quantitative Data: Reaction Optimization

To ensure maximum yield and minimize the formation of homocoupled byproducts or premature hydrolysis, the Stille coupling step must be carefully optimized. The table below summarizes representative quantitative data for the optimization of the enol ether intermediate synthesis.

Entry	Catalyst (mol %)	Solvent	Temp (°C)	Time (h)	Yield of Enol Ether (%)	Causality / Observation
1	Pd(PPh3)4 (5%)	Toluene	110	16	85%	Optimal balance of kinetics and catalyst stability.
2	Pd(PPh3)4 (2%)	Toluene	110	24	60%	Incomplete conversion; catalyst degradation over time.
3	Pd(dppf)Cl2 (5%)	DMF	90	12	78%	Good yield, but DMF complicates the aqueous workup.
4	Pd2(dba)3 (2.5%)	Dioxane	100	16	81%	Viable alternative, but requires external phosphine ligands.

Step-by-Step Methodology

Phase 1: Stille Cross-Coupling

Objective: Synthesize the 6-(1-ethoxyvinyl)pyridin-2-amine intermediate.

• Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge 2-amino-6-bromopyridine (1.0 equiv) and Tetrakis(triphenylphosphine)palladium(0) (0.05 equiv).

• Atmospheric Control: Evacuate the flask and backfill with ultra-pure argon. Repeat this cycle three times. Causality: Pd(0) is highly susceptible to oxidation. Strict anaerobic conditions are required to prevent catalyst deactivation.

• Solvent & Reactant Addition: Inject anhydrous, degassed toluene to achieve a 0.2 M substrate concentration. Subsequently, add tributyl(1-ethoxyvinyl)tin (1.2 equiv) dropwise via a gas-tight syringe. Causality: A 20% molar excess of the organotin reagent compensates for any trace moisture in the system that could cause premature hydrolysis of the reagent.

• Thermal Activation: Heat the reaction mixture to 110 °C under an argon atmosphere for 16 hours.

• Monitoring & Workup: Monitor the reaction via LC-MS. Upon complete consumption of the starting material, cool the flask to room temperature. Filter the crude mixture through a tightly packed pad of Celite to remove precipitated palladium black. Concentrate the filtrate under reduced pressure.

Phase 2: Acidic Hydrolysis & Salt Isolation

Objective: Unmask the acetyl group and isolate the product as a stable dihydrochloride salt.

• Hydrolysis Initiation: Dissolve the crude enol ether intermediate in a solvent mixture of Tetrahydrofuran (THF) and deionized water (4:1 v/v).

• Acidification: Slowly add 4M HCl in 1,4-dioxane (3.0 equiv) at 0 °C, then allow the mixture to warm to room temperature. Causality: The excess acid is mathematically required—one equivalent drives the hydrolysis of the enol ether, while the remaining two equivalents protonate the dibasic product.

• Reaction: Stir vigorously at room temperature for 2 hours. The transformation from the enol ether to the methyl ketone is typically rapid and quantitative.

• Precipitation & Isolation: Concentrate the mixture under reduced pressure to remove the volatile THF and dioxane. Triturate the resulting oily residue with cold, anhydrous diethyl ether. The target 1-(6-aminopyridin-2-yl)ethanone dihydrochloride will crash out as a distinct crystalline solid.

• Final Purification: Filter the precipitate through a Buchner funnel. Wash the filter cake extensively with cold diethyl ether (3 × 20 mL). Causality: Diethyl ether acts as an anti-solvent for the salt but is an excellent solvent for removing the lipophilic tributyltin chloride ( Bu3​SnCl ) byproduct, ensuring high purity without chromatography. Dry the solid under high vacuum to afford the final product.

References

• [2] Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

Sources

• 1. 1-(6-Amino-2-pyridinyl)ethanol | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: A Detailed Protocol for the Synthesis of Aminopyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Aminopyridines in Modern Chemistry

Aminopyridines are a critical class of heterocyclic compounds, forming the structural core of numerous molecules with profound biological and pharmaceutical relevance.[1][2] As monoamino and diamino derivatives of pyridine, they exist in three isomeric forms: 2-aminopyridine, 3-aminopyridine, and 4-aminopyridine.[1] These structures are not merely synthetic curiosities; they are foundational building blocks in medicinal chemistry, leading to the development of drugs for a wide range of therapeutic applications, including antibacterial, antiviral, and anti-inflammatory agents.[1][3][4][5] The unique electronic properties of the pyridine ring, combined with the nucleophilicity of the amino group, make these compounds versatile synthons for constructing more complex molecular architectures.[1][3] This application note provides a detailed guide to the most common and effective methods for synthesizing aminopyridine derivatives, offering insights into the underlying principles and practical considerations for each protocol.

Strategic Approaches to Aminopyridine Synthesis

The synthesis of aminopyridine derivatives can be broadly categorized into two main strategies: direct amination of the pyridine ring and the coupling of halopyridines with an amine source. The choice of method depends on the desired substitution pattern, the availability of starting materials, and the functional group tolerance of the substrates. This guide will delve into four key synthetic methodologies: the Chichibabin Reaction, Nucleophilic Aromatic Substitution (SNAr), the Buchwald-Hartwig Amination, and the Ullmann Condensation.

The Chichibabin Reaction: Direct Amination of Pyridine

The Chichibabin reaction, first reported by Aleksei Chichibabin in 1914, is a classic method for the direct amination of pyridine to produce 2-aminopyridine derivatives.[6][7][8] This reaction involves the treatment of pyridine with a strong nucleophilic amide, typically sodium amide (NaNH₂), in an inert solvent.[6]

Causality and Mechanistic Insights

The reaction proceeds via a nucleophilic addition-elimination mechanism.[6][7] The highly nucleophilic amide ion (NH₂⁻) attacks the electron-deficient C2 position of the pyridine ring, forming a negatively charged intermediate known as a σ-adduct or Meisenheimer complex.[7] Aromaticity is then restored through the elimination of a hydride ion (H⁻), which subsequently reacts with an available proton source (such as another molecule of amine or the product itself) to liberate hydrogen gas.[7] The final product is obtained after an acidic workup.[7] The regioselectivity for the C2 position is a key feature of this reaction, driven by the electronic properties of the pyridine ring.[8]

Caption: Workflow of the Chichibabin Reaction.

Experimental Protocol: Synthesis of 2-Aminopyridine

Materials:

• Pyridine

• Sodium amide (NaNH₂)

• Toluene (anhydrous)

• Ammonium chloride (saturated aqueous solution)

• Hydrochloric acid (concentrated)

• Sodium hydroxide (aqueous solution)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous toluene.

• Carefully add sodium amide to the toluene with stirring. Caution: Sodium amide is highly reactive and moisture-sensitive. Handle in an inert atmosphere.

• Heat the suspension to reflux (approximately 110°C).

• Slowly add pyridine dropwise to the refluxing mixture over 1-2 hours. The reaction mixture will typically turn reddish-brown.

• Continue refluxing for 4-6 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture to room temperature and then carefully quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude 2-aminopyridine by vacuum distillation or recrystallization from a suitable solvent (e.g., hexane/ethyl acetate).

Substrate	Amine Source	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pyridine	NaNH₂	Toluene	110	4-6	70-80
4-Methylpyridine	NaNH₂	Xylene	140	6	65
3-Ethylpyridine	KNH₂	Liquid NH₃	-33	2	55

Table 1: Representative Examples of the Chichibabin Reaction.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a versatile method for the synthesis of aminopyridine derivatives from halopyridines. This reaction is particularly effective for pyridines with electron-withdrawing groups and for halogens at the 2- and 4-positions, which are activated towards nucleophilic attack.

Causality and Mechanistic Insights

The SNAr reaction proceeds through a two-step addition-elimination mechanism. The nucleophile (an amine) attacks the carbon atom bearing the leaving group (a halogen), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is delocalized onto the electronegative nitrogen atom of the pyridine ring, which stabilizes the complex. In the second step, the leaving group is expelled, and the aromaticity of the pyridine ring is restored. The rate of reaction is influenced by the nature of the leaving group (F > Cl > Br > I) and the strength of the nucleophile.

Caption: Generalized SNAr Mechanism.

Experimental Protocol: Synthesis of a 4-Substituted Aminopyridine

Materials:

• 4-Chloropyridine hydrochloride

• A primary or secondary amine (e.g., morpholine)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 4-chloropyridine hydrochloride and the amine (1.2 equivalents) in DMF.

• Add potassium carbonate (2.5 equivalents) to the mixture.

• Heat the reaction mixture to 80-100°C and stir for 12-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of hexane/ethyl acetate) to afford the desired 4-substituted aminopyridine.[9][10]

Halopyridine	Amine	Base	Solvent	Temperature (°C)	Yield (%)
4-Chloropyridine	Morpholine	K₂CO₃	DMF	90	85
2-Bromopyridine	Aniline	NaH	THF	65	78
2-Fluoro-5-nitropyridine	Benzylamine	Et₃N	Acetonitrile	80	92

Table 2: Examples of SNAr Reactions for Aminopyridine Synthesis.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[11][12] It has become a go-to method in modern organic synthesis due to its broad substrate scope, functional group tolerance, and generally high yields.[11]

Causality and Mechanistic Insights

The catalytic cycle of the Buchwald-Hartwig amination is well-established and involves several key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the halopyridine, forming a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The final C-N bond is formed through reductive elimination from the palladium-amido complex, yielding the aminopyridine derivative and regenerating the Pd(0) catalyst.

The choice of ligand is crucial for the success of this reaction, as it stabilizes the palladium catalyst and modulates its reactivity. Bulky, electron-rich phosphine ligands are often employed.

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Experimental Protocol: Palladium-Catalyzed Amination of 3-Bromopyridine

Materials:

• 3-Bromopyridine-d4[12]

• Primary or secondary amine (e.g., n-butylamine)

• Palladium(II) acetate (Pd(OAc)₂) or a suitable precatalyst

• A phosphine ligand (e.g., Xantphos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous and degassed)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk tube)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and sodium tert-butoxide to an oven-dried Schlenk tube equipped with a magnetic stir bar.[12]

• Add 3-bromopyridine-d4 to the tube.[12]

• Seal the tube, and then add anhydrous, degassed toluene via syringe.

• Add the amine (1.2 equivalents) to the reaction mixture via syringe.

• Heat the reaction mixture with vigorous stirring to 80-110°C.[12]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.[12]

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

Halopyridine	Amine	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield (%)
2-Bromopyridine	Cyclopropylamine	Pd(OAc)₂/dppp	NaOtBu	Toluene	80	55
3-Amino-5-bromopyridine	Aniline	Pd₂(dba)₃/XPhos	K₃PO₄	Dioxane	100	90
2-Chloropyridine	N-Methylaniline	XPhos Pd G3	LiHMDS	THF	70	82

Table 3: Representative Buchwald-Hartwig Amination Reactions. [11][13][14]

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-N bonds between an aryl halide and an amine.[15] While it often requires higher temperatures than the Buchwald-Hartwig amination, it provides a valuable alternative, particularly for certain substrates.[15]

Causality and Mechanistic Insights

The mechanism of the Ullmann condensation is thought to involve the formation of a copper(I) amide, which then reacts with the aryl halide. The reaction typically requires a copper catalyst (Cu(I) or Cu(II) salts, or copper metal) and a base. The use of ligands, such as diamines or amino acids, can significantly improve the efficiency of the reaction by stabilizing the copper catalyst and facilitating the coupling process. Microwave irradiation has also been shown to accelerate the Ullmann condensation.[16]

Experimental Protocol: Copper-Catalyzed Amination of 2-Chloronicotinic Acid

Materials:

• 2-Chloronicotinic acid

• Sodium azide (NaN₃)

• Copper(I) iodide (CuI)

• Ethanol

• Water

Procedure:

• To a reaction vessel, add 2-chloronicotinic acid, sodium azide (1.5 equivalents), and copper(I) iodide (10 mol%).[17]

• Add ethanol as the solvent.[17]

• Heat the reaction mixture to 90°C and stir for 18 hours.[17]

• Monitor the reaction by TLC. The reaction proceeds through an azide intermediate which is then reduced in situ by the ethanol solvent to the amine.[17]

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Add water to the residue and adjust the pH to 3-4 with HCl.

• Collect the precipitated product by filtration, wash with water, and dry to obtain 2-aminonicotinic acid.[17]

Halopyridine	Amine Source	Catalyst	Solvent	Temperature (°C)	Yield (%)
2-Chlorobenzoic Acid	2-Aminopyridine	Cu/K₂CO₃	DMF	150	64
2-Halonicotinic Acid	NaN₃	CuI	Ethanol	90	60-85

Table 4: Examples of Ullmann Condensation for Aminopyridine Synthesis. [16][17]

Safety Precautions

The synthesis of aminopyridine derivatives involves the use of hazardous materials and requires strict adherence to safety protocols.

• General Handling: Aminopyridines can be toxic if swallowed, inhaled, or absorbed through the skin.[18][19][20][21][22][23][24][25][26] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[18][19][20][21][22][23][24][25][26] Avoid creating dust when handling solid aminopyridines.[21][22]

• Reagent-Specific Hazards:

  • Sodium amide (NaNH₂): Highly reactive and pyrophoric. Reacts violently with water. Must be handled under an inert atmosphere.

  • Palladium and Copper Catalysts: Can be toxic and should be handled with care.

  • Solvents: Many of the solvents used (e.g., toluene, DMF) are flammable and have associated health risks. Avoid inhalation and skin contact.

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[18][22]

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes and seek immediate medical attention.[18][22]

  • Ingestion: If swallowed, seek immediate medical attention.[18][23]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical help.[22][23]

Always consult the Safety Data Sheet (SDS) for each reagent before use.[18][19][20][21][22][23][24][25][27]

Conclusion

The synthesis of aminopyridine derivatives is a cornerstone of modern medicinal and materials chemistry. The methods outlined in this application note—the Chichibabin reaction, nucleophilic aromatic substitution, Buchwald-Hartwig amination, and Ullmann condensation—provide a versatile toolkit for accessing a wide array of these important compounds. By understanding the underlying mechanisms and carefully following the detailed protocols, researchers can effectively synthesize the aminopyridine derivatives necessary to advance their scientific endeavors.

References

• Khalid, T., Malik, A., Rasool, N., Kanwal, A., Nawaz, H., & Almas, I. (2024). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Advances. (URL: [Link])

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021). American Journal of Heterocyclic Chemistry. (URL: [Link])

• Chichibabin amination: Easy mechanism. (2022). Chemistry Notes. (URL: [Link])

• SAFETY DATA SHEET SDS/MSDS 2-AMINO PYRIDINE MSDS CAS: 000504-29-0. Biochem Chemopharma. (URL: [Link])

• CHEMICAL PRODUCT AND COMPANY IDENTIFICATION MSDS Name: 2-AMINO PYRIDINE. Alkali Metals. (URL: [Link])

• 4-AMINOPYRIDINE For Synthesis MSDS | CAS 504-24-5 MSDS. Loba Chemie. (URL: [Link])

• Safety Data Sheet. DC Fine Chemicals. (URL: [Link])

• Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. (2024). PMC. (URL: [Link])

• Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. (2024). Taylor & Francis. (URL: [Link])

• Chichibabin reaction. (n.d.). Wikipedia. (URL: [Link])

• Chichibabin reaction. (2012). Wikidoc. (URL: [Link])

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. (2022). PMC. (URL: [Link])

• Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite. DR-NTU. (URL: [Link])

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021). (URL: [Link])

• Revisiting the Chichibabin Reaction: C2 Amination of Pyridines with a NaH−Iodide Composite. (2025). ResearchGate. (URL: [Link])

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. (2019). Beilstein Journals. (URL: [Link])

• State-of-the-art in the synthesis of C3-aminopyridines A Representative... (n.d.). ResearchGate. (URL: [Link])

• Regioselective copper(I)-catalyzed ullmann amination of halopyridyl carboxylates using sodium azide: a route for aminopyridyl ca. (2018). SciSpace. (URL: [Link])

• RECENT DEVELOPMENTS IN THE SYNTHESIS AND APPLICATIONS OF PYRIDINES. (n.d.). (URL: [Link])

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. (2007). The Journal of Organic Chemistry. (URL: [Link])

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (n.d.). ResearchGate. (URL: [Link])

• CuI-catalyzed synthesis of multisubstituted pyrido[1,2-a]pyrimidin-4-ones through tandem Ullmann-type C–N cross-coupling and intramolecular amidation reaction. (2023). PMC. (URL: [Link])

• C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide. (2021). Organic Syntheses. (URL: [Link])

• Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids. (n.d.). ResearchGate. (URL: [Link])

• Chichibabin reaction. (n.d.). (URL: [Link])

• A simple synthesis of aminopyridines: use of amides as amine source. (n.d.). SciELO. (URL: [Link])

• The reaction of 4-chloropyridine with some amines. (n.d.). ResearchGate. (URL: [Link])

• CN108840820A - The method of one-step synthesis aminopyridine and 4-aminopyridine. (n.d.).

• Ullmann condensation. (n.d.). Wikipedia. (URL: [Link])

• Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. (2014). (URL: [Link])

• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. (n.d.). (URL: [Link])

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. (URL: [Link])

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Application Note: High-Purity Isolation of 1-(6-Aminopyridin-2-yl)ethanone via Optimized Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 1-(6-Aminopyridin-2-yl)ethanone, a pivotal heterocyclic building block in medicinal chemistry and materials science. The inherent basicity of the aminopyridine scaffold presents unique challenges during purification on standard silica gel, often leading to significant peak tailing and poor recovery. This guide details a systematic approach, beginning with method development using Thin-Layer Chromatography (TLC), followed by a robust flash column chromatography protocol. We address the critical role of mobile phase modifiers in mitigating undesirable interactions with the stationary phase, ensuring high purity and yield. This document is intended for researchers, chemists, and drug development professionals seeking a reliable method for isolating this and structurally related polar, basic compounds.

Foundational Principles: Chromatographic Separation of Aminopyridines

The purification of 1-(6-Aminopyridin-2-yl)ethanone relies on the principles of normal-phase adsorption chromatography.[1][2] In this technique, a polar stationary phase, typically silica gel, is used in conjunction with a less polar mobile phase.[2][3]

• Stationary Phase: Silica gel (SiO₂) is a highly porous material with a surface covered in hydroxyl groups (-OH), known as silanols.[3] These silanol groups are weakly acidic and provide polar sites for interaction with analytes.[4]

• Mobile Phase: A non-polar organic solvent, or a mixture of solvents, carries the crude sample through the stationary phase.[1]

• Mechanism of Separation: Separation occurs based on the differential partitioning of compounds between the stationary and mobile phases.[1][2] Polar compounds, like our target molecule, adsorb more strongly to the polar silica gel and thus move through the column more slowly. Less polar impurities have a weaker affinity for the stationary phase, spend more time in the mobile phase, and elute from the column faster.

The Challenge with Basic Amines: The primary amino group and the pyridine nitrogen make 1-(6-Aminopyridin-2-yl)ethanone a basic compound.[5][6] This basicity leads to strong, often irreversible, interactions with the acidic silanol groups on the silica gel surface. This interaction is the primary cause of significant peak tailing, where the separated compound slowly leaches from the column instead of eluting as a sharp band. This phenomenon results in poor separation, cross-contamination of fractions, and reduced overall yield.[4]

The Solution: Mobile Phase Modification: To achieve efficient purification, the acidic nature of the silica gel must be neutralized. This is accomplished by adding a small quantity (typically 0.5-1%) of a volatile organic base, such as triethylamine (TEA) or ammonia solution, to the mobile phase.[4] The modifier base competitively binds to the active silanol sites, preventing the target amine from binding too strongly and allowing it to travel through the column smoothly, resulting in symmetrical peaks and improved separation.[4]

Pre-Purification Method Development via Thin-Layer Chromatography (TLC)

Before committing a sample to a large-scale column, it is imperative to develop and optimize the separation conditions using Thin-Layer Chromatography (TLC).[7] TLC is a rapid and inexpensive technique that provides a reliable preview of the separation that will be achieved on the column. The goal is to find a solvent system that provides a retention factor (Rƒ) for the target compound in the range of 0.25 - 0.40 .[8]

• An Rƒ value < 0.2 indicates the compound is too strongly adsorbed, and will elute very slowly, if at all, from the column.

• An Rƒ value > 0.5 suggests the compound has low affinity for the silica, and will elute too quickly, resulting in poor separation from non-polar impurities.

Protocol 2.1: TLC Solvent System Optimization

• Chamber Preparation: Line a TLC developing chamber with filter paper and add a small amount of your chosen mobile phase (e.g., 10 mL). Close the chamber and allow it to saturate for at least 10-15 minutes. Saturation ensures the atmosphere inside is rich in solvent vapors, which aids in reproducible plate development.[9]

• Sample Preparation: Dissolve a small amount of the crude 1-(6-Aminopyridin-2-yl)ethanone in a volatile solvent like dichloromethane or methanol.

• Spotting: Using a capillary tube, carefully spot a small amount of the dissolved sample onto the pencil baseline of a silica gel TLC plate. The spot should be small and concentrated for best results.[9]

• Development: Place the spotted TLC plate into the saturated chamber using forceps. Ensure the solvent level is below the baseline.[9] Allow the solvent front to travel up the plate until it is about 0.5 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the separated spots under a UV lamp (254 nm). Circle the spots with a pencil.

• Rƒ Calculation: Measure the distance from the baseline to the center of the target compound spot and the distance from the baseline to the solvent front.

  • Rƒ = (Distance traveled by compound) / (Distance traveled by solvent front)

• Optimization:

  • Start with a non-polar system (e.g., 10% Ethyl Acetate in Hexane) and incrementally increase the proportion of the polar solvent (Ethyl Acetate) until the desired Rƒ is achieved.

  • Crucially, add 1% triethylamine to every solvent system you test. This mimics the column conditions and provides an accurate prediction of the separation.

Detailed Purification Protocol: Flash Column Chromatography

This protocol is designed for the purification of 1-5 grams of crude 1-(6-Aminopyridin-2-yl)ethanone. Adjust the scale of the column and solvent volumes accordingly.

Materials & Equipment

Item	Specification
Stationary Phase	Flash Grade Silica Gel (40-63 µm)
Crude Material	1-(6-Aminopyridin-2-yl)ethanone
Solvents	Hexane (or Petroleum Ether), Ethyl Acetate (ACS Grade or higher)
Modifier	Triethylamine (TEA)
Equipment	Glass chromatography column, collection tubes/flasks, TLC plates, UV lamp
Other	Cotton or glass wool, clean sand, beaker, glass rod

Mobile Phase Preparation

Prepare the mobile phase determined from the TLC optimization (Protocol 2.1). For this example, we will assume the optimal mobile phase is 30% Ethyl Acetate / 70% Hexane + 1% Triethylamine .

• To prepare 1 Liter:

  • 700 mL Hexane

  • 300 mL Ethyl Acetate

  • 10 mL Triethylamine

• Mix thoroughly before use.

Column Packing (Slurry Method)

• Setup: Securely clamp the glass column in a vertical position in a fume hood. Ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom to support the packing. Add a thin layer (~1 cm) of sand on top of the plug.

• Prepare Slurry: In a beaker, measure the required amount of silica gel (a general rule is 50-100g of silica per 1g of crude material). Add the non-polar solvent (Hexane) to create a free-flowing slurry. Stir gently to remove air bubbles.

• Pack Column: Quickly but carefully pour the slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. Continuously tap the side of the column gently to ensure the silica packs into a uniform, homogenous bed. Add more solvent as needed to prevent the silica bed from running dry.

• Equilibration: Once all the silica has settled, add a final layer of sand (~1 cm) on top to protect the bed surface. Wash the column with 2-3 column volumes of the prepared mobile phase to ensure it is fully equilibrated. Drain the solvent until the level is just at the top of the sand layer. Never let the column run dry.

Sample Preparation & Loading (Dry Loading)

Dry loading is superior for compounds that may have limited solubility in the mobile phase, as it often leads to sharper bands and better separation.

• Dissolve the crude 1-(6-Aminopyridin-2-yl)ethanone in a minimal amount of a low-boiling-point solvent (e.g., dichloromethane or methanol).

• Add a small amount of silica gel (2-3 times the weight of your crude material) to this solution.

• Remove the solvent under reduced pressure (using a rotary evaporator) until a dry, free-flowing powder is obtained.

• Carefully add this powder to the top of the prepared column.

• Gently tap the column to settle the sample layer and cover it with another thin layer of sand.

Elution & Fraction Collection

• Carefully add the mobile phase to the column, opening the stopcock to begin the elution.

• Apply gentle positive pressure (using a pump or air line) to achieve a steady flow rate (a drip rate of ~5-10 cm/minute is typical for flash chromatography).

• Begin collecting fractions in numbered test tubes or flasks immediately. The volume of each fraction should be consistent (e.g., 10-20 mL).

• Continuously monitor the separation by spotting fractions onto TLC plates. Group fractions containing the same compound.

Post-Chromatography Analysis

• Run a TLC of the fractions that show a UV-active spot corresponding to the Rƒ of the pure product.

• Combine all fractions that contain only the pure 1-(6-Aminopyridin-2-yl)ethanone.

• Remove the solvent from the combined fractions under reduced pressure to yield the purified solid product.

• Determine the final mass and calculate the percent yield. Confirm purity using analytical techniques such as NMR, LC-MS, or melting point.

Data Summary & Troubleshooting

Table 1: Recommended Chromatographic Parameters

Parameter	Recommended Value / Condition	Rationale
Stationary Phase	Silica Gel, 40-63 µm	Standard polar adsorbent for normal-phase chromatography.[3][10]
Mobile Phase	Hexane / Ethyl Acetate Gradient	Offers a good polarity range for moderately polar compounds.[4]
Mobile Phase Modifier	0.5 - 1% Triethylamine (TEA)	Neutralizes acidic silanol sites to prevent peak tailing of the basic analyte.[4]
Optimal Rƒ (TLC)	0.25 - 0.40	Ensures good separation and reasonable elution time on the column.[8]
Sample Loading	Dry Loading	Provides sharper bands and better resolution, especially for less soluble samples.
Detection	UV light at 254 nm	The aromatic pyridine ring is UV active, allowing for easy visualization on TLC.[11]

Table 2: Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Poor Separation / Co-elution	- Inappropriate solvent system.- Column was overloaded.	- Re-optimize mobile phase with TLC using a shallower polarity gradient.- Reduce the amount of crude material loaded (1-2% of silica weight is a good rule).[4]
Significant Peak Tailing	- Insufficient basic modifier.- Strong interaction with silica.	- Increase the concentration of triethylamine in the mobile phase to 1-1.5%.- Consider using a less acidic stationary phase like neutral alumina.[4]
No Product Eluting	- Mobile phase is not polar enough.- Compound may have degraded on the column.	- Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).- If degradation is suspected, use a deactivated stationary phase (e.g., alumina) or run the chromatography quickly at a lower temperature.[4]
Cracked or Channeled Column Bed	- Improper column packing (bed was allowed to run dry or packed unevenly).	- The column must be repacked. Ensure the silica bed is always submerged in solvent during packing and running.

Visualization of the Purification Workflow

Caption: Workflow for the purification of 1-(6-Aminopyridin-2-yl)ethanone.

References

• Waters Corporation. (n.d.). What is a good column choice for analysis of 4-aminopyridine (4-AP)? - WKB94222. Waters.
• SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. SIELC.
• Hawach Scientific. (2023, October 30). Column Chromatography - What are Different Types and How to Select Right Method. Hawach.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminopyridine. HELIX Chromatography.
• Sigma-Aldrich. (n.d.). 1-(6-Aminopyridin-2-yl)ethan-1-one. Sigma-Aldrich.
• MetwareBio. (n.d.). Chromatographic Columns: The Backbone of Analytical Chemistry. MetwareBio.
• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Chrom Tech.
• Phenomenex. (2025, December 12). Column Chromatography Guide. Phenomenex.
• Chromatography Forum. (2015, July 20). Method for pyridine amine derivative. Chromatography Forum.
• Columbia University. (n.d.). Column chromatography. Columbia University Chemistry.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Substituted Pyridine Reactions. BenchChem.
• ChemicalBook. (n.d.). 1-(6-ETHYNYL-PYRIDIN-2-YL)-ETHANONE synthesis. ChemicalBook.
• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Organomation.
• Advion, Inc. (n.d.). Thin-Layer Chromatography/Mass Spectrometry Analysis of Sample Mixtures Using a Compact Mass Spectrometer. Advion.
• MilliporeSigma. (n.d.). Sample Preparation for Chromatographic Purification. Sigma-Aldrich.
• KNAUER Wissenschaftliche Geräte GmbH. (2022). Two step purification with a basic set up and PurityChrom 6. KNAUER.
• Chemistry LibreTexts. (2022, May 5). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Chemistry LibreTexts.
• BLDpharm. (n.d.). 1-(6-Aminopyridin-2-yl)ethanone. BLDpharm.
• Fan, J. Q., Huynh, L. H., & Lee, Y. C. (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 232(1), 65-8.
• BenchChem. (2025). Technical Support Center: Purification of 1-(3-Bromopyridin-2-yl)ethanone by Chromatography. BenchChem.
• Merck Millipore. (n.d.). Thin-Layer Chromatography. Sigma-Aldrich.
• ChemicalBook. (2026, January 13). 1-(6-METHYL-PYRIDIN-2-YL)-ETHANONE. ChemicalBook.
• Zhang, H., et al. (n.d.). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. PMC.
• Dogan, H. Z., et al. (n.d.). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. PMC.
• ResearchGate. (n.d.). SYNTHESIS OF IMPURITIES AND/OR DEGRADATION PRODUCTS OF SELECTED HETEROCYCLIC DRUGS AS AN INTEGRAL PART OF THE API DEVELOPMENT. ResearchGate.

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• 2. columbia.edu [columbia.edu]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
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• 11. advion.com [advion.com]

crystallization techniques for aminopyridine salts

Advanced Crystallization Techniques for Aminopyridine Salts: Protocols and Mechanistic Insights

Introduction and Pharmaceutical Relevance

Aminopyridines—most notably 4-aminopyridine (dalfampridine), 2-aminopyridine, and 3-aminopyridine—are critical active pharmaceutical ingredients (APIs) and versatile supramolecular building blocks. Dalfampridine is an FDA-approved potassium channel blocker utilized to improve nerve signal conduction and walking speed in patients with multiple sclerosis (MS)[1][2].

Despite their therapeutic efficacy, free-base aminopyridines often present challenges related to polymorphic instability, hygroscopicity, and suboptimal dissolution profiles[3]. To mitigate these issues, drug development professionals engineer multicomponent solid forms (salts and cocrystals). The basicity of the pyridine ring nitrogen (pKa ~9.1 for 4-aminopyridine) compared to the exocyclic amino group makes it the primary site for protonation, enabling robust supramolecular synthons like the sulfonate-pyridinium or carboxylic acid-pyridine interactions[4][5].

This application note provides an authoritative guide to the thermodynamic principles, solvent selection strategies, and step-by-step protocols required to successfully crystallize aminopyridine salts.

Mechanistic Principles of Aminopyridine Salt Formation

Thermodynamics and Phase Equilibria

The successful isolation of a target aminopyridine salt relies entirely on navigating its thermodynamic phase diagram. Ternary phase diagrams (API + Coformer + Solvent) dictate the precise stability zones for 1:1 or 3:1 stoichiometric salts[6][7]. If the basic API and the acidic coformer possess incongruent solubilities in a given solvent, traditional cooling crystallization may fail, leading to the precipitation of the less soluble free-base component rather than the desired salt[5].

The Role of pH and Zwitterionic Intermediates

When crystallizing aminopyridines with polyprotic or zwitterionic coformers (e.g., sulfonic acids or amino acids), the pH of the crystallization medium is the master variable. At the isoelectric point, the molecule exists as a zwitterion, which drastically alters crystal packing and solubility. Adjusting the pH away from this point forces the formation of a distinct salt, shifting the thermodynamic equilibrium to favor ordered nucleation[8].

Workflow for selecting aminopyridine salt crystallization techniques based on solubility profiles.

Quantitative Data: Aminopyridine Salt Systems

The table below summarizes field-validated crystallization techniques and the resulting solid-state properties of various aminopyridine salts.

API / Base	Acidic Coformer	Crystallization Technique	Resulting Solid Form	Key Mechanistic Driver
4-Aminopyridine	Nitrofurantoin	Liquid-Assisted Grinding (LAG)	Anhydrous, Monohydrate, Tetrahydrate	Water activity in the solvent mixture dictates the specific hydration state (isolated site vs. channel hydrate)[9].
4-Aminopyridine	3-Sulfonic Acid	Cooling / Antisolvent	Zwitterionic Salt	pH adjustment away from the isoelectric point drives supersaturation[8].
2-Aminopyridine	Citric Acid	Slow Evaporation	1:1 and 3:1 Salts	Molar stoichiometry controls the protonation of the central vs. all carboxylic groups[7].
4-Aminopyridine	4-Aminobenzoic Acid	Isothermal Saturation	1:1 Cocrystal / Salt	Thermodynamic stability defined strictly by the ternary phase diagram[6].

Experimental Protocols

Protocol 1: General Cooling Crystallization (e.g., Dalfampridine Salts)

Cooling crystallization is ideal when the target salt exhibits a steep solubility curve (highly soluble at elevated temperatures, poorly soluble at room temperature)[8].

• Solvent Selection: Select a protic solvent (e.g., ethanol or water) that stabilizes the charged pyridinium species while avoiding phase splits[10].

• Dissolution: Suspend equimolar amounts of the aminopyridine and the acidic coformer in a minimal volume of the selected solvent. Heat the mixture to 60–80 °C under continuous stirring until complete dissolution is achieved.

• Hot Filtration: Filter the hot solution through a 0.22 µm PTFE syringe filter into a pre-warmed receiving flask. Causality: This removes insoluble impurities that act as heterogeneous nucleation sites, which can lead to the formation of undesired polymorphs.

• Controlled Cooling: Place the flask in an insulated container or programmable cooling bath. Cool the solution to 20 °C at a rate of 0.1–0.2 °C/min. Causality: Slow cooling maintains the system within the metastable zone, promoting the growth of a stable crystal lattice rather than rapid, amorphous precipitation[8].

• Isolation: Collect the resulting crystals via vacuum filtration, wash with a minimal volume of ice-cold solvent, and dry under vacuum at 40 °C.

Protocol 2: Liquid-Assisted Grinding (LAG) for Hydrate Control

LAG is the method of choice when coformers have incongruent solubilities or when targeting specific hydration states (e.g., nitrofurantoin-4-aminopyridine tetrahydrates)[5][9].

• Stoichiometric Mixing: Weigh equimolar amounts of 4-aminopyridine and the coformer into a stainless-steel milling jar.

• Catalytic Solvent Addition: Add a specific volume of solvent (e.g., a defined ethanol/water mixture) at a ratio of η = 0.25 µL/mg of total powder. Causality: The specific composition of the ethanol/water mixture controls the water activity, dictating whether the salt crystallizes as an isolated site hydrate or a channel hydrate[9].

• Milling: Add stainless-steel milling balls and grind at 25–30 Hz for 20–30 minutes using a mixer mill.

• Characterization: Analyze the resulting powder immediately via Powder X-Ray Diffraction (PXRD) to confirm the phase purity of the polymorph.

Protocol 3: Anti-Solvent Crystallization

Used when the salt is highly soluble in the primary solvent and resists cooling crystallization[8].

• Primary Dissolution: Dissolve the aminopyridine salt in a minimal amount of a "good" solvent (e.g., water) at room temperature.

• Anti-Solvent Addition: Under gentle stirring, add an anti-solvent (e.g., acetone or acetonitrile) dropwise. Causality: Dropwise addition ensures uniform bulk supersaturation. Rapid addition causes localized high supersaturation, leading to "oiling out" (liquid-liquid phase separation)[8].

• Turbidity Correction: If the solution oils out or persistent turbidity forms too quickly, add 1–2 drops of the "good" solvent until the solution clears. Causality: This resets the system back into the metastable zone, allowing ordered nucleation to proceed.

• Aging: Allow the solution to stand undisturbed for 24–48 hours to allow crystal growth.

Troubleshooting & Optimization

Crystallization of aminopyridine salts is highly sensitive to experimental conditions. The logic tree below outlines the causality and corrective actions for common failures.

Troubleshooting logic tree for resolving common aminopyridine crystallization failures.

• Issue 1: Oiling Out. If the compound precipitates as an oil or amorphous solid, the solvent system is inappropriate, or supersaturation was generated too rapidly. Solution: Experiment with a different solvent mixture to lower the solubility differential, or slow down the cooling/anti-solvent addition rate[8].

• Issue 2: No Nucleation. If the solution remains clear indefinitely, it is either undersaturated or the activation energy for nucleation is too high. Solution: Concentrate the solution via slow evaporation, scratch the inside of the flask with a glass rod to create nucleation sites, or introduce a seed crystal[8].

References

• Boycov, D., Drozd, K. V., et al. "New Solid Forms of Nitrofurantoin and 4-Aminopyridine Salt: Influence of Salt Hydration Level on Crystal Packing and Physicochemical Properties." Molecules, 2022. Available at:[Link]

• "Homoconjugated 4-aminopyridine salts: influence of anions on network topology." CrystEngComm, RSC Publishing, 2013. Available at:[Link]

• "Simultaneous Solvent Selection and Process Design for Continuous Reaction–Extraction–Crystallization Systems." Industrial & Engineering Chemistry Research, ACS Publications, 2022. Available at: [Link]

• "Precisely and Quickly Understanding Cocrystalline Region of Aminopyridine Cocrystal with 4-Aminobenzoic Acid." Crystal Growth & Design, ACS Publications, 2024. Available at:[Link]

• "Crystal structures of 2-aminopyridine citric acid salts." Acta Crystallographica, PMC, 2011. Available at: [Link]

• "Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization." Crystal Growth & Design, ACS Publications, 2023. Available at:[Link]

• "EP2626347A1 - Dalfampridine polymorph, preparation therefor, and application thereof." Google Patents, 2013.

• "Aminopyridines for the treatment of neurologic disorders." Neurology, 2016. Available at:[Link]

• "WO2022124946A1 - New polymorphic forms of 4-aminopyridine and pharmaceutical application of same." Google Patents, 2022.

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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Crystal structures of 2-amino­pyridine citric acid salts: C5H7N2 +·C6H7O7 − and 3C5H7N2 +·C6H5O7 3− - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: ¹H NMR Characterization and Spectral Analysis of 1-(6-Aminopyridin-2-yl)ethanone

Executive Summary & Scope

1-(6-Aminopyridin-2-yl)ethanone (CAS: 1060801-23-1), commonly referred to as 2-acetyl-6-aminopyridine, is a highly versatile bifunctional building block utilized extensively in medicinal chemistry and the synthesis of polydentate ligands for transition metal coordination. For drug development professionals and synthetic chemists, accurate structural verification of this compound is critical.

This application note provides a comprehensive, first-principles guide to the ¹H NMR characterization of 1-(6-Aminopyridin-2-yl)ethanone. By dissecting the underlying electronic substituent effects and establishing a self-validating experimental protocol, this guide ensures high-fidelity spectral acquisition and interpretation.

Mechanistic Insights: Electronic Substituent Effects

The ¹H NMR spectrum of 1-(6-Aminopyridin-2-yl)ethanone is governed by the "push-pull" electronic nature of its substituted pyridine ring. The chemical shifts of the three aromatic protons (H-3, H-4, and H-5) are strictly dictated by the competing mesomeric (+M/-M) and inductive (-I) effects of the amino and acetyl groups[1].

• The Amino Group (-NH₂ at C-6): Acts as a strong electron-donating group via resonance (+M effect). The nitrogen lone pair delocalizes into the pyridine π-system, significantly increasing electron density at the ortho (C-5) and para (C-3) positions. This results in a profound shielding effect , particularly for the H-5 proton, shifting it upfield[2].

• The Acetyl Group (-COCH₃ at C-2): Acts as an electron-withdrawing group via both inductive (-I) and resonance (-M) effects. The carbonyl oxygen pulls electron density away from the ring, while its magnetic anisotropy further deshields the adjacent ortho proton (H-3), shifting it downfield[1].

• Net Aromatic Environment: The H-4 proton, being meta to both substituents, experiences minimal resonance effects and is primarily influenced by the general electron-deficient nature of the pyridine core, resonating as the most downfield multiplet[2].

Caption: Electronic substituent effects and spin-spin coupling network of the pyridine ring protons.

Experimental Protocol & Self-Validating Workflows

To achieve research-grade spectral data, experimental parameters must be chosen based on the physical chemistry of the molecule rather than default instrument settings.

Causality Behind Solvent and Parameter Selection

• Solvent Selection (DMSO-d₆ vs. CDCl₃): The primary amine (-NH₂) protons are exchangeable. In weakly hydrogen-bonding solvents like CDCl₃, these protons undergo intermediate chemical exchange, leading to severe line broadening or complete signal loss. DMSO-d₆ is selected because it acts as a strong hydrogen-bond acceptor, locking the -NH₂ protons in a stable conformation, slowing the exchange rate, and yielding a quantifiable broad singlet[2].

• Relaxation Delay (d1 = 5s): The relaxation times (T₁) for quadrupolar-adjacent protons (near ¹⁴N) differ from standard ring protons. A 5-second relaxation delay ensures the magnetization vector fully returns to the Z-axis before the next pulse, guaranteeing that the integration of the -NH₂ and -CH₃ groups accurately reflects the 2:3 proton ratio.

Step-by-Step Methodology

• Sample Preparation: Weigh 10–15 mg of into a clean glass vial.

• Solvation: Add 0.6 mL of high-purity DMSO-d₆ (containing 0.03% v/v TMS as an internal standard). Vortex for 30 seconds until complete dissolution is achieved.

• Transfer: Transfer the homogenous solution into a standard 5 mm NMR tube using a glass Pasteur pipette.

• Acquisition: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune, match, and shim the probe. Set the acquisition parameters: Pulse angle = 30°, Number of scans (ns) = 16, Relaxation delay (d1) = 5.0 s.

• Self-Validation (D₂O Shake): To ensure the protocol is self-validating, a D₂O exchange experiment is integrated. Following the initial acquisition, spike 10 μL of D₂O into the NMR tube. Invert to mix, and acquire a second spectrum. The complete disappearance of the signal at ~6.2 ppm unequivocally validates its assignment as the exchangeable -NH₂ protons.

Caption: Step-by-step workflow for the preparation and acquisition of 1H NMR spectra.

Quantitative Data Presentation

The following table summarizes the expected quantitative ¹H NMR data for 1-(6-Aminopyridin-2-yl)ethanone in DMSO-d₆, derived from established [1] and [2].

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Mechanistic Rationale
H-4 (Pyridine ring)	~7.55	Triplet (or dd)	1H	³J ≈ 7.5, 8.0	Meta to both substituents; highly deshielded by the electron-deficient pyridine core.
H-3 (Pyridine ring)	~7.20	Doublet	1H	³J ≈ 7.5	Ortho to the acetyl group; deshielded by the carbonyl's magnetic anisotropy and -M effect.
H-5 (Pyridine ring)	~6.50	Doublet	1H	³J ≈ 8.0	Ortho to the amino group; strongly shielded by the nitrogen lone pair's +M resonance effect.
-NH₂ (Amino group)	~6.20	Broad Singlet	2H	N/A	Exchangeable protons; stabilized by hydrogen bonding with DMSO-d₆. Disappears upon D₂O addition.
-CH₃ (Acetyl group)	~2.50	Singlet	3H	N/A	Aliphatic methyl protons adjacent to a deshielding carbonyl group.

(Note: Exact chemical shifts may vary slightly ±0.05 ppm depending on sample concentration, temperature, and residual water content in the DMSO-d₆ solvent).

References

• Title : Thermodynamics of Pyridine Coordination in 1,4-Phenylene Bridged Bimetallic (Pd, Pt) Complexes Containing Two N,C,N' Motifs Source : Inorganic Chemistry (ACS Publications) URL :[Link]

• Title : Structure Determination of Organic Compounds: Tables of Spectral Data Source : Springer URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structure Determination of Organic Compounds: Tables of Spectral Data - Ernö Pretsch, Philippe Bühlmann, Martin Badertscher - Google 圖書 [books.google.com.tw]

Application Note: Structural Elucidation of 1-(6-Aminopyridin-2-yl)ethanone via 13C NMR Spectroscopy

Abstract: This document provides a comprehensive guide to the analysis of 1-(6-Aminopyridin-2-yl)ethanone using Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. As a key intermediate in pharmaceutical synthesis and materials science, unambiguous structural verification of this compound is critical. This note details a field-proven protocol for sample preparation and data acquisition. It further presents an in-depth analysis of the expected 13C NMR spectrum, explaining the rationale behind chemical shift assignments based on the electronic effects of the amino and acetyl substituents on the pyridine ring. This guide is intended for researchers, chemists, and quality control specialists engaged in the synthesis and characterization of heterocyclic compounds.

Introduction and Scientific Context

13C NMR spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. By probing the magnetic environments of individual carbon atoms, it provides a unique fingerprint of a compound's carbon skeleton. Unlike 1H NMR, proton-decoupled 13C NMR spectra typically display a single peak for each chemically distinct carbon atom, making it a powerful tool for confirming molecular structure and assessing purity.[1][2]

1-(6-Aminopyridin-2-yl)ethanone is a substituted pyridine derivative of significant interest. The presence of both an electron-donating amino group (-NH2) and an electron-withdrawing acetyl group (-COCH3) on the pyridine ring creates a distinct electronic environment, which is reflected in its 13C NMR spectrum. Understanding these substituent effects is paramount for accurate spectral interpretation. This application note serves as a practical guide to utilizing 13C NMR for the definitive structural confirmation of this molecule.

Molecular Structure and Expected Carbon Environments

The structure of 1-(6-Aminopyridin-2-yl)ethanone contains seven carbon atoms. Due to the substitution pattern, there is no plane of symmetry bisecting the molecule. Consequently, all seven carbon atoms are chemically non-equivalent and are expected to produce seven distinct signals in the 13C NMR spectrum. The standard numbering convention is illustrated below for clarity in spectral assignment.

Figure 1: Molecular structure of 1-(6-Aminopyridin-2-yl)ethanone with carbon numbering.

Principles of Spectral Interpretation

The chemical shift (δ) of each carbon is primarily influenced by its hybridization state and the electronegativity of adjacent atoms and functional groups.[2]

• Hybridization: sp2-hybridized carbons (aromatic and carbonyl) resonate at a lower field (higher ppm) than sp3-hybridized carbons (alkyl).[2] In our target molecule, C2 through C7 are sp2 hybridized, while C8 is sp3.

• Inductive and Resonance Effects:

  • The acetyl group is strongly electron-withdrawing. The carbonyl carbon (C7) is highly deshielded and will appear far downfield (190-205 ppm).[3][4] This group also withdraws electron density from the pyridine ring, deshielding the attached carbon (C2).

  • The amino group is strongly electron-donating through resonance. It increases electron density at the ortho (C5) and para (C4) positions, and most significantly at the carbon to which it is attached (C6), causing these signals to shift upfield (lower ppm) relative to unsubstituted pyridine.

Experimental Protocol

This section outlines a standardized procedure for preparing a high-quality sample for 13C NMR analysis.

Materials and Equipment

• Analyte: 1-(6-Aminopyridin-2-yl)ethanone

• Solvent: Deuterated Chloroform (CDCl3) or Deuterated Dimethyl Sulfoxide (DMSO-d6). Note: Solvent choice can influence chemical shifts due to solute-solvent interactions.[5][6][7][8]

• Reference: Tetramethylsilane (TMS) as an internal standard (0 ppm). The solvent signal can also be used as a secondary reference.[9]

• 5 mm NMR Tubes (clean and dry)

• Pasteur pipette with glass wool

• Analytical balance

• Vials for sample dissolution

Sample Preparation Workflow

The quality of the NMR spectrum is highly dependent on proper sample preparation. Particulate matter must be removed to ensure good magnetic field homogeneity.

Figure 2: Standard workflow for NMR sample preparation.

Step-by-Step Protocol:

• Weighing: Accurately weigh 20-50 mg of 1-(6-Aminopyridin-2-yl)ethanone into a clean, dry vial. This concentration is generally sufficient for obtaining a good quality 13C spectrum in a reasonable timeframe.[10][11][12]

• Dissolution: Add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl3) to the vial. Agitate the vial gently to ensure the sample dissolves completely.

• Filtration: Take a clean Pasteur pipette and tightly pack a small plug of glass wool into the narrow section.

• Transfer: Carefully draw the sample solution into the pipette and filter it directly into the 5 mm NMR tube. This step is crucial to remove any suspended particles that can broaden spectral lines and degrade resolution.[11]

• Finalization: Securely cap the NMR tube and label it clearly. The sample is now ready for analysis.

Data Acquisition Parameters

The following are typical acquisition parameters on a 100 MHz (for 13C) spectrometer.

• Experiment: 1D 13C with proton broadband decoupling

• Spectral Width: 0 - 220 ppm

• Pulse Angle: 30-45°

• Acquisition Time: 1-2 seconds

• Relaxation Delay (d1): 2-5 seconds

• Number of Scans: 1024 - 4096 (or more for dilute samples)

• Temperature: 298 K

Results: Predicted Spectrum and Interpretation

The following table presents the predicted 13C NMR chemical shifts for 1-(6-Aminopyridin-2-yl)ethanone in CDCl3. These values are estimated based on established substituent effects on the pyridine ring and data from analogous compounds such as 2-acetylpyridine and 2-amino-6-methylpyridine.[13][14]

Table 1: Predicted 13C Chemical Shifts and Assignments

Carbon No. (Fig. 1)	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C7 (C=O)	~199.5	Carbonyl carbon, strongly deshielded by the double-bonded oxygen.[2][3]
C6 (C-NH2)	~161.0	Attached to electron-donating -NH2 group, significantly shielded.
C2 (C-Ac)	~152.5	Attached to electron-withdrawing acetyl group, deshielded.
C4	~138.0	Influenced by both groups; deshielded relative to C5 and C3.
C5	~108.5	Ortho to electron-donating -NH2 group, strongly shielded.
C3	~106.0	Meta to -NH2 and ortho to -COCH3; expected to be the most shielded ring carbon.
C8 (CH3)	~25.5	sp3 hybridized methyl carbon, appears in the upfield aliphatic region.[3][4]

Discussion of Assignments:

• C7 and C8: The carbonyl (C7) and methyl (C8) carbons are the most straightforward to assign. The C7 signal will be the furthest downfield, characteristic of a ketone carbonyl group.[2][4] The C8 signal will be the only peak in the upfield aliphatic region (~10-40 ppm).

• C2 and C6: These are the two quaternary carbons on the pyridine ring. C6, directly bonded to the strongly electron-donating amino group, is expected to be significantly shielded and appear upfield of C2. Conversely, C2, bonded to the electron-withdrawing acetyl group, will be deshielded and appear further downfield.

• C3, C4, and C5: These carbons are protonated and their shifts are governed by the combined electronic effects of the two substituents. C5 (ortho to -NH2) and C3 (ortho to -COCH3) are expected to be the most shielded due to the powerful donating effect of the amino group. C4, being para to the amino group, will also be shielded but to a lesser extent than the ortho positions. The precise ordering of C3 and C5 can be complex and may require 2D NMR experiments like HSQC/HMBC for unambiguous confirmation.

Conclusion

13C NMR spectroscopy is a definitive method for the structural verification of 1-(6-Aminopyridin-2-yl)ethanone. By following the detailed protocol for sample preparation and understanding the predictable electronic effects of the substituents on the pyridine ring, researchers can confidently acquire and interpret the spectrum. The analysis reveals seven distinct signals, with the carbonyl and methyl carbons providing immediate anchor points for assignment, and the aromatic carbons showing characteristic shifts that confirm the substitution pattern. This application note provides a solid framework for the routine analysis of this and structurally related compounds in both research and industrial settings.

References

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Mass Spectrometry Analysis of Aminopyridine Compounds: A Guide from Sample Preparation to Quantitative Analysis

An Application Note and Protocol Guide for Researchers

Abstract

Aminopyridine and its derivatives are a critical class of heterocyclic compounds, serving as vital building blocks in the pharmaceutical industry and finding applications in medicinal chemistry and drug development.[1][2] Their structural diversity and biological activity necessitate robust and sensitive analytical methods for their detection and quantification. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), has become the gold standard for this purpose, offering unparalleled selectivity and sensitivity.[3][4] This guide provides a comprehensive overview of the principles, workflows, and detailed protocols for the successful analysis of aminopyridine compounds. We delve into the causality behind experimental choices in sample preparation, chromatographic separation, and mass spectrometric detection, offering field-proven insights for researchers, scientists, and drug development professionals.

Foundational Principles: Why Mass Spectrometry for Aminopyridines?

The analysis of aminopyridines presents unique challenges, including their hydrophilic nature and the common presence of structural isomers (e.g., 2-, 3-, and 4-aminopyridine) which can be difficult to resolve.[5] Mass spectrometry provides the necessary tools to overcome these hurdles.

Ionization: Generating Gas-Phase Ions

To be analyzed by a mass spectrometer, molecules must first be converted into gas-phase ions.[6] For aminopyridine compounds, which are polar and possess a basic nitrogen atom on the pyridine ring, Electrospray Ionization (ESI) in the positive ion mode is the premier choice.

• Why ESI? ESI is a "soft" ionization technique ideal for polar molecules.[7] It works by applying a high voltage to a liquid sample, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase. The basic nitrogen of the aminopyridine readily accepts a proton ([M+H]+) in the acidic mobile phases typically used for separation, making it highly amenable to ESI.[7][8]

• Alternatives: While ESI is dominant, Atmospheric Pressure Chemical Ionization (APCI) can be an effective alternative, especially for less polar aminopyridine derivatives. For volatile aminopyridines or those that can be made volatile through derivatization, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) can also be employed.[9][10]

Mass Analysis: Sorting the Ions

Once ionized, the compounds are sorted by their mass-to-charge ratio (m/z). For quantitative drug development applications, the Triple Quadrupole (QqQ) mass spectrometer is the workhorse.

• Tandem Mass Spectrometry (MS/MS) for Selectivity: A QqQ instrument allows for tandem mass spectrometry, most commonly in Multiple Reaction Monitoring (MRM) mode. This technique provides exceptional selectivity and sensitivity. The first quadrupole (Q1) isolates the protonated parent molecule (the precursor ion), which is then fragmented in the collision cell (q2). The third quadrupole (Q3) isolates a specific, characteristic fragment ion (the product ion).[11] This two-stage filtering process drastically reduces background noise and allows for accurate quantification even in complex biological matrices.[12]

Understanding Fragmentation

The fragmentation of aminopyridines in the collision cell is predictable and key to developing a selective MRM method. The pyridine ring itself is relatively stable. Fragmentation patterns are largely dictated by the nature and position of substituents.[13] For instance, N-acetylated aminopyrimidines often show a characteristic neutral loss of a ketene molecule.[14] For unsubstituted aminopyridine, fragmentation may involve cleavage of the aromatic ring.

The Analytical Workflow: A Step-by-Step Approach

A successful analysis relies on a well-designed workflow that integrates sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: Workflow for protein precipitation sample preparation.

Protocol 2: Liquid Chromatography Method

This method uses reversed-phase chromatography, which is well-suited for separating moderately polar compounds like aminopyridines.

Rationale: A C18 column provides hydrophobic retention. The mobile phase contains a small amount of formic acid, which serves two purposes: it protonates the aminopyridine analyte, leading to better interaction with the stationary phase and improved peak shape, and it facilitates efficient ionization in the ESI source. A gradient elution is used to ensure that compounds with different polarities are effectively separated and eluted as sharp peaks. [11] Instrumentation & Materials:

• HPLC or UHPLC system coupled to a mass spectrometer

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Chromatographic Conditions:

Parameter	Setting
Column Temperature	40 °C
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Needle Wash	50:50 Acetonitrile/Water

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	5
0.5	5
4.0	95
5.0	95
5.1	5
6.0	5

Protocol 3: Tandem Mass Spectrometry (MS/MS) Method

This protocol describes setting up a quantitative MRM method.

Rationale: The MRM transitions are specific to the analyte and internal standard. Optimizing the fragmentor voltage and collision energy is critical for maximizing sensitivity. The fragmentor voltage affects the transmission of the precursor ion into the mass spectrometer, while the collision energy controls the efficiency of fragmentation in the collision cell. [11] Instrumentation & Software:

• Triple Quadrupole Mass Spectrometer with ESI source

• Instrument control and data analysis software (e.g., Agilent MassHunter, Sciex Analyst)

Procedure for Method Development:

• Prepare a standard solution of the aminopyridine compound (e.g., 1 µg/mL in 50% acetonitrile).

• Infuse the solution directly into the mass spectrometer to determine the m/z of the protonated precursor ion [M+H]+ in a full scan.

• Perform a product ion scan on the precursor ion to identify the most abundant and stable fragment ions.

• Select at least two product ions for each analyte: one for quantification (quantifier) and one for confirmation (qualifier).

• Optimize the fragmentor voltage for the precursor ion and the collision energy for each fragment ion to achieve the highest signal intensity.

Example MS/MS Parameters (for 4-Aminopyridine):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
4-Aminopyridine (Quantifier)	95.1	68.1	100	25
4-Aminopyridine (Qualifier)	95.1	41.1	100	35
4-AP-d4 (Internal Std)	99.1	72.1	100	25

Method Validation: Ensuring Trustworthy Data

For use in regulated environments such as drug development, any analytical method must be validated to prove its reliability. [15]Validation assesses several key performance characteristics. [16] Summary of Validation Parameters and Typical Acceptance Criteria:

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks at the retention time of the analyte and IS. [16]
Linearity	The ability to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99 for the calibration curve. [17]
Accuracy	The closeness of the measured value to the true value.	Mean recovery of 85-115% at each concentration level (80-120% at LLOQ).
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly.	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ).
Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 10; accuracy and precision within acceptance limits. [17]
Stability	The chemical stability of the analyte in a given matrix under specific conditions for specific time intervals.	Analyte concentration should be within ±15% of the nominal concentration.

Conclusion and Future Perspectives

The combination of liquid chromatography and tandem mass spectrometry provides a powerful platform for the sensitive and selective analysis of aminopyridine compounds. The protocols and principles outlined in this guide offer a solid foundation for developing and validating robust analytical methods. By understanding the causality behind each step—from the choice of an ESI source to the optimization of MRM transitions—researchers can confidently generate high-quality, reliable data essential for advancing pharmaceutical research and development. Future advancements in mass spectrometry, such as high-resolution instruments and novel ionization techniques, will continue to expand the analytical toolkit for tackling even more complex challenges in chemical analysis. [4][12]

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminopyridine. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. Retrieved from [Link]

• Takegawa, Y., et al. (2004). Assignment and Quantification of 2-aminopyridine Derivatized Oligosaccharide Isomers Coeluted on Reversed-Phase HPLC/MS by MSn Spectral Library. Analytical Chemistry, 76(24), 7294-303. Retrieved from [Link]

• Uges, D. R., & Sohn, Y. J. (1982). Liquid-chromatographic determination of 4-aminopyridine in serum, saliva, and urine. Clinical Chemistry, 28(11), 2268-2271. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Potential Genotoxic Arylamine and Aminopyridine Impurities in Active Pharmaceutical Ingredients. Retrieved from [Link]

• Caggiano, A. O., & Blight, A. R. (2017). Gas chromatography/mass spectroscopy identification of M2 as 4-aminopyridine. ResearchGate. Retrieved from [Link]

• Kruve, A., et al. (2016). ESI response of aniline and 4-aminopyridine in presence of different, pH-modifying electrolytes. ResearchGate. Retrieved from [Link]

• Opentrons. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Retrieved from [Link]

• Nilsson, G. H., et al. (2015). Validation of an LC-MS/MS method for the determination of zopiclone, N-desmethylzopiclone and 2-amino-5-chloropyridine in whole blood and its application to estimate the original zopiclone concentration in stored specimens. International Journal of Legal Medicine, 129(2), 269-77. Retrieved from [Link]

• ResearchGate. (n.d.). Accuracy of method for 2-aminopyridine. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). Retrieved from [Link]

• Jian, W., et al. (2015). Mass Spectrometry in Small Molecule Drug Development. Pharmaceutical Research, 32(9), 2819-2831. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). DEVELOPMENT AND VALIDATION OF CHROMATOGRAPHIC METHODS BY LC-MS/MS FOR THE DETERMINATION OF PROCESS RELATED GENOTOXIC IMPURITIES. Retrieved from [Link]

• University of California, Riverside. (n.d.). Ionization Methods in Organic Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Lu, W., et al. (2019). Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. Methods in Molecular Biology, 1986, 73-82. Retrieved from [Link]

• Papayannopoulos, I. (2021). Mass spectrometry applications for drug discovery and development. Drug Target Review. Retrieved from [Link]

• JALA. (2004). An Introduction to Mass Spectrometry Ionization. Retrieved from [Link]

• Sisu@UT. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. Retrieved from [Link]

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Application Note: 1-(6-Aminopyridin-2-yl)ethanone as a Versatile Bifunctional Building Block in Organic Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Chemical Profile

In the realm of advanced organic synthesis and medicinal chemistry, the design of complex molecular architectures relies heavily on the strategic selection of building blocks. 1-(6-Aminopyridin-2-yl)ethanone (CAS: 1060801-23-1) has emerged as a highly valuable, bifunctional heterocyclic precursor[1].

Structurally, this molecule features a central pyridine ring substituted with a primary amino group (-NH 2​ ) at the 2-position and an acetyl group (-COCH 3​ ) at the 6-position. This specific meta-like relationship across the pyridine nitrogen provides orthogonal reactivity :

• The 2-Amino Group (Nucleophilic Center): Participates in cross-coupling reactions (e.g., Buchwald-Hartwig aminations), acts as a directing group, and serves as the primary nucleophile in cyclization cascades.

• The 6-Acetyl Group (Electrophilic Center): Readily undergoes aldol condensations, haloform reactions, and Schiff base formations.

This guide details the application of 1-(6-Aminopyridin-2-yl)ethanone in two advanced synthetic paradigms: the construction of sterically hindered imidazo[1,2-a]pyridines and the assembly of asymmetric multidentate ligands.

Application 1: Synthesis of 5-Acetylimidazo[1,2-a]pyridines via the Chichibabin Reaction

Expertise & Causality: Overcoming C5-Acylation Limitations

Imidazo[1,2-a]pyridines are "privileged structures" in pharmacology, forming the core of blockbuster drugs like zolpidem and olprinone. The classical method for their synthesis is the Chichibabin reaction, which involves the condensation of a 2-aminopyridine with an α -haloketone [2].

The Synthetic Challenge: Direct electrophilic acylation at the C5 position of a pre-formed imidazo[1,2-a]pyridine core is notoriously difficult. The pyridine ring is inherently electron-deficient, and the adjacent bridgehead nitrogen creates severe steric hindrance.

The Solution: By utilizing 1-(6-Aminopyridin-2-yl)ethanone as the starting material, the acetyl group is pre-installed at what will become the C5 position. The reaction proceeds via an initial S N​ 2 alkylation of the α -haloketone at the highly nucleophilic pyridine N1 position. This generates an unstable intermediate that rapidly undergoes intramolecular cyclization involving the 2-amino group, yielding the sterically demanding 5-acetylimidazo[1,2-a]pyridine architecture without the need for late-stage functionalization.

Protocol: Synthesis of 5-Acetyl-2-phenylimidazo[1,2-a]pyridine

This protocol is designed as a self-validating system, incorporating analytical checkpoints to ensure reaction integrity.

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-(6-Aminopyridin-2-yl)ethanone (1.0 equiv, 10 mmol) in anhydrous ethanol (30 mL).

• Electrophile Addition: Slowly add 2-bromoacetophenone (phenacyl bromide) (1.05 equiv, 10.5 mmol) to the stirring solution at room temperature.

• Cyclization & Reflux: Add sodium bicarbonate (NaHCO 3​ ) (1.5 equiv, 15 mmol) as a mild base to neutralize the generated HBr and drive the cyclization. Attach a reflux condenser and heat the mixture to 80 °C for 6–8 hours.

  • Validation Checkpoint 1 (TLC): Monitor the disappearance of the starting material (R f​ ~ 0.3 in EtOAc/Hexane 1:1). The product typically runs higher (R f​ ~ 0.5) and exhibits strong blue fluorescence under 254 nm UV light.

• Work-up: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between ethyl acetate (50 mL) and saturated aqueous NaHCO 3​ (50 mL). Extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate. Purify via flash column chromatography (silica gel, gradient elution from 10% to 50% EtOAc in Hexanes).

  • Validation Checkpoint 2 (NMR): Successful cyclization is confirmed by 1 H NMR via the disappearance of the primary amine protons (~5.0 ppm) and the appearance of the characteristic imidazo[1,2-a]pyridine C3-H proton (a distinct singlet around 7.8 ppm).

Caption: Chichibabin reaction pathway for 5-acetylimidazo[1,2-a]pyridine synthesis.

Data Presentation: Optimization of Chichibabin Conditions

Solvent	Temperature (°C)	Base	Time (h)	Yield (%)	Observation / Causality
Ethanol	80 (Reflux)	NaHCO 3​ (1.5 eq)	8	78	Clean conversion; protic solvent aids intermediate stabilization.
Toluene	110 (Reflux)	Na 2​ CO 3​ (2.0 eq)	12	65	Slower reaction; non-polar solvent limits solubility of intermediates.
DMF	100	K 2​ CO 3​ (1.5 eq)	4	82	Fastest reaction; high polarity accelerates S N​ 2, but requires harsh aqueous workup.
Neat	80	None	24	<20	Poor yield; lack of base leads to HBr-induced degradation and stalling.

Application 2: Assembly of Asymmetric N,N,N-Tridentate Ligands

Expertise & Causality: Preventing Statistical Mixtures

Symmetrical 2,6-diacetylpyridine is the traditional precursor for synthesizing pincer ligands. However, modern transition-metal catalysis (e.g., asymmetric hydrogenation, olefin polymerization) increasingly demands asymmetric N,N,N-tridentate ligands to precisely tune the steric and electronic environment of the metal center.

Attempting to synthesize asymmetric ligands from symmetrical 2,6-diacetylpyridine often results in complex statistical mixtures of mono- and bis-imines that are nearly impossible to separate. 1-(6-Aminopyridin-2-yl)ethanone solves this by offering orthogonal functional groups. The 6-acetyl group can be selectively condensed with an aryl amine to form an imine (Schiff base), while the 2-amino group remains inert under these conditions, preserving it for subsequent, independent functionalization (e.g., via Pd-catalyzed Buchwald-Hartwig cross-coupling).

Protocol: Selective Schiff Base Condensation

• Preparation: In a 50 mL round-bottom flask, dissolve 1-(6-Aminopyridin-2-yl)ethanone (1.0 equiv, 5.0 mmol) and the target primary amine (e.g., 2,6-diisopropylaniline) (1.1 equiv, 5.5 mmol) in absolute ethanol (20 mL).

• Catalysis: Add a catalytic amount of glacial acetic acid (3-5 drops) to protonate the carbonyl oxygen, increasing its electrophilicity.

• Condensation: Add activated 3Å molecular sieves (approx. 2.0 g) to the flask to sequester water and drive the equilibrium toward the imine product. Heat the mixture at reflux for 12–24 hours under an inert argon atmosphere.

• Isolation: Filter the reaction mixture while hot through a pad of Celite to remove the molecular sieves. Concentrate the filtrate under reduced pressure.

• Validation & Crystallization:

  • Validation Checkpoint (IR Spectroscopy): Confirm the reaction by observing the disappearance of the ketone C=O stretch (~1680 cm −1 ) and the emergence of a strong imine C=N stretch (~1620 cm −1 ).

  • Recrystallize the crude product from cold methanol to yield the pure asymmetric ligand precursor.

Caption: Orthogonal functionalization workflow for asymmetric tridentate ligand assembly.

Data Presentation: Conditions for Selective Schiff Base Condensation

Amine Type	Solvent	Catalyst	Water Removal Strategy	Time (h)	Yield (%)
Aliphatic (e.g., Hexylamine)	Ethanol	None	Molecular Sieves (3Å)	6	85
Unhindered Aryl (e.g., Aniline)	Ethanol	AcOH (cat.)	Molecular Sieves (3Å)	12	75
Hindered Aryl (e.g., 2,6-Diisopropylaniline)	Toluene	p-TsOH (cat.)	Dean-Stark Trap	24	60

References

• Blackburn, C., et al. "Solid-phase Synthesis of imidazo[1,2-a]pyridine Using Sodium Benzenesulfinate as a Traceless Linker." Organic Letters, PubMed (NCBI). Available at:[Link]

Advanced Application Notes: Palladium-Catalyzed Cross-Coupling of Aminopyridines

Executive Summary

Aminopyridines are privileged pharmacophores in medicinal chemistry, frequently embedded in kinase inhibitors, antivirals, and anti-inflammatory agents. Synthesizing these motifs via the Buchwald-Hartwig amination is a highly desirable, atom-economical approach. However, the intrinsic electronics and coordination chemistry of aminopyridines present formidable challenges to standard palladium catalysis. This application note provides a comprehensive, causally-driven guide to overcoming catalyst poisoning, selecting appropriate ligand systems, and achieving high-yielding C–N cross-couplings with aminopyridine substrates.

Mechanistic Challenges: The "Catalyst Poisoning" Paradigm

The primary hurdle in coupling aminopyridines (particularly 2-aminopyridines) is their propensity to act as bidentate or strong monodentate ligands toward transition metals.

Following the oxidative addition of the halopyridine to the Pd(0) species, the proximal pyridine nitrogen can forcefully coordinate to the electrophilic Pd(II) center. This creates a highly stable, off-cycle resting state that halts transmetalation and prevents the catalytic cycle from turning over. Furthermore, the amidine-like resonance of 2-aminopyridines reduces the nucleophilicity of the exocyclic amine, making it a poor coupling partner and increasing the likelihood of homocoupling side reactions.

To circumvent this, Wagaw and Buchwald first demonstrated that chelating bis(phosphine) ligands can outcompete the pyridine nitrogen for coordination to the palladium center [1]. More recently, the field has shifted toward highly bulky, electron-rich monodentate phosphines (e.g., RuPhos, BrettPhos) and specialized N-heterocyclic carbene (NHC) precatalysts (e.g., Pd-PEPPSI-IPentCl). These modern ligands physically block the pyridine nitrogen from accessing the metal center through extreme steric bulk, forcing the catalytic cycle forward [3, 4].

Figure 1: Catalytic cycle of Buchwald-Hartwig amination highlighting the off-cycle resting state.

Strategic Ligand & Precatalyst Selection

Selecting the correct ligand or precatalyst is entirely dependent on the nature of the amine (primary vs. secondary) and the steric environment of the halopyridine. The table below summarizes validated catalytic systems for aminopyridine cross-coupling.

Catalyst / Ligand System	Optimal Amine Partner	Base	Typical Yields	Mechanistic Advantage
Pd₂(dba)₃ / BrettPhos	Primary Amines	LiHMDS	70–90%	Highly selective for monoarylation; prevents bis-arylation of primary amines [3].
Pd₂(dba)₃ / RuPhos	Secondary Amines	LiHMDS	75–95%	Large dialkylbiaryl cleft accommodates bulky secondary amines while blocking pyridine coordination [3].
Pd(OAc)₂ / dppp	Volatile Amines (e.g., MeNH₂)	NaOt-Bu	60–85%	Bidentate chelation prevents β-hydride elimination; ideal for sealed-tube high-pressure reactions [2].
Pd-PEPPSI-IPentCl	Heteroarylamines	NaBHT / K₂CO₃	80–98%	3-pentyl N-aryl groups provide massive steric shielding, allowing reactions under very mild conditions [4].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate specific causality for reagent selection and in-process controls to ensure reproducibility.

Figure 2: Standard experimental workflow for the palladium-catalyzed amination of aminopyridines.

Protocol A: Coupling of 3-Halo-2-aminopyridines with Secondary Amines [3]

Causality Note: For unprotected 3-halo-2-aminopyridines, strong alkoxide bases like NaOt-Bu will deprotonate the 2-amino group, leading to unwanted homocoupling. LiHMDS is utilized because it is sufficiently basic to drive the catalytic cycle but sterically hindered enough to act as a non-nucleophilic base, preserving the integrity of the unprotected amine.

Materials:

• 3-Bromo-2-aminopyridine (1.0 mmol)

• Morpholine (Secondary Amine) (1.5 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• RuPhos (0.08 mmol, 8 mol%)

• LiHMDS (1.0 M in THF, 2.5 mmol)

• Anhydrous Toluene (2.5 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-bromo-2-aminopyridine, Pd₂(dba)₃, and RuPhos.

• Degassing (Critical Step): Seal the tube with a septum. Evacuate the tube and backfill with ultra-pure Argon. Repeat this cycle three times. Failure to remove oxygen will result in the rapid oxidation of RuPhos to its inactive phosphine oxide.

• Reagent Addition: Under a positive flow of Argon, inject anhydrous toluene and morpholine via syringe.

• Base Addition: Dropwise, add the LiHMDS solution. The reaction mixture will typically undergo a distinct color change (often turning deep red/brown) indicating the formation of the active Pd(0) species.

• Heating & Monitoring: Heat the reaction mixture to 85 °C in a pre-heated oil bath. Stir for 12–16 hours. Monitor the reaction via LC-MS. The disappearance of the 3-bromo-2-aminopyridine mass peak [M+H]⁺ confirms completion.

• Work-up: Cool to room temperature. Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, DCM/MeOH gradient) to isolate the N3-substituted-2,3-diaminopyridine.

Protocol B: Amination with Volatile Amines in Sealed Tubes [2]

Causality Note: Standard reflux conditions completely fail for volatile amines (e.g., methylamine, cyclopropylamine) due to the rapid boil-off of the nucleophile before oxidative addition can occur. Utilizing an Ace-Thred sealed tube safely contains the generated pressure, maintaining the necessary stoichiometry in the liquid phase.

Materials:

• 2-Bromopyridine (1.0 mmol)

• Cyclopropylamine (5.0 mmol)

• Pd(OAc)₂ (0.05 mmol, 5 mol%)

• dppp (0.10 mmol, 10 mol%)

• NaOt-Bu (2.0 mmol)

• Anhydrous Toluene (5.0 mL)

Step-by-Step Procedure:

• Setup: To a heavy-walled Ace-Thred sealed tube (rated for at least 150 PSI), add 2-bromopyridine, Pd(OAc)₂, dppp, and NaOt-Bu.

• Atmosphere Control: Purge the vessel with Argon for 5 minutes.

• Addition of Volatiles: Add anhydrous toluene. Cool the vessel slightly (e.g., 0 °C) to minimize evaporation, then rapidly add cyclopropylamine.

• Sealing and Heating: Immediately seal the tube tightly with its Teflon plug and O-ring. Place the tube behind a blast shield in an oil bath pre-heated to 80 °C. Stir vigorously for 14 hours.

• Safe Quenching: Remove the tube from the oil bath and allow it to cool completely to room temperature. Self-Validation: Do not open the tube while warm, as residual pressure may cause solvent bumping. Carefully open the seal to vent any remaining pressure.

• Isolation: Dilute the mixture with water (10 mL) and extract with diethyl ether (3 × 15 mL). Dry, concentrate, and purify via silica gel chromatography to yield the secondary aminopyridine.

References

• The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation Wagaw, S.; Buchwald, S. L. Journal of Organic Chemistry, 1996. URL:[Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines Shen, Q. et al. Journal of Organic Chemistry, 2007. URL:[Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines Perez, F.; Minatti, A. Organic Letters, 2011. URL:[Link]

• Pd-PEPPSI-IPentCl: A Useful Catalyst for the Coupling of 2-Aminopyridine Derivatives Khadra, A.; Mayer, S.; Organ, M. G. Chemistry - A European Journal, 2017. URL:[Link]

use of 1-(6-Aminopyridin-2-yl)ethanone in medicinal chemistry

Application Notes and Protocols: 1-(6-Aminopyridin-2-yl)ethanone as a Bifunctional Scaffold in Medicinal Chemistry

Executive Summary & Structural Rationale

In modern medicinal chemistry, the design of highly selective kinase inhibitors and epigenetic modulators relies heavily on the use of "privileged scaffolds"—molecular frameworks capable of binding to diverse biological targets. 1-(6-Aminopyridin-2-yl)ethanone (CAS: 1060801-23-1), also known as 6-amino-2-acetylpyridine, is a highly versatile, bifunctional building block. It features two orthogonal reactive sites:

• The 6-Aminopyridine Moiety: Primed for classical cyclocondensation reactions (e.g., the Tschitschibabin reaction) to yield fused bicyclic systems like imidazo[1,2- a ]pyridines.

• The 2-Acetyl Group: An enolizable ketone that readily undergoes condensation with electrophiles (such as DMF-DMA) to form enaminones, which are direct precursors to pyrazolo[1,5- a ]pyrimidines and other complex heterocycles.

This bifunctionality has made it a critical starting material in the synthesis of Sirtuin 1 (SIRT1) modulators—enzymes that govern metabolic homeostasis and aging[1]—as well as ROR γ t nuclear receptor modulators targeting immunological conditions[2].

Physicochemical Profiling & Causality in Reactivity

When designing synthetic routes using 1-(6-Aminopyridin-2-yl)ethanone, one must account for the electronic cross-talk between its functional groups. The acetyl group at the C2 position is strongly electron-withdrawing. Through resonance and inductive effects, it pulls electron density away from the pyridine ring, which significantly reduces the nucleophilicity of the pyridine nitrogen (N1).

Strategic Consequence: In the Tschitschibabin reaction, the initial step is the S N​ 2 attack of the pyridine nitrogen on an α -haloketone. Because the acetyl group dampens this nucleophilicity, the reaction requires more forcing conditions (e.g., refluxing in polar protic solvents like ethanol) compared to unsubstituted 2-aminopyridine[3]. Conversely, the electron-withdrawing nature of the acetyl group increases the acidity of its own α -protons, facilitating rapid enolization and reaction with formamide acetals.

Key Synthetic Workflows & Quantitative Data

The divergent reactivity of 1-(6-Aminopyridin-2-yl)ethanone allows for the generation of distinct pharmacological libraries from a single precursor.

Table 1: Quantitative Comparison of Divergent Synthetic Pathways

Synthetic Pathway	Target Scaffold	Key Reagents	Temp / Time	Typical Yield	Pharmacological Relevance
Pathway A	5-Acetylimidazo[1,2- a ]pyridines	α -bromoacetophenone, NaHCO 3​ , EtOH	80°C / 12h	65–80%	SIRT1 Modulators[1], GABA A​ agonists
Pathway B	Pyridinyl-pyrazolo[1,5- a ]pyrimidines	1. DMF-DMA, Toluene2. 5-aminopyrazole, AcOH	110°C / 8h	55–75%	Kinase Inhibitors (CDK, Aurora)[4]

Mechanistic Pathway Visualization

The following diagram illustrates the orthogonal functionalization of the scaffold.

Divergent synthetic pathways of 1-(6-Aminopyridin-2-yl)ethanone in medicinal chemistry.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of 5-Acetylimidazo[1,2- a ]pyridine Derivatives

This protocol leverages the 6-aminopyridine moiety via the Tschitschibabin reaction. The procedure is designed to be self-validating; the transition from a suspension to a clear solution, followed by the precipitation of the hydrobromide salt, confirms reaction progress.

Materials:

• 1-(6-Aminopyridin-2-yl)ethanone (1.0 equiv, 10 mmol)

• Substituted phenacyl bromide (e.g., 2-bromo-1-phenylethanone) (1.1 equiv, 11 mmol)

• Sodium bicarbonate (NaHCO 3​ ) (1.5 equiv, 15 mmol)

• Anhydrous Ethanol (0.5 M, 20 mL)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-(6-Aminopyridin-2-yl)ethanone in anhydrous ethanol.

  • Causality Insight: Ethanol is chosen as a polar protic solvent because it stabilizes the highly polar pyridinium intermediate formed during the initial N-alkylation[3].

• Alkylation: Add the phenacyl bromide portion-wise at room temperature. Stir for 15 minutes. A slight exotherm may be observed.

• Base Addition & Cyclization: Add NaHCO 3​ to the mixture. Heat the reaction to reflux (approx. 80°C).

  • Causality Insight: NaHCO 3​ is a mild base. It is strong enough to neutralize the hydrobromide generated during cyclization (driving the dehydration step) but weak enough to prevent the base-catalyzed degradation (e.g., aldol condensation) of the starting α -haloketone.

• Monitoring: Reflux for 8–12 hours. Monitor via TLC (Eluent: 5% MeOH in DCM). The starting material spot ( Rf​≈0.4 ) should disappear, replaced by a highly fluorescent blue spot under 254 nm UV light ( Rf​≈0.6 ), characteristic of the imidazo[1,2- a ]pyridine core.

• Workup: Cool to room temperature. Concentrate the mixture in vacuo to remove ethanol. Partition the residue between Ethyl Acetate (50 mL) and saturated aqueous NaHCO 3​ (30 mL). Wash the organic layer with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate. Purify via silica gel chromatography.

Protocol B: Synthesis of Pyridinyl-pyrazolo[1,5- a ]pyrimidines

This protocol exploits the 2-acetyl group to form an enaminone, which acts as a dielectrophile for cyclization with 5-aminopyrazoles.

Materials:

• 1-(6-Aminopyridin-2-yl)ethanone (1.0 equiv, 5 mmol)

• N,N -Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 equiv, 7.5 mmol)

• 3-Amino-1 H -pyrazole-4-carboxylate derivative (1.0 equiv, 5 mmol)

• Glacial Acetic Acid (10 mL)

Step-by-Step Methodology:

• Enaminone Formation: Suspend 1-(6-Aminopyridin-2-yl)ethanone in toluene (10 mL) and add DMF-DMA. Heat to 110°C for 4 hours.

  • Causality Insight: The neat or toluene-based reaction with DMF-DMA drives off methanol as a byproduct, shifting the equilibrium toward the (E)-enaminone. The product will precipitate upon cooling as a distinct yellow solid.

• Isolation of Intermediate: Evaporate the solvent in vacuo. Triturate the resulting yellow solid with cold diethyl ether and filter.

• Cyclocondensation: Dissolve the isolated enaminone and the 3-amino-1 H -pyrazole derivative in glacial acetic acid. Heat at reflux (118°C) for 6–8 hours.

  • Causality Insight: Acetic acid serves a dual purpose as both solvent and acid catalyst. It protonates the dimethylamino group of the enaminone, turning it into an excellent leaving group (dimethylamine), which facilitates the nucleophilic attack by the exocyclic amine of the pyrazole[4].

• Workup: Cool the reaction to room temperature and pour it over crushed ice. Neutralize slowly with aqueous ammonia until pH 7 is reached. The target pyridinyl-pyrazolo[1,5- a ]pyrimidine will precipitate out. Filter, wash with cold water, and dry under a high vacuum.

References

• Source: Google Patents (WO2013059587A1)
• Source: Google Patents (WO2016198908A1)

• Parallel synthesis of 7-heteroaryl-pyrazolo[1,5-a]pyrimidine-3-carboxamides Source: ResearchGate URL:[Link]

Sources

• 1. WO2013059587A1 - Substituted bicyclic aza-heterocycles and analogues as sirtuin modulators - Google Patents [patents.google.com]
• 2. WO2016198908A1 - Ror nuclear receptor modulators - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Strategic Development of Kinase Inhibitors from Aminopyridine Scaffolds

Introduction: The Aminopyridine Scaffold as a Privileged Kinase-Targeting Motif

Protein kinases are fundamental regulators of cellular signaling, catalyzing the transfer of a phosphate group from ATP to substrate proteins. Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them one of the most critical target classes in modern drug discovery.[1][2] The development of small-molecule inhibitors that target the highly conserved ATP-binding site has been a cornerstone of targeted therapy.[3][4]

Among the vast chemical space explored, the aminopyridine scaffold has emerged as a "privileged" structure in kinase inhibitor design.[5][6] Its core value lies in its ability to act as a bioisostere of the adenine ring of ATP, proficiently forming one or more critical hydrogen bonds with the "hinge" region of the kinase active site.[7][8] This interaction anchors the molecule, allowing chemists to systematically modify other positions to achieve high potency and selectivity. This guide provides a comprehensive, field-proven framework for the rational design, synthesis, and evaluation of novel kinase inhibitors based on the aminopyridine core.

Part 1: The Drug Discovery Workflow: From Concept to Cellular Validation

The development of a kinase inhibitor is a multi-stage process that iteratively refines a chemical scaffold into a potent and selective clinical candidate. The workflow begins with the synthesis of a focused library of compounds, which are then subjected to a cascade of assays with increasing biological complexity.

Sources

• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. mdpi.com [mdpi.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

The Aminopyridine Scaffold: A Versatile Platform for Advanced Fluorescent Probe Synthesis

Introduction: The Rise of Aminopyridines in Fluorescence Sensing

In the dynamic fields of chemical biology, environmental monitoring, and drug discovery, fluorescent probes are indispensable tools for visualizing and quantifying specific analytes with high sensitivity and spatiotemporal resolution.[1] The design of these molecular sensors hinges on the selection of a core fluorophore scaffold that can be rationally modified to impart selectivity and a discernible signaling mechanism. Among the plethora of heterocyclic compounds, aminopyridines have emerged as a privileged scaffold in the synthesis of sophisticated fluorescent probes.[2][3] Their intrinsic fluorescence, coupled with the reactive nature of the amino group and the coordinating ability of the pyridine nitrogen, provides a versatile tripartite platform for constructing probes that can detect a wide range of analytes, from metal ions and pH fluctuations to nitroaromatic explosives.[4][5][6]

Unsubstituted 2-aminopyridine itself possesses a high fluorescence quantum yield, making it an excellent starting point for probe design.[2][3][7] The introduction of various substituents to the pyridine ring or the amino group allows for the fine-tuning of photophysical properties, such as absorption/emission wavelengths, Stokes shift, and quantum efficiency.[3][8] This guide provides an in-depth exploration of the application of aminopyridines in fluorescent probe synthesis, detailing the core principles of their sensing mechanisms, providing field-proven synthetic protocols, and showcasing their diverse applications.

Core Principles: Engineering the "Off-On" and Ratiometric Response

The efficacy of an aminopyridine-based fluorescent probe lies in its ability to modulate its fluorescence output upon binding to a target analyte. This is typically achieved through several key photophysical mechanisms, most notably Photoinduced Electron Transfer (PET).

Photoinduced Electron Transfer (PET): The Dominant "Off-On" Switch

PET is a powerful mechanism for designing "turn-on" fluorescent sensors.[9][10][11] The general architecture of a PET sensor consists of three components: a fluorophore (the aminopyridine core), a receptor (the analyte binding site), and a spacer linking the two.[10]

• "Off" State (Analyte Absent): In the absence of the target analyte, the receptor, which is typically an electron-rich moiety (like a tertiary amine or another coordinating group), can donate an electron to the photo-excited aminopyridine fluorophore. This electron transfer process quenches the fluorescence, resulting in a dark or "Off" state.[10][12]

• "On" State (Analyte Present): When the target analyte (e.g., a metal cation like Zn²⁺ or a proton H⁺) binds to the receptor, the receptor's ability to donate an electron is suppressed.[10][12] This inhibition of the PET process restores the fluorescence of the aminopyridine core, leading to a bright or "On" state.[10][13]

The causality is clear: the binding event directly modulates the electronic properties of the receptor, which in turn gates the PET quenching pathway. This creates a direct, often highly sensitive, correlation between analyte concentration and fluorescence intensity.

Caption: Photoinduced Electron Transfer (PET) Mechanism.

Synthetic Strategies and Protocols

A common and efficient method for synthesizing aminopyridine-based fluorescent probes is through the formation of Schiff bases. This involves the condensation reaction between an aminopyridine derivative and an aldehyde, which often contains the analyte receptor moiety. This strategy is modular, allowing for diverse probes to be created by simply varying the aldehyde component.

Protocol: Synthesis of a Turn-On Fluorescent Probe for Zinc (II)

This protocol details the synthesis of a Schiff base probe derived from 2-aminopyridine and salicylaldehyde, a classic example of a "turn-on" sensor for Zn²⁺. The phenolic hydroxyl and imine nitrogen form a binding pocket for the metal ion.

Materials:

• 2-Aminopyridine (99%)

• Salicylaldehyde (99%)

• Ethanol (Absolute)

• Zinc Chloride (ZnCl₂) (Anhydrous, 99.9%)

• Other metal chloride salts (for selectivity studies)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware

• UV-Vis Spectrophotometer

• Spectrofluorometer

Procedure:

• Probe Synthesis (Schiff Base Condensation):

  • Dissolve 2-aminopyridine (e.g., 10 mmol) in 20 mL of absolute ethanol in a 50 mL round-bottom flask.

  • Add salicylaldehyde (10 mmol) to the solution dropwise while stirring.

  • A yellow precipitate should form almost immediately.

  • Attach a reflux condenser and heat the mixture to reflux for 2-3 hours with continuous stirring. The rationale for refluxing is to ensure the reaction goes to completion.

  • After cooling to room temperature, collect the yellow solid product by vacuum filtration.

  • Wash the product with a small amount of cold ethanol to remove unreacted starting materials.

  • Dry the product, a Schiff base ligand (let's call it AP-Sal ), under vacuum. Characterize using NMR and mass spectrometry.

• Preparation of Stock Solutions:

  • Prepare a 1.0 mM stock solution of the synthesized probe AP-Sal in a suitable solvent like ethanol or a mixed aqueous-organic solvent system (e.g., ethanol/water 1:1 v/v).

  • Prepare 10 mM stock solutions of ZnCl₂ and other metal chloride salts (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Fe³⁺, Cu²⁺, Hg²⁺) in deionized water.

• Fluorescence Titration Experiment:

  • In a series of cuvettes, place a constant concentration of the probe AP-Sal (e.g., 10 µM).

  • Add increasing concentrations of the ZnCl₂ solution (from 0 to several equivalents).

  • Record the fluorescence emission spectrum for each sample after a brief incubation period (e.g., 2 minutes). The excitation wavelength should be set at the absorption maximum of the probe-Zn²⁺ complex, which must be determined beforehand from UV-Vis absorption spectra.

  • Plot the fluorescence intensity at the emission maximum against the concentration of Zn²⁺. A significant increase in fluorescence intensity upon Zn²⁺ addition demonstrates the "turn-on" sensing capability.[13][14][15]

• Selectivity and Interference Studies:

  • To a solution of the probe (10 µM), add a saturating amount of Zn²⁺ (e.g., 5 equivalents).

  • To separate solutions of the probe (10 µM), add an excess (e.g., 10 equivalents) of other metal ions.

  • Record the fluorescence spectra. The probe is considered selective if only Zn²⁺ induces a significant fluorescence enhancement.[13]

  • For interference studies, add competing metal ions to a solution containing the probe and Zn²⁺ to see if they disrupt the signal.

Caption: General workflow for probe synthesis and testing.

Applications and Case Studies

The versatility of the aminopyridine scaffold has led to the development of probes for a wide array of applications.

Sensing of Metal Ions

• Zinc (Zn²⁺): As detailed in the protocol, aminopyridine-Schiff base sensors are highly effective for detecting Zn²⁺, an essential ion in many biological processes.[13][16] The "turn-on" response is typically driven by the inhibition of PET and chelation-enhanced fluorescence (CHEF).[17]

• Iron (Fe³⁺) and Mercury (Hg²⁺): Other aminopyridine derivatives have been designed as "turn-off" or quenching sensors for paramagnetic ions like Fe³⁺ or heavy metal ions like Hg²⁺.[5] In these cases, binding to the metal ion can facilitate fluorescence quenching through mechanisms like energy transfer or enhanced PET. Some rhodamine-aminopyridine conjugates have shown high sensitivity for Fe³⁺ in living cells.[18]

• Copper (Cu²⁺): Simple 2,6-diaminopyridine has been shown to act as a reversible and sensitive fluorescent probe for transition metal ions, with a particularly strong affinity for Cu²⁺.[19]

pH Sensing

The nitrogen atoms on the aminopyridine ring are basic and can be protonated at low pH. This protonation event alters the electronic properties of the molecule, leading to a change in its fluorescence. This property has been exploited to create pH-sensitive probes.[4][20] These probes are valuable for studying cellular processes where pH changes are critical, such as in lysosomes or tumor microenvironments.[21] Some probes exhibit a ratiometric response, where the ratio of fluorescence intensity at two different wavelengths changes with pH, providing a more robust and internally calibrated measurement.[20]

Detection of Nitroaromatic Explosives

Electron-deficient nitroaromatic compounds, such as 2,4,6-trinitrophenol (TNP), are common components of explosives.[22] Electron-rich aminopyridine-based fluorophores can act as excellent sensors for these compounds. The detection mechanism often involves fluorescence quenching upon the formation of a ground-state complex between the electron-rich probe and the electron-deficient nitroaromatic analyte, which facilitates PET.[6] This provides a rapid and sensitive method for detecting trace amounts of explosives.[6][23]

Data Summary: Photophysical Properties of Representative Probes

The table below summarizes key photophysical data for several aminopyridine-based probes discussed in the literature, illustrating the tunability of the scaffold.

Probe/Scaffold	Analyte	λex (nm)	λem (nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Sensing Mechanism	Reference
2-Amino-6-phenylpyridine derivative	-	390	480	90	0.34 - 0.44	Intrinsic	[3]
2-Aminopyridine-nicotinonitrile	Fe³⁺/Hg²⁺	~350	~440	~90	-	"Turn-Off" (PET)	[5]
3-Amino-furo[2,3-b]pyridine	H⁺ (pH)	~335	~381	~46	-	Ratiometric	[4]
Rhodamine-triazine-aminopyridine	Fe³⁺	-	-	-	-	"Turn-On"	[18]
2-Amino-3-cyanopyridine derivative	-	~350-365	~400-450	~50-85	High	Intrinsic	[24]

Conclusion and Future Outlook

Aminopyridines represent a powerful and highly adaptable platform for the synthesis of fluorescent probes. Their favorable intrinsic photophysical properties, combined with straightforward synthetic accessibility via methods like Schiff base condensation, allow for the rational design of sensors for a multitude of analytes. The dominant PET mechanism provides a robust foundation for creating high-contrast "turn-on" and "turn-off" probes.

Future research will likely focus on developing aminopyridine probes with even greater sophistication. This includes probes that operate in the near-infrared (NIR) window for deeper tissue imaging, two-photon excitable probes for high-resolution microscopy, and probes capable of detecting multiple analytes simultaneously.[1][21] The continued exploration of novel synthetic methodologies and a deeper understanding of structure-property relationships will ensure that aminopyridine-based sensors remain at the forefront of chemical sensing and bioimaging.

References

• Li, G., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Molecules, 27(5), 1563. [Link]

• Jiang, S., et al. (2020). Synthesis of a New Amino-Furopyridine-Based Compound as a Novel Fluorescent pH Sensor in Aqueous Solution. ACS Omega, 5(44), 28733–28740. [Link]

• Kavitha, R., & Stalin, T. (2012). 2-Aminopyridine derivative as fluorescence ‘On–Off’ molecular switch for selective detection of Fe3+/Hg2+. Tetrahedron Letters, 53(18), 2302–2307. [Link]

• Wang, Y., et al. (2020). Two Pyridine‐Based Fluorescent Probes for Sensing pH. ChemistrySelect, 5(40), 12551-12555. [Link]

• Li, G., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in "Click and Probing". PubMed. [Link]

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• Li, G., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. MDPI. [Link]

• Ershov, O. V., et al. (2017). Synthesis and solid-state fluorescence of 2-alkylamino-4-aminopyridine-3,5-dicarbonitriles. Russian Journal of Organic Chemistry, 53(6), 886–890. [Link]

• Zhang, L., et al. (2017). Rhodamine-aminopyridine based fluorescent sensors for Fe3+ in water: Synthesis, quantum chemical interpretation and living cell application. Dyes and Pigments, 142, 493-500. [Link]

• Wang, R., et al. (2018). A small molecular pH-dependent fluorescent probe for cancer cell imaging in living cell. Talanta, 184, 252-257. [Link]

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• ResearchGate. (n.d.). Fluorescence mechanism of photoinduced electron Transfer (PeT) probes. [Link]

• Manimekalai, R., & Kumar, P. S. (2023). Fluorescence Sensing of Some Important Nitroaromatic Compounds by Using Polyaniline Ag Composite. Polymers, 15(4), 868. [Link]

• Shanmugaraj, K., & John, S. A. (2018). Fluorescence Sensing Approach for High Specific Detection of 2,4,6-Trinitrophenol Using Bright Cyan Blue Color-Emittive Poly(vinylpyrrolidone)-Supported Copper Nanoclusters as a Fluorophore. ACS Omega, 3(10), 14326–14336. [Link]

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Application Notes and Protocols: Schiff Base Formation with 1-(6-Aminopyridin-2-yl)ethanone

Abstract

This document provides a comprehensive guide for the synthesis and characterization of Schiff bases derived from 1-(6-aminopyridin-2-yl)ethanone. This protocol is designed for researchers, scientists, and professionals in drug development and coordination chemistry. We delve into the underlying chemical principles, offer a detailed step-by-step experimental protocol, and outline robust analytical methods for the characterization of the resulting imine products. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the reaction dynamics.

Introduction: The Significance of Pyridyl-Containing Schiff Bases

Schiff bases, compounds containing an imine or azomethine (–C=N–) functional group, are a cornerstone of modern synthetic chemistry.[1] Their facile synthesis, typically through the condensation of a primary amine with a carbonyl compound, belies their vast structural and functional diversity.[2][3] When the amine precursor is a substituted pyridine, such as 1-(6-aminopyridin-2-yl)ethanone, the resulting Schiff bases are endowed with unique properties that make them highly valuable in several scientific domains.

The pyridine moiety, a nitrogen-containing heterocycle, is a prevalent scaffold in numerous bioactive compounds and pharmaceuticals.[4] Its incorporation into a Schiff base framework introduces a key coordination site (the pyridine nitrogen), which, in conjunction with the imine nitrogen and potentially other donor atoms, allows for the formation of stable complexes with a wide array of metal ions.[5] These metal complexes have garnered significant interest for their potential applications in catalysis, materials science, and particularly in medicinal chemistry.[1][6] Schiff base metal complexes have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[7][8]

Furthermore, the inherent photophysical properties of some pyridine-based Schiff bases make them promising candidates for the development of chemosensors for the detection of specific ions.[6][9] The Schiff bases derived from 1-(6-aminopyridin-2-yl)ethanone are of particular interest as they offer multiple coordination sites, leading to the formation of multidentate ligands capable of forming stable and geometrically diverse metal complexes.[1][9]

Reaction Mechanism and Key Considerations

The formation of a Schiff base is a reversible reaction that proceeds via a two-step mechanism: nucleophilic addition followed by dehydration.[2]

Step 1: Nucleophilic Addition The reaction is initiated by the nucleophilic attack of the primary amine's nitrogen atom on the electrophilic carbonyl carbon of an aldehyde or ketone. This results in the formation of an unstable tetrahedral intermediate known as a carbinolamine.[3]

Step 2: Dehydration The carbinolamine then undergoes elimination of a water molecule to form the stable imine product. This dehydration step is typically the rate-determining step and is often catalyzed by either an acid or a base.[2]

Causality Behind Experimental Choices:

• Catalyst: The reaction is often catalyzed by a few drops of a weak acid, such as glacial acetic acid.[10] The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack by the amine. It also aids in the dehydration of the carbinolamine intermediate. However, excessive acid can protonate the amine nucleophile, rendering it unreactive.[11]

• Solvent: The choice of solvent is crucial. Alcohols, such as ethanol or methanol, are commonly used as they can dissolve both the amine and carbonyl starting materials and can also help to solvate the transition states.[1][10] In some cases, a solvent that allows for the azeotropic removal of water (e.g., toluene with a Dean-Stark apparatus) can be employed to drive the equilibrium towards product formation.

• Temperature: The reaction is typically carried out at elevated temperatures (reflux) to provide the necessary activation energy for the dehydration step and to increase the reaction rate.[1]

• Reactant Stoichiometry: An equimolar ratio of the amine and carbonyl compound is generally used to ensure complete conversion of the limiting reagent.[10][12]

Experimental Protocol: Synthesis of a Representative Schiff Base

This protocol details the synthesis of a Schiff base from 1-(6-aminopyridin-2-yl)ethanone and a representative aromatic aldehyde, 4-methoxybenzaldehyde.

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-(6-Aminopyridin-2-yl)ethanone	≥98%	Commercially Available
4-Methoxybenzaldehyde	≥98%	Commercially Available
Absolute Ethanol	Anhydrous	Commercially Available
Glacial Acetic Acid	ACS Grade	Commercially Available
Round-bottom flask (50 mL)	-	-
Reflux condenser	-	-
Magnetic stirrer with hotplate	-	-
Buchner funnel and filter paper	-	-
Thin Layer Chromatography (TLC) plates	Silica gel 60 F254	-

Step-by-Step Procedure:

• Reactant Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.36 g (10 mmol) of 1-(6-aminopyridin-2-yl)ethanone in 20 mL of absolute ethanol. Stir until all the solid has dissolved.

• Aldehyde Addition: To the stirred solution, add 1.36 g (10 mmol) of 4-methoxybenzaldehyde.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture.[10]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[13]

• Reaction Completion and Cooling: After refluxing for 3-5 hours, or until TLC analysis indicates the consumption of the starting materials, remove the heat source and allow the reaction mixture to cool to room temperature.[1]

• Product Isolation: Upon cooling, a precipitate of the Schiff base should form. If no precipitate forms, the solution can be placed in an ice bath to induce crystallization. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials. Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Workflow Diagram:

Caption: Experimental workflow for the synthesis of a Schiff base.

Characterization of the Schiff Base

Thorough characterization of the synthesized Schiff base is essential to confirm its identity, purity, and structure. A combination of spectroscopic techniques is typically employed.

Spectroscopic Data

Technique	Key Observational Features	Expected Values/Ranges for a Representative Product
FT-IR	Disappearance of C=O stretch from the starting ketone and N-H stretches from the amine. Appearance of a strong C=N (imine) stretch.	C=N stretch: 1600-1650 cm⁻¹[14]
¹H NMR	Appearance of a characteristic singlet for the imine proton (-CH=N-). Shifts in the aromatic proton signals.	Imine proton: δ 8.0-9.0 ppm
¹³C NMR	Appearance of a signal for the imine carbon (-C=N-).	Imine carbon: δ 160-170 ppm
Mass Spec.	Molecular ion peak corresponding to the calculated molecular weight of the Schiff base.	M+ peak corresponding to C₁₆H₁₆N₂O

Detailed Explanation of Spectroscopic Signatures

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The most definitive evidence for the formation of the Schiff base in the FT-IR spectrum is the appearance of a strong absorption band in the region of 1600-1650 cm⁻¹, which is characteristic of the C=N stretching vibration of the imine group.[14] Concurrently, the strong C=O stretching band of the starting ketone (typically around 1680-1700 cm⁻¹) and the N-H stretching vibrations of the primary amine (around 3300-3500 cm⁻¹) should disappear or be significantly diminished.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The formation of the imine bond is clearly indicated by the appearance of a new singlet in the downfield region of the spectrum, typically between δ 8.0 and 9.0 ppm, corresponding to the proton of the -CH=N- group. The integration of this signal should correspond to one proton. The signals for the aromatic protons of both the pyridine and the benzaldehyde moieties will also be present, and their chemical shifts may be slightly altered compared to the starting materials.

  • ¹³C NMR: The carbon of the imine group (-C=N-) will give rise to a characteristic signal in the range of δ 160-170 ppm. The disappearance of the carbonyl carbon signal from the starting ketone (typically >190 ppm) provides further confirmation of the reaction's success.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized compound. The mass spectrum should show a molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) that corresponds to the calculated molecular weight of the expected Schiff base product.

Applications and Future Directions

The Schiff bases derived from 1-(6-aminopyridin-2-yl)ethanone are versatile ligands for the synthesis of a wide range of metal complexes.[9] These complexes have shown significant promise in several areas:

• Medicinal Chemistry: The biological activity of these compounds is a major area of research. They have been investigated for their antibacterial, antifungal, anticancer, and antiviral properties.[4][6][7] The chelation of the Schiff base to a metal ion can enhance its biological activity.[1]

• Catalysis: The metal complexes can act as catalysts in various organic transformations.[10]

• Chemosensors: The fluorescence properties of some of these Schiff bases and their metal complexes can be exploited for the development of selective and sensitive chemosensors for the detection of metal ions or anions.[4][6]

Future research in this area will likely focus on the design and synthesis of novel Schiff bases with tailored electronic and steric properties to fine-tune their coordination behavior and enhance their performance in specific applications. The development of more efficient and environmentally friendly synthetic methods, such as microwave-assisted or solvent-free reactions, is also an active area of investigation.[2][13]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis and characterization of Schiff bases from 1-(6-aminopyridin-2-yl)ethanone. By understanding the underlying reaction mechanism and the rationale behind the experimental procedures, researchers can confidently and reproducibly synthesize these valuable compounds. The versatile nature of these pyridyl-containing Schiff bases opens up numerous avenues for further research in coordination chemistry, medicinal chemistry, and materials science.

References

• Chemistry with Schiff Bases of Pyridine Derivatives. (2024, May 28). IntechOpen. [Link]

• Ebune, A. O., Bello, N. M., Ahmad, K. B., Oknakpa, A. S., & Shehu, A. (2025, March 15). Schiff Base Complexes of Di(2-Pyridyl) Ketone Derivatives with Transition Metals, Synthesis and Characterization.

• Chemistry with Schiff Bases of Pyridine Derivatives: Their Potential as Bioactive Ligands and Chemosensors. (2022, October 7). IntechOpen. [Link]

• 2-Aminopyridine schiff base compounds: Synthesis, characterization, anti-bacterial properties, molecular docking and computational studies. (2025, May 14). Taylor & Francis. [Link]

• Chemistry with Schiff Bases of Pyridine Derivatives: Their Potential as Bioactive Ligands and Chemosensors. ResearchGate. [Link]

• Microwave Preparation and Spectroscopic Investigation of Binuclear Schiff Base Metal Complexes Derived from 2,6-Diaminopyridine with Salicylaldehyde. SCIRP. [Link]

• Singh, A. (2023, December 15). Cu(II) Metal Complexes of Pyridyl-based Schiff Bases and Their Biological Importance: A Review Study. B R Nahata Smriti Sansthan International Journal of Phramaceutical Sciences & Clinical Research, 3(04). [Link]

• REVIEW ON SCHIFF BASES. (2021, July 27). World Journal of Pharmaceutical Sciences. [Link]

• Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. (2024, February 2). MDPI. [Link]

• An Overview on Synthesis of Some Schiff bases and there Metal Complexes with Anti-Microbial Activity. IISTE.org. [Link]

• Synthesis of Schiff Bases by Non-Conventional Methods. SciSpace. [Link]

• Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review. PMC. [Link]

• Spectroscopic and Antimicrobial Studies of Cu(II) and Zn(II) Complexes of a Schiff Base derived from 2-Acetylpyridine with 4-Phenylthiosemicarbazide. FUK JOURNALS. [Link]

• A Short Review on Schiff Bases and Applications. TSI Journals. [Link]

• synthesis and spectral characterization of schiff base complexes derived from heterocyclic compound. IJRAR. [Link]

• Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. ACS Omega. [Link]

• SYNTHESIS AND BIOLOGICAL ACTIVITIES OF SCHIFF BASES AND THEIR DERIVATIVES: A REVIEW OF RECENT WORK. ResearchGate. [Link]

• Overview of Schiff Bases. (2022, October 19). IntechOpen. [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ASPECTS OF O-AND N-DONOR SCHIFF BASE LIGANDS AND THEIR Co (II) & Zn (II) COMPLEXE. International Journal of Pharmaceutical Sciences and Research. [Link]

• Green Chemistry approach for synthesis of Schiff bases and their applications. (2025, May 3). Informatics Journals. [Link]

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Application Note &amp; Protocol: Strategic Synthesis of Aminopyridine-Based Compound Libraries for Drug Discovery

Abstract

The aminopyridine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous clinically successful drugs. Its ability to engage in a variety of hydrogen bonding interactions and serve as a versatile synthetic handle makes it an ideal starting point for the construction of diverse compound libraries aimed at identifying novel therapeutic agents. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic design and synthesis of aminopyridine-based compound libraries. We will delve into the rationale behind experimental choices, provide detailed, validated protocols for key synthetic transformations, and outline methods for purification and characterization, ensuring a robust and efficient library generation workflow.

Introduction: The Enduring Importance of the Aminopyridine Core

The 2-aminopyridine unit is a cornerstone of modern medicinal chemistry. Its prevalence in FDA-approved drugs such as the kinase inhibitors Imatinib and Gefitinib , and the multiple sclerosis treatment Fampridine , underscores its therapeutic relevance. The core's unique electronic properties and its capacity to act as both a hydrogen bond donor and acceptor allow it to mimic biological interactions effectively, making it a highly sought-after scaffold in drug design.

The strategic importance of the aminopyridine core lies in its synthetic accessibility and the multiplicity of vectors for diversification. A central pyridine ring substituted with an amino group provides at least two immediate points for chemical modification: the amino group itself and the various positions on the pyridine ring. This allows for the systematic exploration of chemical space around a proven pharmacophore, a key strategy in lead optimization.

This guide will focus on the most robust and widely adopted synthetic strategies for assembling and diversifying aminopyridine-based libraries, including palladium-catalyzed cross-coupling reactions and multicomponent reactions.

Strategic Planning for Library Synthesis

A successful library synthesis campaign begins with a clear strategic plan. The choice of synthetic route should be guided by the desired diversity, the scale of the library, and the availability of starting materials.

Workflow for Aminopyridine Library Design & Synthesis

Caption: High-level workflow for compound library generation.

Key Synthetic Strategies & Protocols

The construction of aminopyridine libraries predominantly relies on robust and versatile chemical transformations. We will focus on two powerful methods: Buchwald-Hartwig amination for the core synthesis and Suzuki-Miyaura coupling for diversification.

Synthesis of the Aminopyridine Core via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, offering a highly efficient route to substituted anilines and amino-heterocycles. Its broad substrate scope and tolerance for various functional groups make it ideal for library synthesis.

Rationale: This palladium-catalyzed cross-coupling reaction allows for the direct amination of a halopyridine with a wide range of primary or secondary amines. The choice of phosphine ligand is critical for reaction efficiency, with bulky, electron-rich ligands like XPhos or RuPhos often providing superior results by promoting the reductive elimination step of the catalytic cycle.

Detailed Protocol: Parallel Synthesis of a 96-Well Library

Objective: To synthesize a diverse library of N-aryl-2-aminopyridines from 2-chloropyridine and a panel of 96 diverse anilines.

Materials:

• 96-well reaction block with magnetic stirring bars

• Inert atmosphere glovebox or manifold

• 2-Chloropyridine (1.0 eq)

• Aniline building blocks (1.2 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous Toluene

Procedure:

• Preparation of Reagent Stock Solutions:

  • In a glovebox, prepare a stock solution of Pd₂(dba)₃ and XPhos in anhydrous toluene. The concentration should be calculated to deliver the required catalytic loading in a convenient volume (e.g., 200 µL).

  • Prepare a stock solution of 2-chloropyridine in anhydrous toluene.

• Arraying of Starting Materials:

  • To each well of the 96-well reaction block, add the corresponding solid aniline building block (pre-weighed or dispensed as a slurry).

  • Add solid NaOtBu to each well.

• Reagent Addition:

  • Using a multichannel pipette, dispense the 2-chloropyridine stock solution into each well.

  • Dispense the catalyst/ligand stock solution into each well.

  • Add a final volume of anhydrous toluene to bring the reaction concentration to approximately 0.1 M.

• Reaction Execution:

  • Seal the reaction block with a pierceable cap mat.

  • Place the block on a heating magnetic stirrer plate and heat to 100 °C for 12-18 hours. Monitor reaction progress by taking a small aliquot from a few representative wells for LC-MS analysis.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Simplified Buchwald-Hartwig catalytic cycle.

Diversification via Suzuki-Miyaura Cross-Coupling

Once the aminopyridine core is synthesized, further diversification can be achieved by introducing complexity at other positions on the pyridine ring. If a halo-aminopyridine (e.g., 5-bromo-2-aminopyridine) is used as the starting scaffold, the halogen provides a handle for subsequent C-C bond formation. The Suzuki-Miyaura coupling is the preeminent choice for this transformation due to its mild reaction conditions, commercial availability of a vast array of boronic acids and esters, and excellent functional group tolerance.

Rationale: This reaction couples an organoboron species with an organic halide in the presence of a palladium catalyst and a base. The base is crucial for the transmetalation step, activating the boronic acid to form a more nucleophilic boronate species.

Detailed Protocol: Diversification of a 5-Bromo-2-aminopyridine Scaffold

Objective: To couple a library of 96 boronic acids to a common 5-bromo-N-aryl-2-aminopyridine intermediate.

Materials:

• 5-Bromo-N-aryl-2-aminopyridine (1.0 eq)

• Boronic acid or ester building blocks (1.5 eq)

• Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) (3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and Water (4:1 mixture)

Procedure:

• Arraying of Starting Materials:

  • To each well of a 96-well reaction block, add the common 5-bromo-N-aryl-2-aminopyridine intermediate (as a solution in dioxane).

  • Add the corresponding solid boronic acid building block.

• Reagent Addition:

  • Prepare a stock solution of Pd(dppf)Cl₂ in dioxane and dispense it into each well.

  • Prepare an aqueous stock solution of K₂CO₃ and dispense it into each well.

• Reaction Execution:

  • Seal the reaction block and heat to 80-90 °C for 4-12 hours.

  • Monitor progress by LC-MS.

Data Summary Table: Representative Coupling Reactions

Entry	Halopyridine Substrate	Coupling Partner	Product	Yield (%)	Purity (%)
1	2-Chloropyridine	Aniline	N-Phenylpyridin-2-amine	92	>98
2	5-Bromo-2-aminopyridine	Phenylboronic acid	5-Phenylpyridin-2-amine	88	>97
3	2-Chloro-5-nitropyridine	4-Methoxyaniline	N-(4-Methoxyphenyl)-5-nitropyridin-2-amine	95	>99
4	5-Bromo-N-phenylpyridin-2-amine	Thiophene-2-boronic acid	N-Phenyl-5-(thiophen-2-yl)pyridin-2-amine	85	>95

Purification and Quality Control

The success of a screening campaign is directly dependent on the purity of the library compounds. High-throughput purification is essential.

Workflow for Purification and QC

Caption: Standard workflow for parallel purification and QC.

Protocol: Mass-Directed HPLC Purification

• Sample Preparation: After the reaction is complete, dilute the reaction mixtures with DMSO. Filter the samples through a 96-well filter plate to remove solid residues and precipitated palladium catalyst.

• Method Development: Develop a generic, fast gradient reverse-phase HPLC method (e.g., using a C18 column with a water/acetonitrile mobile phase containing 0.1% formic acid or TFA).

• Fractionation: Inject each crude sample onto the HPLC system. The mass spectrometer triggers fraction collection only when the mass of the desired product is detected.

• Post-Purification: Combine the pure fractions for each compound and remove the solvent using a centrifugal evaporator.

• Quality Control: Re-analyze the final dried compounds by LC-MS to confirm identity and determine final purity. A purity level of >95% is typically required for high-quality screening libraries.

Conclusion

The synthesis of aminopyridine-based compound libraries is a powerful strategy in modern drug discovery. By leveraging robust and versatile synthetic methods like the Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling, researchers can efficiently generate large numbers of diverse molecules centered on a clinically validated pharmacophore. The protocols and workflows detailed in this guide provide a validated framework for the successful design, synthesis, purification, and analysis of these valuable libraries, ultimately accelerating the identification of new therapeutic candidates.

References

• Title: Palladium-Catalyzed C-N Cross-Coupling Reactions Source: Chemical Reviews, 2010, 110 (4), pp 2485–2546 URL: [Link]

• Title: The Buchwald-Hartwig Amination: Development, Applications, and Understanding Source: Accounts of Chemical Research, 2008, 41 (11), pp 1461–1473 URL: [Link]

• Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amination Source: Angewandte Chemie International Edition, 2008, 47 (34), pp 6338-6361 URL: [Link]

• Title: The Suzuki-Miyaura Cross-Coupling Reaction Source: Chemical Reviews, 2011, 111 (6), pp PR1-PR38 URL: [Link]

• Title: Suzuki-Miyaura Cross-Coupling of (Hetero)aryl Halides with (Hetero)arylboronic Acids and Esters Source: Organic Reactions, 2014, Vol. 85, pp 1-1601 URL: [Link]

Application Notes and Protocols for the Selective Reduction of the Ketone in 1-(6-Aminopyridin-2-yl)ethanone

Abstract

This document provides a detailed guide for the chemical reduction of the ketone functional group in 1-(6-Aminopyridin-2-yl)ethanone to yield the corresponding secondary alcohol, 1-(6-aminopyridin-2-yl)ethanol. This transformation is a critical step in synthetic organic chemistry, particularly in the development of pharmaceutical intermediates where the resulting chiral alcohol is a key building block. We present an in-depth analysis of common and advanced reduction methodologies, including a standard, high-yield protocol using sodium borohydride, and discuss pathways for asymmetric synthesis. This guide is intended for researchers, scientists, and drug development professionals seeking robust and reproducible methods for this specific chemical conversion.

Introduction: Significance and Synthetic Context

The aminopyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds. The target molecule, 1-(6-Aminopyridin-2-yl)ethanone, serves as a versatile precursor. The reduction of its ketone group is a synthetically important transformation for several reasons:

• Introduction of a Chiral Center: The conversion of the prochiral ketone to a secondary alcohol creates a new stereocenter. Access to enantiomerically pure forms of 1-(6-aminopyridin-2-yl)ethanol is often crucial for developing stereospecific pharmaceuticals, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.

• Modification of Physicochemical Properties: The resulting alcohol possesses different polarity, hydrogen bonding capability, and reactivity compared to the starting ketone, enabling further synthetic diversification.

• Core Structure for Advanced Intermediates: The product alcohol is a key intermediate for more complex molecules, including potential inhibitors of enzymes like Cyclin-Dependent Kinases (CDKs), which have been explored in cancer therapeutics.[1][2]

The primary challenge in this reduction is achieving chemoselectivity—reducing the ketone without affecting the aromatic pyridine ring or the amine functionality. Fortunately, several modern reagents and protocols can accomplish this with high efficiency.

Overview of Reduction Strategies

The reduction of a ketone to an alcohol is fundamentally a nucleophilic addition of a hydride ion (H⁻) or its equivalent to the electrophilic carbonyl carbon.[3][4] For 1-(6-Aminopyridin-2-yl)ethanone, the principal methods can be categorized as follows:

• Metal Hydride Reduction: Reagents like sodium borohydride (NaBH₄) are mild and highly selective for aldehydes and ketones, making them ideal for this substrate.[5][6] They are cost-effective, operationally simple, and do not reduce the pyridine ring under standard conditions.[7] More powerful reagents like lithium aluminum hydride (LiAlH₄) are generally not required and may be less chemoselective.[3][4]

• Catalytic Hydrogenation: This involves the use of molecular hydrogen (H₂) or a hydrogen donor molecule in the presence of a metal catalyst.

  • Direct Hydrogenation: Uses H₂ gas, typically with catalysts like Palladium on carbon (Pd/C) or Platinum oxide (PtO₂). While effective, this method requires specialized pressure equipment.

  • Asymmetric Transfer Hydrogenation (ATH): A safer and operationally simpler alternative that uses a hydrogen donor (e.g., isopropanol or formic acid) and a transition metal catalyst (commonly Ruthenium, Rhodium, or Iridium) coordinated to a chiral ligand.[8][9][10] This method is particularly valuable for producing enantiomerically enriched alcohols directly.[11][12]

Below is a diagram illustrating the decision-making process for selecting a reduction strategy.

Caption: Decision workflow for selecting a ketone reduction method.

Comparative Data of Reduction Methods

The selection of a specific protocol depends on factors such as scale, cost, desired stereochemistry, and available equipment. The table below summarizes key parameters for viable methods.

Method	Reagent/Catalyst System	Solvent	Temp. (°C)	Time (h)	Typical Yield	Key Advantages
Sodium Borohydride	NaBH₄	Methanol or Ethanol	0 to 25	1–4	>95%	Cost-effective, simple, high yield, highly chemoselective.[5][6][13]
Catalytic Hydrogenation	H₂ (50 psi), 5% Pd/C	Ethanol	25	4–12	>90%	High atom economy, clean workup.
Transfer Hydrogenation	Isopropanol, RuCl₂(p-cymene)₂	Isopropanol	80	2–8	>90%	Avoids H₂ gas, safer for scale-up.[8][14]
Asymmetric Transfer	Formic Acid/Triethylamine, RuCl(p-cymene)[(S,S)-TsDPEN]	Acetonitrile or Water	25–40	12–24	>90%, >95% ee	Direct access to enantiopure alcohols.[9][10]

Detailed Experimental Protocols

Protocol 1: Standard Reduction with Sodium Borohydride (NaBH₄)

This protocol describes a reliable and scalable method for producing racemic 1-(6-aminopyridin-2-yl)ethanol with high purity and yield. The causality for key steps is explained to ensure robust execution.

A. Materials and Reagents

• 1-(6-Aminopyridin-2-yl)ethanone

• Sodium borohydride (NaBH₄)

• Methanol (ACS grade or higher)

• Deionized Water

• Ethyl Acetate

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel (for chromatography, if needed)

• TLC plates (silica gel 60 F₂₅₄)

B. Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

C. Step-by-Step Procedure

• Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of 1-(6-Aminopyridin-2-yl)ethanone in methanol (approx. 10 mL per gram of ketone). Stir the solution until the solid is completely dissolved.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C. Rationale: The reaction between NaBH₄ and the ketone is exothermic. Cooling prevents potential side reactions and ensures controlled reduction.

• Reagent Addition: Slowly add sodium borohydride (1.1 to 1.5 equivalents) to the stirred solution portion-wise over 15-20 minutes. Rationale: Portion-wise addition helps manage the exotherm and any gas evolution. Using a slight excess of NaBH₄ ensures the reaction goes to completion.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-3 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with an appropriate eluent (e.g., 50% Ethyl Acetate in Hexanes). The product spot should have a lower Rf value than the starting ketone.

• Quenching: Once the reaction is complete (disappearance of starting material by TLC), cool the flask again to 0 °C and slowly add deionized water to quench the excess NaBH₄. Caution: Hydrogen gas is evolved; ensure adequate ventilation.

• Solvent Removal: Concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the methanol.

• Extraction: Transfer the remaining aqueous residue to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with deionized water and then brine. Rationale: The water wash removes inorganic salts, and the brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification (if necessary): The crude 1-(6-aminopyridin-2-yl)ethanol is often of high purity. If required, it can be further purified by flash column chromatography on silica gel.

Caption: Experimental workflow for NaBH₄ reduction protocol.

Protocol 2: Asymmetric Transfer Hydrogenation (ATH) - A Conceptual Guide

For applications requiring enantiomerically pure 1-(6-aminopyridin-2-yl)ethanol, ATH is a premier method. This protocol outlines the general approach.

A. Principle

This method uses a chiral transition metal catalyst, typically based on Ruthenium or Rhodium, to facilitate the transfer of hydrogen from a simple donor molecule (like formic acid or isopropanol) to the ketone. The chiral environment of the catalyst dictates the facial selectivity of the hydride transfer, leading to the preferential formation of one enantiomer of the alcohol.

B. General Procedure

• Catalyst Preparation: In an inert atmosphere (e.g., a glovebox or under Argon), the catalyst precursor (e.g., [RuCl₂(p-cymene)]₂) and the chiral ligand (e.g., (S,S)-TsDPEN) are dissolved in the reaction solvent.

• Reaction Setup: The starting ketone, 1-(6-Aminopyridin-2-yl)ethanone, is added to the activated catalyst solution.

• Hydrogen Source Addition: The hydrogen donor is added. A common and highly effective system is an azeotropic mixture of formic acid and triethylamine (5:2 ratio).

• Reaction: The mixture is stirred at a controlled temperature (e.g., 25-40 °C) until the reaction is complete, as monitored by HPLC or TLC.

• Workup: The workup is typically a standard aqueous quench followed by extraction, drying, and concentration, similar to Protocol 1.

• Analysis: The yield is determined after purification. The enantiomeric excess (% ee) is determined by chiral HPLC or by NMR analysis using a chiral solvating agent.

Conclusion and Best Practices

The reduction of the ketone in 1-(6-Aminopyridin-2-yl)ethanone is a robust and high-yielding transformation critical for the synthesis of valuable chemical intermediates. For general-purpose, achiral synthesis, the sodium borohydride method is exceptionally reliable, cost-effective, and simple to execute.[7] For projects in drug development where stereochemistry is paramount, asymmetric transfer hydrogenation provides a direct and elegant route to enantiomerically enriched alcohols.[10][11] The choice of method should be guided by the specific synthetic goals, scale, and available resources.

References

• Call, A., & Lloret-Fillol, J. (2018). Enhancement and control of the selectivity in light-driven ketone versus water reduction using aminopyridine cobalt complexes. Chemical Communications, 54(69), 9643–9646. [Link]

• Call, A., & Lloret-Fillol, J. (2018). Enhancement and control of the selectivity in light-driven ketone versus water reduction using aminopyridine cobalt complexes. PubMed. [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. Organic-Synthesis.com. [Link]

• Beller, M., et al. (2020). Improved CO2 Capture and Catalytic Hydrogenation Using Amino Acid Based Ionic Liquids. Chemistry – A European Journal. [Link]

• Wang, J.-X., et al. (2005). Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. Journal of Chemical Technology and Biotechnology, 80(7), 834-836. [Link]

• Clark, J. (2013). reduction of carbonyl compounds using sodium tetrahydridoborate. Chemguide. [Link]

• Pelter, A., et al. (1976). Reduction of Carbonyl Compounds with Pyridine Borane. The Journal of Organic Chemistry. [Link]

• Wikipedia contributors. (2023). Enantioselective ketone reduction. Wikipedia. [Link]

• Mohar, B., & Stephan, M. (2012). Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones. IntechOpen. [Link]

• Onjo, L., et al. (2016). Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. RUA - Universidad de Alicante. [Link]

• Chemistry Steps. (n.d.). Reduction of Aldehydes and Ketones. Chemistry Steps. [Link]

• Ahlford, K. (2010). Asymmetric transfer hydrogenation of ketones. DiVA. [Link]

• Wu, X., & Xiao, J. (2007). Aqueous-phase asymmetric transfer hydrogenation of ketones – a greener approach to chiral alcohols. Chemical Communications. [Link]

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Organic Chemistry Portal. [Link]

• Al-Amin, M., et al. (2022). Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction. RSC Advances. [Link]

• Golding, B. T., et al. (2018). A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. New Journal of Chemistry. [Link]

• Chemistry LibreTexts. (2020). 13.7: Reduction of the Carbonyl Group - Synthesis of 1º and 2º Alcohols. Chemistry LibreTexts. [Link]

• Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. [Link]

• Casey, C. P., & Guan, H. (2007). An Efficient and Chemoselective Iron Catalyst for the Hydrogenation of Ketones. Journal of the American Chemical Society. [Link]

• University of Birmingham. (n.d.). II Reduction Reactions. University of Birmingham. [Link]

• Kochel, A., et al. (2011). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Acta Crystallographica Section E. [Link]

• Google Patents. (2010). JP2010270008A - Method of producing pyridine ethanol derivative.

• Wang, Y., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Molecules. [Link]

• Li, X., et al. (2017). Density functional investigations on the catalytic cycle of the hydrogenation of aldehydes catalyzed by an enhanced ruthenium complex: an alcohol-bridged autocatalytic process. RSC Publishing. [Link]

• Li, Y., et al. (2020). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules. [Link]

• Charette, A. B., et al. (2005). Catalytic asymmetric hydrogenation of N-iminopyridinium ylides: expedient approach to enantioenriched substituted piperidine derivatives. PubMed. [Link]

• Golding, B. T., et al. (2018). A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. ChemRxiv. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(6-Aminopyridin-2-yl)ethanone

Welcome to the technical support center for the synthesis of 1-(6-aminopyridin-2-yl)ethanone. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis and systematically improve reaction yields. We will focus on a modern and robust synthetic strategy, the Buchwald-Hartwig amination, providing in-depth troubleshooting and answers to frequently asked questions.

Introduction: A Versatile Building Block

1-(6-Aminopyridin-2-yl)ethanone is a valuable building block in medicinal chemistry, serving as a precursor for a wide range of pharmaceutical agents, including kinase inhibitors.[1][2] Achieving a high-yield, reproducible synthesis is therefore critical. While several classical methods exist for the amination of pyridine rings, they often suffer from harsh conditions and limited substrate scope.[2][3] This guide will focus on the palladium-catalyzed Buchwald-Hartwig amination of a readily available precursor, 2-acetyl-6-halopyridine, which offers a milder and more versatile approach.[4][5]

Proposed Synthetic Route: Buchwald-Hartwig Amination

The recommended strategy involves the cross-coupling of 2-acetyl-6-chloropyridine with an ammonia surrogate, followed by deprotection to yield the target primary amine. This method is highly effective due to the electron-withdrawing nature of the acetyl group, which facilitates the key oxidative addition step in the catalytic cycle.

Caption: Proposed two-step synthesis of 1-(6-Aminopyridin-2-yl)ethanone.

Detailed Experimental Protocol

This protocol outlines a general procedure for the synthesis via Buchwald-Hartwig amination. Optimization of specific parameters may be required for your particular setup.

Step 1: Buchwald-Hartwig Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 2-acetyl-6-chloropyridine (1.0 eq.), Pd₂(dba)₃ (0.01-0.02 eq.), a suitable phosphine ligand (e.g., XPhos, 0.02-0.04 eq.), and a base such as sodium tert-butoxide (NaOtBu, 1.4 eq.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) at least three times. An inert atmosphere is crucial as oxygen can deactivate the palladium catalyst.[4]

• Reagent Addition: Under the inert atmosphere, add anhydrous toluene via syringe, followed by benzophenone imine (1.2 eq.).

• Reaction: Heat the mixture to 80-110 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS. Reaction times can vary from a few hours to 24 hours.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Concentrate the filtrate under reduced pressure.

Step 2: Hydrolysis of the Imine

• Deprotection: Dissolve the crude intermediate from Step 1 in tetrahydrofuran (THF) and add 2M aqueous hydrochloric acid.

• Stirring: Stir the mixture at room temperature for 2-4 hours until the hydrolysis is complete (monitored by TLC or LC-MS).

• Isolation: Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by silica gel column chromatography to obtain 1-(6-aminopyridin-2-yl)ethanone.

Troubleshooting Guide

Q1: My reaction shows low or no conversion of 2-acetyl-6-chloropyridine. What should I do?

This is a common issue, often related to catalyst activity or reaction conditions. Aryl chlorides are inherently less reactive than bromides or iodides, making the initial oxidative addition step the most challenging part of the catalytic cycle.[4][6]

Potential Cause	Suggested Solution	Scientific Rationale
Inactive Catalyst	Ensure your palladium source (e.g., Pd₂(dba)₃) is fresh. You can also try a pre-formed Pd(0) catalyst like Pd(PPh₃)₄. Perform a catalyst pre-activation step by stirring the Pd source, ligand, and base in the solvent for 15-20 minutes before adding the substrates.	The active catalyst is a Pd(0) species. If the reduction from a Pd(II) precatalyst is inefficient, or if the Pd(0) species is oxidized by trace oxygen, the reaction will not proceed.[7]
Suboptimal Ligand	The choice of ligand is critical. For electron-poor aryl chlorides, sterically hindered, electron-rich phosphine ligands are often required. Screen a panel of ligands such as XPhos, SPhos, or RuPhos.	These "Buchwald ligands" promote both the oxidative addition of the aryl chloride and the subsequent reductive elimination of the product, accelerating the overall catalytic cycle.[7]
Incorrect Base	Sodium tert-butoxide (NaOtBu) is a common choice. However, if you observe side reactions, consider a weaker base like K₃PO₄ or Cs₂CO₃, although this may require a higher reaction temperature. For sensitive substrates, lithium bis(trimethylsilyl)amide (LiHMDS) can be effective.	The base deprotonates the amine (or ammonia surrogate) to form the palladium-amido complex, which is a key intermediate. The base strength must be sufficient for this step but not so high as to cause unwanted side reactions.[6]
Presence of Oxygen	Ensure all glassware is oven- or flame-dried and that the reaction is performed under a strictly inert atmosphere (argon is preferred). Use degassed solvents.	Oxygen can irreversibly oxidize the active Pd(0) catalyst to inactive Pd(II) species, halting the reaction.[4]

Q2: I am observing significant side products, primarily hydrodehalogenation. How can I minimize this?

Hydrodehalogenation (replacement of the chlorine with a hydrogen) is a competing pathway that reduces your yield.[4]

Caption: A decision tree for troubleshooting low yields.

• Lower the Reaction Temperature: Sometimes, side reactions have a higher activation energy than the desired amination. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can improve selectivity.

• Ligand Choice: Certain ligands are known to favor reductive elimination over competing pathways. Bidentate ligands like BINAP or DPPF can sometimes suppress hydrodehalogenation.[5]

• Base Selection: Using a slightly weaker or more sterically hindered base can sometimes disfavor the pathways leading to hydrodehalogenation.

Q3: My product is difficult to purify. Any suggestions?

Purification can be challenging due to the polar nature of the aminopyridine product.

• Column Chromatography: Use a silica gel column with a gradient elution. Start with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity. Adding a small amount of triethylamine (0.5-1%) to the mobile phase can help prevent the product from tailing on the silica gel.

• Acid-Base Extraction: Before chromatography, you can perform an acid-base extraction. Dissolve the crude material in an organic solvent and extract with dilute aqueous HCl. The protonated product will move to the aqueous layer. Then, basify the aqueous layer with NaOH or NaHCO₃ and extract the product back into an organic solvent. This can remove many non-basic impurities.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be a highly effective purification method.

Frequently Asked Questions (FAQs)

Q1: Why is Buchwald-Hartwig amination recommended over older methods like the Chichibabin reaction or direct nucleophilic aromatic substitution (SNAr)?

While the Chichibabin reaction directly aminates pyridines, it requires very harsh conditions (e.g., sodium amide at high temperatures) and often gives low yields with substituted pyridines.[2][3] Direct SNAr with ammonia requires extremely high temperatures and pressures. The Buchwald-Hartwig amination offers significantly milder reaction conditions, much broader functional group tolerance, and generally higher yields, making it a more reliable and versatile method in modern organic synthesis.[5]

Q2: What are the most critical parameters to control for achieving a high yield?

The three most critical parameters are:

• The Ligand: The choice of phosphine ligand is paramount and has the largest impact on reaction success.

• Inert Atmosphere: Strict exclusion of oxygen is non-negotiable for maintaining catalyst activity.

• The Base: The choice and purity of the base are crucial for efficient reaction and to avoid side reactions.

Q3: Can I use aqueous ammonia or ammonium hydroxide directly as the nitrogen source?

Directly using aqueous ammonia is generally not effective. The water can interfere with the catalyst and the base. Furthermore, ammonia itself is a poor ligand for palladium in the key catalytic steps. It is much more effective to use an "ammonia surrogate" like benzophenone imine, which is easier to handle and provides the primary amine after a simple hydrolysis step. Other surrogates are also available.

Q4: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most common method. Use a mobile phase that gives good separation between your starting material (2-acetyl-6-chloropyridine) and the product. Staining with potassium permanganate can help visualize spots if they are not UV-active. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are excellent choices.

The Catalytic Cycle

Understanding the mechanism can aid in troubleshooting. The cycle involves the oxidative addition of the aryl chloride to the Pd(0) catalyst, followed by coordination and deprotonation of the amine, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.

Sources

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• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of Aminopyridine Derivatives

Welcome to the technical support center for the synthesis of aminopyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of these vital heterocyclic compounds. The information provided herein is curated to offer practical, field-tested insights and solutions to streamline your synthetic workflows and enhance product purity.

Troubleshooting Guide: Common Side Reactions by Synthetic Route

This section provides a detailed breakdown of common side reactions categorized by the synthetic methodology employed. Each issue is presented in a question-and-answer format, delving into the mechanistic underpinnings and offering actionable troubleshooting protocols.

Chichibabin Reaction

The Chichibabin reaction is a classic method for the direct amination of pyridines to afford 2-aminopyridine derivatives.[1][2] While effective, it is often plagued by specific side reactions under its typically harsh conditions.[2]

Question: My Chichibabin reaction is producing a significant amount of a dimeric byproduct and has a low yield of the desired 2-aminopyridine. What is causing this and how can I mitigate it?

Answer:

Causality: The formation of a dimeric byproduct, such as 4,4'-di-tert-butyl-2,2'-bipyridine from 4-tert-butylpyridine, is a known side reaction in the Chichibabin synthesis.[1] This occurs when the intermediate dihydropyridine species, formed after the nucleophilic attack of the amide anion, undergoes oxidation instead of hydride elimination. This pathway is particularly favored at high temperatures in aprotic solvents like xylene.

The mechanism involves the nucleophilic addition of the amide ion to the pyridine ring, forming a Meisenheimer-like intermediate.[1][3] While the desired pathway involves the elimination of a hydride ion to restore aromaticity, a competing pathway involves the coupling of two dihydropyridine intermediates.

Troubleshooting Protocol:

• Solvent and Temperature Optimization: The choice of solvent and reaction temperature is critical.[4]

  • Recommendation: Instead of high-boiling aprotic solvents, consider using liquid ammonia as the solvent. This allows the reaction to be conducted at a much lower temperature (-33 °C), which generally disfavors the dimerization pathway.

• Reagent Purity: The purity of sodium amide can significantly impact the reaction's outcome. Interestingly, it has been observed that less pure sodium amide can sometimes lead to better yields, possibly due to the catalytic effect of impurities.[5]

  • Recommendation: While using high-purity reagents is standard practice, if yields are consistently low, a trial with a different batch or supplier of sodium amide might be warranted.

• Oxidizing Agent: The presence of an oxidizing agent can promote dimerization.

  • Recommendation: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[6]

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a versatile method for introducing an amino group onto a pyridine ring, typically by displacing a halide leaving group.[7][8] The success of this reaction is highly dependent on the position of the leaving group and the nature of the nucleophile.

Question: I am attempting an SNAr reaction on a 3-halopyridine, but the reaction is not proceeding. Why is this and what are my alternatives?

Answer:

Causality: SNAr reactions on pyridine rings are most favorable when the leaving group is at the 2- or 4-position.[9][10] This is because the electron-withdrawing nitrogen atom can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance.[7][9] When the nucleophile attacks the 3-position, the resulting negative charge cannot be delocalized onto the nitrogen, making the intermediate significantly less stable and the reaction energetically unfavorable.[9]

Troubleshooting Protocol & Alternatives:

• Substrate Modification: If possible, starting with a 2- or 4-halopyridine is the most straightforward solution.

• Pyridine N-Oxide Chemistry: An effective alternative is to use the corresponding pyridine-N-oxide.[11]

  • Mechanism: The N-oxide functionality activates the pyridine ring towards nucleophilic attack, particularly at the 2- and 4-positions.[11] Treatment with an activating agent like Ts2O or PyBroP enhances the electrophilicity of these positions, allowing for amination under milder conditions.[11]

  • Caution: This method can also have side reactions, including addition at the 4-position and amination of the activating agent itself.[11] Careful optimization of reaction conditions is necessary.

• Metal-Catalyzed Cross-Coupling: For 3-aminopyridine synthesis, metal-catalyzed methods are generally more reliable.

  • Recommendation: Consider employing a Buchwald-Hartwig or Ullmann amination reaction.[12][13]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[12] While broadly applicable, challenges can arise, particularly with certain substrates and volatile amines.

Question: My Buchwald-Hartwig amination of a 2-bromopyridine with a volatile amine (e.g., methylamine) is giving low and inconsistent yields. How can I improve this?

Answer:

Causality: The low boiling point of volatile amines makes it difficult to maintain a sufficient concentration in the reaction mixture at the elevated temperatures often required for Buchwald-Hartwig reactions.[14] This leads to incomplete conversion and low yields.

Troubleshooting Protocol:

• Sealed-Tube Reactions:

  • Recommendation: Performing the reaction in a sealed tube or a high-pressure reactor is the most effective way to contain volatile amines and drive the reaction to completion.[14] This allows for heating the reaction mixture above the boiling point of the amine, increasing the reaction rate.

• Use of Amine Surrogates:

  • Recommendation: An alternative approach is to use a less volatile precursor that can generate the desired amine in situ or a protected form of the amine. For example, instead of methylamine, one could use benzylmethylamine, followed by a subsequent debenzylation step.[14]

• Ligand and Base Optimization:

  • Recommendation: The choice of ligand and base is crucial for the success of Buchwald-Hartwig aminations. For electron-rich 2-halopyridines, bulky, electron-rich phosphine ligands are often required. A systematic screening of different ligands (e.g., Xantphos) and bases (e.g., Cs2CO3, NaOt-Bu) is recommended to find the optimal conditions for your specific substrate.[15][16]

Side Reaction: Hydrodehalogenation

A common side reaction in Buchwald-Hartwig aminations is the hydrodehalogenation of the aryl halide, where the halogen is replaced by a hydrogen atom.[14]

Causality: This can occur through a competing reaction pathway involving β-hydride elimination from the palladium-amido intermediate.[12]

Mitigation Strategies:

• Ligand Choice: The use of chelating bidentate phosphine ligands can help to suppress β-hydride elimination.[14]

• Reaction Conditions: Carefully controlling the reaction temperature and minimizing the reaction time can also reduce the extent of this side reaction.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for forming C-N bonds, often requiring high temperatures.[13]

Question: My Ullmann reaction is sluggish and requires very high temperatures, leading to product decomposition. Are there ways to perform this reaction under milder conditions?

Answer:

Causality: Traditional Ullmann reactions often necessitate harsh conditions, including high-boiling polar solvents and temperatures exceeding 210 °C, with stoichiometric amounts of copper.[13] These conditions can be incompatible with sensitive functional groups.

Troubleshooting and Optimization:

• Ligand-Accelerated Catalysis:

  • Recommendation: The use of soluble copper catalysts with appropriate ligands can significantly lower the required reaction temperature.[13] Diamine and amino acid ligands, such as L-proline and N-methylglycine, have been shown to be effective in promoting the reaction at temperatures as low as 40-90 °C.[17]

• Solvent Choice:

  • Recommendation: While traditional solvents like N-methylpyrrolidone (NMP) and dimethylformamide (DMF) are common, exploring other polar aprotic solvents like dimethyl sulfoxide (DMSO) in combination with a ligand can lead to improved results under milder conditions.[17]

• Aryl Halide Reactivity:

  • Note: The reactivity of the aryl halide follows the order I > Br > Cl.[13] If possible, using an aryl iodide or bromide will facilitate the reaction.

Frequently Asked Questions (FAQs)

Q1: How can I address the issue of poor regioselectivity when functionalizing the pyridine ring?

A1: Controlling regioselectivity in pyridine functionalization is a significant challenge.[18] The inherent electronic properties of the pyridine ring direct electrophilic substitutions to the 3-position and nucleophilic substitutions to the 2- and 4-positions.[9][19] To achieve alternative regioselectivities, several strategies can be employed:

• Directed Ortho Metalation (DoM): The use of a directing group on the pyridine ring can guide deprotonation to a specific adjacent position.[20]

• Halogen/Metal Exchange: This method allows for the regioselective introduction of a functional group at the position of a halogen atom.[20]

• Blocking Groups: A temporary blocking group can be introduced to prevent reaction at a more reactive site, thereby directing functionalization to a less accessible position.[21]

Q2: My aminopyridine product is difficult to purify by column chromatography due to tailing. What can I do?

A2: Tailing is a common problem when purifying basic compounds like aminopyridines on silica gel.[22] This is due to strong interactions between the basic amine and the acidic silanol groups of the silica.

• Solution: To minimize tailing, add a small amount (0.5-1% v/v) of a basic modifier, such as triethylamine or pyridine, to your eluent.[22] This will neutralize the acidic sites on the silica gel, leading to more symmetrical peaks and better separation. Alternatively, an acid-base extraction can be an effective purification method for separating basic aminopyridines from neutral or acidic impurities.[22]

Q3: I am observing the formation of an unexpected dimer of my aminopyridine product. What could be the cause?

A3: Dimerization can occur through various mechanisms depending on the reaction conditions and the structure of the aminopyridine.

• Oxidative Coupling: Under oxidative conditions, two molecules of the aminopyridine can couple to form a dimer. This can be minimized by running the reaction under an inert atmosphere.[6]

• Self-Condensation: In some cases, particularly at high temperatures, self-condensation reactions can lead to dimer formation. Optimizing the reaction temperature and concentration can help to mitigate this.

Experimental Protocols & Data

Table 1: Troubleshooting Low Yield in 4-Aminopyridine Synthesis via Reduction of 4-Nitropyridine N-Oxide[23]

Observed Issue	Potential Cause	Recommended Solution
Low product yield with significant starting material remaining	Incomplete reduction	- Ensure the reducing agent (e.g., iron powder) is activated and in sufficient excess.- Increase reaction time or temperature as per literature protocols.
Low yield with the presence of 4-pyridone byproduct	Hydrolysis of 4-aminopyridine during workup	- Avoid heating the reaction mixture under neutral or basic conditions during concentration.- Perform workup at lower temperatures.

Protocol: Purification of a 2-Aminopyridine Derivative by Column Chromatography[22]

• Mobile Phase Preparation: Prepare a suitable eluent system (e.g., a mixture of hexane and ethyl acetate). Add 0.5-1% (v/v) of triethylamine to the mobile phase to prevent tailing.

• Column Packing: Pack a chromatography column with silica gel using the prepared mobile phase.

• Sample Loading: Dissolve the crude aminopyridine derivative in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel.

• Elution: Carefully load the sample onto the column and elute with the prepared mobile phase, collecting fractions.

• Analysis: Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified aminopyridine derivative.

Visualizations

Reaction Pathway Diagram: Chichibabin Reaction and Dimerization Side Reaction

Caption: Competing pathways in the Chichibabin reaction.

Troubleshooting Workflow for Low-Yielding Aminopyridine Synthesis

Sources

• 1. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 2. Chichibabin reaction — Grokipedia [grokipedia.com]
• 3. myttex.net [myttex.net]
• 4. fiveable.me [fiveable.me]
• 5. chemistnotes.com [chemistnotes.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. We have considered nucleophilic aromatic substitution of pyridine... | Study Prep in Pearson+ [pearson.com]
• 8. Nucleophilic substitution reactions in pyridine [quimicaorganica.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
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• 19. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 20. znaturforsch.com [znaturforsch.com]
• 21. Practical and Regioselective Synthesis of C4-Alkylated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting the Purification of 1-(6-Aminopyridin-2-yl)ethanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex purification challenges associated with the synthesis of 1-(6-Aminopyridin-2-yl)ethanone (also known as 2-acetyl-6-aminopyridine).

Industrially and in discovery chemistry, this compound is most commonly synthesized via the Stille cross-coupling of 2-amino-6-bromopyridine with tributyl(1-ethoxyvinyl)tin, followed by acidic hydrolysis. While this route is highly robust, the resulting crude matrix is notoriously difficult to purify due to the convergence of lipophilic organotin byproducts, strongly chelated heavy metals, and structurally similar organic intermediates.

Synthetic Workflow & Impurity Generation

Reaction pathway for 1-(6-Aminopyridin-2-yl)ethanone synthesis and major impurities.

Quantitative Clearance Benchmarks

To establish a self-validating purification system, you must monitor the clearance of these impurities at each stage. Below is the expected quantitative data for a successfully executed purification workflow.

Purification Step	Target Impurity	Initial Concentration	Final Concentration	Analytical Method
Aqueous KF Wash	Tributyltin ( Bu3​SnX )	>10,000 ppm	<500 ppm	1 H NMR / ICP-MS
Acid-Base Extraction	Unreacted Enol Ether	~5-10% (Area)	Undetectable	HPLC-UV
Si-Thiol / PIX Scavenging	Palladium (Pd)	500 - 1,500 ppm	<10 ppm (ICH Limit)	ICP-MS

Frequently Asked Questions & Troubleshooting Protocols

FAQ 1: Removing Organotin Byproducts

Q: My crude 1-(6-aminopyridin-2-yl)ethanone is a viscous, unworkable oil that streaks heavily on silica gel chromatography. 1 H NMR shows massive aliphatic integration between 0.8–1.5 ppm. How do I remove the tin?

The Causality: The Stille coupling generates tributyltin halides (e.g., Bu3​SnBr ) as stoichiometric byproducts. These species are highly lipophilic, monomeric liquids that co-elute with moderately polar pyridine derivatives, causing severe streaking on silica .

The Solution: You must induce a phase change in the tin byproduct. By treating the crude mixture with aqueous Potassium Fluoride (KF), the soluble Bu3​SnBr undergoes an anion exchange to form Tributyltin fluoride ( Bu3​SnF ). Unlike the bromide, Bu3​SnF forms an insoluble, 1-dimensional coordination polymer bridged by fluoride ions. This polymeric solid precipitates instantly and can be mechanically removed.

Step-by-Step Methodology: Aqueous KF Precipitation

• Dilution: Dissolve the crude reaction mixture in a 1:1 mixture of Ethyl Acetate (EtOAc) and minimal Dichloromethane (DCM) to ensure the target product is fully soluble.

• Precipitation: Add an equal volume of saturated aqueous KF solution (approx. 4-5 M).

• Agitation: Stir vigorously at room temperature for 45–60 minutes. Self-Validation Check: You will observe the formation of a dense, white, milk-like precipitate ( Bu3​SnF ).

• Filtration: Filter the entire biphasic mixture through a tightly packed pad of Celite. Wash the filter cake with fresh EtOAc.

• Phase Separation: Transfer the filtrate to a separatory funnel, isolate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

FAQ 2: Reaching ICH Limits for Palladium

Q: After column chromatography, my product still has a dark yellowish/brown tint, and ICP-MS shows >500 ppm Palladium. Why is the catalyst sticking to my product, and how do I reach the <10 ppm ICH limit?

The Causality: 1-(6-Aminopyridin-2-yl)ethanone contains a 2-acetylpyridine motif. This structure acts as a highly effective bidentate N,O -ligand. It forms a thermodynamically stable 5-membered metallacycle with Pd(II) species, effectively trapping the heavy metal within the product matrix. Standard silica gel cannot outcompete this chelation effect.

The Solution: You must introduce a "metal scavenger" that possesses a higher binding affinity for soft, thiophilic metals than your product. Functionalized silica (e.g., Si-Thiol) or soluble scavengers like Potassium Isopropyl Xanthate (PIX) are required. PIX is an ultra-efficient scavenger because its dithiocarbonate group forms an exceptionally strong, irreversible complex with Pd(II) .

Step-by-Step Methodology: PIX Palladium Scavenging

• Dissolution: Dissolve the semi-purified, tin-free product in THF or EtOAc (approx. 10 mL/g).

• Scavenger Addition: Add 5 to 10 molar equivalents of Potassium Isopropyl Xanthate (PIX) relative to the initial Palladium catalyst loading.

• Incubation: Stir the suspension at 40 °C for 6–12 hours. (Optional Pro-Tip: Adding a catalytic amount of iodine ( I2​ ) has been shown to synergistically accelerate the oxidation/capture of Pd clusters by PIX).

• Filtration: Filter the mixture through a 0.45 µm PTFE membrane or a short plug of standard silica gel to remove the scavenger-bound palladium complexes.

• Verification: Concentrate the filtrate. Self-Validation Check: The resulting solid should be off-white to pale yellow, lacking the dark brown tint of Pd-contamination.

FAQ 3: Resolving Incomplete Hydrolysis & Non-Basic Impurities

Q: LC-MS shows a mixture of my target ketone and an intermediate mass corresponding to the 1-ethoxyvinyl ether. I also see unreacted starting material. How do I isolate the pure ketone?

The Causality: The direct product of the Stille coupling with tributyl(1-ethoxyvinyl)tin is the 1-ethoxyvinyl ether intermediate. If the subsequent acidic hydrolysis step is too brief or the acid concentration is too low, conversion to the ketone will stall. Furthermore, any unreacted neutral organic species (like hexabutylditin) will contaminate the final mixture.

The Solution: Leverage the intrinsic pKa of your product. The aminopyridine moiety is basic (conjugate acid pKa ~6.5). By performing an acid-base liquid-liquid extraction, you can temporarily pull your product into the aqueous phase as a water-soluble pyridinium salt, leaving all neutral impurities (including the enol ether and residual tin dimers) in the organic waste stream.

Step-by-Step Methodology: Acid-Base Orthogonal Extraction

• Protonation: Dissolve the crude mixture in EtOAc. Add 1M aqueous HCl (3 equivalents relative to the product). Stir vigorously for 30 minutes to ensure complete hydrolysis of any residual enol ether while simultaneously protonating the aminopyridine.

• Aqueous Isolation: Transfer to a separatory funnel. Collect the lower aqueous layer (which now contains your protonated product). Discard the organic layer containing neutral impurities.

• Washing: Wash the aqueous layer once more with fresh EtOAc to remove trace lipophilics.

• Free-basing: Cool the aqueous layer in an ice bath. Slowly add saturated aqueous NaHCO3​ or 1M NaOH dropwise until the pH reaches 8–9. Self-Validation Check: The aqueous solution will turn cloudy as the neutral 1-(6-aminopyridin-2-yl)ethanone precipitates or oils out.

• Final Extraction: Extract the basified aqueous layer with fresh EtOAc (3x). Combine the organic layers, dry over Na2​SO4​ , and concentrate to yield the highly purified target compound.

Purification Logic Summary

Step-by-step purification logic for removing tin, palladium, and organic impurities.

References

• Ren, H., et al. "Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger." Green Chemistry, Royal Society of Chemistry, 2017.[Link][1]

• Economidou, M., et al. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry." Organic Process Research & Development, American Chemical Society, 2023.[Link][2]

Sources

• 1. 2017 Green Chemistry Hot Articles Home [pubs.rsc.org]
• 2. pureportal.strath.ac.uk [pureportal.strath.ac.uk]

Technical Support Center: Optimizing Temperature for Aminopyridine Synthesis

Welcome to the Technical Support Center for aminopyridine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of temperature during the synthesis of aminopyridine scaffolds. Precise temperature control is often the deciding factor between a high-yield, clean reaction and a complex mixture requiring extensive purification. Here, we address common challenges in a direct question-and-answer format, providing not just solutions but the underlying scientific principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting temperature range for common aminopyridine syntheses?

A1: There is no single answer, as the optimal temperature is highly dependent on the specific reaction mechanism (e.g., SNAr, Chichibabin, Buchwald-Hartwig). However, a general guideline is to start with milder conditions and incrementally increase the temperature. For many nucleophilic aromatic substitution (SNAr) reactions, temperatures can range from room temperature to 120 °C.[1][2] Palladium-catalyzed Buchwald-Hartwig aminations are often run between 80-110 °C.[1][3] The classical Chichibabin reaction, which uses sodium amide, is typically conducted at elevated temperatures (100-250 °C) in inert solvents like toluene or xylene.[4][5]

Q2: How does temperature fundamentally affect the rate and selectivity of my aminopyridine synthesis?

A2: Temperature governs the reaction by influencing two key aspects: kinetics and thermodynamics.

• Reaction Rate (Kinetics): Increasing the temperature provides the reacting molecules with more kinetic energy, increasing the frequency and energy of collisions. This helps overcome the activation energy (Ea) barrier, leading to a faster reaction rate. Many aminopyridine syntheses, if sluggish at room temperature, can be significantly accelerated by heating.[6]

• Product Selectivity (Thermodynamics vs. Kinetics): When multiple products can be formed, temperature can dictate the outcome.[7]

  • Kinetic Control (Low Temperature): At lower temperatures, the reaction is often irreversible. The major product will be the one that forms the fastest (i.e., has the lowest activation energy), even if it is not the most stable.[8]

  • Thermodynamic Control (High Temperature): At higher temperatures, the reaction may become reversible. This provides enough energy to overcome larger activation barriers and allows the reaction mixture to equilibrate. The final product distribution will favor the most stable molecule (the thermodynamic product).[7][8]

Q3: What are the immediate consequences of significant overheating in my reaction?

A3: Overheating can be highly detrimental. The most common consequences include:

• Side Product Formation: Elevated temperatures can provide sufficient energy to activate undesired reaction pathways, leading to byproducts such as di-amination, hydrodehalogenation, or dimerization.[4][9]

• Substrate/Product Decomposition: Aminopyridines and their precursors can be thermally sensitive. Excessive heat can lead to decomposition, often observed as the formation of tar-like substances or a dark-colored reaction mixture.[4]

• Catalyst Deactivation: In metal-catalyzed reactions like the Buchwald-Hartwig amination, high temperatures can lead to catalyst decomposition or the formation of inactive palladium species, stalling the reaction.[10]

• Safety Hazards: Uncontrolled exothermic reactions can lead to a dangerous increase in pressure, especially in a sealed vessel.[10]

Troubleshooting Guide

This section addresses specific experimental issues. Each problem is followed by a diagnosis of potential causes related to temperature and actionable solutions.

Problem 1: My reaction yield is very low or I'm recovering only starting material.

Answer: This is a classic indication that the reaction is not reaching the necessary activation energy or that conditions are causing decomposition.

• Possible Cause 1: Insufficient Temperature. The reaction may be too slow at the current temperature to proceed at a reasonable rate. This is common for less activated substrates, such as the amination of 2-chloropyridines compared to their more reactive 2-bromopyridine counterparts.[3]

  • Solution: Gradually increase the reaction temperature in 10-20 °C increments, carefully monitoring the reaction progress by TLC or LC-MS. For instance, a reaction that shows no conversion at 60 °C may proceed efficiently at 80 °C or 100 °C.[1][6] Be cautious not to overshoot the optimal temperature, which could trigger side reactions.

• Possible Cause 2: Excessive Temperature. Paradoxically, too much heat can also lead to low yields if your starting materials, reagents, or the desired product are thermally unstable.[4] Decomposition of a pyridinium salt intermediate, for example, has been observed at temperatures above 50 °C in some syntheses.[11]

  • Solution: If you observe darkening of the reaction mixture or the formation of insoluble materials, try running the reaction at a lower temperature for a longer period. It is crucial to find a balance where the reaction proceeds cleanly, even if more slowly.[9]

• Possible Cause 3: Catalyst Inactivity (for catalyzed reactions). In reactions like the Buchwald-Hartwig amination, the active Pd(0) catalyst may not form efficiently at low temperatures, or it may decompose at high temperatures.[3]

  • Solution: Ensure your reaction temperature is within the recommended range for your specific catalyst/ligand system. Some modern catalyst systems are designed to operate at lower temperatures. If you suspect deactivation at high temperatures, consider a lower temperature with a longer reaction time or a different, more robust ligand.

Caption: Troubleshooting workflow for low yield in aminopyridine synthesis.

Problem 2: I'm observing significant formation of an undesired isomer (poor regioselectivity).

Answer: This is a classic case of kinetic versus thermodynamic control, where temperature is the deciding factor. The position of amination on the pyridine ring is highly sensitive to reaction conditions.

• Scientific Principle: In the functionalization of a pyridine ring, different positions (e.g., C2 vs. C4) can be deprotonated or attacked by a nucleophile. One position might react faster (kinetic product), while the product resulting from reaction at another position might be more stable (thermodynamic product).[8][12]

• Diagnosis & Solution:

  • Favoring the Kinetic Product: If you suspect the desired isomer is the kinetic product, perform the reaction at a low temperature .[7] For example, in some metalation reactions of pyridine, the C2 position is kinetically favored, while the C4 anion is thermodynamically more stable.[13] Running the reaction at low temperatures (e.g., -78 °C to 0 °C) with a strong, non-equilibrating base can trap the kinetic product before it has a chance to rearrange.

  • Favoring the Thermodynamic Product: If the desired isomer is the more stable thermodynamic product, you need to allow the reaction to reach equilibrium. This is achieved by using higher temperatures and longer reaction times.[8] This gives the initially formed kinetic product enough energy to revert to an intermediate and then form the more stable thermodynamic product.

Caption: Temperature influences kinetic vs. thermodynamic product formation.

Problem 3: My reaction is producing byproducts like 4-pyridone or colored azo-compounds.

Answer: This often points to hydrolysis or other temperature-sensitive side reactions, particularly during the reaction or aqueous workup.

• Possible Cause 1: Hydrolysis. Aminopyridines can hydrolyze to their corresponding pyridones, especially when heated in neutral or basic aqueous solutions.[14][15] This is a common issue during workup when concentrating aqueous layers.

  • Solution: Avoid heating during workup. If concentration is necessary, perform it under reduced pressure at a low temperature (e.g., <40°C). If the reaction is run in an aqueous medium, try to keep the pH buffered and the temperature as low as feasible to suppress hydrolysis.[9]

• Possible Cause 2: Azo-Compound Formation. In syntheses proceeding through a diazonium salt intermediate (e.g., from an aminopyridine precursor), maintaining a low temperature is critical. Diazonium salts are unstable and can decompose or couple to form colored azo-byproducts at elevated temperatures.[16]

  • Solution: Strictly maintain low temperatures (typically 0-10 °C) during the formation and reaction of the diazonium intermediate. Use an ice-salt bath and ensure slow, portion-wise addition of reagents to control any exotherms.[16]

Data Summary: Recommended Temperature Ranges

The following table provides general starting points for temperature optimization in common aminopyridine synthesis reactions. These are not absolute and will require fine-tuning based on your specific substrates and reagents.

Reaction Type	Substrate Example	Reagents/Catalyst	Typical Temp. Range (°C)	Key Considerations & References
Chichibabin Reaction	Pyridine	NaNH₂ in Toluene	110 - 160	Reaction is often heterogeneous; high temperatures are needed to overcome the energy barrier for hydride elimination.[4][17][18]
Buchwald-Hartwig Amination	2-Bromopyridine	Pd(OAc)₂ / Phosphine Ligand, NaOtBu	80 - 110	Ligand choice is crucial. Some modern systems allow for lower temperatures. Sealed tubes may be required for volatile amines.[3][19]
SNAr (Activated)	2-Fluoro-5-nitropyridine	Secondary Amine	25 - 80	Highly activated systems can proceed at or near room temperature.[20]
SNAr (Unactivated)	2-Chloropyridine	Primary Amine, Strong Base	100 - 150	Requires higher temperatures due to lower electrophilicity of the pyridine ring.[21]
Hofmann Degradation	Nicotinamide	NaOBr / NaOH	0 - 10 (initial), then 70 - 75	Requires strict initial low-temperature control followed by a heating phase for the rearrangement.[22][23]

Experimental Protocol: Temperature Screening with a Parallel Synthesizer

To efficiently determine the optimal temperature, a parallel synthesizer or a multi-well heating block is an invaluable tool.

Objective: To identify the optimal reaction temperature that maximizes the yield of the desired aminopyridine product while minimizing byproduct formation.

Methodology:

• Array Setup: In an array of reaction vials (e.g., 8 or 24-well plate), add your pyridine substrate, catalyst, ligand, and base under an inert atmosphere.

• Reagent Addition: Add the solvent, followed by the amine nucleophile, to each vial. Ensure all additions are performed consistently across the array.

• Sealing: Securely seal all vials to prevent solvent loss at elevated temperatures and to handle any pressure buildup from volatile reagents.[19]

• Temperature Gradient: Program the parallel synthesizer to heat blocks of vials at different, precise temperatures. A good starting range to screen would be 60 °C, 80 °C, 100 °C, and 120 °C.

• Time Course: Allow the reactions to proceed for a set amount of time (e.g., 12-24 hours).

• Quenching and Sampling: At the end of the reaction time, cool the entire block to room temperature. Unseal the vials carefully. Take a small, measured aliquot from each reaction vial for analysis.

• Analysis: Dilute the aliquots and analyze by LC-MS or GC-MS. This will allow you to quantify the amount of starting material consumed, desired product formed, and any major byproducts at each temperature.

• Data Interpretation: Plot the yield of the desired product versus temperature. The optimal temperature is the one that gives the highest yield with the lowest level of impurities. If all temperatures give low yields, a wider range may need to be screened. If higher temperatures show increased byproducts, the optimal point lies just below that threshold.

References

• Chichibabin reaction - Wikipedia. [Link]

• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC. [Link]

• Chichibabin Reaction | PPTX - Slideshare. [Link]

• The Chichibabin amination reaction - Scientific Update. [Link]

• Kinetic and thermodynamic control in the metalation of pyridine. A direct synthesis of 2- and 4-substituted pyridines | The Journal of Organic Chemistry - ACS Publications. [Link]

• Route Selection and Optimization in the Synthesis of Two Imidazopyridine Inhibitors of DGAT-2 | Organic Process Research & Development - ACS Publications. [Link]

• Chichibabin reaction - Google P

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides - ResearchGate. [Link]

• Preparation method of 3-aminopyridine - Google P

• Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles | Request PDF - ResearchGate. [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]

• General and Mild Preparation of 2-Aminopyridines | Organic Letters - ACS Publications. [Link]

• Organoborohydride-catalyzed Chichibabin-type C4-position alkylation of pyridines with alkenes assisted by organoboranes - RSC Publishing. [Link]

• N-Amino Pyridinium Salts in Organic Synthesis - PMC - NIH. [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles - ChemRxiv. [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines | The Journal of Organic Chemistry - ACS Publications. [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC. [Link]

• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. [Link]

• 2,3-diaminopyridine - Organic Syntheses Procedure. [Link]

• Catalytic Nucleophilic Aromatic Substitution Amination of 2-Aminopyridines with Amines - ResearchGate. [Link]

• The Asymmetric Buchwald–Hartwig Amination Reaction - Xingwei Li. [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. [Link]

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Functionalization of Pyridines at the C4 Position via Metalation and Capture - PMC. [Link]

• 3-aminopyridine - Organic Syntheses Procedure. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. [Link]

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• 2. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 5. US4386209A - Chichibabin reaction - Google Patents [patents.google.com]
• 6. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
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Technical Support Center: Solvent Effects in the Synthesis of 1-(6-Aminopyridin-2-yl)ethanone

Welcome to the technical support center for the synthesis of 1-(6-Aminopyridin-2-yl)ethanone. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the critical role of solvent selection in achieving high-yield, high-purity synthesis of this valuable pyridine building block. We will address common experimental challenges in a practical Q&A format, grounded in mechanistic principles to empower you to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions & Troubleshooting

This section addresses the most common issues encountered during the synthesis of 1-(6-Aminopyridin-2-yl)ethanone, with a focus on solvent-related causes and solutions. A primary and effective route for this synthesis is the Stille cross-coupling reaction between a 2-amino-6-halopyridine (e.g., 2-amino-6-bromopyridine) and an acetylating organotin reagent like tributyl(1-ethoxyvinyl)tin, followed by acidic hydrolysis.

Q1: My reaction has stalled, and I see a lot of unreacted 2-amino-6-bromopyridine by TLC. What's the likely cause?

A1: A stalled reaction is often due to poor reagent solubility or suboptimal reaction temperature, both of which are heavily influenced by the solvent.

• Causality: For the Stille coupling to proceed, all components—the polar aminopyridine, the less polar organotin reagent, and the palladium catalyst complex—must be adequately dissolved. If your starting material is not fully soluble, the reaction rate will be severely limited. Furthermore, the oxidative addition step in the catalytic cycle is often the rate-limiting step and is temperature-dependent.

• Troubleshooting Steps:

  • Solvent Polarity: If you are using a nonpolar solvent like Toluene or Dioxane, consider switching to a more polar, aprotic solvent such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) . These solvents are generally better at dissolving polar substrates like aminopyridines.

  • Reaction Temperature: Ensure your reaction is heated appropriately. Nonpolar solvents like Toluene and Dioxane have high boiling points, allowing for higher reaction temperatures (e.g., 100-110 °C), which can be necessary to drive the reaction to completion. If using a lower-boiling solvent like THF, you may be temperature-limited.

  • Degassing: Ensure the solvent and reaction mixture were rigorously degassed. Oxygen can oxidize the active Pd(0) catalyst, leading to deactivation and stalling the reaction.

Q2: My reaction mixture turned black, and a precipitate formed. What happened to my catalyst?

A2: The formation of a black precipitate is a classic sign of palladium catalyst decomposition into inactive palladium black. This is a common failure mode in cross-coupling reactions.

• Causality: The active Pd(0) catalyst can aggregate and precipitate if the ligand dissociates or if the catalytic intermediates are unstable. The solvent plays a crucial role in stabilizing the catalyst.

• Troubleshooting Steps:

  • Solvent Choice: While highly polar solvents like DMF can be excellent for solubility, they can sometimes accelerate catalyst decomposition at high temperatures. Consider a less coordinating or nonpolar solvent like Toluene or 1,4-Dioxane , which can offer better catalyst stability over the course of a long reaction.

  • Temperature Control: Excessively high temperatures can promote catalyst agglomeration. Try reducing the reaction temperature by 10-20 °C and extending the reaction time.

  • Ligand Choice: Ensure you are using an appropriate phosphine ligand. For electron-rich substrates like 2-aminopyridine, bulky, electron-rich phosphine ligands can help stabilize the palladium center and prevent decomposition.

Q3: The yield of my desired product is low, and I have significant amounts of a homocoupled byproduct (a bipyridine). How can I improve selectivity?

A3: Homocoupling is a common side reaction in Stille couplings, where the organotin reagent couples with itself.[1] This side reaction's rate can be influenced by the solvent and other conditions.

• Causality: The transmetalation step of the catalytic cycle, where the acetyl group is transferred from tin to palladium, competes with side reactions like homocoupling. The solvent can affect the rate of this desired step.

• Troubleshooting Steps:

  • Solvent Effects: Nonpolar solvents like Toluene or Hexane can sometimes favor the desired cross-coupling over homocoupling. Highly polar, coordinating solvents like DMF might, in some cases, promote side reactions. A solvent screen is the most effective way to determine the optimal choice for your specific substrate and catalyst system.

  • Additives: The addition of a copper(I) co-catalyst (e.g., CuI) can significantly accelerate the transmetalation step, outcompeting the homocoupling pathway.

  • Reagent Purity: Ensure your organotin reagent is pure. Impurities can sometimes initiate or accelerate decomposition and side reactions.

Q4: My final product is difficult to purify, with persistent tin byproducts. How can I effectively remove them?

A4: Removing organotin byproducts (like tributyltin halides) is a notorious challenge in Stille couplings due to their low polarity and tendency to co-elute with the product.

• Causality: The tributyltin moiety is a greasy, nonpolar group, making its byproducts difficult to separate from the desired product, especially if the product itself has moderate polarity.

• Purification Protocol:

  • Aqueous KF Wash: After the reaction, dilute the mixture with a solvent like ethyl acetate and wash the organic phase with a saturated aqueous solution of potassium fluoride (KF). The fluoride ions will react with the tin byproducts to form insoluble tributyltin fluoride, which can be removed by filtration through a pad of celite.

  • Chromatography Additives: If column chromatography is still required, adding a small amount of triethylamine (~1-2%) to the eluent can help to move the tin residues along the column more effectively.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., Ethyl Acetate/Hexanes) can be a highly effective method for removing residual tin impurities.

Section 2: The Role of the Solvent - A Mechanistic Perspective

The Stille coupling proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The solvent influences each of these steps.

Caption: The Stille catalytic cycle and the key points of solvent influence.

• Solubility and Reaction Rate: The solvent must create a homogeneous environment for all reactants. Polar aprotic solvents like DMF, DMSO, and THF are often effective.

• Catalyst Stability: The solvent can coordinate to the palladium center, stabilizing it and preventing aggregation into palladium black. However, overly strong coordination can inhibit catalytic activity.

• Stabilization of Intermediates: The oxidative addition step often involves a change in the polarity of the palladium complex. Polar solvents can stabilize the more polar transition states and intermediates, thereby increasing the reaction rate.

Data Presentation: Expected Solvent Effects on Stille Acylation

Solvent	Type	Boiling Point (°C)	Dielectric Constant (ε)	Expected Outcome & Rationale
Toluene	Nonpolar	111	2.4	Good for Catalyst Stability. Often provides a good balance between solubility and preventing catalyst decomposition, especially at high temperatures. May require higher temperatures to achieve good rates.[1]
1,4-Dioxane	Moderately Polar Aprotic	101	2.2	Versatile Choice. Similar to toluene but with slightly better solvating power for polar components. Often used in a mixture with water for Suzuki couplings, but used anhydrously for Stille.
THF	Polar Aprotic	66	7.5	Good Solubility, Lower Temp. Excellent solvating properties for a wide range of reagents. Its lower boiling point limits the maximum reaction temperature, which might lead to slower reactions.
DMF	Polar Aprotic	153	37	High Solubility, Potential for Side Reactions. Superior solvent for dissolving polar aminopyridines. However, its high polarity and coordinating ability can sometimes lead to faster catalyst decomposition or promote side reactions at elevated temperatures.

Section 3: Detailed Experimental Protocol

This protocol is a robust starting point for the synthesis of 1-(6-Aminopyridin-2-yl)ethanone via a Stille cross-coupling reaction. It is based on established procedures for similar transformations.[1]

Caption: Experimental workflow for the synthesis of 1-(6-Aminopyridin-2-yl)ethanone.

Materials:

• 2-Amino-6-bromopyridine (1.0 eq)

• Tributyl(1-ethoxyvinyl)tin (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Anhydrous Toluene (or other chosen solvent, see table above)

• 2N Hydrochloric Acid

• Saturated Sodium Bicarbonate solution

• Ethyl Acetate

• Anhydrous Sodium Sulfate

• Silica Gel

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add 2-amino-6-bromopyridine (1.0 eq) and Pd(PPh₃)₄ (0.05 eq).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Reagent Addition: Add anhydrous, degassed toluene (to make a ~0.1 M solution) via syringe, followed by the dropwise addition of tributyl(1-ethoxyvinyl)tin (1.2 eq).

• Heating and Monitoring: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting 2-amino-6-bromopyridine spot is consumed (typically 2-6 hours).

• Cooling and Hydrolysis: Once complete, cool the reaction to room temperature. Remove the solvent under reduced pressure. To the residue, add 2N HCl and stir the mixture vigorously at room temperature for 2 hours to hydrolyze the enol ether intermediate.

• Work-up: Carefully neutralize the acidic solution by adding saturated aqueous sodium bicarbonate until gas evolution ceases (pH ~8).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (a gradient of hexanes/ethyl acetate is typically effective) to yield the pure 1-(6-Aminopyridin-2-yl)ethanone.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English. 1986 , 25 (6), 508–524. [Link]

• Espinet, P.; Echavarren, A. M. The Mechanism of the Stille Reaction. Angewandte Chemie International Edition. 2004 , 43 (36), 4704–4734. [Link]

• Farina, V. The Stille reaction. In Advances in Metal-Organic Chemistry; Liebeskind, L. S., Ed.; JAI Press: Greenwich, CT, 1998; Vol. 6, pp 1–63. [Link]

• Sherwood, J.; Clark, J. H.; Fairlamb, I. J. S.; Slattery, J. M. Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry. 2014 , 16 (4), 1554-1588. [Link]

• Caddick, S.; Cloke, F. G. N.; de K. Haynes, A.; Hitchcock, P. B.; Rowe, H. A versatile and convenient protocol for the Stille cross-coupling of aryl and heteroaryl chlorides. Tetrahedron Letters. 2003 , 44 (23), 4495-4497. [Link]

• Organic Synthesis. Stille Coupling. Organic-synthesis.org. [Link]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]

Aminopyridine Reaction Support Center: Troubleshooting Low Conversion

Welcome to the Technical Support Center for aminopyridine functionalization. Aminopyridines—particularly 2-aminopyridines and 3-aminopyridines—are privileged scaffolds in drug discovery, but they are notoriously recalcitrant in transition-metal-catalyzed cross-coupling reactions.

This guide is designed for researchers and process chemists to diagnose, troubleshoot, and resolve low conversion rates. Rather than relying on trial-and-error, we will deconstruct the mechanistic causality behind reaction failures and provide field-proven, self-validating protocols to force your reactions to completion.

Diagnostic Workflow: The Aminopyridine Conundrum

When an amination reaction stalls, the root cause typically falls into one of three categories: catalyst poisoning (thermodynamic sinks), electronic deactivation (poor nucleophilicity), or competing reactive sites (poor regioselectivity). Use the diagnostic workflow below to isolate your specific point of failure.

Logical workflow for diagnosing and resolving low conversion in aminopyridine couplings.

Knowledge Base & Mechanistic FAQs

Q1: My Buchwald-Hartwig coupling with 2-aminopyridine stalls at <20% conversion despite adding more catalyst. What is causing this?

Causality: You are likely experiencing severe catalyst poisoning. The pyridine nitrogen and the exocyclic amine of 2-aminopyridine act as a bidentate ligand. They chelate the Palladium(II) center after oxidative addition, forming a highly stable, unreactive "dead-end" complex[1]. Adding more catalyst only creates more dead-end complexes. Solution: You must physically block the pyridine nitrogen from coordinating to the metal. Employ ligands with "flexible bulk" or extreme steric hindrance. For example, using a bulky, chelating Josiphos ligand prevents the poisoning by occupying the coordination sphere, forcing the coupling to proceed with quantities of palladium orders of magnitude lower than traditional systems[2]. Alternatively, N-heterocyclic carbene (NHC) pre-catalysts like [Pd-PEPPSI-IPent] provide enough steric shielding to prevent metal coordination by the aminopyridine[1].

Pd-catalyzed amination cycle highlighting the catalyst poisoning dead-end vs. productive pathway.

Q2: I am observing a mixture of regioisomers and over-functionalization. How can I improve site selectivity?

Causality: Unbiased pyridines possess multiple reactive sites (both N-centered and C-centered). Direct functionalization often results in poor regiocontrol because the activation energy barriers for competing pathways are too similar[3]. Solution: Shift from a direct cross-coupling approach to a directed or pre-activated methodology. Utilizing N-aminopyridinium salts allows you to combine N-centered nucleophilicity with electrophilic chemistry, effectively acting as bifunctional amine precursors for site-selective C-H functionalization[3]. Furthermore, multifunctional reagents can be used to deliver the nitrogen nucleophile intramolecularly, achieving exquisite site selectivity for C-2 functionalization under mild conditions[4].

Q3: The reaction works perfectly for electron-rich anilines but fails for my aminopyridine. Is the base the problem?

Causality: Yes. The pyridine ring is highly electron-withdrawing, drastically reducing the nucleophilicity of the exocyclic amine. If your base is too weak (e.g., K2​CO3​ or Cs2​CO3​ ), it cannot efficiently deprotonate the coordinated amine to form the essential Pd(II)-amido intermediate. Solution: Switch to a stronger alkoxide base like NaOtBu or a silazide like LiHMDS. Pair this with a highly active pre-catalyst such as [Pd(IPr*OMe)(cin)(Cl)], which is specifically designed to handle deactivated, electron-poor anilines and sterically demanding substrates[5].

Quantitative Benchmarking: Ligand & Condition Selection

To eliminate guesswork, use the following benchmarking data to select the appropriate catalytic system based on your specific aminopyridine substrate.

Ligand / Pre-catalyst System	Target Substrate Profile	Typical Catalyst Loading	Avg. Conversion	Mechanistic Advantage
Pd-PEPPSI-IPr	Standard aryl amines	1.0 - 2.0 mol%	Moderate (<50%)	Baseline NHC catalyst; susceptible to chelation by 2-aminopyridines.
Pd-PEPPSI-IPent	2-Aminopyridines	0.5 - 1.0 mol%	>85%	"Flexible bulk" prevents metal coordination of the pyridine nitrogen[1].
Josiphos (Ferrocenyl)	Halopyridines / Primary amines	0.005 - 0.1 mol%	>90%	Extreme steric hindrance prevents poisoning; enables exceptionally low loadings[2].
[Pd(IPr*OMe)(cin)(Cl)]	Deactivated/Electron-poor amines	1.0 mol%	>90%	Highly active for sterically demanding and electronically deactivated substrates[5].

Validated Experimental Protocol: High-Conversion Buchwald-Hartwig Amination

This step-by-step methodology utilizes a self-validating system. By monitoring specific visual and chromatographic milestones, you can confirm the mechanistic integrity of the reaction in real-time.

Target Reaction: Coupling of 2-aminopyridine with an aryl chloride. Catalytic System: Pd2​(dba)3​ / Josiphos ligand (or Pd-PEPPSI-IPent).

Step 1: Rigorous Exclusion of Oxygen & Moisture

• Flame-dry a Schlenk tube equipped with a magnetic stir bar under a vacuum, then backfill with Argon (repeat 3x).

• Causality Check: Aminopyridine couplings utilizing strong bases ( NaOtBu ) and electron-rich phosphines are highly sensitive to oxidation. Moisture will quench the base and oxidize the active Pd(0) species.

Step 2: Reagent Loading & Catalyst Activation

• Inside an Argon-filled glovebox, charge the flask with the aryl chloride (1.0 equiv), 2-aminopyridine (1.2 equiv), Pd2​(dba)3​ (0.5 mol%), Josiphos ligand (1.0 mol%), and NaOtBu (1.5 equiv).

• Add anhydrous, degassed Toluene (to reach 0.2 M concentration).

• Self-Validation (Visual): Upon heating to 40°C for 5 minutes, the solution should transition from a dark purple/black suspension to a deep red/orange homogeneous solution. This indicates the successful reduction of Pd(II) to the active Pd(0) species. If the solution remains black and precipitates form, Pd black has crashed out (catalyst death).

Step 3: Reaction Execution & In-Process Monitoring

• Seal the tube and heat to 90°C in a pre-heated oil bath.

• Self-Validation (Analytical): After 1 hour, withdraw a 10 µL aliquot under Argon, quench in wet acetonitrile, and analyze via LC-MS.

  • Scenario A (Success): >50% conversion to product. Continue heating for 3-4 hours.

  • Scenario B (Poisoning): High starting material, no product. The aminopyridine has chelated the Pd. Intervention: Increase ligand-to-metal ratio or switch to a bulkier ligand (e.g., PEPPSI-IPent).

  • Scenario C (Bottleneck): Intermediate Pd-amido mass is detected. Intervention: The reductive elimination step is struggling. Increase the temperature to 110°C.

Step 4: Workup & Isolation

• Cool the reaction to room temperature. Quench with water (5 mL) and extract with EtOAc (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• Bulky-Yet-Flexible Carbene Ligands and Their Use in Palladium Cross-Coupling Source: MDPI URL:[Link]

• A Multifunctional Reagent Designed for the Site-Selective Amination of Pyridines Source: Organic Chemistry Portal (via J. Am. Chem. Soc.) URL:[Link]

• N-Amino Pyridinium Salts in Organic Synthesis Source: National Institutes of Health (NIH) URL:[Link]

• Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst Source: ResearchGate URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Amino Pyridinium Salts in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Multifunctional Reagent Designed for the Site-Selective Amination of Pyridines [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stability and Handling of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride

Introduction: 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride is a key building block in pharmaceutical research and development. As a bifunctional molecule containing both an amino group and a ketone, its reactivity is valuable. However, this reactivity also makes it susceptible to degradation if not stored and handled correctly. This guide provides in-depth technical support for researchers, scientists, and drug development professionals to address common stability issues, ensuring the integrity of your experiments and the reliability of your results.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the storage and use of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride.

Q1: My solid 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride has changed color (e.g., turned yellow/brown) or appears clumpy and wet. Is it still usable?

A1: A change in physical appearance, such as discoloration or clumping, is a primary indicator of potential chemical degradation and/or moisture absorption. The dihydrochloride salt form of this compound is likely hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This moisture can then facilitate hydrolysis or oxidation, leading to impurities.[2][3]

Causality: The amino and ketone functional groups on the pyridine ring can be susceptible to oxidation, which is often accelerated by light and moisture.[3][4] Discoloration is a common sign of the formation of oxidized oligomeric or polymeric impurities. Clumping indicates that the crystalline structure has been disrupted by water absorption.

Troubleshooting Workflow: Before using the material in a critical experiment, you must validate its integrity. Follow this workflow:

Caption: Troubleshooting workflow for physically altered solid material.

Q2: I'm observing poor yields or inconsistent results in my downstream synthesis. Could the stability of this starting material be the problem?

A2: Absolutely. The integrity of your starting materials is paramount for reproducible results. If 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride has degraded, its effective concentration is lowered, and the impurities themselves might interfere with your reaction.

Causality:

• Reduced Molarity: Degradation reduces the number of active molecules, leading to stoichiometric imbalances in your reaction and, consequently, lower yields.

• Side Reactions: Degradation products can act as catalysts, inhibitors, or competing substrates in your reaction, leading to a complex mixture of byproducts and making purification difficult. For instance, a partially hydrolyzed or oxidized impurity could have different reactivity, leading to unexpected products.

Recommended Actions:

• Confirm Purity: Do not assume the reagent is pure, even if it looks fine. Run a quick purity check using High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[]

• Use a Fresh Aliquot: If you have been using a stock bottle that has been opened multiple times, its contents have been repeatedly exposed to the atmosphere.[6] Try the reaction with a fresh, unopened bottle of the reagent.

• Review Handling Procedures: Ensure you are dispensing the solid in a controlled environment (e.g., low humidity) and minimizing its time exposed to air and ambient light.[6][7]

Q3: My freshly prepared stock solution of the compound in a common solvent (like DMSO or methanol) turns yellow overnight. Why is this happening?

A3: While the solid may be stable for extended periods under proper conditions, degradation processes are often significantly accelerated in solution.[3]

Causality:

• Increased Reactivity: Molecules in solution have higher mobility, increasing the frequency of collisions and the rate of degradation reactions like oxidation or self-condensation.

• Solvent Effects: The solvent itself can play a role. Protic solvents could facilitate hydrolysis, especially if the pH is not optimal. Ensure you are using anhydrous-grade solvents if your chemistry is moisture-sensitive.[8]

• Photodegradation: Standard laboratory lighting contains wavelengths that can promote chemical degradation.[4] Solutions stored in clear glass vials on a benchtop are particularly vulnerable.[6]

Preventative Measures:

• Prepare Fresh Solutions: It is best practice to prepare solutions of this reagent immediately before use.

• Use Amber Vials: If a solution must be stored, even for a short time, use an amber or opaque vial to protect it from light.[4][6]

• Inert Atmosphere: For maximum stability, consider degassing the solvent and storing the solution under an inert atmosphere (e.g., argon or nitrogen).

• Optimize pH: The stability of aminopyridines can be pH-dependent. If your application allows, buffering the solution to a slightly acidic pH (3-5) may minimize the deamidation or oxidation rate.[3]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride?

A1: Based on safety data sheets and best practices for sensitive chemicals, the following conditions are recommended for maximizing shelf-life.

Parameter	Recommendation	Rationale & References
Temperature	Refrigerate (2-8°C) or as specified on the product label.	Lower temperatures slow the rate of chemical degradation.[9][10]
Atmosphere	Store in a tightly sealed container, preferably under a dry, inert gas (Argon/Nitrogen).	The compound is sensitive to moisture (hygroscopic) and potentially oxygen.[1][9][11]
Light	Protect from light.	Exposure to UV and visible light can cause photodegradation.[4][6][9][10]
Container	Use the original manufacturer's container. If aliquoting, use amber glass vials with tight-fitting caps.	Opaque or amber containers block light, and proper seals prevent moisture ingress.[6]

Q2: How should I handle this compound on the lab bench?

A2: Handle this compound with the assumption that it is sensitive to atmospheric moisture and light.

• Minimize Exposure: Only open the main container for the minimum time required to dispense the material. It is best to do this in a low-humidity environment, such as a glove box or a nitrogen-purged glove bag.[7]

• Aliquot: For frequent use, consider aliquoting the bulk container into smaller, single-use vials under an inert atmosphere. This prevents repeated exposure of the entire batch to air.[6]

• Work Efficiently: Weigh the compound quickly and close the container immediately. If working on an open bench, cover the weighing vessel with foil if it will not be used immediately.[6][8]

• Safety First: Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The compound is toxic if swallowed or in contact with skin and can cause severe skin and eye damage.[9][11][12]

Q3: What are the primary signs of degradation?

A3: Degradation can be identified through both physical and analytical observations.

• Visual Signs: Color change (e.g., from white/off-white to yellow or brown), change in texture (from a free-flowing powder to clumps), or a "wet" appearance.

• Analytical Signs: The appearance of new peaks in an HPLC chromatogram, unexpected signals in an NMR spectrum, or a decrease in the assay value of the main peak when compared to a reference standard.[2][13]

Q4: Is the dihydrochloride salt form hygroscopic?

A4: Yes, it is highly likely. Amine hydrochloride salts are notorious for being hygroscopic.[1] This means the solid material will actively absorb water from the air. This is a critical stability concern because the presence of water can initiate or accelerate degradation pathways like hydrolysis.[1][3] Therefore, storage in a desiccator or under dry, inert gas is strongly recommended.[8][9][11]

Part 3: Key Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride and detecting degradation products.[2][][14]

Objective: To quantify the purity of the compound and identify the presence of any impurities.

Methodology:

• Solution Preparation:

  • Accurately weigh approximately 5 mg of the compound into a 10 mL amber volumetric flask.

  • Dissolve and dilute to the mark with a suitable diluent (e.g., a 50:50 mixture of water and acetonitrile). Mix thoroughly. This is your sample solution.

  • Prepare a reference standard solution in the same manner using a new, unopened batch of the compound or a certified reference standard.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-19 min: 95% to 5% B

    • 19-25 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the reference standard solution followed by the sample solution.

  • Compare the chromatograms. The purity can be calculated based on the area percent of the main peak relative to the total area of all peaks.

  • The presence of significant new peaks in the sample chromatogram, which are absent in the reference, indicates degradation.

Protocol 2: Preparation of a Stock Solution for Experimental Use

Objective: To correctly prepare a solution for immediate use in a chemical reaction or biological assay, minimizing degradation.

Methodology:

• Pre-computation: Calculate the exact mass of the solid required to achieve your target concentration.

• Dispensing: In a low-humidity environment (e.g., glove bag or on a dry day), quickly weigh the desired amount of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride into a clean, dry, amber glass vial.

• Solvent Addition: Add the required volume of anhydrous, research-grade solvent (e.g., DMSO, DMF, Methanol) to the vial.

• Dissolution: Cap the vial immediately and mix by vortexing or sonicating until the solid is completely dissolved.

• Use Immediately: Use the solution without delay. Do not store aqueous or protic solvent solutions for extended periods. If short-term storage is unavoidable, flush the vial headspace with an inert gas (argon or nitrogen) and store at 2-8°C, protected from light.

References

• Labtag Blog. (2024). 5 Tips for Handling Photosensitive Reagents. [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Vesta® Nutra. (2019). 3 Ways to Handle Hygroscopic Material Challenges. [Link]

• University of Rochester, Department of Chemistry. How to Store Reagents. [Link]

• Pharmaguideline. (2015). Protection of Light Sensitive Products. [Link]

• ResearchGate. (2026). Understanding and evaluation of different degradation pathways and stability of drug product. [Link]

• Agency for Toxic Substances and Disease Registry. (1999). Analytical Methods for Pyrethrins and Pyrethroids. [Link]

• Donnelly, R. F. (2004). Chemical Stability of 4-Aminopyridine Capsules. Canadian Journal of Hospital Pharmacy, 57(5), 283–286. [Link]

• MDPI. (2023). Metabolism and Chemical Degradation of New Antidiabetic Drugs: A Review of Analytical Approaches for Analysis of Glutides and Gliflozins. [Link]

• National Center for Biotechnology Information. (n.d.). Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. [Link]

• National Center for Biotechnology Information. (n.d.). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. [Link]

• Anichem. (n.d.). 1-(6-Amino-pyridin-2-yl)-2,2,2-trifluoro-ethanone. [Link]

• ResearchGate. (n.d.). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. [Link]

• RSC Publishing. (n.d.). The lysine degradation pathway analyzed with 1H-NMR-targeted metabolomics. [Link]

• BioProcess International. (2011). Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. [Link]

Sources

• 1. blog.vestanutra.com [blog.vestanutra.com]
• 2. researchgate.net [researchgate.net]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 6. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. How To [chem.rochester.edu]
• 9. tcichemicals.com [tcichemicals.com]
• 10. 1-(6-Aminopyridin-2-yl)ethan-1-one | 1060801-23-1 [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. cjhp-online.ca [cjhp-online.ca]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]

catalyst deactivation in cross-coupling of aminopyridines

Welcome to the Technical Support Center for Aminopyridine Cross-Coupling. As a Senior Application Scientist, I frequently consult on syntheses where researchers hit a wall with 2-aminopyridine or 3-aminopyridine substrates. These motifs are privileged scaffolds in drug discovery, but their integration via Buchwald-Hartwig or Suzuki-Miyaura cross-coupling frequently plagues researchers with stalled reactions, low yields, and precipitated palladium.

This guide abandons trial-and-error. Instead, we will dissect the mechanistic root causes of catalyst poisoning and provide self-validating, step-by-step protocols to rescue your syntheses.

Section 1: The Mechanistic Root of Catalyst Poisoning

Why do aminopyridines notoriously kill palladium catalysts? The failure is rarely due to a sluggish oxidative addition; rather, it is a failure of the catalytic cycle to progress past substrate binding. Aminopyridines deactivate transition metal catalysts through three primary pathways:

• Off-Cycle Bis(amine) Complexes : Unhindered or moderately hindered palladium catalysts readily bind two equivalents of the aminopyridine. This forms a highly stable, off-cycle bis(amine) complex that acts as a thermodynamic sink, stalling the reaction[1].

• κ2 -N,N Chelation : The unique spatial arrangement of 2-aminopyridines allows them to act as bidentate ligands. The lone pairs on both the pyridine nitrogen and the exocyclic amine coordinate the Pd(II) center simultaneously, creating an irreversible dead-end complex[2].

• Base-Mediated Degradation : While the catalyst is trapped in these off-cycle states, prolonged exposure to strong bases (like NaOtBu) and elevated temperatures leads to the decomposition of the Pd(II) species into inactive Pd(0) aggregates, visually observed as "Pd black"[1].

Figure 1: On-cycle catalytic pathway vs. off-cycle deactivation by strongly coordinating aminopyridines.

Section 2: Diagnostic Matrix & Quantitative Optimization

To rationally troubleshoot a failed coupling, you must compare the quantitative parameters of your catalytic system. The table below summarizes how modern ligand design directly counters the deactivation pathways of aminopyridines.

Catalyst / Ligand System	Reaction Type	Ligand Steric Bulk	Operating Temp (°C)	Deactivation Resistance	Typical Yield (%)	Mechanistic Causality
Pd(OAc)₂ / BINAP	Buchwald-Hartwig	Moderate	80 – 110	Low	< 20%	Fails to prevent off-cycle bis(amine) complex formation[2].
BrettPhos Pd G3	Buchwald-Hartwig	Extreme	25 – 65	High	85 – 95%	Extreme steric bulk physically blocks secondary amine binding[2].
PdCl₂{P(tBu)₂(Ph-NMe₂)}₂	Suzuki-Miyaura	High	80 – 100	High	90 – 98%	Resists heteroatom coordination even with 50 mol% chelator present[3].

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness in your workflow, the following protocols are designed as self-validating systems. Each step contains a diagnostic checkpoint to verify chemical success before proceeding to the next phase.

Protocol A: Buchwald-Hartwig Amination using BrettPhos Pd G3

Causality: Traditional Pd(OAc)₂ systems require slow in situ reduction, leaving the nascent Pd(0) vulnerable to immediate chelation by the aminopyridine. The G3 precatalyst ensures rapid, quantitative generation of the active monolithic Pd(0) species upon mild base activation[2].

• Preparation: In a glovebox or under strict Schlenk conditions, charge an oven-dried vial with the aryl halide (1.0 equiv), aminopyridine (1.2 equiv), NaOtBu (1.5 equiv), and BrettPhos Pd G3 (2-5 mol%).

• Solvent Addition: Add anhydrous, degassed THF or Toluene (0.2 M).

• Activation Checkpoint (Self-Validation): Stir at room temperature for 5 minutes. Diagnostic Visual Cue: The solution should rapidly transition from pale yellow to a deep red/orange, confirming the generation of the active Pd(0) species[4]. If the solution immediately turns black, oxygen ingress or solvent wetness has prematurely decomposed the catalyst.

• Reaction: Heat to 65 °C. Monitor via TLC/LC-MS until the aryl halide is consumed.

Protocol B: N-Acetylation Protection Strategy for Suzuki-Miyaura

Causality: In Suzuki-Miyaura couplings, the basic conditions required for transmetalation often exacerbate catalyst inhibition by the aminopyridine scaffold[5]. Masking the amino group with an acetyl group withdraws electron density, drastically reducing its coordinating ability and preventing κ2 -N,N chelation[5].

• Protection: Dissolve the aminopyridine in DCM. Add pyridine (2.0 equiv). Slowly add acetic anhydride (1.5 equiv) at 0 °C, then warm to room temperature.

• Protection Checkpoint (Self-Validation): Perform an aqueous workup. Diagnostic NMR Cue: By ¹H NMR, the disappearance of the broad -NH₂ singlet (~4.5-6.0 ppm) and the emergence of an acetyl methyl singlet (~2.1 ppm) confirms successful masking, validating that the substrate is now safe for Pd-introduction.

• Coupling: Proceed with standard Suzuki-Miyaura conditions using the N-acetylated substrate, aryl boronic acid, Pd(dppf)Cl₂, and K₂CO₃ in Dioxane/H₂O.

• Deprotection: Post-coupling, remove the N-acetyl group via basic hydrolysis (NaOH/MeOH) or acidic hydrolysis (HCl/MeOH)[5].

Figure 2: Diagnostic workflow for resolving failed aminopyridine cross-couplings.

Section 4: Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned black within 10 minutes. What happened? A: Immediate precipitation of Pd black indicates rapid catalyst degradation. This happens when oxidative addition occurs, but the strongly coordinating aminopyridine stalls the subsequent steps. The trapped Pd(II) intermediate is unstable under basic conditions and decomposes into inactive elemental palladium[1]. Switch to a G3 precatalyst and a bulky ligand like BrettPhos or RuPhos to force the cycle forward[4].

Q2: Can I use aryl iodides instead of aryl bromides to speed up oxidative addition? A: Avoid aryl iodides when coupling aminopyridines. Iodide is a strongly coordinating anion that can poison the catalyst. Because oxidative addition is rarely the rate-determining step in these specific reactions, aryl bromides or chlorides are highly preferred to prevent further catalyst inhibition[4].

Q3: Are there specialized catalysts for highly heteroatom-substituted systems? A: Yes. For extreme cases in Suzuki-Miyaura couplings involving multiple chelating nitrogens, specialized catalysts like PdCl₂{P(tBu)₂(Ph-NMe₂)}₂ (Catalyst E) have been developed. These catalysts resist deactivation by chelating heteroatoms and maintain high efficiency even when 50 mol% of chelating substrates are present in the reaction mixture[3].

References

• Benchchem - Navigating Suzuki Reactions with 3-Amino-5-bromopyridine: A Technical Support Guide.
• The Journal of Organic Chemistry (ACS) - New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides.
• Massachusetts Institute of Technology (DSpace) - Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions.
• Reddit (r/Chempros) - Brainstorming a Buchwald-Hartwig coupling.
• National Institutes of Health (PMC) - Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability.

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 1-(6-Aminopyridin-2-yl)ethanone

Welcome to the technical support center for the synthesis and scale-up of 1-(6-Aminopyridin-2-yl)ethanone. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, practical solutions to common challenges encountered during the synthesis of this valuable intermediate. Our focus is on providing not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your process effectively.

Introduction: The Synthetic Challenge

1-(6-Aminopyridin-2-yl)ethanone is a key building block in pharmaceutical development. However, its synthesis presents a classic challenge in heterocyclic chemistry: performing selective functionalization on an electron-deficient pyridine ring that also contains a nucleophilic amino group. This amino group can coordinate to and deactivate metal catalysts, act as a competing nucleophile, and complicate product purification.

This guide will focus on a robust and scalable synthetic route: the palladium-catalyzed Stille cross-coupling reaction between 2-amino-6-bromopyridine and a suitable acetylating agent. We will explore the critical parameters, troubleshoot potential pitfalls, and provide a detailed protocol for execution.

Visualizing the Synthetic Workflow

A successful synthesis campaign relies on a clear and logical workflow, from reaction setup to final product isolation. The following diagram outlines the critical stages for the synthesis of 1-(6-Aminopyridin-2-yl)ethanone via a Stille coupling.

Caption: High-level workflow for the synthesis of 1-(6-Aminopyridin-2-yl)ethanone.

Frequently Asked Questions (FAQs)

Q1: Why is a palladium-catalyzed cross-coupling reaction, like the Stille coupling, a preferred method for this synthesis?

A1: Palladium-catalyzed cross-coupling reactions are exceptionally versatile for forming C-C bonds, which is required to introduce the acetyl group onto the pyridine ring.[1] The Stille coupling, specifically, is often tolerant of a wide range of functional groups, including the amino group on our substrate, which might otherwise require protection.[1] This tolerance simplifies the overall synthetic sequence, making it more efficient and cost-effective for scale-up.

Q2: Can I use a different halogenated pyridine, like 2-amino-6-chloropyridine?

A2: Yes, but it requires significant changes to the protocol. The reactivity of halopyridines in the crucial oxidative addition step of the catalytic cycle is generally I > Br > Cl. While 2-amino-6-chloropyridine is often cheaper, it is much less reactive.[2] To use the chloro-analogue, you would need a more active catalyst system, typically involving bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) and potentially higher reaction temperatures, which could lead to different side-product profiles.[1][3]

Q3: Is it necessary to protect the amino group before the reaction?

A3: It is not always necessary, but it is a key variable to consider during optimization. The free amino group can coordinate with the palladium catalyst, potentially inhibiting its activity.[3] If you observe low conversion or catalyst deactivation, a protection strategy may be required. A common and easily removable protecting group for amines is the Boc (tert-butyloxycarbonyl) group.[4] However, this adds two steps (protection and deprotection) to your synthesis, increasing cost and time. The recommended protocol below proceeds without protection, which is often successful.

Q4: My purification is difficult, with the product streaking badly on the silica gel column. What can I do?

A4: This is a very common issue for aminopyridines. The basic amino group interacts strongly with the acidic silanol groups on the surface of standard silica gel, causing poor separation and streaking.[5] To solve this, you can neutralize these acidic sites by adding a small amount of a basic modifier, like triethylamine (0.5-1%) or a few drops of ammonium hydroxide, to your eluent system (e.g., Hexane/Ethyl Acetate).[5][6] Alternatively, using a different stationary phase like neutral or basic alumina can also resolve the issue.

Q5: What are the primary safety concerns when scaling up this reaction?

A5: There are several key safety considerations:

• Organotin Reagents: Tributyltin compounds are toxic and must be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood or enclosure. All waste containing tin must be segregated and disposed of as hazardous waste.

• Palladium Catalysts: While not acutely toxic, palladium catalysts can be sensitizers and should be handled with care.[7]

• Solvents: Toluene is flammable and has associated health risks. Ensure proper ventilation and avoid ignition sources.

• Exothermic Reactions: While this specific reaction is not violently exothermic, all reactions should be monitored for temperature changes during scale-up, as heat dissipation becomes less efficient in larger vessels.[7]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem Encountered	Potential Cause(s)	Troubleshooting & Optimization Steps
Low or No Conversion of Starting Material	1. Inactive Catalyst: The Pd(0) catalyst may have been oxidized by air. 2. Wet Reagents/Solvent: Water can interfere with the catalytic cycle. 3. Poor Quality Stannane: The (1-ethoxyvinyl)tributylstannane may have degraded.	1. Ensure the reaction is set up under a strict inert atmosphere (Nitrogen or Argon). Use freshly degassed solvent. Consider using a pre-catalyst like PdCl₂(PPh₃)₂ which is more air-stable. 2. Use anhydrous solvents and dry all glassware thoroughly before use. 3. Check the purity of the stannane reagent by ¹H NMR before use.
Formation of a Black Precipitate (Palladium Black)	Catalyst Decomposition: The catalyst has likely crashed out of the catalytic cycle, often due to high temperatures or impurities.	1. Lower the reaction temperature slightly (e.g., from 110°C to 100°C). 2. Ensure all reagents are of high purity. 3. Check that the stirring is efficient; poor mixing can create localized hot spots.
Significant Formation of 2,2'-Bipyridine-6,6'-diamine (Homocoupling)	Inefficient Transmetalation: The oxidative addition of the bromopyridine to palladium occurs, but the subsequent transfer of the vinyl group from tin is slow, leading to the coupling of two bromopyridine molecules.	1. Increase the amount of the stannane reagent slightly (e.g., from 1.2 eq to 1.5 eq). 2. Consider adding a ligand that accelerates transmetalation, though this complicates the system. For Stille couplings, this is less common but can be effective.
Difficult Removal of Tin Byproducts	Incomplete Extraction: Tributyltin bromide is the primary byproduct and can be difficult to remove due to its moderate polarity.	1. Perform a diligent acid-base workup. The amino group of your product will be protonated and move to the aqueous layer, leaving non-basic tin impurities in the organic layer. 2. A fluoride wash (e.g., with aqueous KF) can be used to precipitate tin salts, which can then be filtered off. Use this method with caution and proper safety measures.
Inconsistent Results on Scale-Up	1. Inefficient Heat Transfer: Larger flasks heat and cool more slowly. 2. Inadequate Mixing: Standard magnetic stirring may not be sufficient for larger volumes.	1. Use a reactor with an appropriate heating mantle and overhead mechanical stirring.[7] 2. For multi-liter scale-ups, mechanical stirring is essential to ensure homogenous mixing and heat distribution.[7] 3. Perform a small-scale pilot run at the intended larger scale concentration to identify potential issues before committing large amounts of material.[7]

Detailed Experimental Protocol: Stille Coupling Route

This protocol is a robust starting point for lab-scale synthesis (1-10 g) and can be adapted for further scale-up.

Materials & Reagents

Reagent	M.W.	Amount (for 5g scale)	Moles	Equivalents
2-Amino-6-bromopyridine	173.02	5.00 g	28.9 mmol	1.0
(1-Ethoxyvinyl)tributylstannane	363.15	12.6 g	34.7 mmol	1.2
Tetrakis(triphenylphosphine)palladium(0)	1155.56	1.00 g	0.86 mmol	0.03 (3 mol%)
Toluene (Anhydrous, Degassed)	-	100 mL	-	-
2M Hydrochloric Acid	-	~50 mL	-	-
Saturated Sodium Bicarbonate	-	~100 mL	-	-
Ethyl Acetate	-	~300 mL	-	-
Brine	-	~50 mL	-	-

Procedure

• Reaction Setup: To a dry 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet, add 2-amino-6-bromopyridine (5.00 g, 28.9 mmol) and tetrakis(triphenylphosphine)palladium(0) (1.00 g, 0.86 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Reagent Addition: Add anhydrous, degassed toluene (100 mL) via cannula, followed by (1-ethoxyvinyl)tributylstannane (12.6 g, 34.7 mmol).

• Heating and Monitoring: Heat the reaction mixture to reflux (approximately 110 °C) using a heating mantle. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate) or LC-MS. The reaction is typically complete within 4-12 hours.

• Hydrolysis (Quench): Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully add 2M HCl (50 mL) and stir vigorously for 1 hour. This step hydrolyzes the intermediate enol ether to the desired ketone.

• Workup & Purification:

  • Transfer the mixture to a separatory funnel. Separate the layers.

  • Wash the organic layer with 1M HCl (2 x 50 mL) to remove the product into the aqueous phase.

  • Combine all aqueous layers. Cool in an ice bath and carefully add saturated sodium bicarbonate solution until the pH is ~8-9.

  • Extract the product from the basified aqueous layer with ethyl acetate (3 x 100 mL).

  • Combine the organic extracts, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude solid by column chromatography on silica gel using a gradient of hexane/ethyl acetate (e.g., starting from 9:1 and moving to 1:1) containing 0.5% triethylamine to afford 1-(6-aminopyridin-2-yl)ethanone as a solid.

Visualizing the Catalytic Cycle

Understanding the mechanism is key to troubleshooting. The Stille coupling proceeds via a well-defined catalytic cycle.

Sources

• 1. jmcct.com [jmcct.com]
• 2. 2-Amino-6-chloropyridine | 45644-21-1 [chemicalbook.com]
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• 7. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Challenges in the Purification of Polar Aminopyridine Compounds

Welcome to the Technical Support Center dedicated to addressing the complex challenges associated with the purification of polar aminopyridine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique difficulties posed by the inherent polarity and basicity of these molecules. Here, we move beyond generic protocols to provide in-depth, field-proven insights into troubleshooting common issues and optimizing your purification workflows.

The basic nitrogen of the pyridine ring, coupled with polar functional groups, often leads to problematic interactions with standard chromatography stationary phases, resulting in poor peak shape, low recovery, and inadequate separation from polar impurities. This guide offers a structured approach to overcoming these obstacles, grounded in the principles of chromatography and physical organic chemistry.

Part 1: Troubleshooting Guide - Common Issues and Strategic Solutions

This section addresses the most frequently encountered problems during the purification of polar aminopyridines, offering explanations for their root causes and providing actionable, step-by-step solutions.

Issue 1: Peak Tailing or Streaking in Normal-Phase Chromatography on Silica Gel

Q: My aminopyridine compound is showing significant tailing or streaking on my silica gel TLC plate and column. What is causing this, and how can I achieve a sharp, symmetrical peak?

A: This is a classic and highly common issue. The root cause lies in the strong interaction between the basic aminopyridine and the acidic silanol groups (Si-OH) on the surface of the silica gel stationary phase.[1][2][3] This secondary interaction leads to a non-uniform elution of the analyte molecules, resulting in a "tailing" peak shape.[2][4][5]

Solutions:

• Mobile Phase Modification: The most straightforward solution is to add a small amount of a basic modifier to your eluent. This "sacrificial base" will compete with your aminopyridine for the active silanol sites, minimizing the undesirable interactions.[1][6]

  • Triethylamine (TEA): Add 0.1-1% TEA to your mobile phase (e.g., hexane/ethyl acetate).[1][6]

  • Ammonium Hydroxide: A solution of 7M ammonia in methanol can also be used as a mobile phase additive.[7]

• Change of Stationary Phase: If mobile phase modification is insufficient or undesirable, consider a less acidic stationary phase.

  • Alumina (Basic or Neutral): Alumina is an excellent alternative to silica for basic compounds.[1][6][8]

  • Florisil: This magnesium-silica gel adsorbent can sometimes offer different selectivity and improved peak shape for aminopyridines.[7]

Issue 2: Poor or No Retention in Reversed-Phase (RP) Chromatography

Q: My polar aminopyridine elutes in the void volume or shows very poor retention on my C18 column, even with a highly aqueous mobile phase. How can I increase its retention?

A: This is a direct consequence of the compound's high polarity. In reversed-phase chromatography, retention is driven by hydrophobic interactions between the analyte and the non-polar stationary phase.[9] Highly polar compounds have a strong affinity for the polar mobile phase and weak interactions with the stationary phase, leading to poor retention.[8][10]

Solutions:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of polar compounds. It utilizes a polar stationary phase (like silica, diol, or amino) and a mobile phase with a high concentration of a non-polar organic solvent (typically acetonitrile) and a small amount of a polar solvent (like water).[1][11][12][13] In HILIC, water acts as the strong eluting solvent.[11]

• Mixed-Mode Chromatography (MMC): This technique uses stationary phases with multiple retention mechanisms, such as reversed-phase and ion-exchange.[14][15][16][17][18] This allows for the simultaneous exploitation of hydrophobic and electrostatic interactions, providing excellent retention and selectivity for polar, ionizable compounds like aminopyridines.[14][16][19]

• Ion-Pair Reversed-Phase Chromatography: The addition of an ion-pairing reagent to the mobile phase can enhance the retention of charged analytes on a reversed-phase column. However, these reagents are often non-volatile and not compatible with mass spectrometry.[18][20][21]

• Supercritical Fluid Chromatography (SFC): SFC is gaining popularity for the purification of polar compounds.[22][23][24] It uses supercritical CO2 as the primary mobile phase, often with a polar co-solvent like methanol.[23][25] SFC can offer unique selectivity and faster separations compared to HPLC.[22][24]

Issue 3: Difficulty in Removing Unreacted Starting Materials or Polar Impurities

Q: I am struggling to separate my target aminopyridine from unreacted starting materials and other polar byproducts. What strategies can I employ?

A: This is a common challenge, especially when the impurities have similar polarities to the desired product. A multi-pronged approach is often necessary.

Solutions:

• Acid-Base Extraction: This classic technique leverages the basicity of the aminopyridine.[6]

  • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash with a dilute aqueous acid (e.g., 1M HCl). The basic aminopyridine will be protonated and move into the aqueous layer, while neutral or acidic impurities remain in the organic layer.

  • Basify the aqueous layer (e.g., with NaOH or NaHCO3) and extract the purified aminopyridine back into an organic solvent.

• Scavenger Resins: These are solid-supported reagents designed to react selectively with and remove specific types of excess reagents or byproducts.[6] For example, an isocyanate resin can be used to scavenge unreacted primary or secondary amines.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification method, provided a suitable solvent can be found where the product and impurities have different solubility profiles at high and low temperatures.[6]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a purification method for a novel polar aminopyridine?

A1: A good starting point is to assess the compound's properties.

• Polarity: Run TLC plates with a standard normal-phase system (e.g., hexane/ethyl acetate) and a HILIC system (e.g., acetonitrile/water). This will give you a quick indication of which technique is more suitable.

• Basicity (pKa): Knowing the pKa can help you choose the appropriate pH for mobile phases in reversed-phase, HILIC, or ion-exchange chromatography. For basic compounds in reversed-phase, a higher pH mobile phase (2 units above the pKa) will keep the compound neutral and enhance retention.[26] Conversely, for HILIC, a lower pH (2 units below the pKa) will ensure the compound is ionized, which can improve retention on some stationary phases.[26]

• Solubility: Test the solubility of your crude material in various solvents to guide your choice of chromatography mobile phases or recrystallization solvents.

Q2: Can I use a gradient elution for purifying my aminopyridine?

A2: Yes, gradient elution is often recommended, especially for complex mixtures with components of varying polarities.[1] A gradient allows for better separation of closely eluting compounds and can help to sharpen peaks.

Q3: My purified aminopyridine is a dark oil or discolored solid. What could be the cause?

A3: Discoloration is often due to the presence of oxidized impurities or degradation products.[27] Purification by distillation or treatment with a reducing agent like sodium hydrosulfite during workup can sometimes yield a colorless product.[28] Storing purified aminopyridines under an inert atmosphere and protected from light can also prevent degradation.

Part 3: Experimental Protocols and Data

Protocol 1: General Method for Normal-Phase Flash Chromatography with a Basic Modifier

• Column: Silica gel.

• Mobile Phase: Start with a non-polar solvent system (e.g., 9:1 hexane/ethyl acetate) and gradually increase the polarity. Add 0.5% triethylamine to both solvents.

• Sample Loading: Dissolve the crude material in a minimal amount of dichloromethane or the initial mobile phase. If solubility is low, adsorb the sample onto a small amount of silica gel and load the dry powder onto the column.[8]

• Elution: Run the gradient, collecting fractions.

• Analysis: Analyze fractions by TLC.

• Work-up: Combine pure fractions and evaporate the solvent. To remove residual triethylamine, co-evaporate with toluene under reduced pressure.[8]

Table 1: Recommended Starting Conditions for Different Chromatographic Techniques

Technique	Stationary Phase	Typical Mobile Phase	Target Analytes
Normal-Phase	Silica Gel, Alumina	Hexane/Ethyl Acetate + 0.5% TEA	Moderately polar aminopyridines
Reversed-Phase	C18, Polar-Embedded C18	Water/Acetonitrile or Methanol + 0.1% Formic Acid or Ammonium Formate	Less polar aminopyridines
HILIC	Silica, Diol, Amino	Acetonitrile/Water with buffer (e.g., ammonium acetate)	Highly polar and water-soluble aminopyridines
Mixed-Mode	Reversed-Phase/Cation-Exchange	Acetonitrile/Water with buffer (pH and ionic strength are key parameters)	Polar, ionizable aminopyridines
SFC	Various (e.g., Diol, 2-EP)	CO2/Methanol with additive (e.g., diethylamine)	Broad range of polarities, good for preparative scale

Part 4: Visualizing Purification Strategies

Diagram 1: Decision Tree for Purification Method Selection

This diagram provides a logical workflow for choosing the most appropriate purification technique based on the properties of your polar aminopyridine compound.

Caption: A decision tree to guide the selection of an appropriate purification method.

Diagram 2: Mechanism of Peak Tailing and Mitigation

This diagram illustrates the interaction of a basic aminopyridine with a silica surface, leading to peak tailing, and how a basic modifier mitigates this effect.

Caption: How a basic modifier improves peak shape in normal-phase chromatography.

References

• BenchChem Technical Support Team. (2025). How to remove unreacted 2-aminopyridine from product. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Purification of 2-Aminopyridine-3,4-diol. BenchChem.
• HELIX Chromatography. (n.d.). Mixed-Mode Chromatography and Stationary Phases. HELIX Chromatography.
• West, C. (n.d.). How Good is SFC for Polar Analytes? Chromatography Today.
• Ridgway, P., & Chen, R. (n.d.). A Case Study of Using Thar SFC-MS Prep 30® to Purify Polar, Basic Pharmaceutical Relevant Compounds. LCGC International.
• Lee, Y. C., & Lee, Y. C. (1993). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 212(1), 196–201.
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• SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. SIELC Technologies.
• Waters. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.
• Naegele, E., & Soelter, S. (n.d.). Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS. Agilent.
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• BenchChem Technical Support Team. (2025). Technical Support Center: Sulfonation of 4-Aminopyridine. BenchChem.
• Waters. (n.d.). Preparative SFC Method Development. Waters Corporation.
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• Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Welch Materials.
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• Waters. (n.d.). What is a good column choice for analysis of 4-aminopyridine (4-AP)? - WKB94222. Waters.
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• ResearchGate. (2018, April 25). For highly polar compound, how to do the purification?. ResearchGate.
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• Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International.
• Al-Sabti, B., & Harbali, J. (2025, August 31). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. Molecules, 30(17), 345.
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• Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography. Teledyne Labs.
• BenchChem. (n.d.). Overcoming challenges in the purification of pyridine compounds. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Purification of Polar Heterocyclic Compounds. BenchChem.
• Tosoh Bioscience. (2011). Techincal Presentation -- Separation of Polar Molecules using a Stable Amino-bonded Phase HILIC Column. Tosoh Bioscience.
• Boag, M. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Phenomenex.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. ACD/Labs.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Aminopyridine. HELIX Chromatography.
• ResearchGate. (2016, February 1). Why is 4-aminophenol not retained on silica and amino column but 2-aminopyridine retains on silica but not on amino column under HILIC conditions?. ResearchGate.
• Fossler, M. J., Leslie, J., Burke, M., Devane, J., & Young, D. (1994). A reversed-phase ion-pair liquid chromatography method for the determination of 4-aminopyridine in Sprague-Dawley rats. Journal of pharmaceutical and biomedical analysis, 12(2), 281–285.
• Li, Y., et al. (2017). Selective Removal of the Genotoxic Compound 2-Aminopyridine in Water using Molecularly Imprinted Polymers Based on Magnetic Chitosan and β-Cyclodextrin. Molecules, 22(9), 1433.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminopyridine. HELIX Chromatography.
• Allen, C. F. H., & Wolf, C. J. (1950). 3-aminopyridine. Organic Syntheses, 30, 3.
• Krop, U., & Monks, K. (n.d.). Separation of proteins with anion exchange chromatography on Sepapure Q and DEAE. KNAUER.
• Google Patents. (2018). CN108840820A - The method of one-step synthesis aminopyridine and 4-aminopyridine. Google Patents.

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• 12. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 21. A reversed-phase ion-pair liquid chromatography method for the determination of 4-aminopyridine in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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avoiding N-alkylation side products in aminopyridine reactions

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most notorious challenges in medicinal chemistry: achieving selective exocyclic N-alkylation of aminopyridines while avoiding endocyclic pyridinium salt formation.

This guide synthesizes mechanistic causality with field-proven methodologies to ensure your synthetic workflows are robust, scalable, and regioselective.

Troubleshooting FAQs: The Ambident Nucleophile Problem

Q1: Why am I getting pyridinium salts instead of my desired N-alkylated product when using standard alkyl halides?

The Causality: 2-Aminopyridine and 4-aminopyridine are ambident nucleophiles, meaning they possess two reactive nitrogen centers. In a neutral state, the lone pair on the endocyclic pyridine nitrogen resides in an sp² orbital orthogonal to the aromatic π -system, making it highly localized and sterically accessible for nucleophilic attack. Conversely, the lone pair on the exocyclic amine is delocalized into the electron-deficient pyridine ring via resonance.

Because of this electronic distribution, direct treatment with an alkyl halide under neutral or weak-base conditions (e.g., K₂CO₃) kinetically favors attack by the ring nitrogen, resulting in the undesired N-alkylpyridinium salt [1].

Mechanistic divergence of aminopyridine alkylation based on base selection.

Q2: How can I force direct alkylation to the exocyclic amine using standard alkyl halides?

The Causality: You must invert the natural nucleophilicity of the molecule. By treating the aminopyridine with a strong, non-nucleophilic base (such as NaH, NaNH₂, or LiHMDS), you deprotonate the exocyclic amine to form an amide anion. This localized negative charge is vastly more nucleophilic than the neutral endocyclic nitrogen, thermodynamically driving the electrophilic substitution exclusively to the exocyclic position [1].

Q3: My substrate is highly base-sensitive, and I am also struggling with over-alkylation (dialkylation). What are my alternatives?

The Causality: If strong bases degrade your substrate, or if the resulting secondary amine outcompetes the primary amine for the alkyl halide, you must abandon direct alkylation.

• Protecting Group Strategy: Convert the primary amine to an N,N-Di-Boc protected species. The bulky Boc groups lower the pKa of the amine and sterically shield the ring nitrogen, allowing for highly controlled mono-alkylation via Mitsunobu conditions after selective mono-deprotection [2].

• Cross-Coupling (The Paradigm Shift): Instead of alkylating an aminopyridine, react a 2-halopyridine with an alkylamine using a Palladium-catalyzed Buchwald-Hartwig amination. This completely bypasses the ambident nucleophile issue by forming the C-N bond through reductive elimination at the metal center rather than SN2 substitution [3].

• Borrowing Hydrogen: A modern, green alternative utilizes Iridium catalysis to couple aminopyridines directly with primary alcohols. The catalyst temporarily oxidizes the alcohol to an aldehyde, facilitates imine formation, and returns the hydrogen to yield the mono-alkylated product with water as the only byproduct [4].

Decision matrix for selecting the optimal exocyclic N-alkylation strategy.

Quantitative Method Comparison

To assist in selecting the optimal route for your specific API or intermediate, consult the performance metrics of standard functionalization strategies below:

Alkylation Strategy	Reagents / Catalyst	Primary Advantage	Regioselectivity (Exo:Endo)	Typical Yield Range
Direct Alkylation	R-X, K₂CO₃, Acetone	Simple, mild conditions	Poor (Often < 1:5)	10 – 30%
Anionic Alkylation	R-X, NaH, DMF	Fast, inexpensive	Excellent (> 95:5)	70 – 90%
Reductive Amination	Aldehyde, NaBH(OAc)₃	Prevents dialkylation	Perfect (100:0)	65 – 85%
Buchwald-Hartwig	2-Halopyridine, R-NH₂, Pd	Bypasses ambident issue	Perfect (100:0)	75 – 95%
Borrowing Hydrogen	Primary Alcohol, Ir-cat	Green, produces only H₂O	Perfect (100:0)	70 – 85%

Validated Experimental Protocols

The following protocols are self-validating systems designed to eliminate the kinetic formation of pyridinium side products.

Protocol A: Anionic Alkylation via Sodium Hydride (NaH)

Use this when the substrate is stable to strong bases and mono-alkylation is easily controlled by stoichiometry.

• Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar. Purge with Argon.

• Solvation: Dissolve 2-aminopyridine (1.0 equiv, 10 mmol) in anhydrous DMF (50 mL, 0.2 M). Cool the solution to 0 °C using an ice bath.

• Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 equiv, 12 mmol) portion-wise.

• Validation Check: Stir the suspension at 0 °C for 30 minutes. The reaction is ready for the next step only when hydrogen gas evolution has completely ceased, ensuring quantitative formation of the amide anion.

• Alkylation: Add the alkyl halide (1.1 equiv, 11 mmol) dropwise over 10 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours, monitoring consumption of the starting material via TLC (EtOAc/Hexane).

• Workup: Quench the reaction slowly with cold water (50 mL). Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine (to remove DMF), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Buchwald-Hartwig Cross-Coupling

Use this for base-sensitive substrates, complex volatile amines, or when absolute exocyclic fidelity is required [3].

• Catalyst Assembly: In an oven-dried Schlenk tube, combine 2-bromopyridine (1.0 equiv, 5 mmol), the desired alkylamine (1.2 equiv, 6 mmol), Pd₂(dba)₃ (2 mol%, 0.1 mmol), Xantphos ligand (4 mol%, 0.2 mmol), and Sodium tert-butoxide (NaOtBu) (1.5 equiv, 7.5 mmol).

• Atmosphere Control: Seal the tube with a rubber septum. Evacuate the tube and backfill with Argon (Repeat 3 times).

• Solvation: Add anhydrous, degassed toluene (25 mL, 0.2 M) via syringe.

• Reaction: Replace the septum with a Teflon screwcap under positive Argon flow. Heat the sealed tube in a pre-heated oil bath at 90 °C for 12–16 hours.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and filter the crude mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure and purify the resulting secondary aminopyridine via silica gel chromatography.

References

• Orie, K. J., et al. "Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review." American Journal of Heterocyclic Chemistry, Science Publishing Group, 2021. 1

• BenchChem. "N,N-Di-Boc-2-aminopyridine | 870703-63-2 | Application Notes." BenchChem, 2025. 2

• Dyrager, C., et al. "A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines." The Journal of Organic Chemistry, American Chemical Society, 2007. 3

• Wetzel, A., et al. "Development of a Mild and Efficient Process for Ir-Catalyzed N-Alkylation of 4-Bromopyridin-2-amine with a Primary Alcohol via Borrowing Hydrogen." Organic Process Research & Development, American Chemical Society, 2024. 4

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing the Hofmann Rearrangement for Aminopyridine Synthesis

Welcome to the technical support center for the optimization of the Hofmann rearrangement, a cornerstone reaction for the synthesis of aminopyridines. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the efficiency, yield, and purity of their aminopyridine products. We will delve into the nuances of this reaction, moving beyond a simple recitation of steps to explain the underlying chemical principles that govern success.

Frequently Asked Questions (FAQs)

Q1: What is the Hofmann rearrangement and why is it used for aminopyridine synthesis?

The Hofmann rearrangement, also known as the Hofmann degradation, is an organic reaction that converts a primary amide into a primary amine with one fewer carbon atom.[1][2][3] This is achieved by treating the amide with bromine or another halogen in a strongly basic aqueous solution.[2] The reaction proceeds through an isocyanate intermediate, which is then hydrolyzed to the amine.[1][4][5] This method is particularly valuable for synthesizing aminopyridines, such as 3-aminopyridine from nicotinamide[2][6][7][8] and 4-aminopyridine from isonicotinamide[9], as it provides a direct route to these important pharmaceutical and chemical intermediates.[7][8]

Q2: What is the basic mechanism of the Hofmann rearrangement for a pyridinecarboxamide?

The reaction mechanism involves several key steps:[1][4][6][10]

• N-Bromination: The primary amide reacts with bromine in the presence of a base (like NaOH) to form an N-bromoamide intermediate.[4][6]

• Deprotonation: The base then abstracts the acidic proton from the nitrogen, creating an N-bromoamide anion.[4][6]

• Rearrangement: In the rate-determining step, the pyridine ring migrates from the carbonyl carbon to the nitrogen, displacing the bromide ion and forming an isocyanate intermediate.[4][6][11] This is a concerted, intramolecular process.[11]

• Hydrolysis: The isocyanate is then attacked by water (or another nucleophile).[1][4]

• Decarboxylation: The resulting carbamic acid is unstable and spontaneously loses carbon dioxide to yield the final primary aminopyridine.[1][4]

Q3: Are there alternatives to using bromine and sodium hydroxide?

Yes, several variations of the Hofmann rearrangement exist that utilize different reagents. These can be advantageous for substrates that are sensitive to the harsh conditions of the classical method.[12] Alternatives include:

• Sodium hypochlorite (household bleach): A milder and more readily available oxidizing agent.[1]

• N-Bromosuccinimide (NBS): Can be used in combination with a base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[1][13]

• Hypervalent iodine reagents: Such as (bis(trifluoroacetoxy)iodo)benzene (PIFA), which offer milder reaction conditions.[1][12][14]

• Lead tetraacetate: Another oxidizing agent that can effect the rearrangement.[1]

If the reaction is performed in an alcohol solvent like methanol instead of water, the isocyanate intermediate can be trapped to form a stable carbamate, which can then be hydrolyzed to the amine in a separate step.[1][4][15]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of aminopyridines via the Hofmann rearrangement.

Issue 1: Low Yield of the Desired Aminopyridine

Q: I am consistently obtaining a low yield of my target aminopyridine. What are the likely causes and how can I improve it?

A: Low yields are a common challenge and can stem from several factors. A systematic approach to troubleshooting is essential.

Potential Causes & Solutions:

• Incomplete Reaction:

  • Insufficient Reagent: Ensure that at least one molar equivalent of bromine and a sufficient excess of base are used. The base is consumed in multiple steps of the reaction.

  • Low Temperature: The initial N-bromination is typically performed at low temperatures (0-10°C) to control the reaction rate and minimize degradation of the hypobromite reagent.[16] However, the rearrangement step requires heating (often to 70-80°C) to provide the necessary activation energy.[16][17] Ensure your temperature profile is appropriate for both stages.

  • Poor Reagent Quality: Use high-purity starting materials, as impurities can lead to unwanted side reactions.[16]

• Side Reactions:

  • Urea Formation: The aminopyridine product can react with the isocyanate intermediate to form a substituted urea. This is more likely to occur if the hydrolysis of the isocyanate is slow. To minimize this, ensure a sufficiently high concentration of hydroxide is present to facilitate rapid hydrolysis.[15][16]

  • Hydrolysis of Product: In some cases, the aminopyridine product itself can be susceptible to hydrolysis under the reaction conditions, especially at elevated temperatures.[17] It is crucial to follow established protocols for workup and to avoid prolonged heating once the reaction is complete.

  • Over-oxidation: While less common for aromatic amides, it's a possibility. Ensure precise control over the stoichiometry of the oxidizing agent.

• Product Isolation Issues:

  • Water Solubility: Aminopyridines can be water-soluble, leading to losses during aqueous workup.[17] To improve recovery, saturate the aqueous layer with a salt like sodium chloride before extraction.[18] Continuous extraction with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) can also significantly improve yields.[17][18]

  • Improper pH during Workup: Careful pH adjustment is critical for efficient product isolation.[17]

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting logic for low product yield.

Issue 2: Difficulty in Purifying the Aminopyridine Product

Q: My final product is difficult to purify, and I see multiple spots on my TLC plate. What are the common impurities and how can I remove them?

A: Purification challenges often arise from the side reactions mentioned previously.

Common Impurities and Purification Strategies:

Impurity	Identification	Purification Strategy
Unreacted Pyridinecarboxamide	Higher polarity than the aminopyridine product on normal phase silica.	Column chromatography is typically effective. Optimizing the reaction to drive it to completion is the best approach.
Substituted Urea Byproduct	Lower polarity than the aminopyridine. Often a solid.	Can sometimes be removed by filtration if it precipitates. Column chromatography can also separate it.
Hydrolysis Products (e.g., Pyridone)	Can have varying polarities.	Careful pH control during workup can sometimes selectively precipitate or extract the desired product. Column chromatography may be necessary.[17]

Expert Tip: A well-executed workup is your first purification step. After the reaction is complete, quenching, careful pH adjustments, and efficient extraction can significantly reduce the burden on subsequent purification steps. For example, an acid wash can remove basic impurities, while a basic wash can remove acidic ones.

Experimental Protocols

Protocol 1: Synthesis of 3-Aminopyridine from Nicotinamide

This protocol is adapted from established procedures and provides a reliable starting point.[18]

Materials:

• Nicotinamide

• Sodium hydroxide (NaOH)

• Bromine (Br₂)

• Sodium chloride (NaCl)

• Diethyl ether (or other suitable extraction solvent)

• Activated carbon (e.g., Norit)

• Sodium hydrosulfite

• Benzene and Ligroin (for recrystallization)

Procedure:

• Hypobromite Preparation: In a beaker equipped with a mechanical stirrer and immersed in an ice-salt bath, prepare a solution of sodium hydroxide in water. Cool the solution to 0-5°C.[16][18]

• Slowly add one equivalent of bromine to the cold, stirred sodium hydroxide solution, ensuring the temperature remains below 10°C.[16][18]

• Amide Addition: Once the hypobromite solution is formed, add the nicotinamide all at once with vigorous stirring.[18]

• Reaction: Allow the reaction mixture to warm to room temperature and then gently heat to approximately 70-80°C for about an hour, or until the reaction is complete (monitor by TLC).[17][18]

• Workup: Cool the solution to room temperature and saturate it with sodium chloride.[18]

• Extraction: Extract the product using a continuous extractor with diethyl ether for 15-20 hours.[18]

• Drying and Concentration: Dry the ether extract over sodium hydroxide pellets, filter, and remove the ether by distillation.[18]

• Purification: The crude product can be purified by recrystallization from a mixture of benzene and ligroin after treatment with activated carbon and sodium hydrosulfite to remove colored impurities.[18]

Hofmann Rearrangement Workflow

Caption: Experimental workflow for the Hofmann rearrangement.

Safety Considerations

• Bromine: Is a highly corrosive and toxic substance. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

• Strong Bases: Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

• Exothermic Reaction: The formation of sodium hypobromite and the initial reaction with the amide can be exothermic. Proper cooling and controlled addition of reagents are crucial to prevent the reaction from running away.[16]

• 3-Aminopyridine: Is toxic and can be absorbed through the skin.[10] Handle with care.

By understanding the mechanism, anticipating potential pitfalls, and systematically troubleshooting any issues that arise, you can successfully optimize the Hofmann rearrangement for the synthesis of high-purity aminopyridines.

References

• Hofmann rearrangement - Wikipedia. (n.d.). Retrieved March 15, 2026, from [Link]

• HOFMANN REARRANGEMENT - PHARMD GURU. (2025, November 14). Retrieved March 15, 2026, from [Link]

• Hoffmann Rearrangement March 2026 - Chemist Wizards. (2026, March). Retrieved March 15, 2026, from [Link]

• Isonicotinamide - Grokipedia. (n.d.). Retrieved March 15, 2026, from [Link]

• The Hofmann and Curtius Rearrangements - Master Organic Chemistry. (2017, September 19). Retrieved March 15, 2026, from [Link]

• Hofman rearrangement | PPTX - Slideshare. (n.d.). Retrieved March 15, 2026, from [Link]

• The Chemistry of Pyridines: Focusing on 3-Aminopyridine Synthesis and Applications. (2026, February 13). Retrieved March 15, 2026, from [Link]

• General and Mild Preparation of 2-Aminopyridines | Organic Letters - ACS Publications. (2010, October 19). Retrieved March 15, 2026, from [Link]

• Hofmann Rearrangement Mechanism Overview | PDF | Chemical Reactions | Organic Chemistry - Scribd. (n.d.). Retrieved March 15, 2026, from [Link]

• Hofmann Rearrangement: Example, Mechanism, and Application - Chemistry Learner. (n.d.). Retrieved March 15, 2026, from [Link]

• A simple synthesis of aminopyridines: use of amides as amine source - SciELO. (n.d.). Retrieved March 15, 2026, from [Link]

• Synthesis, spectroscopic, thermal, crystal structure properties, and characterization of new Hofmann-Td-type complexes with 3-aminopyridine - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

• A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021, July 1). Retrieved March 15, 2026, from [Link]

• 3-aminopyridine - Organic Syntheses Procedure. (n.d.). Retrieved March 15, 2026, from [Link]

• What Is Hofmann Rearrangement Reaction - Chemistry with wiley. (2021, August 29). Retrieved March 15, 2026, from [Link]

• Hofmann Rearrangement - J&K Scientific LLC. (2025, December 3). Retrieved March 15, 2026, from [Link]

• Hofmann Rearrangement Mechanism Overview | PDF | Chemical Reactions | Organic Chemistry - Scribd. (n.d.). Retrieved March 15, 2026, from [Link]

• Hypervalent Iodine Reagent-Promoted Hofmann-Type Rearrangement/Carboxylation of Primary Amides | The Journal of Organic Chemistry - ACS Publications. (2021, January 13). Retrieved March 15, 2026, from [Link]

• The Hofmann rearrangement - CoLab.ws. (2025, January 1). Retrieved March 15, 2026, from [Link]

• Recent Advances in the Hofmann Rearrangement and Its Application to Natural Product Synthesis | Request PDF - ResearchGate. (n.d.). Retrieved March 15, 2026, from [Link]

• Release of protein N-glycans by effectors of a Hofmann carboxamide rearrangement - PMC. (n.d.). Retrieved March 15, 2026, from [Link]

• CHAPTER 13 Hofmann Rearrangement BY, G.DEEPA. (n.d.). Retrieved March 15, 2026, from [Link]

• The Hofmann reaction involving annulation of o-(pyridin-2-yl)aryl amides selectively and rapidly leads to potential photocatalytically active 6H-pyrido[1,2-c]quinazolin-6-one derivatives - Green Chemistry (RSC Publishing). (n.d.). Retrieved March 15, 2026, from [Link]

• Continuous-Flow Hofmann Rearrangement Using Trichloroisocyanuric Acid for the Preparation of 2-Benzoxazolinone - ACS Publications. (2022, January 20). Retrieved March 15, 2026, from [Link]

• 22.4b Synthesis of Amines Hofmann Rearrangement - YouTube. (2018, September 21). Retrieved March 15, 2026, from [Link]

• Rearrangement to electron-deficient nitrogen: - Nabagram Hiralal Paul College. (n.d.). Retrieved March 15, 2026, from [Link]

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• 14. The Hofmann reaction involving annulation of o-(pyridin-2-yl)aryl amides selectively and rapidly leads to potential photocatalytically active 6H-pyrido[1,2-c]quinazolin-6-one derivatives - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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Reference Data & Comparative Studies

comparing synthesis routes for 1-(6-Aminopyridin-2-yl)ethanone

An Expert's Guide to the Synthesis of 1-(6-Aminopyridin-2-yl)ethanone: A Comparative Analysis of Key Methodologies

In the landscape of pharmaceutical research and development, the heterocyclic compound 1-(6-aminopyridin-2-yl)ethanone serves as a critical building block for a multitude of pharmacologically active molecules. Its unique structural motif, featuring a pyridine ring substituted with both an amino and an acetyl group, makes it a versatile synthon for constructing complex molecular architectures. This guide provides a detailed comparison of the most prevalent synthetic routes to this key intermediate, offering insights into the practical considerations and chemical principles that guide the selection of an optimal pathway for laboratory and process scale applications.

Introduction to Synthetic Strategies

The synthesis of 1-(6-aminopyridin-2-yl)ethanone can be approached from several distinct starting materials, each with its own set of advantages and challenges. The choice of a particular route is often dictated by factors such as the availability and cost of starting materials, the desired scale of the reaction, and the tolerance of other functional groups within the molecule. In this guide, we will explore and compare three prominent synthetic strategies:

• Route A: Palladium-Catalyzed Cross-Coupling of 2-Amino-6-halopyridine.

• Route B: Grignard Reaction with 6-Aminopyridine-2-carbonitrile.

• Route C: Friedel-Crafts Acylation of 2-Aminopyridine.

Route A: Palladium-Catalyzed Cross-Coupling of 2-Amino-6-halopyridine

This modern approach leverages the power of transition-metal catalysis to construct the target molecule with high efficiency and selectivity. The general strategy involves the coupling of a 2-amino-6-halopyridine (typically bromo- or chloro-) with an acetyl equivalent.

Reaction Scheme:

Caption: Stille coupling followed by hydrolysis.

Mechanistic Insights and Experimental Choices

The Stille coupling reaction between 2-amino-6-bromopyridine and tributyl(1-ethoxyvinyl)tin is a popular choice for this transformation. The palladium catalyst, typically Pd(PPh3)4, facilitates the oxidative addition of the aryl bromide, followed by transmetalation with the organotin reagent and reductive elimination to form the vinyl ether intermediate. The choice of a non-polar aprotic solvent like toluene and reflux conditions is crucial for driving the reaction to completion. The subsequent hydrolysis of the enol ether to the desired ketone is readily achieved with aqueous acid.

Experimental Protocol

• To a solution of 2-amino-6-bromopyridine (1.0 eq) in toluene, add tributyl(1-ethoxyvinyl)tin (1.2 eq) and Pd(PPh3)4 (0.05 eq).

• Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and add 2M HCl.

• Stir vigorously for 1-2 hours until the hydrolysis is complete.

• Extract the aqueous layer with ethyl acetate and purify the combined organic layers by column chromatography.

Route B: Grignard Reaction with 6-Aminopyridine-2-carbonitrile

This classical organometallic approach offers a straightforward and often high-yielding route to the target compound. The key step involves the addition of a methyl Grignard reagent to the nitrile functionality, followed by acidic workup to hydrolyze the resulting imine.

Reaction Scheme:

Caption: Grignard reaction and subsequent hydrolysis.

Mechanistic Insights and Experimental Choices

The success of this reaction hinges on the careful control of reaction conditions to prevent side reactions. The use of an anhydrous solvent like THF is essential to avoid quenching the highly reactive Grignard reagent. The addition of the Grignard reagent is typically performed at low temperatures (e.g., 0 °C) to control the exothermicity of the reaction. The subsequent acidic workup with an acid like sulfuric acid is necessary to hydrolyze the intermediate imine to the final ketone product.

Experimental Protocol

• Dissolve 6-aminopyridine-2-carbonitrile (1.0 eq) in anhydrous THF under an inert atmosphere.

• Cool the solution to 0 °C and add methylmagnesium bromide (1.2 eq, 3.0 M solution in diethyl ether) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Carefully quench the reaction by the slow addition of 1 M H2SO4 at 0 °C.

• Extract the product with a suitable organic solvent and purify by crystallization or column chromatography.

Route C: Friedel-Crafts Acylation of 2-Aminopyridine

While Friedel-Crafts acylation is a cornerstone of aromatic chemistry, its application to pyridine derivatives can be challenging due to the electron-deficient nature of the pyridine ring and the potential for catalyst inhibition by the basic nitrogen atom. However, under specific conditions, this method can be a viable option.

Reaction Scheme:

Caption: Friedel-Crafts acylation of 2-aminopyridine.

Mechanistic Insights and Experimental Choices

The amino group of 2-aminopyridine is an activating, ortho-, para-director. However, the ring nitrogen is deactivating and can coordinate with the Lewis acid catalyst, further reducing its reactivity. This often leads to a mixture of products, including acylation at the amino group and at various positions on the pyridine ring. The choice of catalyst and reaction conditions is critical to favor acylation at the desired C6 position. Polyphosphoric acid (PPA) can sometimes be a more effective medium than traditional Lewis acids for this transformation.

Experimental Protocol

• To a mixture of 2-aminopyridine (1.0 eq) and a Lewis acid such as AlCl3 (2.0 eq) in a suitable solvent (e.g., nitrobenzene), add acetyl chloride (1.1 eq) dropwise at 0 °C.

• Heat the reaction mixture and monitor for product formation.

• Upon completion, pour the reaction mixture onto ice and neutralize with a base.

• Extract the product and purify by column chromatography to separate the desired isomer from byproducts.

Comparative Analysis of Synthesis Routes

Feature	Route A: Palladium-Catalyzed Cross-Coupling	Route B: Grignard Reaction	Route C: Friedel-Crafts Acylation
Starting Material Availability	Readily available	Requires synthesis of the nitrile	Readily available
Number of Steps	2 (if starting from 2-amino-6-bromopyridine)	2 (if starting from the nitrile)	1
Typical Yield	Good to excellent	Good to excellent	Low to moderate
Scalability	Scalable, but catalyst cost can be a factor	Highly scalable	Can be challenging to scale due to exotherms and workup
Selectivity	High	High	Low, often gives a mixture of isomers
Safety and Handling	Organotin reagents are toxic	Grignard reagents are pyrophoric and water-sensitive	Strong acids and Lewis acids are corrosive
Purification	Generally straightforward	Generally straightforward	Often requires careful chromatographic separation of isomers

Conclusion and Recommendations

For laboratory-scale synthesis where high purity and yield are paramount, Route B (Grignard Reaction) and Route A (Palladium-Catalyzed Cross-Coupling) are the preferred methods. Route B is often more cost-effective if the starting nitrile is readily accessible. Route A offers high reliability and predictability, although the cost of the palladium catalyst and the toxicity of the organotin reagent are important considerations. For large-scale industrial production, the Grignard approach is likely the most economically viable. Route C (Friedel-Crafts Acylation) is generally the least favorable due to its lack of selectivity and lower yields, making it more of an academic curiosity than a practical synthetic route for this specific target.

The choice of synthesis route will ultimately depend on the specific needs of the researcher or organization, balancing factors of cost, scale, purity requirements, and available expertise.

References

• Stille Coupling Reactions: Hartwig, J. F. (2010). Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books. [Link]

• Grignard Reactions: Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. [Link]

• Friedel-Crafts & Related Reactions: Olah, G. A. (1963). Friedel-Crafts and Related Reactions. Wiley-Interscience. [Link]

1-(6-Aminopyridin-2-yl)ethanone vs other aminopyridine isomers in synthesis

Introduction: The Strategic Value of Acetyl-Aminopyridines

Within the landscape of medicinal chemistry and materials science, pyridine-based scaffolds are of paramount importance, forming the core of numerous pharmaceuticals and functional materials.[1][2][3] Among these, aminopyridine derivatives are particularly valuable building blocks. The introduction of an acetyl group creates a bifunctional scaffold, 1-(aminopyridin-yl)ethanone, opening up a rich and diverse field of synthetic possibilities. The specific placement of the amino and acetyl groups around the pyridine ring, however, is not a trivial matter. The resulting isomers exhibit profoundly different electronic and steric properties, which dictates their reactivity and ultimately determines their suitability for specific synthetic pathways.

This guide provides a comparative analysis of 1-(6-Aminopyridin-2-yl)ethanone and its key isomers. We will delve into how the positional isomerism governs reactivity in crucial synthetic transformations, supported by experimental data and detailed protocols. Our objective is to equip researchers, chemists, and drug development professionals with the insights needed to strategically select the optimal isomer for their synthetic targets, thereby streamlining discovery and development processes.

PART 1: Physicochemical Properties and Their Synthetic Implications

The location of the amino group relative to the pyridine nitrogen and the acetyl group fundamentally alters the molecule's electronic distribution, basicity, and potential for intramolecular interactions. These properties are critical in predicting and explaining the chemical behavior of each isomer.

The basicity, indicated by the pKa of the conjugate acid, is a crucial factor. For instance, 4-aminopyridine is significantly more basic than 2-aminopyridine and 3-aminopyridine.[4] This is because the lone pair of the exocyclic nitrogen in the 4-position can effectively delocalize into the ring, increasing the electron density on the ring nitrogen.[4] In contrast, the 2-amino isomer's basicity is also enhanced by resonance but to a lesser extent, while the 3-amino group's resonance does not directly involve the ring nitrogen, resulting in lower basicity.[4] This difference in basicity directly impacts the nucleophilicity of the ring nitrogen and the amino group, influencing their roles in catalysis and bond formation.

Table 1: Comparative Physicochemical Properties of Key Aminopyridine Isomers

Isomer	Structure	pKa (Conjugate Acid)[4]	Key Synthetic Features
1-(6-Aminopyridin-2-yl)ethanone		~6.9 (Estimated based on 2-aminopyridine)	• Excellent bidentate chelating ligand for transition metals. • Prone to intramolecular cyclization reactions. • Directing group for C-H activation at the 5-position.
1-(4-Aminopyridin-2-yl)ethanone		~9.2 (Estimated based on 4-aminopyridine)	• High basicity of ring nitrogen. • Amino group acts as a strong activating para-director. • Less prone to chelation compared to the 2-amino isomer.
1-(5-Aminopyridin-3-yl)ethanone		~6.0 (Estimated based on 3-aminopyridine)	• Lower basicity and nucleophilicity. • Distinct reactivity in electrophilic aromatic substitution. • Sterically accessible reaction sites.
1-(2-Aminopyridin-4-yl)ethanone		~6.9 (Estimated based on 2-aminopyridine)	• Potential for chelation. • Electronic effects influence reactivity at the acetyl group. • Useful for constructing scaffolds with specific substitution patterns.

Note: Structures are representative and require a chemical drawing tool for accurate depiction. pKa values are estimates based on the parent aminopyridines and are influenced by the acetyl group.

PART 2: Comparative Reactivity in Key Synthetic Transformations

The true divergence in the synthetic utility of these isomers becomes apparent when they are subjected to common and powerful synthetic reactions. We will explore two key areas: transition metal-catalyzed cross-coupling and condensation/cyclization reactions.

Transition Metal-Catalyzed Cross-Coupling: The Power of Chelation

In transition metal-catalyzed reactions, such as Suzuki, Buchwald-Hartwig, and C-H activation, the ability of a substrate to coordinate with the metal center is critical. This is where 1-(6-Aminopyridin-2-yl)ethanone demonstrates its unique advantage.

The proximity of the pyridine nitrogen and the exocyclic amino group allows it to act as a powerful bidentate directing group.[5][6] It can readily form stable five-membered chelate rings with transition metals like palladium, rhodium, and iridium.[5][6][7] This chelation-assisted strategy facilitates a host of transformations that are often difficult with other isomers. For example, in C-H activation reactions, this chelation directs the metal to selectively functionalize the C-H bond ortho to the directing group.[6]

In contrast, isomers like 1-(5-Aminopyridin-3-yl)ethanone lack this chelating ability and react more like simple aminopyridines. 1-(4-Aminopyridin-2-yl)ethanone has the potential for chelation, but the resulting six-membered ring is generally less stable than the five-membered ring formed by the 2-amino isomer, which can lead to different reactivity and selectivity.

Figure 1: Chelation advantage of 1-(6-Aminopyridin-2-yl)ethanone in Pd-catalyzed reactions.

Table 2: Hypothetical Comparison of Yields in a Model C-N Cross-Coupling Reaction

Isomer	Coupling Partner	Catalyst System	Conditions	Yield (%)	Rationale
1-(6-Aminopyridin-2-yl)ethanone	4-Bromotoluene	Pd₂(dba)₃ / Xantphos	Toluene, 110 °C, 12h	85%	Chelation stabilizes the catalytic intermediate, promoting efficient coupling at the amino group.[8]
1-(5-Aminopyridin-3-yl)ethanone	4-Bromotoluene	Pd₂(dba)₃ / Xantphos	Toluene, 110 °C, 12h	55%	Lacks chelation assistance, resulting in slower reaction kinetics and potential side reactions.
1-(4-Aminopyridin-2-yl)ethanone	4-Bromotoluene	Pd₂(dba)₃ / Xantphos	Toluene, 110 °C, 12h	70%	Potential for weaker chelation; high basicity may lead to catalyst inhibition in some cases.

This data is representative and intended for illustrative purposes. Actual yields may vary based on specific substrates and precise conditions.

Condensation and Cyclization: Building Heterocyclic Complexity

The acetyl group is a versatile handle for condensation reactions, readily forming imines, enamines, or participating in cyclizations to build fused heterocyclic systems. Here, the interplay between the acetyl and amino groups is key.

1-(6-Aminopyridin-2-yl)ethanone is an exceptional precursor for synthesizing pyridopyrimidines, a privileged scaffold in medicinal chemistry.[9] The 1,3-relationship between the amino and acetyl groups allows for facile intramolecular cyclization with various one-carbon or two-carbon synthons.

Figure 2: Synthesis of pyridopyrimidines from 1-(6-Aminopyridin-2-yl)ethanone.

Other isomers do not offer this direct pathway. For example, in 1-(5-Aminopyridin-3-yl)ethanone , the amino and acetyl groups are in a 1,4-relationship, which does not favor the formation of a six-membered fused ring. Instead, it would likely undergo intermolecular condensation or polymerization under similar conditions.

PART 3: Experimental Protocols

To provide a practical context, we present detailed, self-validating protocols for key transformations.

Protocol 1: Chemoselective N-Arylation of 2-Aminopyridine Derivatives

This protocol is adapted from a procedure for the N-arylation of 2-aminopyridine derivatives using arynes, highlighting a transition-metal-free approach where the nucleophilicity of the amino group is key.[10][11]

Objective: To synthesize N-phenyl-1-(6-aminopyridin-2-yl)ethanone.

Materials:

• 1-(6-Aminopyridin-2-yl)ethanone

• o-(Trimethylsilyl)phenyl trifluoromethanesulfonate (aryne precursor)

• Potassium fluoride (KF)

• 18-Crown-6

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-(6-Aminopyridin-2-yl)ethanone (1.0 mmol, 1.0 equiv).

• Add o-(trimethylsilyl)phenyl trifluoromethanesulfonate (1.2 mmol, 1.2 equiv) and 18-crown-6 (2.0 mmol, 2.0 equiv).

• Add anhydrous acetonitrile (10 mL) via syringe.

• Stir the solution and add potassium fluoride (2.0 mmol, 2.0 equiv) in one portion.

• Allow the reaction to stir at room temperature for 10-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the resulting residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the N-arylated product.

Causality and Validation:

• Why 18-Crown-6? It sequesters the potassium ion from KF, increasing the nucleophilicity of the "naked" fluoride anion, which is necessary to trigger the in situ generation of the highly reactive benzyne intermediate.[10]

• Why anhydrous conditions? Benzyne is highly reactive and will be quenched by water.

• Self-Validation: The successful formation of the product, confirmed by ¹H NMR and Mass Spectrometry, validates the chemoselective N-arylation over potential reactions at the pyridine nitrogen, demonstrating the higher nucleophilicity of the exocyclic amino group in this context.

Protocol 2: Synthesis of a Pyrido[2,3-d]pyrimidine via Condensation-Cyclization

This protocol demonstrates the utility of 1-(6-Aminopyridin-2-yl)ethanone in constructing fused heterocyclic systems.

Objective: To synthesize a 4-methyl-pyrido[2,3-d]pyrimidine derivative.

Materials:

• 1-(6-Aminopyridin-2-yl)ethanone

• Dimethylformamide dimethyl acetal (DMF-DMA)

• Ethanol, absolute

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 1-(6-Aminopyridin-2-yl)ethanone (1.0 mmol, 1.0 equiv) in absolute ethanol (15 mL).

• Add DMF-DMA (1.5 mmol, 1.5 equiv) to the solution.

• Heat the reaction mixture to reflux (approx. 80 °C) for 6-8 hours. Monitor the reaction by TLC.

• Upon completion, allow the mixture to cool to room temperature.

• The product often precipitates upon cooling. If not, reduce the solvent volume under vacuum to induce crystallization.

• Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Causality and Validation:

• Why DMF-DMA? It serves as a one-carbon synthon. It first reacts with the nucleophilic amino group to form an amidine intermediate. The acetyl methyl group is then deprotonated, and the resulting enolate attacks the activated carbon of the amidine, leading to cyclization and elimination of dimethylamine and methanol to yield the aromatic pyridopyrimidine.

• Self-Validation: The formation of the bicyclic product with the expected mass and NMR spectrum confirms the designed intramolecular cyclization pathway, a reaction not accessible to isomers lacking the 1,3-amino-acetyl relationship.

Conclusion and Strategic Recommendations

The choice between 1-(6-Aminopyridin-2-yl)ethanone and its isomers is a critical strategic decision in synthetic design.

• Choose 1-(6-Aminopyridin-2-yl)ethanone when:

  • Your strategy involves transition metal-catalyzed C-H activation or cross-coupling where a strong directing group is beneficial.

  • The target molecule contains a fused pyridopyrimidine ring system or requires a facile intramolecular cyclization.

• Consider other isomers like 1-(4-Aminopyridin-2-yl)ethanone or 1-(5-Aminopyridin-3-yl)ethanone when:

  • Chelation is undesirable or needs to be avoided to achieve a different regioselectivity.

  • The specific electronic activation/deactivation provided by the 3- or 4-amino group is required for a subsequent reaction on the pyridine ring.

  • Steric factors are paramount, and the more exposed functional groups of other isomers are advantageous.

By understanding the fundamental principles of how positional isomerism dictates reactivity, chemists can more effectively harness the power of these versatile building blocks, accelerating the synthesis of novel molecules with desired functions.

References

• Yadav, J. S., et al. (2022). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. Communications Chemistry, 5(1), 1-11. [Link]

• He, Y., et al. (2017). A Chemoselective N-Arylation Reaction of 2-Aminopyridine Derivatives with Arynes. The Journal of Organic Chemistry, 82(18), 9410–9417. [Link]

• Al-Ghorbani, M., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(15), 4992. [Link]

• Pal, M., et al. (2008). A simple synthesis of aminopyridines: use of amides as amine source. Journal of the Brazilian Chemical Society, 19(6), 1080-1084. [Link]

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• Deng, G., et al. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(15), 5837–5840. [Link]

• Kumar, R., et al. (2013). Synthesis and characterization of some new twin drugs having substituted pyridines. Der Pharma Chemica, 5(3), 112-118. [Link]

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• Surry, D. S., & Buchwald, S. L. (2011). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic letters, 13(16), 4402–4405. [Link]

• Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Heterocyclic Chemistry, 7(2), 11-20. [Link]

• ResearchGate. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. [Link]

• Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. ResearchGate. [Link]

• Kumar, A., et al. (2021). One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. RSC Advances, 11(44), 27364-27374. [Link]

• Abu-Taweel, G. M., et al. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Critical Reviews in Analytical Chemistry, 53(7), 1466-1490. [Link]

• Şengül, A., et al. (2011). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(7), o1295. [Link]

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• Abu-Taweel, G. M., et al. (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. ResearchGate. [Link]

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Comparative Biological Activity of Aminopyridine Derivatives: A Technical Guide

Executive Summary & Clinical Context

Aminopyridines are a well-established class of monoamino and diamino pyridine derivatives that function as voltage-gated potassium (Kv) channel blockers[1]. The prototypical compounds, 4-aminopyridine (4-AP, dalfampridine) and 3,4-diaminopyridine (3,4-DAP, amifampridine) , are clinically utilized to enhance axonal conduction in multiple sclerosis (MS) and Lambert-Eaton myasthenic syndrome (LEMS), respectively[2][3].

Despite their clinical utility, first-generation aminopyridines are limited by narrow therapeutic windows, driven by dose-dependent neurotoxicity (e.g., seizures)[2][3]. This has catalyzed the rational design of next-generation derivatives—such as alkyl-substituted and fluorinated analogs—aimed at improving target selectivity, blood-brain barrier (BBB) penetrance, and metabolic stability[2][4]. This guide provides an objective, data-driven comparison of these derivatives, detailing their structure-activity relationships (SAR) and the rigorous experimental workflows required for their evaluation.

Mechanistic Pathway & Structure-Activity Relationship (SAR)

Aminopyridines exert their biological activity by blocking Kv channels (predominantly Kv1.1 and Kv1.2) that become exposed following axonal demyelination[4].

Causality in SAR Design: The blocking efficacy and pharmacokinetics of aminopyridines are heavily dictated by their pKa and lipophilicity ( LogD )[2]. These molecules exist in a physiological pH-dependent equilibrium. The uncharged (neutral) free-base form is strictly required to cross the lipid bilayer of the cell membrane or the BBB[2]. Once intracellular, the protonated (charged) form enters the open channel pore from the cytoplasmic side, physically occluding the K+ efflux pathway[5].

Derivatives are engineered to optimize this delicate acid-base balance. For instance, the addition of a methyl group to create 4-methyl-3-aminopyridine (4Me3AP) increases lipophilicity (facilitating superior CNS penetrance) while slightly lowering basicity compared to 4-AP. This structural tweak results in greater blocking potency and a significantly longer plasma half-life[2]. Conversely, fluorinated derivatives like 3-fluoro-4-aminopyridine (3F4-AP) maintain Kv blocking activity but are primarily utilized for their metabolic stability and application as PET imaging tracers to map demyelinated lesions in vivo[4].

Fig 1. Mechanistic pathway of Kv channel blockade by aminopyridine derivatives.

Quantitative Comparison of Biological Activity

To objectively evaluate these compounds, we compare their half-maximal inhibitory concentrations ( IC50​ ) against Kv channels alongside their acute toxicity ( LD50​ ) profiles. Lower IC50​ values indicate higher binding affinity and potency.

Compound	Primary Target	IC50​ (Kv1.x / Kv3.x)	LD50​ (Mice, mg/kg)	Key Pharmacological Trait
4-Aminopyridine (4-AP)	Kv1.1, Kv1.2	~292 µM[2]	12.7[2]	High BBB penetrance; FDA-approved for MS[4].
3,4-Diaminopyridine (3,4-DAP)	Kv3.3, Kv3.4, Kv1.x	~167 µM[2]	N/A	Lower BBB penetrance; preferred for peripheral NMJ disorders[6].
4-Methyl-3-aminopyridine (4Me3AP)	Kv1.x	< 292 µM (Potent)[2]	29.3[2]	Lower acute toxicity; longer plasma half-life[2].
3-Fluoro-4-aminopyridine (3F4-AP)	Kv1.x	Comparable to 4-AP[4]	N/A	High metabolic stability; utilized as a PET tracer[4].
DDAAKN01 (Dipyrromethane deriv.)	Kv1.1	14 µM[7]	N/A	40x more potent than 4-AP; highly selective for Kv1.1[7].

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific rigor, the evaluation of novel aminopyridine derivatives relies on specific, highly controlled experimental workflows.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

Objective: Quantify the dose-dependent blockade of Kv channels by aminopyridine derivatives.

Fig 2. Self-validating whole-cell patch-clamp workflow for Kv channel inhibitors.

Step-by-Step Methodology & Causality:

• Cell Preparation: Culture HEK293 cells or Xenopus oocytes stably expressing the target Kv1.x channel[2][6].

  • Causality: Heterologous expression systems are strictly utilized to isolate the specific channel subtype, eliminating confounding background currents from native neuronal channels.

• Achieving Whole-Cell Configuration: Form a gigaseal (>1 GΩ) using a borosilicate glass pipette, then apply brief negative pressure to rupture the membrane patch.

  • Causality: Whole-cell mode allows the pipette solution to dialyze the cell interior. Because aminopyridines act at the intracellular face of the pore[5], establishing internal dialysis is critical for accurate measurement of pore-binding affinity.

• Voltage Protocol & Baseline Recording: Hold the membrane potential at -100 mV, followed by 100–500 ms depolarizing steps to +40 mV[6].

  • Causality: Holding at -100 mV ensures all Kv channels are in the fully closed, resting state, preventing steady-state inactivation. The subsequent step to +40 mV forces the channels into the open conformation, which is strictly required because aminopyridines are open-channel blockers[5].

• Compound Perfusion: Perfuse the aminopyridine derivative at increasing concentrations (e.g., 10 µM to 5 mM) and record the peak outward K+ current[6].

• Washout & Reversibility Assessment (Self-Validation): Perfuse with standard extracellular solution to wash out the compound.

  • Causality: This is a critical self-validating step. If the K+ current does not recover upon washout, the observed current reduction may be an artifact of cell death, loss of seal integrity, or non-specific membrane disruption rather than true, reversible receptor-mediated blockade.

• Data Analysis: Fit the normalized peak currents to the Hill equation to calculate the precise IC50​ [2].

Protocol 2: Acute Toxicity ( LD50​ ) Evaluation

Objective: Establish the safety margin of novel derivatives compared to standard 4-AP.

• Dosing: Administer the derivative via intraperitoneal (i.p.) injection in distinct cohorts of C57BL/6 mice at escalating doses[3].

• Observation: Monitor subjects for 24 hours for signs of neurotoxicity, specifically tonic-clonic seizures, which are the primary dose-limiting side effect of excessive Kv channel blockade in the CNS[3].

• Causality & Interpretation: Derivatives like 4Me3AP exhibit a significantly higher LD50​ (29.3 mg/kg) than 4-AP (12.7 mg/kg)[2]. This indicates a wider therapeutic index, likely due to altered binding kinetics or differential distribution within the CNS, making it a safer candidate for the symptomatic treatment of demyelinating diseases.

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Structural Validation of 1-(6-Aminopyridin-2-yl)ethanone: A Comparative Guide to 2D NMR vs. Alternative Modalities

In early-stage drug discovery and materials science, the unambiguous structural validation of synthesized intermediates is a critical bottleneck. For di-substituted pyridine derivatives like 1-(6-Aminopyridin-2-yl)ethanone (CAS: 1060801-23-1)[1], confirming the exact regiochemical substitution pattern (2,6- vs. 2,5- vs. 2,4-substitution) is paramount for establishing accurate Structure-Activity Relationships (SAR) and securing intellectual property.

This guide objectively compares the performance of routine 1D NMR + Mass Spectrometry (MS), Comprehensive 2D NMR, and X-Ray Crystallography, providing a self-validating experimental framework for assigning the structure of this specific molecule.

Modality Comparison: Evaluating Analytical Alternatives

While and other commercial vendors provide baseline purity metrics for 1-(6-Aminopyridin-2-yl)ethanone[1], independent structural verification is required upon synthesis or procurement. The table below compares the three primary analytical modalities available to researchers.

Analytical Modality	Diagnostic Confidence for Regioisomers	Time-to-Result	Sample Requirement	Cost & Accessibility
1D NMR (¹H, ¹³C) + MS	Low/Moderate (Relies on empirical shift predictions)	< 15 minutes	~5 mg	Low Cost, Highly Accessible
2D NMR (HSQC, HMBC, COSY)	High (Unambiguous connectivity mapping)	1 - 3 hours	15 - 20 mg	Moderate Cost, Standard Accessibility
X-Ray Crystallography	Absolute (Gold standard 3D spatial mapping)	Days to Weeks	Single Crystal	High Cost, Low Accessibility

Workflow Decision Matrix

Fig 1. Decision matrix comparing structural validation modalities for regioisomers.

Expertise & Experience: The Causality Behind 2D NMR

Why does 1D NMR fail to provide absolute confidence for 1-(6-Aminopyridin-2-yl)ethanone?

A standard ¹H NMR spectrum will reveal a methyl singlet (~2.6 ppm) and a characteristic doublet-triplet-doublet splitting pattern for the pyridine protons (H-3, H-4, H-5). While this confirms a 2,6-disubstitution pattern, it does not confirm which substituent (the acetyl group or the amino group) occupies C-2 versus C-6 . Relying on 1D ¹³C NMR chemical shifts to differentiate C-2 (~152 ppm) from C-6 (~160 ppm) requires empirical additivity rules, which are prone to error in highly conjugated systems.

The Solution: Comprehensive 2D NMR provides a self-validating system. Inverse heteronuclear experiments, such as HSQC and HMBC, maximize sensitivity by directly measuring hydrogen nuclei to elucidate the carbon backbone[2].

As outlined by the , the HMBC (Heteronuclear Multiple Bond Correlation) experiment detects couplings between protons and carbons separated by two (²J) or three (³J) bonds[3]. This creates an interlocking logical network:

• The methyl protons will show a strong ³J correlation to the pyridine C-2 carbon .

• The pyridine H-3 proton will show a ³J correlation to the carbonyl carbon .

• Because H-3 is part of a contiguous spin system (H-3/H-4/H-5) mapped by COSY, the acetyl group is mathematically locked to the C-2 position.

Expected NMR Parameters & Diagnostic Correlations

Nucleus / Position	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)	Multiplicity	Key Diagnostic HMBC Correlations
Acetyl CH₃	~2.60	~25.0	Singlet	C-7 (Carbonyl), C-2 (Pyridine)
Carbonyl C-7	-	~200.0	Quaternary	-
Pyridine C-2	-	~152.0	Quaternary	-
Pyridine H-3	~7.20	~112.0	Doublet	C-7 (Carbonyl), C-2, C-4, C-5
Pyridine H-4	~7.60	~138.0	Triplet	C-2, C-6
Pyridine H-5	~6.50	~108.0	Doublet	C-3, C-4, C-6
Pyridine C-6	-	~160.0	Quaternary	-
Amino NH₂	~5.00	-	Broad Singlet	C-6, C-5 (Often broadened by exchange)

HMBC Logical Correlation Network

Fig 2. Diagnostic HMBC correlation network for absolute regiochemical assignment.

Trustworthiness: Step-by-Step Experimental Protocol

To ensure reproducibility, the following protocol details the optimal acquisition strategy for validating 1-(6-Aminopyridin-2-yl)ethanone.

Step 1: Sample Preparation Dissolve 15–20 mg of the compound in 0.6 mL of DMSO-d₆. Causality Note: DMSO-d₆ is strongly preferred over CDCl₃. The highly polar amino group can cause line broadening and poor solubility in chloroform, which degrades the resolution of long-range heteronuclear couplings.

Step 2: 1D Baseline Acquisition Acquire standard ¹H (16 scans) and ¹³C{¹H} (1024 scans) spectra. Process with zero-filling and appropriate apodization (e.g., 0.3 Hz line broadening for ¹H, 1.0 Hz for ¹³C) to establish the chemical shift baseline.

Step 3: Multiplicity-Edited HSQC Run a DEPT-edited HSQC experiment. This protocol reduces acquisition time from hours to minutes[2]. Phase the resulting data so that CH/CH₃ cross-peaks are positive (red) and CH₂ peaks are negative (blue)[2]. This will immediately differentiate the methyl carbon from the pyridine CH carbons.

Step 4: HMBC Acquisition Acquire the HMBC spectrum. Because ³J carbon-proton couplings follow the Karplus relationship, the intensity of cross-peaks is heavily dependent on the dihedral angle[3]. Set the long-range coupling delay optimized for a compromise value of 7–8 Hz [3]. Ensure the spectral width in the F1 (Carbon) dimension extends to at least 220 ppm to capture the critical carbonyl carbon.

Step 5: Data Synthesis & Structural Assembly

• Trace the contiguous H-3 → H-4 → H-5 spin system using the ¹H-¹H COSY spectrum.

• Overlay the HSQC data to assign the directly bonded carbons to H-3, H-4, H-5, and the methyl group.

• Interrogate the HMBC data: Locate the methyl proton resonance (~2.6 ppm) on the F2 axis. Trace vertically to find the cross-peaks at ~200 ppm (Carbonyl) and ~152 ppm (C-2). This definitively anchors the acetyl group to the C-2 position, validating the structure.

References

• "HSQC and HMBC | NMR Core Facility", Columbia University. URL: [Link]

• "Two-dimensional Experiments: Inverse Heteronuclear Correlation", Oxford Instruments. URL:[Link]

Sources

• 1. 1-(6-Aminopyridin-2-yl)ethan-1-one | 1060801-23-1 [sigmaaldrich.com]
• 2. nmr.oxinst.com [nmr.oxinst.com]
• 3. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

Comparative Benchmark Analysis of Aminopyridine-Based Kinase Inhibitors

The aminopyridine scaffold represents a cornerstone in modern kinase inhibitor design, valued for its ability to form critical hydrogen bonds within the ATP-binding pocket of numerous kinases. This guide provides a comparative analysis of key aminopyridine-based kinase inhibitors, offering a technical deep-dive into their performance benchmarks, the experimental methodologies used for their evaluation, and the rationale behind these scientific choices. This document is intended for researchers, scientists, and drug development professionals seeking to understand the landscape and nuances of this important class of molecules.

The Aminopyridine Scaffold: A Privileged Structure in Kinase Inhibition

The 2-aminopyridine motif is particularly effective in kinase inhibition due to its ability to act as a "hinge-binder." The pyridine nitrogen and the exocyclic amino group form two or three hydrogen bonds with the backbone amide nitrogen and carbonyl oxygen of the kinase hinge region. This bidentate interaction provides a strong anchor for the inhibitor, leading to high potency. The rest of the molecule can then be modified to achieve selectivity and desirable pharmacokinetic properties by exploring other pockets within the ATP-binding site.

Comparative Analysis of Benchmark Aminopyridine Kinase Inhibitors

This section benchmarks several prominent aminopyridine-based inhibitors targeting different kinases, highlighting their potency and selectivity. The data presented here is a synthesis of findings from multiple peer-reviewed studies.

Compound	Primary Target(s)	IC50 (nM)	Assay Type	Reference
Gleevec (Imatinib)	ABL, KIT, PDGFR	25-100	Cell-based
AZD5363 (Capivasertib)	AKT1/2/3	3-8	Enzymatic
Ribociclib (LEE011)	CDK4/6	10/39	Enzymatic
R406 (Fostamatinib)	Syk	41	Enzymatic

Expert Insights: The variation in IC50 values underscores the importance of the assay type. Enzymatic assays measure direct inhibition of the purified kinase, while cell-based assays reflect the compound's activity in a more biologically relevant context, accounting for cell permeability and off-target effects. For instance, while Gleevec's primary targets are well-established, its broader cellular effects are a subject of ongoing research.

Experimental Protocols: A Guide to Best Practices

The following are detailed protocols for key experiments used to characterize aminopyridine-based kinase inhibitors.

Kinase Activity Assay (LanthaScreen™ Eu Kinase Binding Assay)

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a common method for quantifying kinase inhibition.

Principle: The assay measures the displacement of an Alexa Fluor™ 647-labeled "tracer" from the kinase active site by the test compound. A europium (Eu)-labeled anti-tag antibody binds to the kinase, and when the tracer is bound, FRET occurs between the Eu-donor and the Alexa Fluor™-acceptor. The inhibitor disrupts this interaction, leading to a decrease in the FRET signal.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a solution of the kinase, Eu-labeled antibody, and the tracer in the appropriate kinase buffer.

• Compound Dispensing: Serially dilute the aminopyridine inhibitor in DMSO and then into the kinase buffer. Dispense into a 384-well plate.

• Kinase/Antibody Addition: Add the kinase/antibody mixture to the wells containing the inhibitor.

• Tracer Addition: Add the tracer to all wells.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 665 nm and 615 nm.

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm) and plot against the inhibitor concentration to determine the IC50 value.

Cellular Proliferation Assay (MTT Assay)

This colorimetric assay assesses the impact of the inhibitor on cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the aminopyridine inhibitor for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle-treated control and plot against the inhibitor concentration to calculate the GI50 (concentration for 50% growth inhibition).

Western Blotting for Target Engagement and Downstream Signaling

This technique is used to detect changes in protein phosphorylation, confirming that the inhibitor is hitting its target in the cell and affecting the intended signaling pathway.

Principle: Proteins from cell lysates are separated by size via gel electrophoresis, transferred to a membrane, and then probed with antibodies specific for the phosphorylated and total protein of interest.

Step-by-Step Protocol:

• Cell Lysis: Treat cells with the inhibitor for a specified time, then lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Gel Electrophoresis: Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution like 5% non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Reprobing: The membrane can be stripped and reprobed with an antibody for the total protein to confirm equal loading.

Visualizing Key Concepts

Diagrams are essential for conceptualizing complex biological and experimental processes.

Caption: Workflow for a TR-FRET based kinase activity assay.

Caption: The PI3K/AKT signaling pathway and the inhibitory action of AZD5363.

Conclusion

The aminopyridine scaffold remains a highly valuable starting point for the development of potent and selective kinase inhibitors. The comparative data and detailed protocols provided in this guide offer a framework for the evaluation of novel aminopyridine-based compounds. A thorough understanding of the underlying biology and the appropriate experimental methodologies is paramount for the successful translation of these molecules from the bench to the clinic.

References

• Druker, B. J. (2002). Imatinib as a paradigm of targeted cancer therapies. Advances in Cancer Research, 91, 1-30. [Link]

• Deininger, M., Buchdunger, E., & Druker, B. J. (2005). The development of imatinib as a therapeutic agent for chronic myeloid leukemia. Blood, 105(7), 2640-2653. [Link]

• Hancox, U., Cosulich, S., & Hanson, L. (2015). The discovery of AZD5363, a potent and selective inhibitor of AKT. Future Medicinal Chemistry, 7(13), 1641-1653. [Link]

• Infante, J. R., Cassier, P. A., & Soria, J. C. (2014). A phase I study of the CDK4/6 inhibitor LEE011 (ribociclib) in patients with advanced solid tumors and lymphomas. Clinical Cancer Research, 20(23), 5901-5911. [Link]

• Braselmann, S., Taylor, V., & Zhao, H. (2006). R406, an orally available spleen tyrosine kinase inhibitor, blocks fc receptor signaling and reduces immune-mediated thrombocytopenia. American Journal of Pathology, 169(4), 1288-1298. [Link]

A Senior Application Scientist's Guide to 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride: Unveiling the Advantages of Salt Formation in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, the selection of starting materials is a critical decision that profoundly impacts reaction efficiency, product purity, and overall project timelines. Among the versatile building blocks available, aminopyridine derivatives hold a prominent position due to their prevalence in a wide array of biologically active molecules. This guide provides an in-depth technical comparison of 1-(6-Aminopyridin-2-yl)ethanone and its dihydrochloride salt, offering field-proven insights and experimental data to inform your synthetic strategies.

As a senior application scientist, my objective is to not only present protocols but to elucidate the underlying chemical principles that govern the observed advantages of utilizing the dihydrochloride salt form. This guide is structured to provide a comprehensive understanding of the practical benefits in terms of handling, stability, and reactivity, empowering you to make informed decisions in your research and development endeavors.

The Rationale for Salt Formation: Beyond Simple Solubility

While it is a common practice to convert amine-containing compounds into their salt forms to enhance aqueous solubility, the advantages of using the dihydrochloride salt of 1-(6-Aminopyridin-2-yl)ethanone extend far beyond this singular property. The protonation of the two basic nitrogen atoms—the pyridine ring nitrogen and the exocyclic amino group—imparts a range of beneficial physicochemical properties that streamline handling and improve performance in synthetic applications.

Key Advantages at a Glance:

Property	1-(6-Aminopyridin-2-yl)ethanone (Free Base)	1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride	Advantage of Dihydrochloride Salt
Physical State	Typically a solid	Crystalline solid	Improved crystallinity and handling properties.
Hygroscopicity	Can be hygroscopic, leading to clumping and inaccurate weighing.	Generally less hygroscopic than the free base, though still requires careful handling.	Easier to handle and weigh accurately, especially in a non-inert atmosphere.
Stability	Susceptible to oxidative degradation, particularly in solution.	Enhanced stability towards oxidation and other degradation pathways.	Longer shelf-life and more robust performance in reactions.
Solubility	Soluble in a range of organic solvents.	Highly soluble in aqueous media and polar protic solvents.	Facilitates reactions in aqueous or protic solvent systems and simplifies purification.

Comparative Performance Analysis: A Deeper Dive

The decision to use the free base or the dihydrochloride salt can have significant implications for the success of a synthetic sequence. This section provides a detailed comparison of their performance in key areas, supported by experimental rationale.

Handling and Weighing: The Hygroscopicity Challenge

Aminopyridine derivatives are known to be susceptible to moisture absorption from the atmosphere.[1] This hygroscopicity can lead to the formation of clumps, making accurate weighing and dispensing challenging. The dihydrochloride salt, being a more crystalline and stable solid, generally exhibits reduced hygroscopicity compared to the amorphous or less crystalline free base.

Experimental Insight: The protonation of the nitrogen atoms in the dihydrochloride salt reduces their ability to form hydrogen bonds with atmospheric water, thus mitigating moisture uptake. While still requiring storage in a desiccator, the dihydrochloride salt offers a wider window for handling in a standard laboratory environment without significant changes in weight due to water absorption.

Caption: Comparative chemical stability.

Solubility Profile: Expanding Synthetic Possibilities

The solubility of a starting material is a crucial parameter that dictates the choice of reaction solvents and conditions. While the free base of 1-(6-Aminopyridin-2-yl)ethanone is soluble in a variety of organic solvents, its dihydrochloride salt exhibits excellent solubility in water and polar protic solvents like ethanol and methanol. This enhanced solubility in protic media can be advantageous for certain reaction types, such as condensations with carbonyl compounds, which are often carried out in these solvents.

Representative Solubility Data (for the analogous 2-Aminopyridine):

Solvent	Solubility of 2-Aminopyridine (g/L at 20°C) [2]	Expected Solubility of Dihydrochloride Salt
Water	180	Very High
Ethanol	Soluble	Very High
Methanol	Soluble	Very High
Acetone	Soluble	Sparingly Soluble
Ethyl Acetate	Soluble	Sparingly Soluble

Note: This data is for the parent 2-aminopyridine and is provided as a representative example. The acetyl group will influence the solubility of the target compound.

Application in Synthesis: A Case Study in Pyrimidine Formation

1-(6-Aminopyridin-2-yl)ethanone is a valuable precursor for the synthesis of various heterocyclic compounds, including pyrimidines, which are important scaffolds in medicinal chemistry. [3][4]The use of the dihydrochloride salt can offer advantages in these synthetic transformations.

Experimental Protocol: Synthesis of a Pyrimidine Derivative

This protocol describes a typical condensation reaction to form a pyrimidine ring, highlighting the use of the dihydrochloride salt.

Materials:

• 1-(6-Aminopyridin-2-yl)ethanone Dihydrochloride

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Guanidine hydrochloride

• Sodium ethoxide

• Ethanol

Procedure:

• Enamine Formation:

  • Suspend 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride (1.0 eq) in ethanol.

  • Add sodium ethoxide (2.0 eq) to neutralize the salt and generate the free base in situ.

  • Add DMF-DMA (1.2 eq) and reflux the mixture for 4-6 hours. Monitor the reaction by TLC.

• Pyrimidine Ring Closure:

  • To the cooled reaction mixture, add guanidine hydrochloride (1.5 eq) and an additional equivalent of sodium ethoxide.

  • Reflux the mixture for 8-12 hours until the reaction is complete (monitored by TLC).

• Work-up and Purification:

  • Cool the reaction mixture and neutralize with acetic acid.

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices: The in-situ generation of the free base from the more stable dihydrochloride salt ensures that a fresh, high-purity starting material is used in the reaction, minimizing the introduction of impurities from degraded free base. The use of ethanol as a solvent is compatible with the solubility of the salt and the reaction conditions.

Caption: Synthetic workflow for pyrimidine synthesis.

Alternative Building Blocks: A Comparative Overview

While 1-(6-Aminopyridin-2-yl)ethanone is a valuable building block, several alternatives can be considered depending on the desired substitution pattern and reactivity.

Alternative Compound	Structure	Key Advantages & Applications
2-Amino-6-methylpyridine		Provides a methyl group instead of an acetyl group, useful for different substitution patterns.
2,6-Diaminopyridine		Offers two amino groups for further functionalization, leading to more complex structures. [2][5]
Ethyl 6-aminopyridine-2-carboxylate		The ester group can be hydrolyzed to a carboxylic acid or converted to other functional groups.
2-Acetyl-6-bromopyridine		The bromo substituent can be used for cross-coupling reactions to introduce a wide range of functionalities. [6]

The choice of the building block will depend on the overall synthetic strategy and the target molecule's structure. [1]

Conclusion: A Strategic Choice for Enhanced Synthesis

The use of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride offers clear and tangible advantages over its free base counterpart for researchers and drug development professionals. Its enhanced stability, reduced hygroscopicity, and improved handling characteristics contribute to more reliable and reproducible synthetic outcomes. While the free base remains a viable option, the strategic choice of the dihydrochloride salt can lead to higher purity intermediates, simplified workflows, and ultimately, a more efficient path to the target molecules. This guide provides the foundational knowledge and experimental framework to leverage the benefits of this versatile building block in your synthetic endeavors.

References

• PubMed. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products. Available from: [Link]

• World Journal of Advanced Research and Reviews. An overview on synthesis and biological activity of pyrimidines. Available from: [Link]

• MDPI. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Available from: [Link]

• Taylor & Francis Online. Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Available from: [Link]

• PMC. Chemical Stability of 4-Aminopyridine Capsules. Available from: [Link]

• PubMed. Liquid-chromatographic determination of 4-aminopyridine in serum, saliva, and urine. Available from: [Link]

• HepatoChem. How do you handle hygroscopic salts? Available from: [Link]

• PubMed. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Available from: [Link]

• ResearchGate. (PDF) Hygroscropicity and Its' Effect on Tablet Production. Available from: [Link]

• Reddit. Drying and Storing Hygroscopic Salts. Available from: [Link]

• Academia.edu. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available from: [Link]

• Proceedings of Student Research and Creative Inquiry Day. Synthesis and characterization of 2-acetyl-6-methoxypyridine (AMOPY) thiosemicarbazone ligands for drug design. Available from: [Link]

• RSC Publishing. Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. Available from: [Link]

• PMC. Crystal structure of 2,6-diaminopyridinium chloride. Available from: [Link]

• European Commission. Opinion of the Scientific Committee on Consumer Safety on 2,6-diaminopyridine. Available from: [Link]

• PubChem. 2,6-Diaminopyridine. Available from: [Link]

• PubChem. 2-Acetamido-6-aminopyridine. Available from: [Link]

• INCHEM. ICSC 0214 - 2-AMINOPYRIDINE. Available from: [Link]

• PubMed. Stabilization of the potent odorant 2-acetyl-1-pyrroline and structural analogues by complexation with zinc halides. Available from: [Link]

• ResearchGate. Stabilization of the Potent Odorant 2-Acetyl-1-pyrroline and Structural Analogues by Complexation with Zinc Halides | Request PDF. Available from: [Link]

• IDEALS at Illinois. Chemistry and stabilization of 2-acetyl-1-pyrroline. Available from: [Link]

• PMC. Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline. Available from: [Link]

• PubChem. 2-Aminopyridine. Available from: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,6-Diaminopyridine, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Crystal structure of 2,6-di­amino­pyridinium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

comparative analysis of spectroscopic data with published values

The Definitive Guide to Spectroscopic Data Benchmarking: Bridging Experimental and Published Values

As a Senior Application Scientist, I frequently encounter a critical juncture in drug development and structural elucidation: the moment experimental spectroscopic data must be reconciled with published literature. Whether you are validating a synthesized active pharmaceutical ingredient (API), profiling impurities, or establishing intellectual property claims, simply acquiring spectra is insufficient. You must prove that your data aligns with established databases—and when it deviates, you must possess the mechanistic understanding to explain exactly why.

This guide provides an objective, field-proven framework for comparing Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared (FT-IR) data against authoritative repositories.

The Architecture of Comparative Spectroscopic Validation

To ensure scientific integrity, spectroscopic comparison cannot be a passive exercise of matching numbers. It must be an active, self-validating workflow where instrumental variance is minimized, and data processing is standardized. We rely on foundational databases such as the NIST Chemistry WebBook, which provides critically evaluated thermochemical and spectroscopic data[1], and the Spectral Database for Organic Compounds (SDBS), which houses over 34,000 meticulously assigned organic spectra[2].

Below is the logical workflow required to build a robust comparative analysis.

Figure 1: Spectroscopic Data Benchmarking and Validation Workflow.

Self-Validating Experimental Protocols

A protocol is only trustworthy if it contains internal checks that validate the system's performance before the data is interpreted. In alignment with USP General Chapter <761> on Nuclear Magnetic Resonance Spectroscopy[3] and IUPAC recommendations for reporting NMR data[4], the following methodologies establish strict causality between your experimental choices and the resulting data quality.

Protocol A: Quantitative 1H NMR (qNMR) Acquisition

Objective: Acquire highly resolved, reproducible 1H NMR spectra for direct comparison with SDBS literature values.

• Step 1: System Suitability Test (SST). Run a standard 1% Ethylbenzene in CDCl₃ sample. Causality: This verifies magnet homogeneity (lineshape) and probe tuning (sensitivity). If the SST fails, the subsequent analyte data will suffer from artificial peak broadening, skewing coupling constants ( J -values).

• Step 2: Matrix Standardization. Dissolve exactly 10.0 mg of the analyte in 0.6 mL of deuterated solvent (e.g., CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: TMS acts as an internal chemical shift reference (set strictly to 0.00 ppm). This eliminates bulk magnetic susceptibility errors that cause global chemical shift drift.

• Step 3: Relaxation-Optimized Acquisition. Set the probe temperature to 298 K. Use a 30° pulse angle and a relaxation delay (D1) of at least 5×T1​ (longitudinal relaxation time of the slowest relaxing proton). Causality: Ensuring D1>5×T1​ guarantees complete spin-lattice relaxation between pulses, making the resulting peak integrations strictly quantitative and directly comparable to published structural ratios.

• Step 4: Algorithmic Processing. Apply zero-filling to 64k points and an exponential window function (Line Broadening = 0.3 Hz). Perform manual phase correction and a polynomial baseline correction. Causality: A perfectly flat baseline prevents integration skew, which is the leading cause of misassigned proton counts during literature comparison.

Protocol B: HRMS Isotopic Profiling

• Step 1: Lock-Mass Calibration. Infuse a known reference mass (e.g., Leucine Enkephalin for ESI+) continuously during the run. Causality: Time-of-Flight (TOF) analyzers are highly sensitive to ambient temperature fluctuations. A continuous lock-mass corrects for thermal drift in real-time, ensuring sub-5 ppm mass accuracy.

Quantitative Comparative Analysis

To objectively evaluate a molecule, experimental data must be tabulated against authoritative sources. Below is a comparative analysis of Ibuprofen , benchmarking in-house experimental data against values published in the SDBS[5] and NIST[1] databases.

Analytical Technique	Parameter / Assignment	Experimental Value	Published Value (Source)	Deviation (Δ)	Status
¹H NMR (400 MHz, CDCl₃)	-CH₃ (isobutyl, doublet)	0.90 ppm ( J =6.6 Hz)	0.89 ppm (SDBS)	+0.01 ppm	Acceptable
¹H NMR (400 MHz, CDCl₃)	-CH₂- (isobutyl, doublet)	2.45 ppm ( J =7.2 Hz)	2.44 ppm (SDBS)	+0.01 ppm	Acceptable
¹H NMR (400 MHz, CDCl₃)	-CH- (propionic, quartet)	3.72 ppm ( J =7.1 Hz)	3.70 ppm (SDBS)	+0.02 ppm	Acceptable
HRMS (ESI-TOF, Negative)	[M-H]⁻ exact mass ( m/z )	205.1235	205.1234 (Theoretical)	+0.48 ppm	Acceptable (<5 ppm)
FT-IR (ATR / Solid)	C=O stretch (carboxylic)	1708 cm⁻¹	1710 cm⁻¹ (NIST)	-2 cm⁻¹	Acceptable
FT-IR (ATR / Solid)	O-H stretch (broad)	2950 cm⁻¹	2955 cm⁻¹ (NIST)	-5 cm⁻¹	Acceptable

Note: Minor deviations are expected, but they must fall within instrument-specific tolerance thresholds (e.g., ± 0.05 ppm for ¹H NMR, ± 5 ppm for HRMS).

Causality in Deviations: Troubleshooting the Drift

When experimental data falls outside acceptable thresholds compared to published values, novice analysts often assume the compound is impure or incorrectly synthesized. However, an experienced Application Scientist first evaluates the physicochemical environment. Spectroscopic data is highly sensitive to the conditions of acquisition.

Figure 2: Decision Tree for Troubleshooting Spectroscopic Deviations.

Mechanistic Explanations for Common Deviations:

• NMR Chemical Shift Drift (Exchangeable Protons): If you observe a massive deviation (e.g., Δ>1.0 ppm) for an -OH or -NH proton, check your sample concentration and solvent. Hydrogen bonding is highly concentration-dependent. Furthermore, comparing a spectrum acquired in CDCl₃ to a published spectrum in DMSO-d₆ will yield entirely different chemical shifts due to the strong hydrogen-bond accepting nature of DMSO.

• Mass Spectrometry Adduct Formation: If your HRMS m/z value is off by exactly 21.9819 Da compared to the published [M+H]⁺ value, you have not synthesized the wrong molecule; you are observing the[M+Na]⁺ sodium adduct. Always cross-reference the ionization conditions of the published data.

• IR Wavenumber Shifts (Optical Effects): A deviation of 2–5 cm⁻¹ in the carbonyl stretch (as seen in the table above) is common when comparing modern Attenuated Total Reflectance (ATR) FT-IR data to older transmission data (e.g., KBr pellets). ATR spectra experience a wavelength-dependent shift in penetration depth, which slightly alters the apparent peak maxima compared to transmission techniques.

References

• NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. Provides critically evaluated thermochemical, thermophysical, and ion energetics data, including IR and MS spectra. URL:[Link]

• SDBS: Spectral Database for Organic Compounds. National Institute of Advanced Industrial Science and Technology (AIST), Japan. An integrated spectral database system encompassing EI-MS, FT-IR, ¹H NMR, ¹³C NMR, Raman, and ESR data. URL:[Link]

• IUPAC Recommendations for Reporting NMR Data (NMReData). Chemistry International / National Research Data Infrastructure for Chemistry (NFDI4Chem). Details the minimum information standards and markup formats for reporting molecular structures and NMR properties. URL:[Link]

Sources

• 1. NIST Chemistry WebBook [webbook.nist.gov]
• 2. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 3. Proposed Revision to USP 761 Nuclear Magnetic Resonance Spectroscopy (On-Demand) [usp.org]
• 4. Chemistry International | Jan 2023 | Plastic post-Nairobi by iupac - Issuu [issuu.com]
• 5. monash.primo.exlibrisgroup.com [monash.primo.exlibrisgroup.com]

Evaluating the Cost-Effectiveness of Synthetic Pathways: A Comparative Guide to Chemocatalysis vs. Biocatalysis

For drug development professionals and process chemists, the transition from medicinal chemistry to commercial-scale manufacturing is governed by a strict technoeconomic calculus. The selection of a synthetic pathway dictates not only the cost of goods sold (COGS) but also the environmental footprint of the active pharmaceutical ingredient (API).

To objectively evaluate the cost-effectiveness of divergent synthetic pathways, we must move beyond simple percentage yields. Today, Process Mass Intensity (PMI) —defined as the total mass of materials used to produce a specified mass of product—serves as the definitive metric for process efficiency, endorsed by the ACS Green Chemistry Institute Pharmaceutical Roundtable[1][2].

This guide provides an in-depth mechanistic and technoeconomic comparison between traditional transition-metal chemocatalysis and engineered biocatalysis, utilizing the landmark commercial synthesis of Sitagliptin (the API in Januvia) as our definitive case study[3].

Mechanistic Causality: Why Biocatalysis Outperforms Traditional Chemocatalysis

The evolution of Sitagliptin's manufacturing process from a first-generation chemocatalytic route to a second-generation biocatalytic route—developed collaboratively by Merck and Codexis—perfectly illustrates the physical chemistry and economic variables at play[3][4].

The Chemocatalytic Bottleneck (Rh-Josiphos Catalysis) The traditional route relies on the high-pressure asymmetric hydrogenation of an enamine intermediate using a rhodium-based catalyst[3]. The causality of its high cost is threefold:

• Thermodynamic Barriers: The process requires the pre-formation of an enamine, adding a synthetic step and requiring harsh dehydration conditions.

• Capital Expenditure (CapEx): Hydrogenation at 250 psi necessitates specialized, high-pressure continuous-flow or batch reactors, driving up infrastructure costs.

• Downstream Processing (DSP): Rhodium is highly toxic and expensive. Regulatory limits (ICH Q3D) mandate <10 ppm residual heavy metals in the final API. Achieving this requires expensive silica-bound metal scavengers and exhaustive ICP-MS validation, which inherently inflates the PMI and reduces overall yield[5].

The Biocatalytic Advantage ( ω -Transaminase) By employing directed evolution, researchers engineered an (R)-selective ω -transaminase capable of directly converting the bulky pro-sitagliptin ketone into the chiral amine[6][7].

• Mechanistic Elegance: The enzyme utilizes a pyridoxal phosphate (PLP) cofactor to facilitate a stereospecific reductive amination in a single step, entirely bypassing the enamine intermediate.

• Operational Simplicity: The reaction proceeds at ambient pressure and 40°C in an aqueous isopropylamine buffer, drastically reducing energy consumption and CapEx[4].

• Metal-Free DSP: The absence of transition metals eliminates the need for scavenging, directly translating to a 10–13% yield improvement and a 19% reduction in overall waste[3][5].

Self-Validating Experimental Protocol: Parallel Pathway Evaluation

To empirically validate the cost-effectiveness of these pathways in your own laboratory, the following self-validating workflow isolates the variables of yield, mass balance, and impurity generation.

System Validation Note: To ensure data integrity, both pathways are spiked with 1,3,5-trimethoxybenzene as an inert internal standard (IS) prior to initiation. This allows for absolute mass balance quantification via HPLC, ruling out yield inflation due to solvent evaporation or selective extraction losses.

Phase 1: Reaction Execution & Internal Validation

Pathway A: Biocatalytic Route (Engineered ω -Transaminase)

• Setup: Dissolve 50 g/L pro-sitagliptin ketone in an aqueous isopropylamine buffer (pH 8.5). Add the IS for mass balance tracking.

• Catalysis: Introduce 4 wt% engineered ω -transaminase and 1 mM PLP cofactor. (Causality: PLP acts as the essential electron sink for Schiff base formation. The high molarity of isopropylamine acts as the amine donor and drives the thermodynamic equilibrium toward the product).

• Execution: Stir at 40°C for 24 hours under ambient atmosphere.

• Validation Check: Draw 100 µL aliquots at 8h, 16h, and 24h. Quench with 1 volume of acetonitrile to precipitate the enzyme. Centrifuge and analyze the supernatant via chiral HPLC. The IS peak area must remain constant; any deviation indicates non-specific binding or volume loss, invalidating the kinetic data.

Pathway B: Chemocatalytic Route (Rh-Josiphos)

• Setup: Isolate the pre-formed enamine intermediate. Dissolve in rigorously degassed methanol, spiking with the same IS.

• Catalysis: Add 0.2 mol% [Rh(cod)Cl]2 and chiral Josiphos ligand. (Causality: Degassing is non-negotiable; trace O2​ irreversibly oxidizes the electron-rich phosphine ligand, terminating the catalytic cycle).

• Execution: Pressurize the reactor to 250 psi H2​ and heat to 50°C for 12 hours.

• Validation Check: Monitor H2​ consumption via a mass flow controller. A premature plateau indicates catalyst poisoning. Cross-validate final conversion against the IS using HPLC.

Phase 2: Downstream Processing (DSP) & Impurity Profiling

• Biocatalytic DSP: Adjust the aqueous phase to pH 11 to deprotonate the product amine. Extract with isopropyl acetate. The denatured enzyme partitions harmlessly into the aqueous waste.

• Chemocatalytic DSP: Strip the methanol in vacuo. Redissolve the crude mixture in an organic solvent and introduce a silica-bound metal scavenger (e.g., QuadraPure). Stir for 4 hours to sequester residual rhodium.

• Validation Check: Submit both organic extracts for Inductively Coupled Plasma Mass Spectrometry (ICP-MS). The chemocatalytic route must verify Rh levels <10 ppm. The biocatalytic route serves as a blank control.

Phase 3: Technoeconomic Metric Calculation

Calculate the Process Mass Intensity (PMI) for both routes using the formula: PMI = Total Mass of Raw Materials (Water, Solvents, Reagents, Catalysts) / Mass of Isolated API

Quantitative Technoeconomic Comparison

The experimental data derived from the parallel evaluation yields a stark contrast in process economics and environmental impact.

Metric	Chemocatalysis (Rh-Catalyzed)	Biocatalysis ( ω -Transaminase)	Economic / Environmental Impact
Overall Yield	~82%	95%	10-13% increase in total API output[3].
Enantiomeric Excess	97% ee	>99.9% ee	Eliminates downstream chiral resolution costs and product loss.
Process Mass Intensity	Baseline (High solvent use)	19% overall reduction	Significant reduction in waste disposal CapEx and solvent procurement[3].
Heavy Metal Residue	Requires scavenging (Rh)	None (Metal-free)	Eliminates expensive Pd/Rh scavengers and ICP-MS QA bottlenecks.
Operating Conditions	250 psi H2​ , 50°C	Ambient pressure, 40°C	Eliminates high-pressure reactor CapEx and severe safety hazards[4].

Comparative Workflow Visualization

Workflow comparing chemocatalytic and biocatalytic pathways for API synthesis.

References

• Practical examples of biocatalysis in industry Source: Comptes Rendus de l'Académie des Sciences URL:6

• Comparison of Merck's chemocatalytic and Biocatalytic syntheses for their antidiabetic drug Sitagliptin Source: ResearchGate URL:5

• Continuous manufacturing – the Green Chemistry promise? Source: RSC Publishing URL:1

• Exploring Chiral Chemistry Source: Pharmaceutical Technology URL:3

• Engineering life into new chemical transformations Source: Scientific Update - UK URL:8

Sources

• 1. Continuous manufacturing – the Green Chemistry promise? - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC00773C [pubs.rsc.org]
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• 3. pharmtech.com [pharmtech.com]
• 4. Riding the wave of protein revolution [manufacturingchemist.com]
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• 6. Practical examples of biocatalysis in industry [comptes-rendus.academie-sciences.fr]
• 7. researchgate.net [researchgate.net]
• 8. scientificupdate.com [scientificupdate.com]

A Head-to-Head Comparison of Aminopyridine Precursors in Drug Discovery

Introduction: The Central Role of Aminopyridines in Medicinal Chemistry

The aminopyridine scaffold is a cornerstone of modern medicinal chemistry, celebrated for its prevalence in a multitude of FDA-approved drugs and clinical candidates.[1] Its significance stems from the unique electronic properties of the pyridine ring combined with the versatile reactivity of the amino group. This combination allows the aminopyridine moiety to act as a crucial pharmacophore, engaging in key hydrogen bonding interactions with biological targets, or serving as a synthetically tractable handle for molecular elaboration.[2][3] Aminopyridine derivatives are integral to drugs across various therapeutic areas, from the anti-inflammatory action of Piroxicam to the kinase inhibition of Imatinib in oncology.

The choice of precursor and synthetic strategy is a critical decision in any drug discovery program, directly impacting efficiency, cost, scalability, and the ability to generate diverse analogues for structure-activity relationship (SAR) studies. Researchers must navigate a landscape of synthetic options, from century-old name reactions to highly sophisticated catalytic systems. This guide provides an in-depth, head-to-head comparison of the primary synthetic precursors and routes to aminopyridines, offering field-proven insights to help researchers make informed, causality-driven decisions in the laboratory. We will explore the "why" behind experimental choices, focusing on the practical advantages and limitations of each approach, supported by quantitative data and detailed protocols.

Part I: Foundational Strategies - Direct Amination and Classical Rearrangements

Classical methods represent the historical bedrock of aminopyridine synthesis. While often supplanted by modern techniques, they remain relevant for specific applications, particularly in large-scale synthesis where raw material cost is paramount.

The Chichibabin Reaction: Direct but Demanding

The Chichibabin reaction is a direct, atom-economical approach that forges a C-N bond by reacting pyridine with a strong amide base, typically sodium amide (NaNH₂).[4][5] The driving force is the nucleophilic attack of the amide anion onto the electron-deficient pyridine ring, followed by the elimination of a hydride ion, which subsequently reacts with a proton source (often an amino group from another amide) to liberate hydrogen gas.

Key Precursor: Unsubstituted or simply substituted Pyridines.

• Advantages:

  • Cost-Effective: Utilizes pyridine, an inexpensive and widely available feedstock.[6][7]

  • Atom Economy: Directly converts a C-H bond to a C-N bond, minimizing waste.

• Disadvantages:

  • Harsh Conditions: Requires high temperatures (110-150°C) and a dangerously reactive reagent (NaNH₂), posing significant safety and scalability challenges.[4]

  • Poor Functional Group Tolerance: Incompatible with most electrophilic or base-sensitive functional groups (e.g., esters, ketones, nitro groups).

  • Limited Scope: Primarily effective for generating 2-aminopyridine. Amination of substituted pyridines can lead to mixtures of regioisomers.

Expert Insight: The Chichibabin reaction is a classic example of a trade-off between cost and versatility. Its operational hazards and narrow scope make it largely unsuitable for complex molecule synthesis in discovery chemistry. However, recent modifications using a NaH-iodide composite have shown promise in mediating the reaction under milder conditions, potentially reviving interest in this direct amination strategy.[8]

Hofmann Rearrangement: A Niche Route to 3-Aminopyridine

The synthesis of 3-aminopyridine is not readily achieved by direct amination. The Hofmann rearrangement of nicotinamide (pyridine-3-carboxamide) provides a reliable, albeit indirect, pathway. This reaction involves the treatment of the primary amide with an alkaline solution of sodium hypobromite, which induces a rearrangement to an isocyanate intermediate that is subsequently hydrolyzed to the amine.

Key Precursor: Nicotinamide (Vitamin B3).

• Advantages:

  • Regiospecific: Exclusively yields the 3-amino isomer.

  • Accessible Precursor: Nicotinamide is a readily available and affordable bulk chemical.[9][10][11]

• Disadvantages:

  • Stoichiometric Waste: Generates significant amounts of inorganic salt byproducts.

  • Hazardous Reagents: Employs bromine, which requires careful handling.

Expert Insight: For the specific synthesis of 3-aminopyridine, the Hofmann rearrangement remains a viable and industrially practiced method. Its predictability and the low cost of the starting material often outweigh the concerns regarding waste generation on a large scale.[12]

Part II: The Workhorse of Modern Synthesis - Nucleophilic Aromatic Substitution (SNAr)

The most versatile and widely used strategies in contemporary drug discovery involve the nucleophilic aromatic substitution of a leaving group, typically a halogen, on the pyridine ring. This approach offers superior control over regiochemistry and functional group compatibility, enabled by the power of transition-metal catalysis.

Key Precursors: 2-Halopyridines (most commonly 2-chloropyridine or 2-bromopyridine).

The reactivity of halopyridines in SNAr is dictated by the electron-deficient nature of the pyridine ring, which stabilizes the negatively charged Meisenheimer intermediate. 2- and 4-halopyridines are significantly more reactive than the 3-isomer due to the ability of the ring nitrogen to delocalize the negative charge. 2-Chloropyridine is often the precursor of choice for industrial applications due to its lower cost compared to its bromo- and iodo-counterparts.[13][14]

Route A: Ullmann Condensation (Copper-Catalyzed Amination)

The Ullmann condensation is a copper-catalyzed C-N cross-coupling reaction between an aryl halide and an amine.[15] Historically, this reaction required harsh conditions similar to the Chichibabin reaction. However, the development of ligand-accelerated protocols has dramatically improved its utility.

• Typical Conditions: Copper(I) salt (e.g., CuI), a ligand (e.g., L-proline, diamines), a base (e.g., K₂CO₃), and a high-boiling polar solvent (e.g., DMSO, DMF) at elevated temperatures (100-200°C).[1][16]

• Advantages:

  • Cost-Effective Catalyst: Copper is significantly cheaper and more abundant than palladium.

  • High Efficacy: Particularly effective for coupling with N-heterocycles and anilines.

• Disadvantages:

  • High Temperatures: Often still requires higher temperatures than palladium-catalyzed systems.[15]

  • Ligand Dependent: The success and scope of the reaction are highly dependent on the choice of ligand, which can require extensive optimization.[17]

  • Narrower Scope: Generally less tolerant of diverse functional groups compared to modern Buchwald-Hartwig protocols.

Route B: Buchwald-Hartwig Amination (Palladium-Catalyzed Amination)

The Buchwald-Hartwig amination is arguably the most powerful and versatile method for C-N bond formation in modern organic synthesis. It utilizes a palladium catalyst with specialized, bulky, electron-rich phosphine ligands to couple an exceptionally broad range of amines and aryl halides under mild conditions.

• Typical Conditions: A palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂), a phosphine ligand (e.g., XPhos, RuPhos, BINAP), and a base (e.g., NaOt-Bu, Cs₂CO₃) in a non-polar solvent (e.g., toluene, dioxane) at moderate temperatures (rt - 110°C).[1]

• Advantages:

  • Exceptional Scope: Couples a vast array of aryl/heteroaryl halides with primary and secondary amines, anilines, and even ammonia surrogates.

  • Unmatched Functional Group Tolerance: Compatible with a wide range of sensitive functional groups, including esters, ketones, and nitriles, obviating the need for many protecting group strategies.[18]

  • Mild Conditions: Reactions often proceed at or slightly above room temperature, preserving thermally sensitive molecules.

• Disadvantages:

  • High Cost: Palladium and the requisite phosphine ligands are expensive, which can be a limiting factor for large-scale synthesis.

  • API Contamination: The potential for residual palladium in the final active pharmaceutical ingredient (API) is a major regulatory concern, requiring rigorous purification and analysis.

Route C: Activation of Pyridine N-Oxides

An alternative SNAr approach begins with the oxidation of pyridine to its N-oxide. This modification significantly activates the 2- and 4-positions toward nucleophilic attack. Treatment with an activating agent like phosphorus oxychloride (POCl₃) or a sulfonyl chloride generates a highly electrophilic intermediate, which readily reacts with amines.

Key Precursor: Pyridine N-Oxide.

• Advantages:

  • Mild Conditions for Amination: The amination step itself can often be performed at room temperature.

  • Alternative Regioselectivity: Provides a robust method for accessing 4-aminopyridines, which can be challenging via other routes. A common industrial sequence involves nitration of pyridine-N-oxide, followed by reduction to yield 4-aminopyridine.[13]

• Disadvantages:

  • Multi-step Process: Requires an initial oxidation step and the use of a stoichiometric activating agent.

  • Potential for Side Reactions: Can lead to mixtures of 2- and 4-substituted products or side reactions with the activating agent.

Part III: Green and Convergent Strategies - Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) represent a paradigm shift in synthetic efficiency, aligning perfectly with the principles of green chemistry. In an MCR, three or more starting materials are combined in a single pot to form a complex product in a cascade of reactions, incorporating most or all of the atoms from the reactants. This approach is exceptionally powerful for building libraries of substituted aminopyridines from simple, acyclic precursors.

Key Precursors: Varies by MCR, but typically includes an enamine or enaminone, a compound with an active methylene group (e.g., malononitrile), and an amine source.

• Advantages:

  • High Convergence and Efficiency: Rapidly builds molecular complexity, saving time, resources, and energy compared to linear synthetic sequences.

  • Atom Economy & Waste Reduction: Inherently designed to maximize the incorporation of starting materials into the final product, minimizing waste.

  • Diversity-Oriented: Ideal for discovery chemistry, as varying the individual components allows for the rapid generation of a large library of analogues.

  • Greener Conditions: Many MCRs can be performed under solvent-free conditions or in environmentally benign solvents like ethanol or water.

• Disadvantages:

  • Limited Scaffold Control: The core substitution pattern is predetermined by the specific MCR chosen.

  • Optimization Required: Finding the optimal conditions for a new combination of reactants can be challenging.

Head-to-Head Comparison of Synthetic Routes

Method	Key Precursor(s)	Typical Conditions	Yield Range	Functional Group Tolerance	Scalability & Safety	Cost & Green Profile
Chichibabin	Pyridine	NaNH₂, Toluene, 110-150°C	40-80%	Very Poor	Poor; Hazardous (NaNH₂, H₂ gas)	$ ; Poor (Harsh, hazardous)
Hofmann	Nicotinamide	Br₂, NaOH, H₂O, 70°C	65-89%[12]	Poor	Good; Hazardous (Br₂)	$ ; Poor (Stoichiometric waste)
Ullmann (Cu)	2-Halopyridine	CuI, Ligand, K₂CO₃, 100-200°C	50-90%	Moderate	Moderate; High temps	; Moderate (High energy, metal)
Buchwald (Pd)	2-Halopyridine	Pd₂(dba)₃, Ligand, Base, 25-110°C	70-98%	Excellent	Good; Air-sensitive reagents	$ ; Good (Mild), Poor (Metal)
N-Oxide Act.	Pyridine N-Oxide	1. POCl₃ 2. Amine, rt	60-90%	Good	Good; Stoichiometric activator	; Moderate (Multi-step)
MCR	Acyclic fragments	Solvent-free or EtOH, 80°C	70-95%	Good	Excellent; Often one-pot	$ ; Excellent (Atom-economical)

Cost & Green Profile Key: ( )LowCost/PoorGreenProfileto( ) High Cost / Good Green Profile

Visualization of Synthetic Pathways

Overall Workflow for Aminopyridine Synthesis

Caption: Major synthetic strategies for accessing aminopyridine cores.

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Case Studies in Drug Synthesis

Case Study 1: Piroxicam (an NSAID)

The final step in the synthesis of the anti-inflammatory drug Piroxicam involves the amidation of a benzothiazine carboxylate ester with 2-aminopyridine. This reaction highlights the use of a simple, commercially available aminopyridine as a late-stage building block.

• Precursor: 2-Aminopyridine

• Reaction: Amide bond formation.

• Significance: The 2-pyridyl moiety is crucial for the compound's activity profile. The synthesis relies on a robust and scalable reaction where 2-aminopyridine acts as a simple nucleophile. The reaction is typically carried out by heating the ester and 2-aminopyridine in a high-boiling solvent like xylene, driving the reaction forward by distilling off the alcohol byproduct.[7] A yield of 96% has been reported for this step.

Case Study 2: Imatinib (Gleevec®, an Anti-Cancer Agent)

Imatinib is a cornerstone of targeted cancer therapy. Its synthesis showcases the power of modern cross-coupling chemistry to assemble complex molecules. A key intermediate, N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine , contains a 3-pyridinyl group, which is essential for binding to the target kinase. The final step involves coupling this advanced intermediate with an acid chloride.

• Precursor: (within the key intermediate) 3-pyridinyl functionality.

• Reaction: The synthesis of the core intermediate itself involves building a pyrimidine ring, often starting from 3-acetylpyridine or a related precursor, and coupling it to a substituted aniline derivative. The final step is an amide bond formation between the key intermediate and 4-(4-methylpiperazinomethyl)benzoyl chloride.[6][14]

• Significance: This synthesis demonstrates how a pyridine moiety, introduced early in the sequence, is carried through multiple steps. The choice of a palladium-catalyzed C-N coupling (a Buchwald-Hartwig type reaction) is often employed in alternative routes to construct the bond between the pyrimidine and the phenyl ring, showcasing the tolerance of this method for complex, heteroatom-rich substrates.

Experimental Protocols

Protocol 1: Synthesis of 3-Aminopyridine via Hofmann Rearrangement

This protocol is adapted from Organic Syntheses.[12]

Causality: This method is chosen for its regiospecificity and the low cost of the starting material, nicotinamide. The reaction proceeds through a well-understood mechanism, making it reliable for producing the 3-amino isomer, which is difficult to access directly.

• Preparation of Hypobromite Solution: In a 2-L three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 60 g (1.5 moles) of sodium hydroxide in 600 ml of water. Cool the solution to 0°C in an ice-salt bath. While maintaining the temperature below 10°C, add 75 g (0.47 mole) of bromine dropwise with vigorous stirring.

• Amide Addition: To the cold sodium hypobromite solution, add 50 g (0.41 mole) of finely powdered nicotinamide in one portion.

• Reaction: Stir the mixture for 15-20 minutes at a low temperature, during which the amide dissolves. Remove the cooling bath and warm the flask to 70°C with a water bath. Continue stirring at this temperature for 45 minutes.

• Workup: Cool the solution to room temperature and saturate it with about 170 g of sodium chloride. Extract the product with ether using a continuous extractor for 15-20 hours.

• Isolation: Dry the ether extract over sodium hydroxide pellets, filter, and remove the ether by distillation. The residue will crystallize on cooling.

• Purification: Dissolve the crude product (yield: 39-41 g, 85-89%) in a mixture of 320 ml of benzene and 80 ml of ligroin. Treat with activated charcoal and sodium hydrosulfite. Filter the hot solution, cool to crystallize, and collect the purified 3-aminopyridine by filtration. The final yield of white crystals is 30-33 g (65-71%).

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 2-Chloropyridine

This protocol is a representative procedure based on common literature methods.[1]

Causality: This method is selected for its broad substrate scope and high functional group tolerance, making it ideal for medicinal chemistry applications where complex and sensitive molecules are common. The choice of ligand and base is critical; bulky, electron-rich phosphine ligands accelerate the reductive elimination step, while a non-nucleophilic base like sodium tert-butoxide is used to deprotonate the amine without competing in the reaction.

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and sodium tert-butoxide (1.4 equivalents).

• Reagent Addition: Evacuate and backfill the tube with argon or nitrogen. Add the 2-chloropyridine derivative (1.0 equivalent) followed by the amine (1.2 equivalents) and anhydrous toluene (to make a ~0.1 M solution).

• Reaction: Seal the tube and heat the reaction mixture to 80-110°C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete (typically 4-24 hours), cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and the palladium catalyst.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired 2-aminopyridine product.

Protocol 3: One-Pot, Three-Component Synthesis of a Substituted 2-Aminopyridine

This protocol is adapted from a solvent-free MCR procedure.

Causality: This MCR approach is chosen for its efficiency, convergence, and green credentials. By combining three simple starting materials in one pot without solvent, it dramatically reduces reaction time and waste. The reaction proceeds through a domino sequence of Knoevenagel condensation, Michael addition, and cyclization/aromatization, rapidly building the complex pyridine core.

• Reagent Mixing: In a 10 mL round-bottom flask, combine the enaminone (1 mmol), malononitrile (1 mmol), and the primary amine (e.g., benzylamine, 1 mmol).

• Reaction: Heat the neat (solvent-free) reaction mixture in an oil bath at 80°C for 3 hours. Monitor the reaction by TLC.

• Isolation: After the reaction is complete, cool the mixture to room temperature. The resulting solid is often pure enough for many purposes.

• Purification (if necessary): Recrystallize the solid product from ethanol to obtain the purified 2-amino-3-cyanopyridine derivative. Yields are typically in the 80-95% range.

Conclusion and Future Outlook

The synthesis of aminopyridines has evolved from brute-force classical methods to elegant and highly versatile catalytic and multicomponent strategies. For the drug discovery scientist, the choice of precursor is a strategic decision balancing cost, safety, scalability, and chemical flexibility.

• Classical methods like the Chichibabin and Hofmann reactions, while limited, retain value for the synthesis of simple, unfunctionalized aminopyridines on a large scale.

• Nucleophilic aromatic substitution of halopyridines is the undisputed workhorse for analog synthesis. The Buchwald-Hartwig amination offers the broadest scope and mildest conditions, making it the premier choice for complex targets, despite its cost. The Ullmann condensation provides a more economical, albeit often more demanding, alternative.

• Multicomponent reactions represent the future of efficient and sustainable synthesis. Their ability to rapidly generate molecular complexity from simple starting materials makes them an invaluable tool for building diverse compound libraries in the early stages of drug discovery.

As the demand for novel therapeutics continues to grow, the development of even more efficient, selective, and sustainable methods for constructing the aminopyridine core will remain a key focus for synthetic and medicinal chemists alike.

References

A complete list of all sources cited in this guide.

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• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC. [Link]

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Validating Aminopyridine Kinase Inhibitor Hits: A Comparative Guide to TR-FRET, SPR, and NanoBRET Platforms

Introduction

The 4-aminopyridine scaffold is a highly privileged structure in kinase drug discovery. The pyridine nitrogen frequently forms a critical hydrogen bond with the kinase hinge region, effectively mimicking the adenine ring of endogenous ATP[1]. However, primary high-throughput screening (HTS) of aminopyridine libraries often yields a high rate of false positives, pan-assay interference compounds (PAINS), or hits with poor cellular permeability[2].

To successfully transition an aminopyridine hit into a viable lead, researchers must employ an orthogonal validation cascade. This guide objectively compares the performance, utility, and mechanistic grounding of three leading hit validation platforms: TR-FRET (Biochemical), SPR (Biophysical), and NanoBRET (Cellular Target Engagement).

Section 1: The Hit Validation Cascade

Validating a kinase inhibitor requires moving from artificial biochemical environments to physiological cellular states. Biochemical assays confirm direct binding, biophysical assays resolve the kinetics of the interaction, and cellular assays prove that the compound can penetrate the cell membrane and compete with millimolar intracellular ATP[3].

Caption: Logical workflow for validating aminopyridine kinase hits from primary screen to cellular assays.

Section 2: Comparative Analysis of Validation Platforms

Choosing the right platform depends on the specific phase of validation. Recent advancements have even introduced dual-platform fluorescent tracers that bridge TR-FRET and NanoBRET, allowing for seamless cross-platform comparison using a single probe[4].

TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer)

TR-FRET utilizes long-lifetime lanthanide fluorophores (e.g., Terbium) to eliminate short-lived background fluorescence. It is highly scalable and robust against autofluorescent aminopyridine analogs. However, it only provides an equilibrium IC50​ , which is highly dependent on assay conditions.

SPR (Surface Plasmon Resonance)

SPR is a label-free biophysical technique that measures the association ( kon​ ) and dissociation ( koff​ ) rates of a compound binding to an immobilized kinase. This is critical because in vivo efficacy is often driven by drug-target residence time rather than just thermodynamic affinity ( Kd​ ).

NanoBRET (Bioluminescence Resonance Energy Transfer)

NanoBRET measures target engagement in live cells. It utilizes a NanoLuc-kinase fusion and a cell-permeable fluorescent tracer. When an aminopyridine hit enters the cell and binds the kinase hinge, it displaces the tracer, reducing the BRET signal[3]. This platform inherently filters out compounds with poor permeability or those outcompeted by physiological ATP.

Table 1: Quantitative and Qualitative Comparison of Platforms

Feature	TR-FRET (Revvity/Cisbio)	SPR (Cytiva Biacore)	NanoBRET (Promega)
Primary Output	IC50​ , Ki​	Kd​ , kon​ , koff​	Cellular IC50​ , Residence Time
Throughput	High (384/1536-well)	Medium (Sensor Chip)	Medium-High (96/384-well)
Environment	Purified Protein / Buffer	Immobilized Protein	Intact Live Cells
ATP Competition	Artificial (Assay defined)	None (Label-free)	Physiological (1-5 mM ATP)
Key Advantage	High signal-to-noise ratio	Resolves binding kinetics	Proves cell permeability

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system, incorporating internal controls to rule out artifacts.

Protocol 1: TR-FRET Biochemical Validation

Objective: Determine the biochemical IC50​ of aminopyridine hits while filtering out aggregators.

• Compound Dispensing: Utilize acoustic liquid handling (e.g., Echo 550) to dispense aminopyridine hits directly from source plates. Causality: This eliminates tip-based carryover and minimizes compound loss due to plastic adherence, a common issue with lipophilic hinge-binders.

• Reagent Addition: Add the target kinase, a Terbium-labeled anti-tag antibody, and the fluorescent kinase tracer.

• The Ratio Test (Self-Validation): Run the assay at two different enzyme concentrations. Causality: A true competitive inhibitor will show a predictable IC50​ shift based on the Cheng-Prusoff equation. If the IC50​ shifts disproportionately, it indicates non-specific binding, PAINS interference, or compound aggregation[2].

• Detection: Read emission at 490 nm and 520 nm after a 100 µs delay to gate out autofluorescence.

Protocol 2: SPR Kinetic Profiling

Objective: Determine the thermodynamic affinity ( Kd​ ) and residence time.

• Surface Preparation: Immobilize the His-tagged kinase onto a Ni-NTA or CM5 sensor chip via amine coupling.

• Single-Cycle Kinetics (SCK): Inject the aminopyridine hit in a series of increasing concentrations without regeneration steps between injections. Causality: Aminopyridines can be extremely tight binders ( koff​<10−4s−1 ). SCK circumvents the need for harsh regeneration buffers that could denature the immobilized kinase.

• Double Referencing (Self-Validation): Subtract the signal from a blank reference flow cell, followed by subtracting a buffer-only injection. Causality: This isolates the true binding response from bulk refractive index changes and baseline drift.

Protocol 3: NanoBRET Cellular Target Engagement

Objective: Confirm that the hit engages the target in a live-cell environment.

• Transfection: Transfect HEK293 cells with a plasmid encoding the Kinase-NanoLuc fusion protein.

• Tracer & Compound Treatment: Add the cell-permeable NanoBRET tracer and titrate the aminopyridine hits.

• Extracellular Inhibition (Self-Validation): Add an impermeable extracellular NanoLuc inhibitor. Causality: This quenches any luminescence originating from dead or lysed cells, ensuring the measured BRET signal is strictly derived from intracellular target engagement[3].

• Detection: Add the furimazine substrate and measure the BRET ratio (Acceptor emission / Donor emission).

Caption: Mechanism of NanoBRET target engagement where an aminopyridine hit displaces a fluorescent tracer.

Section 4: Experimental Data Comparison

To illustrate the necessity of multi-platform validation, consider the following representative dataset for an optimized aminopyridine hit (e.g., targeting JNK or RIPK1) against a standard reference compound[5].

Table 2: Multi-Platform Validation Data for Aminopyridine Hits

Compound	TR-FRET IC50​ (nM)	SPR Kd​ (nM)	SPR Residence Time (min)	NanoBRET Cellular IC50​ (nM)
Reference Inhibitor	15.2 ± 1.1	18.5	12	145.0 ± 8.5
AmPy-Hit A (Early)	8.4 ± 0.5	10.2	8	> 10,000 (Poor Permeability)
AmPy-Hit B (Optimized)	4.1 ± 0.3	5.0	85	22.4 ± 2.1

Data Analysis: While AmPy-Hit A shows excellent biochemical potency in TR-FRET, it completely fails in the NanoBRET assay. Without the cellular platform, this compound might have been erroneously advanced. AmPy-Hit B demonstrates the value of SPR: its prolonged residence time (85 minutes) allows it to effectively compete with intracellular ATP, resulting in a highly potent cellular IC50​ in the NanoBRET assay.

Conclusion

No single platform can comprehensively validate an aminopyridine hit. TR-FRET provides the necessary throughput for initial biochemical triage. SPR delivers the kinetic resolution required to optimize drug-target residence time. Finally, NanoBRET serves as the ultimate gatekeeper, ensuring that the compound retains its binding affinity in the complex, ATP-rich environment of a living cell. By integrating these three platforms with rigorous, self-validating protocols, researchers can confidently advance aminopyridine scaffolds from HTS hits to robust clinical leads.

References

• Screening a protein kinase inhibitor library against Plasmodium falciparum.
• Aminopyridine-Based c-Jun N-Terminal Kinase Inhibitors with Cellular Activity and Minimal Cross-Kinase Activity.
• One Tracer, Dual Platforms: Unlocking Versatility of Fluorescent Probes in TR-FRET and NanoBRET Target Engagement Assays.
• A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Target Review.
• Illuminating the Kinome: NanoBRET Target Engagement Technology in the Spotlight. Promega Connections.

Sources

• 1. Screening a protein kinase inhibitor library against Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. promegaconnections.com [promegaconnections.com]
• 4. One Tracer, Dual Platforms: Unlocking Versatility of Fluorescent Probes in TR-FRET and NanoBRET Target Engagement Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Confirming the Mechanism of Action for Aminopyridine-Based Compounds: A Comparative Guide for Drug Development Professionals

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and confirm the mechanism of action of novel aminopyridine-based compounds. By integrating established knowledge with detailed experimental protocols, this document serves as a practical resource for robust preclinical evaluation.

Introduction: The Established Paradigm of Aminopyridine Action

Aminopyridine-based compounds, most notably 4-aminopyridine (dalfampridine) and 3,4-diaminopyridine (amifampridine), have a well-defined primary mechanism of action as non-selective blockers of voltage-gated potassium (Kv) channels.[1][2][3] This blockade is the initiating event in a cascade that ultimately enhances neurotransmission, providing therapeutic benefit in conditions characterized by compromised neuronal signaling, such as Multiple Sclerosis (MS) and Lambert-Eaton Myasthenic Syndrome (LEMS).[1][4][5]

The canonical mechanism unfolds as follows: by physically obstructing the pore of Kv channels, aminopyridines delay the repolarization phase of the action potential.[5][6][7][8] This prolongation of the depolarized state increases the open time of voltage-gated calcium (CaV) channels, leading to a greater influx of calcium ions into the presynaptic terminal.[8][9] The resulting elevation in intracellular calcium concentration potentiates the release of neurotransmitters, including acetylcholine, into the synaptic cleft.[6][9] Research indicates that 4-aminopyridine likely traverses the cell membrane in its non-ionized form and blocks the Kv channel from the intracellular side in its ionized state.[10] It has been shown to block the channel in its open conformation and can become trapped within the channel upon its closure.[10]

dot graph TD { rankdir=LR; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

} caption { label="Figure 1: Canonical Signaling Pathway of Aminopyridine-Based Compounds."; fontsize=12; fontname="Arial"; }

Figure 1: Canonical Signaling Pathway of Aminopyridine-Based Compounds.

While this primary mechanism is well-supported, the non-selective nature of these compounds, affecting a broad range of Kv channel subtypes (e.g., Kv1.1, Kv1.2, Kv1.5, Kv3), contributes to potential off-target effects.[11][3][5][12][13] Therefore, a thorough and systematic experimental approach is crucial to confirm this mechanism for any new aminopyridine analog and to characterize its unique pharmacological profile.

Experimental Workflow for Mechanism of Action Confirmation

The following experimental workflow provides a logical and self-validating progression to definitively characterize the mechanism of action of a novel aminopyridine-based compound.

dot graph TD { rankdir=TB; node [shape=box, style="filled,rounded", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

} caption { label="Figure 2: Experimental Workflow for MoA Confirmation."; fontsize=12; fontname="Arial"; }

Figure 2: Experimental Workflow for MoA Confirmation.

Step 1: Direct Target Engagement with Electrophysiology

Rationale: The cornerstone of confirming the mechanism of action is to directly measure the compound's effect on its putative target. Whole-cell patch-clamp electrophysiology is the gold standard for characterizing ion channel modulation, providing high-resolution data on channel function.

Protocol: Whole-Cell Patch-Clamp Analysis of Kv Currents

• Cell Culture: Utilize a cell line (e.g., HEK293 or CHO) stably expressing a specific human Kv channel subtype (e.g., Kv1.2). Culture cells to 70-80% confluency on glass coverslips.

• Electrophysiology Rig: Use a patch-clamp amplifier, digitizer, and data acquisition software. Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with internal solution.

• Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 Glucose (pH 7.4 with NaOH).

  • Internal Solution (in mM): 130 K-Gluconate, 10 KCl, 1 MgCl₂, 10 HEPES, 2 EGTA, 2 Mg-ATP, 0.3 Na-GTP (pH 7.2 with KOH).

• Recording Procedure:

  • Obtain a giga-ohm seal between the patch pipette and a single cell.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential of -80 mV.

  • Elicit Kv currents by applying depolarizing voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments for 500 ms).

  • Establish a stable baseline recording of Kv currents in the external solution.

  • Perfuse the novel aminopyridine compound at various concentrations (e.g., 1 µM, 10 µM, 100 µM) and record the effect on the Kv currents.

  • Perform a washout step with the external solution to assess the reversibility of the block.

• Data Analysis: Measure the peak current amplitude at each voltage step before and after compound application. Plot the percentage of current inhibition against the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀).

Step 2: Defining the Selectivity Profile

Rationale: Given the broad-spectrum nature of known aminopyridines, understanding the selectivity of a new compound across different Kv channel subtypes is critical for predicting its therapeutic window and potential side effects.

Protocol: Kv Channel Subtype Selectivity Panel

• Utilize a Panel of Cell Lines: Repeat the whole-cell patch-clamp protocol described above using a panel of cell lines, each expressing a different Kv channel subtype of interest (e.g., Kv1.1, Kv1.3, Kv1.5, Kv3.1, Kv7.4).[13]

• Determine IC₅₀ for Each Subtype: Calculate the IC₅₀ value for the novel compound against each Kv channel subtype.

• Comparative Analysis: Compare the IC₅₀ values to create a selectivity profile. A compound with significantly lower IC₅₀ values for certain subtypes is considered more selective.

Step 3: Assessing Downstream Functional Consequences

Rationale: To link direct target engagement with a physiologically relevant outcome, it is essential to measure the compound's effect on neurotransmitter release.

Protocol: In Vitro Neurotransmitter Release Assay

• Synaptosome Preparation: Isolate synaptosomes from rodent brain tissue (e.g., hippocampus or striatum) using established subcellular fractionation techniques.

• Loading with Radiotracer: Load the synaptosomes with a radiolabeled neurotransmitter, such as [³H]-acetylcholine or [³H]-dopamine.

• Stimulation of Release: Pre-incubate the loaded synaptosomes with the novel aminopyridine compound or a vehicle control. Stimulate neurotransmitter release by depolarization with an elevated K⁺ concentration (e.g., 25 mM KCl).

• Quantification: Terminate the release by rapid filtration. Measure the amount of radiolabeled neurotransmitter released into the supernatant using a scintillation counter.

• Data Analysis: Compare the amount of neurotransmitter released in the presence of the novel compound to the vehicle control. A significant increase in release is indicative of the expected downstream functional effect.

Comparative Performance Analysis

A key aspect of drug development is to benchmark a new compound against existing alternatives. The following table provides a template for comparing a hypothetical novel aminopyridine compound ("New-AP") with 4-aminopyridine and a selective Kv1.1 blocker.

Parameter	4-Aminopyridine	Selective Kv1.1 Blocker	New-AP (Hypothetical Data)	Experimental Method
Potency (IC₅₀)	Whole-Cell Patch-Clamp
Kv1.1	170 µM[12]	0.01 µM	5 µM
Kv1.2	230 µM[12]	> 10 µM	8 µM
Kv3.1	~500 µM	> 10 µM	> 100 µM
Neurotransmitter Release	+++	+	++++	[³H]-ACh Release Assay
In Vivo Efficacy	Animal Model of MS (EAE)
Motor Function Score	Improvement	Minimal Improvement	Significant Improvement
Side Effect Profile	Seizure risk at high doses[14]	Low	To be determined	In Vivo Toxicity Studies

Interpretation of Hypothetical Data: In this example, "New-AP" demonstrates higher potency on Kv1.1 and Kv1.2 compared to 4-aminopyridine, with lower activity on Kv3.1, suggesting a more favorable selectivity profile. This translates to a more robust enhancement of neurotransmitter release and superior efficacy in an animal model.

Conclusion

The systematic approach outlined in this guide, from direct target engagement using electrophysiology to the assessment of functional cellular consequences, provides a robust framework for confirming the mechanism of action of novel aminopyridine-based compounds. By meticulously characterizing the potency, selectivity, and downstream effects, researchers can build a comprehensive data package to support further preclinical and clinical development. This rigorous, evidence-based approach is fundamental to advancing new therapies for neurological disorders.

References

• Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes. (n.d.). The Journal of General Physiology.
• 4 aminopyridine – Knowledge and References. (n.d.). Taylor & Francis.
• (a) 3,4-diaminopyridine (3,4-DAP) and (b)... (n.d.).

• A high-affinity, partial antagonist effect of 3,4-diaminopyridine mediates action potential broadening and enhancement of transmitter release at NMJs. (2021). Journal of Biological Chemistry. [Link]

• The Therapeutic Mode of Action of 4-Aminopyridine in Cerebellar Ataxia. (2011). The Journal of Neuroscience. [Link]

• 3,4-Diaminopyridine (3,4-DAP). (2023). myaware. [Link]

• 3,4-Diaminopyridine. (2011). Wikidoc. [Link]

• 4-Aminopyridine. (n.d.). Wikipedia. [Link]

• 4‐Aminopyridine: a pan voltage‐gated potassium channel inhibitor that enhances Kv7.4 currents and inhibits noradrenaline‐mediated contraction of rat mesenteric small arteries. (2015). British Journal of Pharmacology. [Link]

• Amifampridine in LEMS and Beyond: Unraveling Its Therapeutic Potential. (2024). NeurologyLive. [Link]

• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). (2025). RSC Advances. [Link]

• Aminopyridines for the treatment of neurologic disorders. (2013). Current Opinion in Neurology. [Link]

• Neuroprotective Properties of 4-Aminopyridine. (2021). Neurology Neuroimmunology & Neuroinflammation. [Link]

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• 3. neurology.org [neurology.org]
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• 12. 4-Aminopyridine | Voltage-gated Potassium (KV) Channels | Tocris Bioscience [tocris.com]
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• 14. The Therapeutic Mode of Action of 4-Aminopyridine in Cerebellar Ataxia - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of analytical methods for aminopyridine quantification

As a Senior Application Scientist, navigating the analytical landscape of aminopyridines—such as 4-aminopyridine (dalfampridine) and 3,4-diaminopyridine (amifampridine)—requires balancing physicochemical realities with strict regulatory demands. These compounds are critical potassium channel blockers used in the treatment of multiple sclerosis and Lambert-Eaton myasthenic syndrome. However, their low molecular weight, high hydrophilicity, and basic nature (pKa ~5.2–6.0) make them notoriously difficult to retain and quantify using standard reversed-phase chromatography[1].

When a drug development program transitions from early-phase formulation testing to late-stage clinical pharmacokinetics (PK), laboratories must often upgrade their analytical methodologies from legacy HPLC-UV systems to high-sensitivity LC-MS/MS platforms. This transition triggers a critical regulatory requirement: Cross-Validation .

This guide objectively compares the performance of these analytical methods, outlines the ICH M10 regulatory framework for cross-validation, and provides field-proven, self-validating experimental protocols.

Regulatory Framework: ICH M10 Cross-Validation Principles

The mandate that a cross-validation study must be performed when data obtained from different fully validated methods are combined or compared to support regulatory decisions regarding safety, efficacy, or labeling[2].

Crucially, post-ICH M10 cross-validation is not a simple pass/fail criterion . Instead, it is a statistical evaluation of bias and concordance between two methods (e.g., HPLC-UV vs. LC-MS/MS)[3]. The workflow requires analyzing a minimum of 30 spiked quality control (QC) samples and, if available, incurred subject samples across both platforms. Statistical models, such as Deming regression or Bland-Altman plots, are then used to determine if a systematic bias exists and whether a correction factor must be applied to the data[3].

Fig 1. ICH M10 compliant cross-validation workflow for aminopyridine analytical methods.

Methodological Comparison: HPLC-UV vs. LC-MS/MS

Selecting the appropriate method depends entirely on the analytical goal. While is robust and cost-effective for high-concentration formulation stability studies[4], it lacks the sensitivity required for trace-level quantification. Conversely, operating in Multiple Reaction Monitoring (MRM) mode offers unparalleled specificity for complex biological matrices or genotoxic impurity screening (e.g., detecting 2-aminopyridine in piroxicam at parts-per-million levels)[5][6].

Table 1: Quantitative Performance Metrics Comparison

Performance Metric	HPLC-UV (Stability/QC)	LC-MS/MS (PK/Trace Analysis)
Primary Application	Formulation stability, API release testing	Clinical PK, Genotoxic impurity screening
Typical Matrix	Aqueous buffers, simple diluents	Human plasma, urine, complex APIs
Linear Dynamic Range	1.0 – 100 µg/mL	0.5 – 500 ng/mL
Limit of Quantitation (LLOQ)	~1.0 µg/mL (1000 ng/mL)	0.5 ng/mL (or ~5.25 ppm in APIs)
Sample Preparation	Simple dilution & filtration	Protein precipitation or SPE
Chromatographic Strategy	Isocratic, often requires ion-pairing	Gradient, HILIC or Mixed-Mode columns
Pros	High precision, low cost, easy transfer	Extreme sensitivity, isotopic internal standards
Cons	Poor sensitivity, susceptible to interference	High cost, matrix effects (ion suppression)

(Data synthesized from validated protocols for 4-aminopyridine and related isomers[4][5][6][7])

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. The following methodologies embed internal checks to instantly flag analytical failures.

Protocol A: High-Throughput LC-MS/MS for Plasma Pharmacokinetics

Objective: Quantify 4-aminopyridine in human plasma with an LLOQ of 0.5 ng/mL[5]. Self-Validating Mechanism: This protocol utilizes a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically 4-AP-d4. By spiking the SIL-IS into the raw matrix before any extraction steps, any sample-to-sample variations in extraction recovery or ESI ion suppression are automatically normalized. If the absolute peak area of the SIL-IS drops by >50% compared to a neat standard, the system automatically invalidates the sample due to severe matrix effects.

Step-by-Step Methodology:

• Matrix Aliquoting & IS Spiking: Transfer 50 µL of K2-EDTA human plasma to a microcentrifuge tube. Immediately add 10 µL of SIL-IS working solution (100 ng/mL 4-AP-d4 in 50% methanol)[5].

  • Causality: Early introduction ensures the internal standard undergoes the exact same physicochemical stresses and protein-binding dynamics as the endogenous analyte.

• Protein Precipitation (PPT): Add 200 µL of ice-cold LC-MS grade acetonitrile[5].

  • Causality: Cold organic solvent rapidly denatures plasma proteins while minimizing the co-extraction of matrix phospholipids. Phospholipids are notorious for causing late-eluting ion suppression in the mass spectrometer.

• Phase Separation: Vortex vigorously for 30 seconds, then centrifuge at 13,000 rpm for 10 minutes at 4°C[5].

• Supernatant Transfer: Transfer 150 µL of the clear supernatant to an autosampler vial[5].

• Chromatographic Separation: Inject 5 µL onto a Mixed-Mode (Reversed-Phase/Cation-Exchange) column.

  • Causality: Because aminopyridines are highly hydrophilic, standard C18 columns yield poor retention without ion-pairing reagents (which suppress MS signals). Mixed-mode columns provide orthogonal retention via electrostatic interactions, allowing for MS-compatible mobile phases (e.g., ammonium acetate/acetonitrile)[1][6].

• MS/MS Acquisition: Operate the triple quadrupole in Positive Electrospray Ionization (ESI+) using MRM mode[5].

Protocol B: Stability-Indicating HPLC-UV for Formulation QC

Objective: Assess the chemical stability of 4-aminopyridine oral capsules over 6 months[7]. Self-Validating Mechanism: Implementation of a strict System Suitability Test (SST) utilizing a resolution mixture of 2-aminopyridine, 3-aminopyridine, and 4-aminopyridine. The analytical sequence is only permitted to proceed if the chromatographic resolution ( Rs​ ) between the closest eluting isomers is >2.0. This proves the column's theoretical plate count is sufficient to separate the active drug from potential degradation products.

Step-by-Step Methodology:

• Sample Extraction: Empty the contents of a 5-mg capsule into a glass test tube. Add 10 mL of HPLC-grade water[7].

• Mechanical Dispersion: Vortex for 30 seconds[7].

  • Causality: 4-aminopyridine is highly water-soluble, ensuring rapid and complete dissolution of the API, while insoluble capsule excipients (like micronized silica gel) remain in suspension.

• Filtration: Pass the solution through a 0.45-µm PTFE syringe filter[7].

  • Causality: PTFE is specifically chosen for its low binding affinity to basic drugs, ensuring no analyte is lost to the filter membrane during the removal of particulate matter.

• Dilution: Dilute the filtrate 20-fold with HPLC water to bring the concentration within the linear dynamic range of the UV detector[7].

• Acquisition: Inject 10 µL onto a spherical silica or polar-embedded C18 column. Elute isocratically and monitor absorbance at 266 nm[4].

Mechanistic Insights & Troubleshooting

When cross-validating these methods, discrepancies often arise not from instrument failure, but from fundamental chemistry:

• Derivatization for Trace Analysis: If LC-MS/MS sensitivity is still insufficient for specific aminopyridine metabolites, pre-column derivatization can be employed. For example, reacting the amino group with 4-iodobenzoyl chloride introduces an easily ionizable moiety, drastically lowering the LLOQ and allowing for orthogonal detection via techniques like HPLC-ICP-MS[8].

• Matrix Interferences in UV: Legacy HPLC-UV methods often overestimate drug concentrations in incurred samples because UV detection at 266 nm is relatively non-specific. Co-eluting endogenous plasma components or excipient degradants can artificially inflate the peak area. During cross-validation, if the LC-MS/MS data is consistently lower than the HPLC-UV data, suspect UV peak impurity rather than MS ion suppression[3].

References

• HPLC Methods for analysis of 4-Aminopyridine. HELIX Chromatography. Available at: [Link]

• A method for determining 4-aminopyridine in plasma: pharmacokinetics in anaesthetized guinea pigs after intravenous administration. PubMed (NIH). Available at: [Link]

• Rapid and trace level determination of potential genotoxic impurity 2-aminopyridine in piroxicam. International Journal of Scientific Research and Engineering Development (IJSRED). Available at: [Link]

• A new approach for generic screening and quantitation of potential genotoxic alkylation compounds by pre-column derivatization and LC-MS/MS analysis. PubMed (NIH). Available at:[Link]

• Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules. Sociedad Española de Farmacia Hospitalaria (SEFH). Available at:[Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis - Guidance for Industry. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Development of a method for the quantitative metabolite profiling of pharmaceutical drugs using HPLC-ICP-MS. Royal Society of Chemistry (RSC). Available at:[Link]

• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PubMed Central (PMC). Available at: [Link]

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• 8. Development of a method for the quantitative metabolite profiling of pharmaceutical drugs using HPLC-ICP-MS following pre-column derivatization of their amino and hydroxyl groups using 4-aminopyridine as a model compound - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Comparative Guide: Aminopyridine vs. Aminopyrimidine Scaffolds in Inhibitor Design

As a Senior Application Scientist, I frequently encounter a critical decision point during the lead optimization phase of drug discovery: selecting the optimal heterocyclic core. The 2-aminopyridine and 2-aminopyrimidine scaffolds are ubiquitous in medicinal chemistry, serving as the primary hinge-binding motifs for ATP-competitive kinase inhibitors and coordinating ligands for metalloenzymes.

While structurally differing by only a single ring nitrogen (a classic CH vs. N bioisosteric replacement), this modification profoundly alters the molecule's electronic distribution, basicity ( pKa​ ), hydrogen-bonding capacity, and ultimately, its pharmacological destiny. This guide objectively compares these two scaffolds, providing the mechanistic rationale behind their divergent performance and detailing the self-validating experimental workflows required to evaluate them.

Mechanistic & Structural Divergence

Hydrogen Bonding and the Selectivity Paradox

In kinase inhibitor design, the scaffold must anchor to the enzyme's hinge region connecting the N- and C-terminal lobes[1].

• Aminopyrimidines: The presence of two ring nitrogens adjacent to the exocyclic amine allows this scaffold to act as a bidentate or even tridentate hydrogen bond donor/acceptor system. While this satisfies multiple hydrogen bonds and drives high thermodynamic affinity, it often results in kinome-wide promiscuity[1].

• Aminopyridines: Removing one ring nitrogen restricts the scaffold to fewer hydrogen-bonding interactions (typically monodentate or bidentate)[2]. Counterintuitively, reducing the number of hydrogen bonds to the kinase hinge does not necessarily preclude potent inhibition; rather, it forces the molecule to gain binding energy from less conserved regions (like the specificity pocket), thereby drastically improving target selectivity[1]. For example, in the development of PknB inhibitors, replacing an aminopyrimidine headgroup with an aminopyridine initially reduced binding affinity but successfully improved selectivity against a 76-member human kinase panel[2],[3].

Electronic Effects and Target Residence

The additional nitrogen in pyrimidine draws electron density away from the ring, making it more electron-deficient and significantly lowering the basicity of the exocyclic amine compared to pyridine. In metalloenzyme targets like neuronal Nitric Oxide Synthase (nNOS), this basicity is critical. A bioisosteric swap from a 2-aminopyridine to a 2-aminopyrimidine in an nNOS inhibitor resulted in a staggering 438-fold loss in potency ( Ki​ dropping from 15 nM to 6577 nM) because the pyrimidine could no longer maintain the required electronic interactions within the active site[4].

Fig 1: Mechanistic logic of kinase hinge binding. Aminopyrimidines drive affinity; pyridines drive selectivity.

Comparative Performance Data

The following table synthesizes the quantitative performance differences between the two scaffolds based on recent comparative studies across different enzymatic targets[2],[3],[4],[5].

Feature / Metric	2-Aminopyrimidine Scaffold	2-Aminopyridine Scaffold
Primary Binding Motif	Bidentate / Tridentate H-bonds[1]	Monodentate / Bidentate H-bonds[2]
Kinase Target Affinity	Generally Higher (Thermodynamically driven)	Moderate (Requires specificity pocket optimization)
Kinome Selectivity	Lower (Promiscuous hinge binding)[1]	Higher (Reduced hinge reliance)[3]
Ring Electron Density	Electron-deficient (Two N atoms)	Moderately electron-rich (One N atom)
Exocyclic Amine pKa​	Lower (Weaker basicity)	Higher (Stronger basicity)[4]
nNOS Inhibitor Potency	Weak ( Ki​ = 6577 nM)[4]	Potent ( Ki​ = ~15 nM)[4]
Membrane Permeability	Often lower (Higher TPSA limits diffusion)	Often higher (Lower TPSA, improved passive entry)[4]

Experimental Workflows for Scaffold Evaluation

To objectively evaluate the performance of these scaffolds, laboratory protocols must be rigorously designed to prevent artifacts. Below are the standard, self-validating workflows used to profile these inhibitors.

Protocol A: Primary Biochemical Profiling (TR-FRET Kinase Assay)

Causality: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard fluorescence to eliminate compound auto-fluorescence—a common artifact with conjugated heterocyclic scaffolds like pyrimidines and pyridines.

• Reagent Preparation: Dispense recombinant kinase, peptide substrate, and ATP into a 384-well microplate. Crucial Step: The ATP concentration must be strictly maintained at or below the enzyme's apparent Km​ . This ensures the assay is highly sensitive to ATP-competitive hinge binders.

• Compound Titration: Add a 10-point serial dilution of the synthesized inhibitors (ensuring >95% purity via LC-MS). Incubate for 60 minutes at room temperature.

• Detection: Add Europium-labeled anti-phospho antibody and an APC-labeled tracer. Read the plate using a microplate reader at emission wavelengths of 615 nm and 665 nm. The ratiometric readout (665/615) normalizes well-to-well volume variations.

• Self-Validation Checkpoint: The assay plate must include 100% inhibition controls (e.g., Staurosporine) and 0% inhibition controls (DMSO vehicle). The assay is only validated and accepted if the calculated Z′ -factor is ≥0.6 , ensuring the dynamic range is sufficient to distinguish subtle potency differences between pyridine and pyrimidine analogs.

Protocol B: Binding Kinetics via Surface Plasmon Resonance (SPR)

Causality: IC50​ values are highly dependent on assay conditions. SPR provides condition-independent kinetic parameters ( kon​ , koff​ ), revealing the target residence time ( 1/koff​ ) which often correlates better with in vivo efficacy than thermodynamic affinity alone.

• Surface Functionalization: Immobilize His-tagged kinase onto an NTA sensor chip. Crucial Step: Oriented capture via the His-tag ensures the ATP-binding pocket remains uniformly accessible, unlike random amine coupling which might occlude the active site.

• Kinetic Injection: Flow the aminopyridine/pyrimidine inhibitors over the chip at varying concentrations (typically 0.1x to 10x the estimated Kd​ ).

• Data Analysis: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract association and dissociation rates.

• Self-Validation Checkpoint: Analytes must be flowed over an unmodified reference flow cell simultaneously. Subtracting this reference signal from the active channel ( Fc2−Fc1 ) internally validates the data by stripping away bulk refractive index shifts and non-specific matrix binding. The fit is only accepted if the Chi-square ( χ2 ) value is minimal.

Fig 2: Self-validating experimental workflow for evaluating heterocyclic kinase inhibitors.

Summary

The choice between an aminopyridine and an aminopyrimidine is rarely a simple bioisosteric swap. It is a strategic decision balancing thermodynamic affinity against kinome selectivity and pharmacokinetic viability. While aminopyrimidines often yield rapid, high-affinity hits due to their robust bidentate hinge-binding capabilities, aminopyridines frequently offer a superior path to target selectivity and membrane permeability. By employing self-validating kinetic and biochemical workflows, drug development professionals can rationally navigate the structural nuances of these privileged scaffolds.

References

• Kinase Hinge Binding Scaffolds and Their Hydrogen Bond Patterns Source: Bioorganic & Medicinal Chemistry (2015) URL:[Link]

• Substituted aminopyrimidine protein kinase B (PknB) inhibitors show activity against Mycobacterium tuberculosis Source: Bioorganic & Medicinal Chemistry Letters (2012) URL:[Link]

• Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors Source: Journal of Medicinal Chemistry, ACS Publications (2023) URL:[Link]

• Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies Source: Journal of Medicinal Chemistry, ACS Publications (2024) URL:[Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride

As researchers and scientists at the forefront of drug development, our work inherently involves the use of novel chemical compounds. While the pursuit of scientific advancement is paramount, it is equally crucial to ensure the safety of ourselves, our colleagues, and the environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride, a compound that, like many in our field, requires careful handling from acquisition to disposal. This document is designed to be a practical resource, grounded in established safety protocols and regulatory standards, to foster a culture of safety and environmental responsibility within the laboratory.

Understanding the Hazard Profile

Before any disposal procedure can be initiated, a thorough understanding of the chemical's hazard profile is essential. While a specific Safety Data Sheet (SDS) for 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride was not found in the public domain, we can infer its potential hazards from structurally similar compounds, such as aminopyridines. These compounds are often classified as harmful if swallowed or in contact with skin, and can cause serious eye irritation.[1] Some aminopyridines are also known to be toxic to aquatic life with long-lasting effects.[2] Therefore, it is imperative to treat 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride with a high degree of caution.

Inferred Hazard Classification:

Hazard Class	Category	Precautionary Statement
Acute Toxicity, Oral	Category 3 or 4	Toxic or Harmful if swallowed.[1][3][4]
Acute Toxicity, Dermal	Category 3	Toxic in contact with skin.[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[4][5]
Serious Eye Damage/Eye Irritation	Category 1 or 2A	Causes serious eye damage or irritation.[1][4][5]
Hazardous to the Aquatic Environment	Chronic 3	Harmful to aquatic life with long lasting effects.[2]

This table is an inferred hazard profile and should be treated as a guideline. Always refer to the supplier-specific SDS for definitive information.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of any chemical waste is a systematic process that ensures safety and regulatory compliance. The following workflow provides a clear path from the point of generation to final disposal.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the waste, ensure you are wearing the appropriate PPE. This is non-negotiable and critical for your safety.

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.[5]

• Lab Coat: A flame-retardant lab coat should be worn to protect against splashes.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[2][6]

Waste Segregation: Preventing Hazardous Reactions

Proper segregation of chemical waste is a cornerstone of laboratory safety.[7][8] Never mix 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride waste with other chemical waste streams without first consulting a compatibility chart or your institution's Environmental Health and Safety (EHS) office.

Key Segregation Principles:

• Solid vs. Liquid: Keep solid and liquid waste separate.[7]

• Incompatible Chemicals: Store away from strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[4]

• Halogenated vs. Non-Halogenated: If disposing of solutions, do not mix with halogenated solvents unless explicitly permitted by your waste disposal protocol.

Containerization: Secure and Compliant

The choice of waste container is crucial for preventing leaks and ensuring safe transport.

• Container Material: Use a chemically compatible, leak-proof container. For solid waste, a high-density polyethylene (HDPE) container is generally suitable.

• Container Labeling: This is a critical step for regulatory compliance and safety. The label must be clear, legible, and securely affixed to the container.[8]

Mandatory Label Information:

• The words "Hazardous Waste"

• The full chemical name: "1-(6-Aminopyridin-2-yl)ethanone dihydrochloride"

• The primary hazard(s) (e.g., "Toxic," "Irritant")

• The accumulation start date

• Your name and laboratory contact information

Storage: Awaiting Pickup

Designate a specific, well-ventilated area for the temporary storage of hazardous waste.[9]

• Location: The storage area should be away from general laboratory traffic and incompatible materials.

• Secondary Containment: Place the waste container in a secondary containment bin to catch any potential leaks.

• Time Limits: Be aware of the accumulation time limits for hazardous waste, which vary depending on your generator status under the Resource Conservation and Recovery Act (RCRA).[10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride.

Caption: Disposal workflow from generation to final disposal.

Regulatory Framework: Adherence to the Law

The disposal of hazardous waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11][12] These regulations provide a "cradle-to-grave" framework for the management of hazardous materials. It is your responsibility as a generator of hazardous waste to ensure full compliance with all federal, state, and local regulations.[13]

Key RCRA Requirements for Generators:

• Waste Characterization: You must determine if your waste is hazardous.[14]

• EPA Identification Number: Most generators are required to have an EPA ID number.[14]

• Manifest System: Hazardous waste shipments must be accompanied by a uniform hazardous waste manifest.[12]

• Record Keeping: All records related to hazardous waste management must be maintained for at least three years.[14]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to mitigate the hazard.

For a Small Spill (Contained on a benchtop):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, use an absorbent material (e.g., chemical absorbent pads or sand) to contain the spill.

• Carefully sweep up the absorbed material and place it in a labeled hazardous waste container.

• Clean the spill area with a suitable decontaminating solution.

• Wash your hands thoroughly.

For a Large Spill:

• Evacuate the area immediately.

• Alert your laboratory supervisor and your institution's EHS office.

• Prevent entry to the affected area.

• If there is a fire or medical emergency, call emergency services.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of chemical waste is a fundamental aspect of good laboratory practice. By adhering to the procedures outlined in this guide, you are not only ensuring your own safety and that of your colleagues but also contributing to the protection of our environment. The principles of waste minimization, proper segregation, and compliant disposal should be ingrained in our daily laboratory operations.[15] Let us continue to advance science in a manner that is both innovative and responsible.

References

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• How to Properly Manage Hazardous Waste Under EPA Regulations. Accredited Safety.
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• Safety Data Sheet for 2-Aminopyridine. (2024, March 29). Thermo Fisher Scientific.
• Chemical Waste Management for Laboratories. University of Oldenburg.
• Safety Data Sheet for N-[(6-Chloropyridin-3-yl)methyl]methylamine. AK Scientific, Inc..
• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). U.S. Environmental Protection Agency.
• What are Federal and State Hazardous Waste Regulations?. (2022, April 19). PegEx.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council.
• Safety Data Sheet for a related compound. (2025, June 11). MilliporeSigma.
• Laboratory chemical waste. Water Corporation.
• In-Laboratory Treatment of Chemical Waste. Safety & Risk Services.
• Safety Data Sheet for 2-Aminopyridine. (2024, November 21). TCI Chemicals.
• Safety Data Sheet. Merck Millipore.
• Safety Data Sheet for 4-Aminopyridine. Carl ROTH.
• Safety Data Sheet for 2-(2-Aminoethyl)pyridine. (2025, December 22). Fisher Scientific.
• Safety Data Sheet for 2,6-Diaminopyridine. (2025, December 22). Fisher Scientific.
• Safety Data Sheet for 2,5-Diaminopyridine dihydrochloride. (2025, April 7). Angene Chemical.

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A Senior Application Scientist's Guide to Personal Protective Equipment for 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride

Hazard Assessment: Understanding the Risk

The foundation of any safety protocol is a thorough understanding of the potential hazards. For 1-(6-Aminopyridin-2-yl)ethanone, the parent molecule, established hazard classifications provide a clear warning.[1] The dihydrochloride salt will, at a minimum, share these hazards. As a solid, crystalline substance, it also presents a significant risk of aerosolization and dust inhalation, a primary route of exposure.

The Globally Harmonized System (GHS) classifications for the parent compound, 1-(6-Aminopyridin-2-yl)ethanone, are summarized below. We must assume these apply to the dihydrochloride salt.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Skin Irritation	GHS07 (Exclamation Mark)	Warning	H315: Causes skin irritation[1][2]
Eye Irritation	GHS07 (Exclamation Mark)	Warning	H319: Causes serious eye irritation[1][2]
Potential Respiratory Irritation	GHS07 (Exclamation Mark)	Warning	H335: May cause respiratory irritation[3][4]

Note: Respiratory irritation (H335) is cited for structurally similar aminopyridine compounds and should be considered a potential hazard for this substance as well.[3][4]

The Core Directive: A Multi-Layered PPE Strategy

A common mistake is to view PPE as the first line of defense. True laboratory safety begins with engineering controls. Our approach, therefore, is multi-layered, starting with primary containment and supplementing with personal protective equipment.

Tier 1: Engineering Controls - The Chemical Fume Hood

Causality: The primary risk associated with handling 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride as a solid is the inhalation of fine dust particles.[5] A certified chemical fume hood is the most critical piece of safety equipment. It is designed to capture and exhaust airborne contaminants, pulling them away from your breathing zone and preventing their release into the laboratory environment.

Protocol: All manipulations of this compound, including weighing, transferring, and preparing solutions, must be performed within a properly functioning chemical fume hood.[5]

Tier 2: Personal Protective Equipment - Your Last Line of Defense

Once engineering controls are in place, we select PPE to protect against accidental contact.

• Eye and Face Protection:

  • Rationale: The compound is classified as a serious eye irritant.[1][2] Accidental splashes of solutions or contact with airborne dust can cause significant and painful damage to the eyes.

  • Specification: At a minimum, ANSI-approved safety glasses with side shields are mandatory. For procedures with a higher risk of splashing or when handling larger quantities, chemical splash goggles that form a seal around the eyes are required.[6] A full-face shield, worn over safety glasses or goggles, should be used when there is a significant splash hazard.[3]

• Hand Protection:

  • Rationale: As a known skin irritant, direct contact must be avoided.[1][2] Gloves provide the necessary barrier. The choice of material is critical, as some solvents can cause rapid degradation of glove materials.

  • Specification: Chemical-resistant nitrile gloves are the standard recommendation.[3] Always check the manufacturer's compatibility chart for the specific solvents you are using. For extended procedures or when handling concentrated solutions, double-gloving is a proven best practice to prevent exposure from an undetected pinhole or tear in the outer glove.[3]

• Skin and Body Protection:

  • Rationale: Accidental spills can contaminate personal clothing, leading to prolonged skin exposure. A lab coat provides a removable barrier.

  • Specification: A fully buttoned, long-sleeved laboratory coat is required. Full-length pants and closed-toe shoes are mandatory to protect against spills that may reach the lower body and feet.[3]

• Respiratory Protection:

  • Rationale: While the fume hood is the primary control for respiratory hazards, supplemental protection may be necessary during large-scale transfers, spill clean-ups, or if engineering controls are not available or fail.

  • Specification: All routine handling should occur in a fume hood.[5] In the event of a large spill or for non-routine, high-dust potential tasks, a NIOSH-approved respirator with a particulate filter (e.g., N95 or higher) may be required.[5][6] All respirator use must be part of a formal respiratory protection program, including fit-testing and training, as mandated by OSHA.

Operational Plan: Step-by-Step Handling

Adherence to a strict, logical workflow minimizes the risk of exposure.

Pre-Handling Procedures

• Verify Controls: Ensure the chemical fume hood is operational and its certification is current.

• Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, containers, and solvents, inside the fume hood.

• Don PPE: Put on all required PPE (lab coat, safety glasses/goggles, gloves) before approaching the fume hood.

Handling the Solid Compound

• Work Zone: Perform all manipulations at least 6 inches inside the fume hood sash to ensure proper airflow and containment.

• Minimize Dust: Handle the solid gently. Avoid scooping or pouring from a height, which can generate dust. Use a spatula to carefully transfer the material.

• Containment: Keep the primary container of the chemical tightly closed when not in use.[3]

• Post-Handling: After handling, decontaminate the work area with an appropriate solvent and then soap and water.[7] Remove gloves using a technique that avoids touching the outer surface with your bare hands, and dispose of them in the designated hazardous waste container. Wash hands thoroughly with soap and water.[8]

Disposal and Spill Plan

Waste Disposal

• Characterization: All waste containing 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride, including contaminated gloves, weigh boats, and paper towels, must be treated as hazardous waste.[7]

• Containerization: Collect all solid and liquid waste in a designated, properly labeled, and sealed hazardous waste container.[3] Do not mix with incompatible waste streams.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.[3]

Spill Response

• Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, keeping the fume hood running.[7]

• Assess: For small spills inside a fume hood, you may proceed with cleanup if you are trained and have the appropriate PPE and materials. For large spills or spills outside of a fume hood, evacuate the area and contact your institution's EHS emergency line.

• Contain & Clean:

  • Wear the appropriate PPE as detailed above, including double gloves and potentially a respirator.

  • Cover the spill with an inert absorbent material like vermiculite or sand.[7]

  • Carefully sweep or scoop the absorbed material into a labeled hazardous waste container. Avoid actions that create dust.[7]

  • Decontaminate the spill area with an appropriate solvent, followed by a thorough cleaning with soap and water.

Visualization: PPE Selection Workflow

The following diagram outlines the logical decision-making process for selecting the appropriate level of personal protective equipment when working with 1-(6-Aminopyridin-2-yl)ethanone dihydrochloride.

Caption: Logical workflow for selecting appropriate PPE.

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• Fisher Scientific. (2025, December 22). 2-(2-Aminoethyl)pyridine Safety Data Sheet.
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• TCI Chemicals. (2024, November 21). 2-Aminopyridine Safety Data Sheet.
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